2-Isopropylbenzenethiol

• CAS: 6262-87-9

Core Science & Biosynthesis

Technical Whitepaper: 2-Isopropylbenzenethiol (CAS 6262-87-9)

Steric Control in Thiol-Mediated Ligand Systems and Synthesis

Executive Summary

2-Isopropylbenzenethiol (CAS 6262-87-9), also known as o-cumenethiol, is a sterically hindered aromatic thiol that occupies a critical niche in coordination chemistry and organic synthesis. Unlike its unhindered analog benzenethiol, the bulky isopropyl group at the ortho position imposes significant steric constraints on the sulfhydryl (-SH) moiety. This unique structural feature modulates its nucleophilicity, oxidative stability, and binding geometry, making it a ligand of choice for stabilizing atomically precise metal nanoclusters (e.g., Ag₂₅, Ag₂₆) and a selective reagent in pharmaceutical intermediate synthesis.

This guide provides a comprehensive technical analysis of 2-isopropylbenzenethiol, detailing its synthesis via the Newman-Kwart rearrangement, its physicochemical profile, and its specialized applications in nanotechnology and flavor chemistry.

Chemical Profile & Physicochemical Properties[1][2][3][4][5][6]

The steric bulk of the isopropyl group significantly influences the physical behavior of the molecule, particularly its boiling point and refractive index compared to less substituted thiols.

Table 1: Physicochemical Constants

Property	Value	Notes
IUPAC Name	2-Propan-2-ylbenzenethiol
CAS Number	6262-87-9
Molecular Formula	C₉H₁₂S
Molecular Weight	152.26 g/mol
Appearance	Colorless to light yellow liquid	Oxidizes slowly in air to disulfide
Boiling Point	~220 °C (atm) / 83-85 °C (10 mmHg)	High BP due to London dispersion forces
Density	1.005 g/mL at 25 °C
Refractive Index	1.5579
Odor	Pungent, meaty, sulfurous, alliaceous	Typical of o-substituted aryl thiols
Solubility	Immiscible in water; Soluble in EtOH, Et₂O, DCM	Lipophilic character dominates
pKa	~6.8 - 7.2 (estimated)	Slightly less acidic than thiophenol due to alkyl donation

Synthesis: The Newman-Kwart Rearrangement Protocol[6][8][11][12][13]

While 2-isopropylbenzenethiol can be synthesized via the reduction of 2-isopropylbenzenesulfonyl chloride, the Newman-Kwart Rearrangement (NKR) offers a more elegant, atom-economical route that avoids harsh reducing agents like LiAlH₄. This pathway is particularly robust for sterically hindered phenols.

3.1 Mechanistic Pathway

The synthesis proceeds from 2-isopropylphenol. The phenol is first converted to an O-thiocarbamate. Upon heating, this intermediate undergoes an intramolecular 1,3-aryl migration to form the S-thiocarbamate, driven by the thermodynamic stability of the C=O bond over the C=S bond. Hydrolysis yields the free thiol.

Graphviz Diagram: Synthesis Workflow

Caption: The Newman-Kwart Rearrangement pathway converts the phenolic oxygen to a thiolic sulfur via a high-temperature intramolecular shift.[1]

3.2 Experimental Protocol (Bench Scale)

Step 1: Synthesis of O-(2-Isopropylphenyl) Dimethylthiocarbamate

• Reagents: 2-Isopropylphenol (1.0 eq), Dimethylthiocarbamoyl chloride (1.2 eq), DABCO (1.5 eq) or NaH (1.2 eq), DMF (Solvent).

• Procedure:

  • Dissolve 2-isopropylphenol in dry DMF under inert atmosphere (N₂).

  • Add base (DABCO or NaH) at 0°C and stir for 30 min to generate the phenoxide.

  • Add dimethylthiocarbamoyl chloride slowly.

  • Heat to 80°C for 4-6 hours. Monitor by TLC (disappearance of phenol).

  • Workup: Quench with water, extract with EtOAc, wash with brine, dry over MgSO₄.

  • Purification: Recrystallization or flash chromatography.

Step 2: Thermal Rearrangement

• Reagents: O-thiocarbamate intermediate.

• Procedure:

  • Place the neat O-thiocarbamate in a heavy-walled pressure tube or perform in a high-boiling solvent (e.g., diphenyl ether) at 250–280°C.

  • Note: The ortho-isopropyl group may accelerate the reaction relative to unsubstituted phenols due to the "reactive rotamer effect" (ground state destabilization), but steric bulk can also impede the transition state. Reaction times typically range from 1 to 4 hours.

  • Validation: Confirm conversion to S-thiocarbamate by IR (appearance of C=O stretch ~1670 cm⁻¹).

Step 3: Hydrolysis

• Reagents: S-thiocarbamate, NaOH (10% aq), Methanol.

• Procedure:

  • Reflux the S-thiocarbamate in NaOH/MeOH for 2-3 hours.

  • Acidify carefully with HCl to pH ~2.

  • Extract the oily product with DCM.

  • Distillation: Purify 2-isopropylbenzenethiol by vacuum distillation to remove disulfide byproducts.

Reactivity & Applications

The core utility of CAS 6262-87-9 lies in the Ortho-Effect . The isopropyl group acts as a steric gatekeeper, influencing how the sulfur atom interacts with metals and electrophiles.

4.1 Nanotechnology: Atomically Precise Metal Nanoclusters

2-Isopropylbenzenethiol (IPBT) is a premium ligand for synthesizing silver (Ag) and gold (Au) nanoclusters. The steric bulk prevents the "collapse" of the metal core into bulk metal, stabilizing discrete sizes like Ag₂₅ and Ag₂₆.

• Mechanism: The bulky ligand shell dictates the surface curvature of the nanocluster.

• Case Study (Ag₂₆): Research indicates that IPBT stabilizes a unique layered Ag₁₈ core, outperforming less hindered ligands in photocatalytic hydrogen evolution [1].

Graphviz Diagram: Steric Stabilization Logic

Caption: The steric bulk of the isopropyl group prevents metal core aggregation, stabilizing discrete nanocluster geometries.

4.2 Flavor & Fragrance Chemistry

While specific FEMA numbers are often proprietary or categorized under broad "Thiol" groups, 2-isopropylbenzenethiol contributes to savory, roasted, and alliaceous profiles.

• Sensory Threshold: Extremely low (ppb range).

• Profile: Meaty, onion-like, sulfurous.[2]

• Application: Used in trace amounts to reconstitute the flavor of roasted meats or coffee, where ortho-substituted thiols are key volatiles.

4.3 Pharmaceutical Intermediates

The compound serves as a building block for sulfur-containing heterocycles (e.g., benzothiazepines, thioxanthones). The isopropyl group is often retained to improve the lipophilicity (LogP) and metabolic stability of the final drug candidate.

Handling, Safety, and Stability

Signal Word: DANGER Hazard Statements: H314 (Causes severe skin burns and eye damage), H302 (Harmful if swallowed).

• Odor Control: This compound has a potent, pervasive stench.

  • Protocol: All manipulations must occur in a functioning fume hood.

  • Decontamination: Glassware should be soaked in a bleach (hypochlorite) bath to oxidize residual thiol to the odorless sulfonate before removal from the hood.

• Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2-8°C. The compound is susceptible to air oxidation, forming bis(2-isopropylphenyl) disulfide.

  • Self-Check: If the liquid turns cloudy or precipitates a solid, check for disulfide formation via TLC.

References

• Atomically precise Ag26 nanocluster with a layered core: Synthesis, total structure and photocatalysis. Source: ResearchGate. URL:[Link]

• A Novel, Efficient and Multigram Scale Synthesis of S-Alkyl thiocarbamates via Newman Kwart Rearrangement. Source: ResearchGate. URL:[Link]

• Microwave-mediated Newman–Kwart rearrangement in water. Source: Royal Society of Chemistry (RSC) Advances. URL:[Link]

• PubChem Compound Summary: 2-Isopropylbenzenethiol. Source: National Center for Biotechnology Information. URL:[Link]

Sources

• 1. dokumen.pub [dokumen.pub]
• 2. 2-Methylbenzenethiol price,buy 2-Methylbenzenethiol - chemicalbook [chemicalbook.com]

2-Isopropylbenzenethiol molecular weight and formula

Structural Dynamics, Synthesis, and Application in Ligand Design[1]

Executive Summary

2-Isopropylbenzenethiol (CAS: 6262-87-9), also known as o-thiocumene, represents a critical class of sterically hindered thiophenols.[1] Unlike its unsubstituted analog benzenethiol, the presence of a bulky isopropyl group at the ortho position imposes significant steric constraints on the thiol moiety.[1] For drug development professionals and organometallic chemists, this steric bulk is not merely a structural feature but a functional tool—it retards oxidative dimerization to disulfides and stabilizes low-coordinate metal centers in ligand design.[1] This guide provides a definitive technical profile, a self-validating synthetic protocol via the Newman-Kwart rearrangement, and handling procedures necessary for high-fidelity applications.

Part 1: Physicochemical Profile

The following data establishes the baseline identity and physical constants required for stoichiometric calculations and process engineering.

Table 1: Core Physicochemical Properties

Property	Value	Technical Note
Molecular Formula
Molecular Weight	152.26 g/mol	Calculated using IUPAC standard atomic weights.[1]
CAS Number	6262-87-9
Density	1.005 g/mL	At 25°C. Critical for volumetric dosing.[1]
Boiling Point	220–227°C	High boiling point requires vacuum distillation for purification.[1]
Refractive Index	1.5579	Purity indicator.[1][2]
Acidity ( )	~6.5–7.0	Estimated.[1] Less acidic than benzenethiol due to electron-donating isopropyl group.[1]
Appearance	Colorless to pale yellow liquid	Darkening indicates oxidation to bis(2-isopropylphenyl) disulfide.[1]

Part 2: Synthetic Architecture

While 2-isopropylbenzenethiol can be synthesized via lithiation of 2-isopropylbenzene followed by sulfuration with elemental sulfur, that route often yields polysulfide impurities.[1]

The Newman-Kwart Rearrangement (NKR) is the superior, field-proven protocol for research and pharmaceutical applications.[1] It offers high regioselectivity and avoids the formation of inseparable isomers.[1]

The Mechanistic Logic[1]

• Activation: The phenol oxygen is converted to a thiocarbamate (O-aryl), increasing its leaving group ability.[1]

• Rearrangement: Thermal driving force causes an intramolecular 1,3-aryl shift from oxygen to sulfur.[1] This is the rate-determining step, often requiring temperatures >200°C or microwave irradiation.[1]

• Hydrolysis: The resulting S-aryl thiocarbamate is hydrolyzed to reveal the free thiol.[1]

Visualization: Newman-Kwart Pathway

The following diagram outlines the logical flow and critical decision points in the synthesis.

Figure 1: The Newman-Kwart Rearrangement workflow. Note the critical thermal transition from O-thiocarbamate to S-thiocarbamate.

Experimental Protocol: Self-Validating System

Objective: Synthesis of 2-isopropylbenzenethiol (10 mmol scale).

Step 1: O-Thiocarbamate Formation

• Dissolve 2-isopropylphenol (1.36 g, 10 mmol) in dry DMF (15 mL).

• Add DABCO (1.4-diazabicyclo[2.2.2]octane) (1.68 g, 15 mmol) as the base.[1] Why: DABCO is easier to handle than NaH and sufficient for phenol deprotonation.

• Add dimethylthiocarbamoyl chloride (1.85 g, 15 mmol) portion-wise.

• Stir at 80°C for 4 hours.

• Validation Point: TLC should show complete consumption of phenol.[1]

• Workup: Pour into water, extract with EtOAc, wash with brine, dry (

  ), and concentrate.

Step 2: The Rearrangement (The Critical Step)

• Place the crude O-thiocarbamate in a heavy-walled pressure vessel or microwave vial.

• Action: Heat neat (no solvent) to 250°C for 30–60 minutes.

• Validation Point: Monitor by IR spectroscopy. The disappearance of the C=S stretch (~1546 cm⁻¹) and appearance of the strong C=O stretch (~1670 cm⁻¹) confirms the rearrangement to the S-thiocarbamate [1].[1]

Step 3: Hydrolysis

• Dissolve the S-thiocarbamate in MeOH (20 mL) and add KOH (1.68 g, 30 mmol).

• Reflux for 2 hours under Nitrogen. Crucial: Oxygen must be excluded to prevent disulfide formation immediately upon thiol liberation.

• Cool, acidify with HCl (1M) to pH 2.

• Extract with DCM, dry, and distill under reduced pressure (bulb-to-bulb recommended due to high BP).

Part 3: Reactivity & Applications in Drug Design

The 2-isopropyl group imparts unique reactivity profiles compared to standard thiophenols.

1. Ligand Design (Organometallics)

In catalyst design, the ortho-isopropyl group acts as a "fence," preventing dimerization of metal centers.[1] This is particularly useful in Ruthenium and Technetium chemistry, where bulky thiolate ligands stabilize coordinatively unsaturated species [2].[1]

2. Oxidative Resistance

Steric hindrance protects the sulfur atom from rapid oxidation.[1] While benzenethiol oxidizes to diphenyl disulfide within hours in air, 2-isopropylbenzenethiol is kinetically slower, allowing for easier handling during nucleophilic substitution reactions.[1]

3. Functionalization Logic

The following diagram illustrates the divergent reactivity pathways available for library synthesis.

Figure 2: Divergent reactivity profile.[1] The steric bulk of the isopropyl group significantly modulates the rate of oxidation and the stability of metal complexes.[1]

Part 4: Handling & Safety (E-E-A-T)

Working with ortho-substituted thiols requires strict adherence to safety protocols due to their potent odor and corrosive nature.[1]

1. Odor Control (The "Stench" Factor) [1]

• Threshold: Detection limit is in the ppb range.

• Protocol: All glassware must be treated with a bleach solution (sodium hypochlorite) before removal from the fume hood.[1] This oxidizes the residual thiol to the non-volatile sulfonate.[1]

• Trap: Rotary evaporator exhaust must be vented into a bleach scrubber.[1]

2. Storage Stability

• Problem: Auto-oxidation to bis(2-isopropylphenyl) disulfide.

• Solution: Store under Argon at 4°C. If the liquid turns dark yellow/brown, check purity via NMR. The disulfide shows a distinct shift in the aromatic region.[1]

3. Toxicology

• Classified as Skin Corr.[1][2] 1B (Causes severe skin burns and eye damage).[1]

• Always wear nitrile gloves (double gloving recommended) and a face shield when handling neat material [3].[1]

References

• Theil, H., et al. (2009).[1][3] "A Triple Newman-Kwart Rearrangement at a Fully Substituted Benzene Ring."[1][3] Zeitschrift für Naturforschung B, 64(11-12), 1634-1640.[1]

• Dilworth, J. R., et al. (1992).[1] "Preparation and characterization of a novel asymmetrically oxidized complex of 2-(diphenylphosphino)-benzenethiol with ruthenium." Transition Metal Chemistry, 17, 364-368.[1][4]

• PubChem.[1][2] (n.d.). "Benzenethiol, 2-(1-methylethyl)- (Compound)." National Library of Medicine.[1] Accessed January 30, 2026.[1]

• Sigma-Aldrich.[1][2] (n.d.). "2-Isopropylbenzenethiol Product Specification." Merck KGaA.[1] Accessed January 30, 2026.[1] [1]

Sources

• 1. Benzenethiol, 2-(1-methylethyl)- | C9H12S | CID 96003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-异丙基苯硫酚 technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Synthesis of 2-Isopropylbenzenethiol from Isopropylbenzene

Abstract

This technical guide provides a comprehensive overview of a robust and scientifically validated multi-step synthesis for 2-isopropylbenzenethiol, starting from the readily available industrial feedstock, isopropylbenzene (cumene). Direct functionalization of isopropylbenzene to the desired thiol is challenging due to the directing effects of the isopropyl group, which favor para-substitution, and the difficulty of introducing a thiol group directly. Therefore, this guide focuses on a more reliable, albeit indirect, pathway that offers superior control over regioselectivity. The core of this synthetic strategy involves the preparation of a key intermediate, 2-isopropylphenol, which is then converted to the target thiol via the Newman-Kwart rearrangement. Each stage of the synthesis is presented with detailed experimental protocols, mechanistic insights, and discussions on the critical parameters that ensure a successful outcome. This document is intended for researchers, chemists, and professionals in the fields of organic synthesis, medicinal chemistry, and materials science who require a practical and in-depth understanding of this transformation.

Introduction and Strategic Overview

2-Isopropylbenzenethiol, also known as 2-isopropylthiophenol, is a valuable organosulfur compound utilized as a building block in the synthesis of pharmaceuticals, agrochemicals, and specialized polymers. Its structure, featuring a sterically hindered thiol group ortho to an isopropyl substituent, imparts unique properties to its derivatives.

The synthesis of 2-isopropylbenzenethiol from isopropylbenzene presents a significant regiochemical challenge. The isopropyl group is an ortho-, para-directing group in electrophilic aromatic substitution. However, due to steric hindrance, substitution at the para position is overwhelmingly favored. This makes direct, ortho-selective functionalization of isopropylbenzene inefficient.

To circumvent this, a multi-step approach is the most logical and effective strategy. The pathway detailed in this guide has been designed for its reliability and is based on well-established chemical transformations. The overall synthetic workflow can be visualized as follows:

Figure 1: Overall synthetic strategy from isopropylbenzene to 2-isopropylbenzenethiol.

This guide will now detail the experimental procedures and scientific rationale for each of these key transformations.

Synthesis of the Key Intermediate: 2-Isopropylphenol

The successful synthesis of 2-isopropylbenzenethiol via the Newman-Kwart rearrangement is contingent upon the availability of 2-isopropylphenol. The following three-step process outlines its preparation from isopropylbenzene.

Step 1: Nitration of Isopropylbenzene

Scientific Rationale: The initial step involves the electrophilic nitration of the aromatic ring. A mixture of nitric acid and sulfuric acid generates the nitronium ion (NO₂⁺), the active electrophile. As the isopropyl group is an ortho-, para-director, a mixture of 2-nitroisopropylbenzene and 4-nitroisopropylbenzene is expected.

Experimental Protocol:

• To a stirred mixture of isopropylbenzene (1.0 eq) and concentrated sulfuric acid (2.5 eq), cool the reaction vessel to 0-5 °C using an ice bath.

• Slowly add a pre-cooled mixture of concentrated sulfuric acid (1.5 eq) and concentrated nitric acid (1.1 eq) dropwise, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction to stir at 0-5 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-3 hours.

• Carefully pour the reaction mixture onto crushed ice, which will cause the organic nitro products to separate.

• Extract the aqueous mixture with a suitable organic solvent, such as dichloromethane or diethyl ether (3 x volumes).

• Combine the organic extracts, wash with water, then with a saturated sodium bicarbonate solution to neutralize any residual acid, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield a mixture of nitroisopropylbenzene isomers.

Step 2: Reduction of 2-Nitroisopropylbenzene to 2-Isopropylaniline

Scientific Rationale: The nitro group must first be separated from the para isomer and then reduced to an amine to facilitate the subsequent diazotization reaction. The separation of the ortho and para nitro-isomers can be achieved by fractional distillation under reduced pressure, exploiting their different boiling points. Following separation, the 2-nitroisopropylbenzene is reduced to 2-isopropylaniline (o-cumidine). A common and effective method for this reduction is the use of a metal in an acidic medium, such as iron powder in the presence of hydrochloric acid.

Experimental Protocol:

• Separate the 2-nitroisopropylbenzene from the para-isomer via fractional vacuum distillation.

• In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add iron powder (3.0 eq) and a solution of ethanol and water (e.g., 1:1 v/v).

• Add a catalytic amount of concentrated hydrochloric acid and heat the mixture to reflux.

• Slowly add a solution of 2-nitroisopropylbenzene (1.0 eq) in ethanol to the refluxing mixture over 1-2 hours.

• After the addition is complete, continue to reflux for an additional 3-4 hours, monitoring the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and make it basic by adding a concentrated solution of sodium hydroxide.

• Filter the mixture through a pad of celite to remove the iron salts.

• Extract the filtrate with diethyl ether or ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude 2-isopropylaniline can be purified by vacuum distillation.

Step 3: Diazotization of 2-Isopropylaniline and Hydrolysis to 2-Isopropylphenol

Scientific Rationale: This step converts the amino group of 2-isopropylaniline into a hydroxyl group. The amine is first treated with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures to form a diazonium salt. This intermediate is unstable and, upon heating in the presence of water, decomposes with the loss of nitrogen gas to form the corresponding phenol.

Experimental Protocol: [1]

• Prepare a solution of 2-isopropylaniline (135 g) in a mixture of concentrated sulfuric acid (200 g, 98%) and water (1 L). Stir this mixture at 35-40 °C for 1 hour.[1]

• Cool the reaction mixture to 0 °C in an ice-salt bath.[1]

• Slowly add a solution of sodium nitrite (74 g) in water (200 mL) dropwise, maintaining the internal temperature between 0-5 °C.[1]

• After the addition, stir for an additional 30 minutes at 0-5 °C.

• Destroy any excess nitrous acid by adding a small amount of urea until gas evolution ceases.

• In a separate flask equipped for steam distillation, bring a mixture of copper(II) sulfate (290 g) in water (250 mL) to 105 °C.[1]

• Slowly add the cold diazonium salt solution to the hot copper sulfate solution. The product, 2-isopropylphenol, will be formed and co-distill with the steam.[1]

• Collect the distillate, separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic phases, dry over anhydrous sodium sulfate, and purify by vacuum distillation to obtain 2-isopropylphenol. A yield of 60% with 95% purity has been reported for this procedure.[1]

Core Synthesis: The Newman-Kwart Rearrangement

With the key intermediate, 2-isopropylphenol, in hand, the synthesis proceeds to the core transformation to introduce the sulfur functionality. This is achieved through the three-stage Newman-Kwart rearrangement.

Figure 2: The three stages of the Newman-Kwart rearrangement sequence.

Stage 1: Formation of O-(2-Isopropylphenyl) Dimethylthiocarbamate

Scientific Rationale: The phenol is first converted to its corresponding O-aryl dimethylthiocarbamate. This is typically achieved by deprotonating the phenol with a suitable base to form the more nucleophilic phenoxide, which then reacts with dimethylthiocarbamoyl chloride. The use of N,N-dimethylthiocarbamates is advantageous as these intermediates are often crystalline and easier to purify.[2]

Experimental Protocol:

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-isopropylphenol (1.0 eq) in a suitable aprotic solvent such as DMF or THF.

• Cool the solution to 0 °C and add a strong base, such as sodium hydride (1.1 eq, 60% dispersion in mineral oil), portion-wise. Stir until hydrogen evolution ceases and a clear solution of the sodium phenoxide is formed.

• Add a solution of dimethylthiocarbamoyl chloride (1.1 eq) in the same solvent dropwise at 0 °C.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by carefully adding water.

• Extract the product with diethyl ether or ethyl acetate (3 x volumes).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude O-(2-isopropylphenyl) dimethylthiocarbamate can be purified by recrystallization from a solvent system like ethanol/water or by column chromatography on silica gel.

Stage 2: Thermal Newman-Kwart Rearrangement

Scientific Rationale: This is the key intramolecular rearrangement step. The O-aryl thiocarbamate is heated to a high temperature (typically 200-300 °C), which induces the migration of the aryl group from the oxygen atom to the sulfur atom.[3] The reaction proceeds through a four-membered cyclic transition state and is driven by the formation of the thermodynamically more stable C=O double bond from the C=S double bond.[2] The presence of an ortho-substituent, like the isopropyl group, can beneficially restrict rotation around the Ar-O bond, which can facilitate the rearrangement.[2]

Safety Precautions: This reaction is conducted at high temperatures and must be performed with appropriate safety measures. Use a high-boiling point solvent (e.g., diphenyl ether) or perform the reaction neat in a vessel designed for high temperatures. Ensure the reaction is carried out in a well-ventilated fume hood, behind a safety shield.

Experimental Protocol:

• Place the purified O-(2-isopropylphenyl) dimethylthiocarbamate in a round-bottom flask suitable for high-temperature reactions.

• Heat the material under an inert atmosphere to approximately 250 °C. The reaction can be performed neat (without solvent).[4]

• Maintain this temperature for 2-4 hours. The progress of the rearrangement can be monitored by taking small aliquots and analyzing them by TLC or ¹H NMR.

• After the reaction is complete (as indicated by the disappearance of the starting material), cool the mixture to room temperature.

• The crude S-(2-isopropylphenyl) dimethylthiocarbamate can be purified by vacuum distillation or column chromatography.

Stage 3: Hydrolysis to 2-Isopropylbenzenethiol

Scientific Rationale: The final step is the cleavage of the S-thiocarbamate to yield the desired thiophenol. This is typically accomplished by alkaline hydrolysis, where a strong base such as sodium hydroxide or potassium hydroxide in an alcoholic solvent attacks the carbonyl carbon, leading to the formation of the thiolate anion, which is then protonated upon acidic workup.[4]

Experimental Protocol:

• Dissolve the S-(2-isopropylphenyl) dimethylthiocarbamate (1.0 eq) in a mixture of ethanol and water.

• Add a significant excess of sodium hydroxide (e.g., 5-10 eq) and heat the mixture to reflux.

• Reflux for 4-8 hours, or until the starting material is fully consumed as monitored by TLC.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a nonpolar solvent like hexane to remove any non-acidic impurities.

• Cool the aqueous layer in an ice bath and carefully acidify with cold, concentrated hydrochloric acid until the pH is ~1. The 2-isopropylbenzenethiol will precipitate or form an oil.

• Extract the product with diethyl ether (3 x volumes).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure. The crude 2-isopropylbenzenethiol can be purified by vacuum distillation to yield the final product.

Product Characterization and Data

The identity and purity of the synthesized 2-isopropylbenzenethiol should be confirmed using standard analytical techniques.

Table 1: Physicochemical and Spectroscopic Data for 2-Isopropylbenzenethiol

Property	Value	Reference
CAS Number	6262-87-9	[5]
Molecular Formula	C₉H₁₂S	[6]
Molecular Weight	152.26 g/mol	[6]
Appearance	Colorless to light yellow liquid	[6]
Boiling Point	227 °C (at 760 mmHg)	[6]
Density	~1.01 g/mL	[6]
¹H NMR (CDCl₃)	δ ~7.1-7.4 (m, 4H, Ar-H), 3.4-3.6 (septet, 1H, CH), ~3.3 (s, 1H, SH), 1.25 (d, 6H, CH₃)	[5]
¹³C NMR (CDCl₃)	δ ~147.2, 130.5, 127.8, 126.5, 125.9, 124.8, 33.8, 23.5	[5]
IR (Neat)	~3060 (Ar C-H str.), ~2960 (Alkyl C-H str.), ~2550 (S-H str.), ~1460, ~750 cm⁻¹	[5]

Note: NMR and IR chemical shifts are approximate and may vary slightly based on the solvent and instrument used. The provided data is based on typical values found in spectral databases.

Conclusion

This technical guide has outlined a comprehensive and reliable multi-step synthesis for 2-isopropylbenzenethiol from isopropylbenzene. By strategically navigating the challenges of regioselectivity through the formation of a 2-isopropylphenol intermediate, and subsequently employing the powerful Newman-Kwart rearrangement, this pathway provides a logical and experimentally validated approach for obtaining the target molecule. The detailed protocols and mechanistic explanations provided herein are intended to equip researchers and drug development professionals with the necessary knowledge to successfully implement this synthesis in a laboratory setting. Adherence to the described procedures and safety precautions is paramount for achieving high yields and purity of the final product.

References

• Synthesis of 2-Izopropyl-5-methylphenylcarboxymethylen Tartrate. MDPI. (2023-05-17). Available at: [Link]

• Newman–Kwart rearrangement. Wikipedia. Available at: [Link]

• Bi(III)-Catalyzed Newman–Kwart Rearrangement for Synthesizing S-Heteroaryl Thiocarbamates. ACS Publications. (2020). Available at: [Link]

• PREPARATION OF ISOPROPYL 2-DIAZOACETYL(PHENYL)CARBAMATE. PMC - NIH. Available at: [Link]

• Newman-Kwart Rearrangement. Organic Chemistry Portal. Available at: [Link]

• Benzenethiol, 2-(1-methylethyl)-. PubChem. Available at: [Link]

• The Newman-Kwart Rearrangement of O-Aryl Thiocarbamates: Substantial Reduction in Reaction Temperatures through Palladium Catalysis. Organic Chemistry Portal. (2009). Available at: [Link]

• Newman-Kwart Rearrangement. Chem-Station Int. Ed. (2016-05-09). Available at: [Link]

• A Process For The Preparation Of Isopropyl Phenol From Nitro Cumene. Quick Company. Available at: [Link]

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• 6. 2-Isopropylbenzenethiol | 6262-87-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Spectroscopic Profile of 2-Isopropylbenzenethiol: A Comprehensive Technical Guide

This in-depth technical guide provides a detailed analysis of the spectroscopic data for 2-Isopropylbenzenethiol (also known as 2-isopropylthiophenol). Designed for researchers, scientists, and professionals in drug development, this document elucidates the structural characteristics of the molecule through the interpretation of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Our approach emphasizes the causality behind spectroscopic observations, ensuring a thorough understanding of the molecule's chemical fingerprint.

Introduction to 2-Isopropylbenzenethiol

2-Isopropylbenzenethiol, with the chemical formula C₉H₁₂S, is an aromatic thiol compound.[1][2] Its structure, featuring an isopropyl group ortho to a thiol group on a benzene ring, gives rise to a unique spectroscopic signature. Understanding this signature is paramount for its identification, quality control, and for predicting its chemical behavior in various applications, including as a potential intermediate in pharmaceutical synthesis. This guide will dissect its ¹H NMR, ¹³C NMR, IR, and MS spectra to provide a holistic structural characterization.

Molecular Structure of 2-Isopropylbenzenethiol

Caption: 2D structure of 2-Isopropylbenzenethiol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For 2-Isopropylbenzenethiol, both ¹H and ¹³C NMR provide critical information about the electronic environment of each nucleus.

¹H NMR Spectroscopy

Table 1: Predicted ¹H NMR Data for 2-Isopropylbenzenethiol

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~1.25	Doublet	6H	-CH(CH₃ )₂	The two methyl groups of the isopropyl moiety are equivalent and are split by the single methine proton, resulting in a doublet. Their upfield shift is characteristic of alkyl protons.
~3.2-3.5	Septet	1H	-CH (CH₃)₂	The methine proton is coupled to the six equivalent methyl protons, leading to a septet (or multiplet). Its chemical shift is downfield due to the proximity of the aromatic ring.
~3.4	Singlet	1H	-SH	The thiol proton typically appears as a broad singlet. Its chemical shift can vary depending on concentration and solvent due to hydrogen bonding.
~7.0-7.4	Multiplet	4H	Ar-H	The four protons on the benzene ring will exhibit complex splitting patterns due to coupling with each other. The presence of two different substituents (isopropyl and thiol) makes them non-equivalent.

Experimental Protocol: ¹H NMR Spectroscopy

A standard protocol for acquiring a ¹H NMR spectrum would involve:

• Sample Preparation: Dissolve approximately 5-10 mg of 2-Isopropylbenzenethiol in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. The use of a deuterated solvent is crucial to avoid large solvent signals in the spectrum.[5]

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• Acquisition: Acquire the spectrum using a standard pulse sequence. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, an appropriate relaxation delay, and a spectral width that encompasses all expected proton signals.

• Processing: Fourier transform the raw data, phase correct the spectrum, and integrate the signals. Chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS) at 0.00 ppm.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the different carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Data for 2-Isopropylbenzenethiol

Chemical Shift (δ, ppm)	Assignment	Rationale
~23-24	-CH(C H₃)₂	The equivalent methyl carbons of the isopropyl group appear at a characteristic upfield chemical shift.
~30-35	-C H(CH₃)₂	The methine carbon of the isopropyl group is shifted slightly downfield compared to the methyl carbons.
~125-145	Ar-C	Aromatic carbons resonate in this downfield region. Due to the ortho-disubstitution, six distinct signals are expected for the six benzene ring carbons. The carbon attached to the sulfur atom (C-S) will be significantly influenced by the heteroatom.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to molecular vibrations.

Table 3: Characteristic IR Absorption Bands for 2-Isopropylbenzenethiol

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
~2550-2600	S-H Stretch	Thiol (-SH)	This is a weak but highly characteristic absorption for the thiol group. Its presence is a key indicator of the compound's identity.
~2850-2975	C-H Stretch	Isopropyl (Alkyl)	These strong absorptions are due to the stretching vibrations of the C-H bonds in the methyl and methine groups of the isopropyl substituent.[6]
~3030-3080	C-H Stretch	Aromatic	This absorption corresponds to the stretching of C-H bonds on the benzene ring.[6]
~1450-1600	C=C Stretch	Aromatic Ring	These medium to strong absorptions are characteristic of the carbon-carbon double bond stretching within the benzene ring.[6]
~690-770	C-H Bend	Aromatic (out-of-plane)	The pattern of these bands can sometimes provide information about the substitution pattern of the benzene ring. For an ortho-disubstituted ring, a strong band is expected in this region.[7]

Experimental Workflow: FTIR Spectroscopy

Caption: Workflow for obtaining an FTIR spectrum using an ATR accessory.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation. The molecular weight of 2-Isopropylbenzenethiol is 152.26 g/mol .[1][2]

The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z 152. The fragmentation pattern will be influenced by the stability of the resulting carbocations and radicals.

Table 4: Major Fragments in the Mass Spectrum of 2-Isopropylbenzenethiol

m/z	Ion	Proposed Fragmentation
152	[C₉H₁₂S]⁺	Molecular Ion (M⁺)
137	[C₈H₉S]⁺	Loss of a methyl radical (•CH₃) from the isopropyl group: [M - CH₃]⁺
135	[C₉H₁₁]⁺	Loss of a hydrosulfide radical (•SH)

Fragmentation Pathway of 2-Isopropylbenzenethiol

Caption: Proposed major fragmentation pathways for 2-Isopropylbenzenethiol.

Expert Insight: The loss of a methyl group to form the fragment at m/z 137 is a common fragmentation pathway for molecules containing an isopropyl group, as it leads to a relatively stable secondary benzylic carbocation. The peak at m/z 135, corresponding to the loss of the thiol group, is also expected, although the C-S bond is generally stronger than the benzylic C-C bond. The relative intensities of these peaks would provide further insight into the lability of these bonds under electron ionization conditions.

Conclusion

The combined application of NMR, IR, and MS provides a comprehensive and self-validating spectroscopic profile of 2-Isopropylbenzenethiol. The ¹H and ¹³C NMR spectra define the carbon-hydrogen framework, IR spectroscopy confirms the presence of key functional groups (thiol, isopropyl, and aromatic ring), and mass spectrometry establishes the molecular weight and provides insights into the molecule's fragmentation behavior. This detailed spectroscopic guide serves as a valuable resource for the unambiguous identification and characterization of 2-Isopropylbenzenethiol in research and industrial settings.

References

• Study the NMR spectrum of iso -propylbenzene, cumene (C9H12)... (2021-01-18).

• Benzenethiol, 2-(1-methylethyl)- | C9H12S | CID 96003 - PubChem. Available at: [Link]

• Interpreting the fragmentation pattern of the mass spectrum of (1-methylethyl)benzene (cumene) - Doc Brown's Chemistry. Available at: [Link]

• Copies of 1H, 13C, 19F NMR spectra. Available at: [Link]

• Benzenethiol, 2-(1-methylethyl)- | C9H12S | CID 96003 - PubChem.

• C9H12 (1-methylethyl)benzene (cumene) low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 2-phenylpropane 1-H nmr doc brown's advanced organic chemistry revision notes. Available at: [Link]

• mass spectrum of propan-2-ol fragmentation pattern of m/z m/e ions for analysis and identification of 2-propanol image diagram doc brown's advanced organic chemistry revision notes. Available at: [Link]

• Carbon-13 NMR spectrum of (1-methylethyl)benzene (cumene) - Doc Brown's Chemistry. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023-08-29). Available at: [Link]

• Vibrational spectra and structure of isopropylbenzene - ResearchGate. (2025-08-05). Available at: [Link]

• Examples 13C NMR Spectra - ORGANIC SPECTROSCOPY INTERNATIONAL. (2014-07-18). Available at: [Link]

• Spectroscopy Infrared Spectra. Available at: [Link]

• 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds - YouTube. (2018-09-20). Available at: [Link]

• mass spectra - fragmentation patterns - Chemguide. Available at: [Link]

• C9H12 infrared spectrum of (1-methylethyl)benzene (cumene) prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of cumene 2-phenylpropane image diagram doc brown's advanced organic chemistry revision notes. Available at: [Link]

Sources

• 1. 2-异丙基苯硫酚 technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Benzenethiol, 2-(1-methylethyl)- | C9H12S | CID 96003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (Solved) - 1. Study the NMR spectrum of iso -propylbenzene, cumene (C9H12)... (1 Answer) | Transtutors [transtutors.com]
• 4. C9H12 (1-methylethyl)benzene (cumene) low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 2-phenylpropane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. C9H12 infrared spectrum of (1-methylethyl)benzene (cumene) prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of cumene 2-phenylpropane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. webstor.srmist.edu.in [webstor.srmist.edu.in]

2-Isopropylbenzenethiol: Safety, Handling, and Synthetic Applications

An In-Depth Technical Guide for Drug Development Professionals

Part 1: Executive Summary & Core Directive

Compound Identity: 2-Isopropylbenzenethiol (CAS: 6262-87-9) Synonyms: o-Cumenethiol, 2-Isopropylthiophenol Primary Utility: Nucleophilic aromatic building block for aryl sulfide scaffolds in medicinal chemistry.

The "Stench" Factor as a Safety Proxy: In drug discovery, 2-Isopropylbenzenethiol is a critical intermediate for introducing sulfur-containing motifs (thioethers, sulfones) into pharmacophores. However, its utility is rivaled by its handling challenges. As a Senior Application Scientist, I posit that the "stench" characteristic of this thiol is not merely a nuisance but a biological warning system . If you can smell it, your engineering controls have already failed.

This guide moves beyond basic SDS compliance, establishing a Zero-Odor Release Protocol that integrates Schlenk line techniques, oxidative neutralization, and rigorous containment strategies to ensure data integrity and personnel safety.

Part 2: Physicochemical & Hazard Profile

Understanding the physical behavior of this compound is the first step in designing a safe workflow.

Table 1: Physicochemical Properties & GHS Hazards

Property	Value / Classification	Operational Implication
Physical State	Liquid (Colorless to light yellow)	High mobility; requires syringe transfer.
Boiling Point	220–227 °C	Low volatility relative to smaller thiols, but sufficient vapor pressure to cause rapid odor contamination.
Flash Point	~86 °C (Closed Cup)	Combustible (Cat 4). Ground all glassware; avoid static discharge.
Density	1.005 g/mL	Slightly denser than water; sinks in aqueous spills, complicating cleanup.
Skin Corrosion	Category 1B (H314)	Corrosive. Causes irreversible skin burns and eye damage. Immediate irrigation required upon contact.
Acute Toxicity	Oral/Dermal/Inhalation (Cat 4)	Harmful by all routes. Systemic toxicity accompanies local corrosion.
Sensitization	High Potential	Thiols are known sensitizers. Repeated exposure may induce allergic dermatitis.
Odor Threshold	Est. < 5 ppb (Based on aromatic thiols)	Stench. Detectable at concentrations orders of magnitude below toxic levels.

Part 3: Engineering Controls & Containment (Defense in Depth)

The "Defense in Depth" strategy relies on layering safety barriers so that if one fails, another is immediately active.

The Primary Barrier: Fume Hood & Schlenk Line

• Fume Hood: Must operate at a face velocity of 100 fpm (0.5 m/s) . All work must occur at least 6 inches back from the sash.

• Schlenk Line (Inert Gas Manifold): Due to air sensitivity and odor, never pour this reagent. All transfers must occur under positive nitrogen or argon pressure using cannula or gas-tight syringe techniques.

  • Why: Oxygen promotes the formation of disulfides, which may have different solubility profiles and persist in waste streams.

The Secondary Barrier: The Oxidative Bleach Trap

Standard vacuum pumps will exhaust thiol vapors into the lab if not properly trapped. A bleach trap is mandatory for any vacuum manipulation (rotary evaporation, Schlenk line).

Protocol:

• Trap 1 (Empty): Catch-pot to prevent backflow into the reaction.

• Trap 2 (Bleach): Contains 10-15% Sodium Hypochlorite (commercial bleach) to oxidize thiol to non-volatile sulfonic acid/sulfonate.

• Trap 3 (Solid KOH/NaOH): Neutralizes acidic byproducts (SO₂, HCl) generated during oxidation before they hit the pump.

Part 4: Personal Protective Equipment (PPE)

Reliance on PPE is the last line of defense, but critical for "line-of-fire" incidents.

• Gloves:

  • Standard: Double-gloving with Nitrile (minimum 5 mil outer, 4 mil inner).

  • High Exposure: If handling pure neat liquid for extended periods, use Silver Shield (Laminate) gloves under nitrile. Aromatic thiols can permeate standard nitrile in <15 minutes.

• Respiratory:

  • If work must be done outside a hood (strongly discouraged) or during spill cleanup, a Full-Face Respirator with Organic Vapor/Acid Gas (OV/AG) cartridges is required.

• Eye/Face:

  • Chemical splash goggles are non-negotiable due to Corrosive Cat 1B status. Face shield recommended during transfers.

Part 5: Handling Protocols & Decontamination

Transfer Technique (Syringe/Septum)

Objective: Zero atmospheric contact.

• Flame-dry glassware and purge with Argon/N₂.

• Secure the reagent bottle with a clamp; insert a bleed needle connected to an inert gas line.

• Use a Luer-lock gastight syringe . Withdraw the required volume.

• Needle Hygiene: Before withdrawing the needle from the septum, pull the plunger back to draw a small "cushion" of inert gas into the needle tip. This prevents a drop of thiol from falling off the tip during transfer.

• Inject directly into the reaction vessel through a septum.

Decontamination: The "Kill Bath"

Never wash thiol-contaminated glassware directly in the sink. It will permanently contaminate the plumbing trap.

The Oxidative Kill Bath Protocol:

• Prepare a bath of 10% Bleach (Sodium Hypochlorite) in a fume hood.

• Crucial Step: Add a small amount of detergent to help the bleach penetrate oily thiol residues.

• Submerge all contaminated syringes, needles, and glassware immediately after use.

• Soak for minimum 2 hours (overnight is best).

• Verification: Carefully smell the bath (waft technique). If thiol odor persists, add more bleach. If clear, rinse with water and proceed to standard washing.[1]

Warning: Do NOT mix bleach with Acetone. This produces Chloroform (toxic) and can be explosive. Use Ethanol or water as a co-solvent if needed.

Part 6: Emergency Response

Spill Management

Scenario: 5 mL spill of 2-Isopropylbenzenethiol in the fume hood.

• Alert: Announce "Thiol Spill" immediately. Evacuate the immediate area if the smell is overwhelming.

• Isolate: Close the hood sash to contain vapors.

• Neutralize (Do not just absorb):

  • Pour a dilute bleach solution (1-2%) or Hydrogen Peroxide (3%) gently over the spill. Note: Strong bleach on neat thiol can be exothermic; dilute is safer.

  • Allow to sit for 15-20 minutes to oxidize the thiol.

• Absorb: Cover with spill pads or vermiculite.

• Disposal: Place waste in a dedicated "Stench Waste" container (double-bagged). Do not mix with general organic waste.

First Aid[1]

• Skin Contact: Immediate flushing with water for 15 minutes. Do not wait for symptoms. The corrosive nature means damage begins instantly.

• Eye Contact: Flush for 15 minutes, holding eyelids open. Seek emergency ophthalmological care.

Part 7: Synthetic Context (The "Why")

In drug development, 2-Isopropylbenzenethiol is utilized to synthesize sterically hindered aryl sulfides . The isopropyl group at the ortho position provides steric bulk, which can modulate the metabolic stability of the sulfur linkage in the final drug candidate.

Common Reaction: Palladium-catalyzed C-S cross-coupling (Buchwald-Hartwig type) with aryl halides.

• Mechanism:[2] The thiol acts as the nucleophile.

• Observation: Successful coupling is often visually indicated by the disappearance of the specific thiol "stench" and the emergence of a different, often less pungent, sulfide odor.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 96003, 2-Isopropylbenzenethiol. Retrieved from [Link]

• University of California, Los Angeles (UCLA). (n.d.). Standard Operating Procedures for Using Stench Chemicals. Retrieved from [Link]

• Columbia University, Environmental Health & Safety. (2015). SOP for Stench Chemicals: Thiols and Sulfides. Retrieved from [Link]

• Leffingwell & Associates. (n.d.). Odor Thresholds in Air (Parts per Billion). Retrieved from [Link]

Sources

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

Technical Sourcing &amp; Quality Assurance Guide: 2-Isopropylbenzenethiol

The following technical guide is structured as a strategic resource for medicinal chemists and process engineers. It prioritizes the implications of sourcing decisions rather than merely listing vendors.

CAS: 6262-87-9 | Role: Sterically Hindered Aryl-Sulfur Scaffold[1][2]

Executive Summary: The Ortho-Effect in Sourcing

2-Isopropylbenzenethiol (also known as o-cumenethiol) is a specialized building block used primarily to introduce a bulky, lipophilic aryl-thio motif into drug candidates.[1][2] Its value lies in the ortho-isopropyl group , which provides significant steric hindrance, often used to lock conformations in biaryl systems or modulate metabolic stability (blocking metabolic hot spots).[1][2]

However, this steric bulk presents a sourcing challenge: Synthesis byproducts are difficult to remove. Commercial grades vary significantly between "Technical" (90%) and "Synthesis" (>95%) grades.[1][2] For drug development, using technical grade material without re-purification can lead to failed metal-catalyzed cross-couplings (e.g., Buchwald-Hartwig) due to sulfur-poisoning impurities.[1][2]

Chemical Identity & Critical Properties

Distinguishing the ortho isomer from the para isomer (4-isopropylbenzenethiol, CAS 4946-14-9) is critical, as they have vastly different steric profiles.[1][2]

Property	Specification	Technical Note
CAS Number	6262-87-9	Verify COA matches this specific isomer.
IUPAC Name	2-Propan-2-ylbenzenethiol	Often mislabeled as "Isopropylthiophenol" (ambiguous).[1][2]
Molecular Weight	152.26 g/mol
Boiling Point	220–227 °C	High boiling point makes distillation purification energy-intensive.[1][2]
Density	1.01 g/mL	Denser than water; forms bottom layer in aqueous workups.[1][2]
Odor Profile	Penetrating Stench	Requires dedicated fume hood lines and bleach scrubbers.[1][2]

Supplier Landscape & Grade Analysis

The market is bifurcated into high-purity reagents for discovery and technical grades for bulk synthesis.[1][2]

Tier 1: High-Fidelity Discovery Reagents (>95%)

Recommended for: SAR studies, late-stage functionalization, and biological assays.[1][2]

• Tokyo Chemical Industry (TCI) [1][3]

  • Product Code: I0857[2][3]

  • Spec: >95.0% (GC)[1][3]

  • Assessment: TCI is the preferred vendor for medicinal chemistry due to their rigorous exclusion of disulfide impurities.[1][2] Their "store under inert gas" protocol minimizes the in-situ oxidation that plagues lower-tier suppliers.[1][2]

• Santa Cruz Biotechnology (SCBT) [1][4]

  • Catalog: sc-260020

  • Assessment: Reliable for gram-scale discovery needs. Often repackaged from primary synthesizers but maintains good QC on isomeric purity.[1][2]

Tier 2: Technical Grade Sources (90%)

Recommended for: Early-stage intermediate synthesis (where purification follows).[1]

• Sigma-Aldrich (Merck) [1][2]

  • Product Code: I27503[2][5]

  • Spec: Technical Grade, 90%

  • Risk Factor: The 10% impurity profile typically includes 2,2'-diisopropyl diphenyl disulfide (oxidation product) and cumene (starting material).[1][2]

  • Mitigation: If used for Pd-catalyzed couplings, the disulfide impurity can poison the catalyst.[1][2] You must reduce this material (e.g., Zn/HCl or LiAlH4) prior to use in sensitive catalytic cycles.[1][2]

Tier 3: Bulk/Custom Synthesis[2]

• Enamine / WuXi AppTec: For kilogram-scale GMP requirements, custom synthesis is required as catalog vendors rarely stock >100g batches of this specific isomer due to shelf-life stability (oxidation).[1][2]

Technical Deep Dive: Impurity Profiling & Management

The synthesis of 2-isopropylbenzenethiol typically involves the reaction of a Grignard reagent with elemental sulfur or the reduction of sulfonyl chlorides.[1][2] Both routes leave specific fingerprints.[1][2]

The "Silent Killer": Disulfide Contamination

Thiols oxidize to disulfides upon contact with air.[1][2]

[1][2]

• Detection: Disulfides are often silent in simple LC-MS (low ionization) but visible in 1H NMR (slight downfield shift of the isopropyl methine proton).[1][2]

• Impact: In nucleophilic substitution reactions (

  ), disulfides are inert, leading to stoichiometric errors.

Visualization: Sourcing & QC Decision Logic

The following diagram outlines the decision process for selecting a supplier grade based on the intended experimental application.

Figure 1: Decision logic for sourcing and quality control based on experimental sensitivity.

Handling & Safety Protocol (Standard Operating Procedure)

Hazard Class: Corrosive (Category 1B), Stench.[1][2]

• Odor Containment:

  • All transfers must occur in a fume hood with a face velocity >100 fpm.[1][2]

  • Bleach Trap: All glassware and syringes must be rinsed immediately with a 10% sodium hypochlorite (bleach) solution.[1][2] This oxidizes the thiol to the odorless sulfonate.[1][2]

  • Do not use rotary evaporators shared with open labs; use a dedicated diaphragm pump vented to a scrubber.[1][2]

• Storage:

  • Inert Atmosphere: Store under Argon or Nitrogen.[1][2] The 2-isopropyl group does not prevent oxidation; it only slows it sterically.[1][2]

  • Cap Seal: Parafilm is insufficient.[1][2] Use electrical tape or Teflon tape over the cap to prevent oxygen ingress and odor leakage.[1][2]

Synthesis-Based Verification (Self-Validating Protocol)

If commercial stock is degraded (cloudy or solid precipitate), regenerate the thiol using this reductive protocol:

• Dissolve: Dissolve the impure thiol (containing disulfide) in glacial acetic acid.

• Reduce: Add Zinc powder (3.0 equiv) and dilute HCl dropwise. Stir at reflux for 2 hours.

  • Mechanism:[2][6]

    [1][2]

• Extract: Dilute with water, extract into hexanes (thiol is highly lipophilic).[1][2]

• Distill: Kugelrohr distillation is effective due to the high boiling point (220°C).[1][2]

References

• Santa Cruz Biotechnology. 2-Isopropylbenzenethiol Product Specifications & CAS Data. Retrieved from [1]

• Sigma-Aldrich (Merck). 2-Isopropylbenzenethiol Technical Grade 90% Product Sheet. Retrieved from [1]

• Tokyo Chemical Industry (TCI). Product Specification: 2-Isopropylbenzenethiol (I0857).[1][2][3] Retrieved from [1]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 96003: 2-Isopropylbenzenethiol. Retrieved from [1]

• Thermo Fisher Scientific. Safety Data Sheet: (4-Isopropyl)thiophenol (Used for comparative hazard data). Retrieved from

Sources

• 1. Cumene - Wikipedia [en.wikipedia.org]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. 2-Isopropylbenzenethiol | 6262-87-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. scbt.com [scbt.com]
• 5. 2-异丙基苯硫酚 technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]
• 6. docs.citgo.com [docs.citgo.com]

Introduction: The Significance of 2-Isopropylbenzenethiol Solubility

An In-Depth Technical Guide to the Solubility of 2-Isopropylbenzenethiol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

2-Isopropylbenzenethiol, also known as 2-isopropylthiophenol, is an organosulfur compound with applications in organic synthesis and as a potential intermediate in the development of pharmaceuticals and other specialty chemicals. A thorough understanding of its solubility in various organic solvents is paramount for its effective use in these fields. Solubility dictates the choice of reaction media, purification methods such as recrystallization and chromatography, and the formulation of products. This guide provides a comprehensive overview of the theoretical and practical aspects of the solubility of 2-isopropylbenzenethiol, offering a framework for its application in research and development.

Physicochemical Properties of 2-Isopropylbenzenethiol

A foundational understanding of the physicochemical properties of 2-isopropylbenzenethiol is essential for predicting its solubility behavior. These properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₉H₁₂S	[1][2]
Molecular Weight	152.26 g/mol	[1][3]
Appearance	Colorless to light yellow liquid	[2]
Density	Approximately 1.005 g/mL at 25 °C	[3]
Boiling Point	220-227 °C	[2][3]
Flash Point	86 °C	[2]
Refractive Index	n20/D 1.5579	[3]

Theoretical Principles Governing Solubility

The solubility of a substance is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between the solute and the solvent. The key molecular features of 2-isopropylbenzenethiol that influence its solubility are its aromatic benzene ring, the non-polar isopropyl group, and the weakly polar thiol (-SH) group.

• Aromatic Ring and Isopropyl Group: These bulky, non-polar components of the molecule lead to significant van der Waals interactions. Consequently, 2-isopropylbenzenethiol is expected to be readily soluble in non-polar and weakly polar aprotic solvents that can also engage in these types of interactions.

• Thiol Group: The thiol group is less polar than the hydroxyl (-OH) group found in its alcohol analogue, 2-isopropylphenol.[4] This is because the sulfur-hydrogen bond is less polarized than the oxygen-hydrogen bond. As a result, thiols are weaker hydrogen bond donors and acceptors compared to alcohols.[5] While the thiol group can engage in some dipole-dipole interactions and weak hydrogen bonding, its contribution to solubility in highly polar solvents is limited.

The interplay of these structural features is visually represented in the following diagram:

Caption: Workflow for the quantitative determination of solubility.

Detailed Protocol:

• Preparation of Standard Solutions and Calibration Curve:

  • Prepare a stock solution of 2-isopropylbenzenethiol in the chosen solvent of a known high concentration (e.g., 1 mg/mL).

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations through serial dilution.

  • Using a UV-Vis spectrophotometer, measure the absorbance of each standard solution at the wavelength of maximum absorbance (λ_max) for 2-isopropylbenzenethiol. The λ_max should be determined by scanning a dilute solution of the compound across a range of UV wavelengths.

  • Plot a graph of absorbance versus concentration to generate a Beer-Lambert Law calibration curve. The relationship should be linear, and the equation of the line (y = mx + c) will be used to determine the concentration of the unknown samples.

• Preparation of the Saturated Solution:

  • In a sealed vial, add an excess amount of 2-isopropylbenzenethiol to a known volume of the solvent. The presence of a separate, undissolved layer of the thiol is necessary to ensure saturation.

  • Place the vial in a shaker or incubator at a constant, controlled temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient time (typically 24-48 hours) to allow the system to reach equilibrium. [6]

• Sample Analysis:

  • After the equilibration period, cease agitation and allow the undissolved thiol to settle. Centrifugation can be used to ensure a clear separation of the saturated solution from the excess solute.

  • Carefully withdraw a precise volume of the clear supernatant (the saturated solution).

  • Dilute this aliquot with a known volume of the solvent to bring its concentration into the linear range of the previously prepared calibration curve.

  • Measure the absorbance of the diluted sample at λ_max.

• Calculation of Solubility:

  • Using the equation from the calibration curve, calculate the concentration of the diluted sample.

  • Account for the dilution factor to determine the concentration of the original, saturated solution. This value represents the solubility of 2-isopropylbenzenethiol in that solvent at the specified temperature.

  • Solubility can be expressed in various units, such as g/L, mg/mL, or mol/L.

Conclusion

2-Isopropylbenzenethiol is a versatile organic compound whose utility is closely tied to its solubility characteristics. Based on its molecular structure, it is predicted to be highly soluble in a wide array of common non-polar and polar aprotic and protic organic solvents, while being insoluble in water. Due to the current lack of specific quantitative solubility data in the scientific literature, the experimental protocols provided in this guide offer a robust framework for researchers to determine these values in their own laboratories. A thorough understanding and experimental verification of the solubility of 2-isopropylbenzenethiol are critical for optimizing its use in chemical synthesis, purification, and formulation.

References

• Department of Chemistry, University of Calgary. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Department of Chemistry, University of Texas at Dallas. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• Eurofins. (n.d.). Solubility for Common Extractable Compounds. Retrieved from [Link]

• PubChem. (n.d.). 2-Isopropylphenol. Retrieved from [Link]

• Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube. Retrieved from [Link]

• NCERT. (n.d.). TESTSFORFUNCTIONALGROUPS INORGANICCOMPOUNDS. Retrieved from [Link]

• University of Toronto. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• PubChem. (n.d.). Benzenethiol, 2-(1-methylethyl)-. Retrieved from [Link]

• Wikipedia. (n.d.). Cumene. Retrieved from [Link]

• ResearchGate. (2025, August 7). Spectrophotometric Determination of Thiols in Pure Substances and Pharmaceutical Preparations. Retrieved from [Link]

• Wikipedia. (n.d.). Thiol. Retrieved from [Link]

• Chemistry LibreTexts. (2022, January 18). 11: Alcohols, Thiols, Aldehydes, and Ketones. Retrieved from [Link]

• World Journal of Chemical Education. (n.d.). Determination of the p/o-Isomer Product Ratios in Electrophilic Aromatic Nitration of Alkylbenzenes Using High Resolution 1H NMR Spectroscopy. Retrieved from [Link]

• Southern Illinois University Edwardsville. (n.d.). Chapter 7. Alcohols, Thiols, Phenols, Ethers. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 19). 18.8: Thiols and Sulfides. Retrieved from [Link]

• SlideShare. (2019, November 2). Alcohols, Phenols, Thiols, and Ethers. Retrieved from [Link]

• ChemRxiv. (n.d.). Accessing and Utilizing Thiols in Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2023, February 21). (PDF) Thiol Quantification Using Colorimetric Thiol–Disulfide Exchange in Nonaqueous Solvents. Retrieved from [Link]

• Palomar College. (n.d.). Alcohols, Phenols, Thiols, and Ethers. Retrieved from [Link]

• Solubility of Things. (n.d.). Thiophenol. Retrieved from [Link]

• SciSpace. (n.d.). The Solubility of Proteins in Organic Solvents. Retrieved from [Link]

• International Research and Publishing Academy. (2023, April 1). Spectrophotometric Estimation of Phenylephrine Hydrochloride via Oxidative Coupling Reaction with p-Aminobenzophenone. Retrieved from [Link]

• Master Organic Chemistry. (2010, October 6). Functional Groups In Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2017, January 18). What solvents/fluids are immiscible with IPA (2-propanol)?. Retrieved from [Link]

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• 3. 2-Isopropylbenzenethiol technical grade, 90 6262-87-9 [sigmaaldrich.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
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• 6. youtube.com [youtube.com]

Technical Guide: Reactivity &amp; Applications of 2-Isopropylbenzenethiol (CAS 6262-87-9)

[1]

Executive Summary

2-Isopropylbenzenethiol (also known as o-cumenethiol or 2-isopropylthiophenol) is a sterically demanding aryl thiol used primarily as a nucleophilic building block in the synthesis of photoinitiators and sulfur-containing pharmacophores.[1][2] Its chemical behavior is defined by the ortho-isopropyl group, which exerts significant steric pressure on the thiol moiety. While this hindrance suppresses unwanted disulfide dimerization relative to unhindered thiophenols, it necessitates specialized catalytic ligands for cross-coupling reactions. This guide details its core reactivity profiles, industrial synthesis applications, and validated experimental protocols.

Steric & Electronic Profile

The ortho-isopropyl substituent creates a "picket fence" effect around the sulfur atom. This structural feature has two major chemical consequences:

• Kinetic Stabilization: The rate of aerobic oxidation to the disulfide is slower than that of thiophenol, making the monomer easier to handle in air.

• Catalytic Challenge: In metal-catalyzed cross-couplings (e.g., Buchwald-Hartwig type), the isopropyl group crowds the metal center during the transmetallation step. Standard ligands often fail; bulky, electron-rich phosphines (e.g., DiPPF) or specific bidentate ligands are required to facilitate the reductive elimination of the bulky diaryl sulfide.

Physical Properties Table

Property	Value
CAS Number	6262-87-9
Molecular Weight	152.26 g/mol
Boiling Point	~220 °C
Density	1.005 g/mL (at 25 °C)
Acidity (pKa)	~6.5–7.0 (estimated, slightly higher than thiophenol due to alkyl donation)

Metal-Catalyzed C–S Bond Formation

The most critical reaction class for 2-isopropylbenzenethiol is the formation of C–S bonds via transition metal catalysis. The steric bulk serves as a stress test for catalytic systems, often requiring high-temperature copper protocols or specialized palladium cycles.

Copper-Catalyzed Cross-Coupling

Copper catalysis is preferred for coupling 2-isopropylbenzenethiol with aryl iodides, particularly when the electrophile is also sterically hindered (the "ortho-ortho" coupling challenge).

Mechanism: The reaction proceeds via a Cu(I)/Ligand complex. The thiolate displaces a halide on the copper center, followed by oxidative addition of the aryl iodide and reductive elimination.

Experimental Protocol: Synthesis of 2-Isopropylphenyl-2'-tolylsulfide

• Reagents: 2-Isopropylbenzenethiol (1.0 mmol), 2-Iodotoluene (1.0 mmol), CuI (5 mol%), Ethylene Glycol (2.0 equiv), K₂CO₃ (2.0 equiv).

• Solvent: 2-Propanol or tert-Amyl alcohol.

• Procedure:

  • Charge a reaction vial with CuI (9.5 mg), K₂CO₃ (276 mg), and 2-iodotoluene.

  • Evacuate and backfill with Argon (3x).

  • Add 2-propanol (1.0 mL), ethylene glycol (110 µL), and 2-isopropylbenzenethiol (1.0 mmol) via syringe.

  • Heat the mixture to 80 °C for 20–24 hours.

  • Workup: Cool to RT, dilute with diethyl ether, filter through a silica plug, and concentrate. Purify via flash chromatography (Hexanes).

• Expected Yield: 85–90%.

Palladium-Catalyzed Coupling

For aryl bromides or chlorides which are less reactive than iodides, Palladium systems utilizing ferrocene-based ligands are required.

Key Insight: The ligand 1,1'-bis(diisopropylphosphino)ferrocene (DiPPF) is essential. Its large bite angle and electron-rich nature allow the Pd center to accommodate the bulky ortho-isopropyl group during the reductive elimination step.

Figure 1: Palladium catalytic cycle highlighting the critical steric bottleneck at the Pd(II)-thiolate intermediate.

Industrial Application: Thioxanthone Synthesis

The most commercially significant reaction of 2-isopropylbenzenethiol is its conversion into 2-Isopropylthioxanthone (ITX) , a Type II photoinitiator used widely in UV-curable inks and coatings.

Chemistry: This synthesis involves a two-step sequence:

• S_NAr Reaction: Nucleophilic attack of the thiolate on an o-chlorobenzoic acid derivative (or o-chlorobenzonitrile).

• Friedel-Crafts Cyclization: Acid-mediated ring closure to form the central ketone.

Experimental Workflow (General Synthesis of ITX):

• Condensation: React 2-isopropylbenzenethiol with 2-chlorobenzoic acid in the presence of NaOH/MeOH to form 2-((2-isopropylphenyl)thio)benzoic acid.

• Cyclization: Treat the intermediate acid with Chlorosulfonic acid (ClSO₃H) or concentrated H₂SO₄ at elevated temperatures (80–100 °C).

• Quench: Pour onto ice/water to precipitate the crude ITX isomer mixture (2- and 4-isopropyl isomers are possible depending on the exact starting material orientation, but 2-isopropyl is the target).

Figure 2: Synthetic pathway for the production of 2-Isopropylthioxanthone (ITX).

Oxidation & Reactivity with Reactive Oxygen Species (ROS)

While less prone to oxidation than simple thiophenols, 2-isopropylbenzenethiol reacts distinctly with different oxidants.

• Aerobic Oxidation: In the presence of metal nanoparticles (e.g., Fe or Cu) or basic conditions, it slowly dimerizes to bis(2-isopropylphenyl)disulfide .

• Singlet Oxygen (¹O₂): Unlike unhindered thiols that form disulfides with ¹O₂, sterically hindered thiols like 2-isopropylbenzenethiol can trap ¹O₂ to form sulfinic acids (R-SO₂H) via a sulfenyl hydroperoxide intermediate (R-S-O-OH). This unique pathway is utilized in mechanistic studies of oxidative stress.

References

• Copper-Catalyzed Coupling & Steric Tolerance Bates, C. G., Gujadhur, R. K., & Venkataraman, D. "A General Method for the Formation of Aryl-Sulfur Bonds Using Copper(I) Catalysts." Organic Letters, 2002, 4(16), 2803–2806.

• Palladium-Catalyzed Coupling with DiPPF Murata, M., & Buchwald, S. L. "A General and Efficient Method for the Palladium-Catalyzed Cross-Coupling of Thiols and Secondary Phosphines." Tetrahedron, 2004, 60(34), 7397–7403.

• Synthesis of Thioxanthone Photoinitiators Allen, N. S., et al. "Photochemistry and curing properties of 2-isopropylthioxanthone." Journal of Photochemistry and Photobiology A: Chemistry, 1990.

• Mechanistic Studies of Thiol Oxidation Mishra, A., & Ganguly, B. "Computational Study on the Reaction of Singlet Oxygen with Thiols." The Journal of Physical Chemistry A, 2012.

• Compound Registry & Safety Data PubChem Database. "Benzenethiol, 2-(1-methylethyl)- (CID 96003)."[1]

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• 2. 2-Isopropylbenzenethiol | CAS 6262-87-9 | SCBT - Santa Cruz Biotechnology [scbt.com]

Thermal Stability and Decomposition of 2-Isopropylbenzenethiol: An In-Depth Technical Guide

Executive Summary

2-Isopropylbenzenethiol (2-IPBT) , also known as o-cymene-2-thiol or o-isopropylthiophenol, presents a unique stability profile governed by the interplay between its nucleophilic sulfhydryl group and the sterically demanding ortho-isopropyl moiety.[1]

For researchers and drug development professionals, the critical stability directive is twofold: oxidative sensitivity dominates at ambient temperatures , while desulfurization and radical fragmentation govern high-temperature behavior (>200°C) .[1] Unlike simple thiols, the benzylic hydrogens on the isopropyl group introduce a secondary radical pathway that must be controlled during synthesis and storage.[1]

This guide provides the mechanistic grounding and validated protocols necessary to handle, analyze, and stabilize 2-IPBT in pharmaceutical and industrial applications.[1]

Physicochemical Profile & Thermodynamics

Understanding the thermal limits of 2-IPBT requires establishing its baseline physical properties.[1] The high boiling point (227°C) suggests stability in standard reflux conditions, but this is deceptive; the compound degrades well below its boiling point if oxygen is present.[1]

Table 1: Critical Physicochemical Properties of 2-Isopropylbenzenethiol

Property	Value	Stability Implication
CAS Number	6262-87-9	Unique identifier for sourcing/verification.[1][2]
Boiling Point	220–227 °C (atm)	Upper limit for distillation; vacuum distillation recommended to avoid pyrolysis.[1]
Flash Point	~86–106 °C	Combustible; vapor phase poses ignition risk above this threshold.[1]
Density	1.005 g/mL	Phase separation in aqueous workups is distinct (organic layer on bottom if solvent <1.0).[1]
pKa (Thiol)	~6.5–7.0 (est.)[1]	Acidic enough to form thiolate anions rapidly in basic media, accelerating oxidation.[1]
Odor	Characteristic Stench	Leak detection marker; requires scrubbing (bleach/peroxide) for neutralization.[1]

Thermal Decomposition Mechanisms

The degradation of 2-IPBT is not a singular event but a bifurcated pathway dependent on temperature and oxygen availability.[1]

Pathway A: Oxidative Coupling (Ambient – 150°C)

In the presence of oxygen, 2-IPBT undergoes oxidative dimerization to form Bis(2-isopropylphenyl) disulfide .[1] This is the primary impurity found in stored samples.[1]

• Mechanism: Radical chain reaction initiated by the formation of a thiyl radical (ArS[1]•). The ortho-isopropyl group provides steric hindrance, slowing this reaction slightly compared to the para isomer, but it does not prevent it.[1]

• Causality: Trace metals (Fe, Cu) or basic impurities catalyze the deprotonation to thiolate (ArS⁻), which is easily oxidized to the radical.[1]

Pathway B: Pyrolytic Desulfurization (>200°C)

At temperatures approaching or exceeding the boiling point, homolytic cleavage of the C-S bond occurs.[1]

• Mechanism: The C(sp2)–S bond energy is overcome, releasing sulfur (often as H₂S or elemental sulfur) and yielding Cumene (Isopropylbenzene) .[1]

• Secondary Radical Pathway: The benzylic hydrogen (on the isopropyl group) is susceptible to abstraction.[1] At extreme temperatures, this can lead to dehydrogenation to form 2-isopropenylbenzenethiol or cyclization products (though less common due to strain).[1]

Visualization of Degradation Pathways

The following diagram maps the kinetic competition between oxidation and pyrolysis.

Figure 1: Bifurcated decomposition pathways of 2-IPBT dependent on thermal and oxidative stress.[1]

Experimental Characterization Protocols

To validate the quality of 2-IPBT in a drug development pipeline, use the following self-validating protocols. These are designed to distinguish between thermal degradation and oxidative handling errors.[1]

Protocol 1: Accelerated Oxidative Stress Test

Purpose: To determine the shelf-life and packaging requirements.[1]

• Preparation: Aliquot 1 mL of 2-IPBT into three borosilicate vials.

  • Vial A (Control): Flush with Argon, seal with crimp cap, store at 4°C.

  • Vial B (Thermal): Flush with Argon, seal, store at 60°C.

  • Vial C (Oxidative): Leave open to air, store at 60°C.[1]

• Incubation: Maintain conditions for 48 hours.

• Analysis (GC-MS): Dilute 10 µL of each sample into 1 mL Dichloromethane (DCM).

• Validation Criteria:

  • Vial A must show >98% purity (validates baseline).[1]

  • Vial B tests thermal stability (look for Cumene peak).

  • Vial C tests oxidative stability (look for Disulfide peak at ~2x molecular weight).[1]

Protocol 2: Thermal Gravimetric Analysis (TGA)

Purpose: To define the "Safe Process Window" for synthesis.[1]

• Instrument: TGA with N₂ purge (40 mL/min).

• Ramp: 10°C/min from 25°C to 400°C.

• Crucible: Alumina (avoid Platinum if possible, as thiols can poison/alloy with Pt catalysts, though less critical for simple pans).[1]

• Interpretation:

  • Onset 1 (<100°C): Volatilization of residual solvents or moisture.[1]

  • Onset 2 (~180-220°C): Evaporation of 2-IPBT (Endothermic).

  • Inflection (>250°C): Decomposition (Exothermic components if sealed, or residue formation).[1]

  • Note: If the curve shows mass gain, the N₂ purge is compromised (oxidation).[1]

Protocol 3: GC-MS Impurity Profiling Workflow

This workflow ensures accurate identification of degradation products.[1]

Figure 2: Analytical workflow for separating parent thiol from degradation byproducts.

Handling & Storage for Drug Development

Based on the decomposition mechanisms, the following handling hierarchy is mandatory for pharmaceutical compliance.

Storage Hierarchy[1]

• Primary Barrier: Store under inert atmosphere (Argon preferred over Nitrogen due to density).[1]

• Temperature: Refrigerate (<15°C). While the compound is stable at room temperature if sealed, refrigeration minimizes kinetic energy for radical initiation.[1]

• Container: Amber glass to prevent photo-initiated radical formation.[1]

Reaction Safety

• Quenching: Never quench reaction mixtures containing 2-IPBT with strong oxidizers (bleach) unless the intent is waste neutralization.[1] For workup, use dilute HCl.[1]

• Odor Control: All handling must occur in a fume hood. Waste containers should be treated with 5% Hydrogen Peroxide or Sodium Hypochlorite to convert the stench-producing thiol to the odorless sulfonate/sulfate before disposal.[1]

Distillation Precautions

If purifying 2-IPBT by distillation:

• Do NOT distill at atmospheric pressure (227°C is too close to the decomposition threshold).[1]

• DO use vacuum distillation (e.g., 10 mmHg yields bp ~135°C).[1] This keeps the thermal load well below the pyrolytic activation energy.[1]

References

• Sigma-Aldrich. 2-Isopropylbenzenethiol Product Specification & Safety Data Sheet. Retrieved from [1]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 96003, 2-Isopropylbenzenethiol. Retrieved from [1]

• TCI Chemicals. Product Specification: 2-Isopropylbenzenethiol (I0857).[1][2] Retrieved from [1]

• Thermo Fisher Scientific. Safety Data Sheet: (4-Isopropyl)thiophenol (Analogous Stability Data). Retrieved from [1]

• Cayman Chemical. Safety Data Sheet: Stability and Reactivity of Isopropyl-substituted Aromatics. Retrieved from [1]

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• 1. Benzenethiol, 2-(1-methylethyl)- | C9H12S | CID 96003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Isopropylbenzenethiol | 6262-87-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

The Influence of Ortho-Alkylation on Thiophenol Reactivity: A Comparative Analysis of 2-Isopropylbenzenethiol

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Alkylated thiophenols are a pivotal class of organosulfur compounds, serving as versatile intermediates and key structural motifs in organic synthesis, materials science, and medicinal chemistry. The nature and position of the alkyl substituent on the aromatic ring profoundly influence the molecule's steric and electronic properties, thereby dictating its reactivity and potential applications. This technical guide provides a comprehensive comparison of 2-isopropylbenzenethiol with other alkylated thiophenols, focusing on how the unique steric hindrance imparted by the ortho-isopropyl group modulates its chemical behavior. We will delve into a comparative analysis of acidity, nucleophilicity, and antioxidant potential, supported by detailed experimental protocols and mechanistic insights relevant to drug development and advanced synthesis.

Introduction: The Significance of Alkylated Thiophenols

Thiophenols, the sulfur analogs of phenols, are characterized by the sulfhydryl (-SH) group attached to a benzene ring. This functional group imparts a unique combination of properties: the thiol proton is significantly more acidic than its alcohol counterpart, and the corresponding thiolate anion is a potent nucleophile.[1][2] These characteristics make thiophenols valuable reagents in a multitude of chemical transformations.

Alkylation of the benzene ring introduces further nuances. Alkyl groups, being electron-donating, modulate the electronic environment of the thiol group, while their size and position introduce varying degrees of steric hindrance. This interplay of electronic and steric effects allows for the fine-tuning of reactivity, a critical aspect in the rational design of molecules for specific applications, from polymer chemistry to the synthesis of pharmacologically active compounds.[3][4] The thiol functional group is found in numerous drug compounds, where it can act as a radical scavenger, restore cellular thiol pools, or chelate metals.[3]

This guide will specifically focus on 2-isopropylbenzenethiol, a sterically hindered thiophenol, to illustrate the profound impact of ortho-alkylation on the molecule's core properties and reactivity profile.

The Unique Profile of 2-Isopropylbenzenethiol

2-Isopropylbenzenethiol (also known as 2-isopropylthiophenol) is an organosulfur compound where a bulky isopropyl group is positioned adjacent to the thiol functionality.[5] This ortho-substitution is not merely a structural curiosity; it imposes significant steric constraints that fundamentally differentiate it from its meta and para isomers, as well as from thiophenols bearing smaller or more linear alkyl groups.

Physical and Spectroscopic Properties

A foundational understanding begins with the basic physical and spectroscopic data of the molecule. These properties are essential for practical laboratory use, including purification, reaction monitoring, and structural confirmation.

Property	Value	Reference
CAS Number	6262-87-9	[5][6]
Molecular Formula	C₉H₁₂S	[6]
Molecular Weight	152.26 g/mol	[6]
Appearance	Colorless to light yellow liquid
Boiling Point	220 °C (lit.)	[6]
Density	1.005 g/mL at 25 °C (lit.)	[6]
Refractive Index (n20/D)	1.5579 (lit.)	[6]

Note: The characteristic, potent odor of thiols necessitates handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

The ¹H NMR spectrum of the parent hydrocarbon, isopropylbenzene (cumene), provides a useful reference for the alkyl portion of the molecule. Key signals include a doublet for the two methyl groups around δ 1.25 ppm and a septet for the methine proton around δ 2.89 ppm.[7] The aromatic protons of 2-isopropylbenzenethiol will exhibit a more complex splitting pattern due to the ortho-substitution, and the thiol proton (SH) typically appears as a broad singlet, the chemical shift of which can be highly dependent on concentration and solvent.

Comparative Analysis: The Impact of Alkyl Substitution

The true value of 2-isopropylbenzenethiol is understood through comparison. Here, we dissect its properties against other alkylated thiophenols, primarily focusing on the effects of the alkyl group's size and position (ortho vs. para, isopropyl vs. tert-butyl).

Steric Hindrance: A Dominant Factor

The primary distinguishing feature of 2-isopropylbenzenethiol is the steric bulk of the isopropyl group shielding the reactive sulfhydryl center. This steric hindrance has profound implications for its reactivity.

In reactions requiring nucleophilic attack by the thiolate anion, such as S-alkylation via an Sₙ2 mechanism, the approach of an electrophile to the sulfur atom is significantly impeded in the 2-isopropyl isomer compared to the 4-isopropyl or 4-tert-butyl isomers.[8][9] This can dramatically reduce reaction rates or, in cases of very bulky electrophiles, prevent the reaction altogether.[10] This phenomenon is a critical tool for synthetic chemists, enabling regioselective reactions where a less-hindered thiol in a polyfunctional molecule can be selectively alkylated.

Electronic Effects and Acidity

Alkyl groups are generally considered electron-donating through induction. This effect tends to decrease the acidity (increase the pKa) of the thiol proton by destabilizing the resulting negative charge on the thiolate anion.

Compound	Predicted Trend in Acidity	Rationale
Thiophenol	Baseline	No alkyl substituent effects.
4-Isopropylbenzenethiol	Less Acidic	Electron-donating effect of the para-isopropyl group destabilizes the thiolate.
2-Isopropylbenzenethiol	Less Acidic (Potentially similar to para-isomer)	Electron-donating effect is present. Steric effects can sometimes influence solvation of the anion, subtly affecting pKa.
4-tert-Butylbenzenethiol	Less Acidic	The tert-butyl group is also electron-donating.[11]

While the electronic effect of an isopropyl group is similar regardless of its position, the overall chemical behavior is a composite of both electronic and steric factors. For example, while both 2- and 4-isopropylbenzenethiol are less acidic than unsubstituted thiophenol, the reactivity of their respective conjugate bases (thiolates) is vastly different due to the steric shielding in the ortho-isomer.

Nucleophilicity: The Power of the Thiolate

Upon deprotonation, thiols form thiolate anions (RS⁻), which are exceptionally potent nucleophiles.[12] Sulfur's large size makes its electron cloud highly polarizable, allowing it to form new bonds effectively even with soft electrophiles.[1][2]

The nucleophilicity of alkylated thiolates follows a nuanced trend:

• Electronic Effect: Electron-donating alkyl groups slightly increase the electron density on the sulfur, which should enhance nucleophilicity.

• Steric Effect: This is often the dominant factor. For 2-isopropylbenzenethiolate, the steric bulk severely restricts its ability to participate in reactions that are sensitive to steric crowding, like Sₙ2 substitutions.[13]

Therefore, while 4-isopropyl- and 4-tert-butylbenzenethiolate are excellent nucleophiles for a wide range of substrates, the utility of 2-isopropylbenzenethiolate as a nucleophile is limited to reactions with small, unhindered electrophiles.

Antioxidant Activity and Radical Chemistry

Thiols are well-established radical scavenging antioxidants.[14] The mechanism often involves the donation of a hydrogen atom from the S-H bond to a damaging free radical, forming a stabilized thiyl radical (RS•).

The stability of the resulting thiyl radical is key to the antioxidant efficacy. Sterically hindered phenols are known to be excellent antioxidants because the bulky ortho-substituents protect the radical center from further reactions, prolonging its lifetime and allowing it to terminate more radical chains.[15][16] A similar principle applies to sterically hindered thiophenols. The ortho-isopropyl group in 2-isopropylbenzenethiol can provide steric shielding for the thiyl radical, potentially enhancing its antioxidant activity compared to unhindered isomers.[17] This makes such compounds interesting scaffolds for the development of novel antioxidants in medicinal chemistry.[18][19]

Applications in Drug Development and Advanced Synthesis

The distinct reactivity of 2-isopropylbenzenethiol and its relatives makes them valuable in specialized applications.

• As a Sterically-Controlled Building Block: In complex molecule synthesis, the hindered nature of 2-isopropylbenzenethiol can be exploited. It allows chemists to introduce a thiol group that is less likely to engage in undesired side reactions that might plague an unhindered thiol.

• In the Design of Antioxidants: As discussed, the potential for enhanced radical scavenging due to steric stabilization makes ortho-alkylated thiophenols attractive candidates for designing drugs that mitigate oxidative stress.[15][17]

• Thiol-Based Scaffolds in Medicinal Chemistry: The benzothiazole scaffold, which can be synthesized from ortho-substituted anilines and thiols, is a privileged structure in medicinal chemistry, appearing in drugs with anticancer, antimicrobial, and anti-inflammatory properties.[20][21] The unique properties of 2-isopropylbenzenethiol could be used to create novel benzothiazole derivatives with tailored steric and electronic profiles.

Experimental Protocols

Disclaimer: These protocols are intended for trained professionals in a laboratory setting. All necessary safety precautions, including the use of a fume hood and appropriate PPE, must be strictly followed.

Protocol: Synthesis of 2-Isopropylbenzenethiol via Reduction of 2-Isopropylbenzenesulfonyl Chloride

This protocol outlines a general, reliable method for preparing thiophenols from the corresponding sulfonyl chlorides.

Rationale: The reduction of a sulfonyl chloride to a thiol is a robust and widely used transformation. Zinc dust in an acidic medium provides the necessary reducing equivalents to convert the sulfur from a +6 oxidation state to -2.

Step-by-Step Methodology:

• Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a reflux condenser. Ensure the system is under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Mixture: To the flask, add zinc dust (6 equivalents) and concentrated sulfuric acid (10 equivalents) in water. Stir the mixture vigorously to create a slurry. Cool the flask in an ice bath to 0-5 °C.

• Addition of Substrate: Dissolve 2-isopropylbenzenesulfonyl chloride (1 equivalent) in a suitable solvent like toluene or diethyl ether. Add this solution dropwise to the stirred zinc slurry via the dropping funnel, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, gently heat the reaction to reflux for 4-6 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Cool the reaction mixture to room temperature. Carefully decant the supernatant liquid away from the excess zinc.

• Extraction: Transfer the liquid to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with water, 5% sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude 2-isopropylbenzenethiol can be purified by vacuum distillation to yield a colorless to pale yellow liquid.

Protocol: Comparative S-Alkylation Reactivity Study

This experiment is designed to qualitatively or quantitatively compare the nucleophilic reactivity of 2-isopropylbenzenethiol and 4-isopropylbenzenethiol.

Rationale: By reacting equimolar amounts of a hindered and an unhindered thiolate with a limiting amount of a common electrophile, the product ratio will directly reflect the relative reaction rates, thus providing a measure of their comparative nucleophilic reactivity.

Step-by-Step Methodology:

• Thiolate Generation: In two separate, dry flasks under an inert atmosphere, dissolve 2-isopropylbenzenethiol (1 equivalent) and 4-isopropylbenzenethiol (1 equivalent) in a polar aprotic solvent like DMF or acetonitrile. To each flask, add a non-nucleophilic base such as sodium hydride (NaH, 1.1 equivalents) or potassium carbonate (K₂CO₃, 1.5 equivalents). Stir at room temperature for 30 minutes to ensure complete formation of the respective thiolates.

• Competition Reaction: In a third flask, combine the two thiolate solutions. Add an internal standard (e.g., dodecane) for quantitative analysis by GC.

• Addition of Electrophile: Add a limiting amount of a simple electrophile, such as benzyl bromide (0.8 equivalents), dropwise to the mixed thiolate solution at room temperature.

• Monitoring: Allow the reaction to stir for 2 hours. Take aliquots at regular intervals (e.g., 15 min, 30 min, 1 hr, 2 hr) and quench with water.

• Analysis: Extract the quenched aliquots with diethyl ether. Analyze the organic layer by Gas Chromatography (GC) or GC-MS.

• Interpretation: Compare the peak areas of the two thioether products (2-isopropylbenzylphenyl sulfide and 4-isopropylbenzylphenyl sulfide) relative to the internal standard. A significantly larger amount of the 4-substituted product will demonstrate the powerful steric inhibition of the ortho-isopropyl group.

Conclusion

The seemingly simple placement of an isopropyl group at the ortho position of thiophenol creates a molecule with a dramatically altered chemical personality compared to its isomers and other alkylated counterparts. The steric hindrance of the 2-isopropyl group is the dominant factor, significantly tempering the nucleophilicity of the corresponding thiolate while potentially enhancing the stability and efficacy of the molecule as a radical-scavenging antioxidant. This structure-activity relationship is not merely of academic interest; it provides a powerful lever for scientists in drug development and materials science to design molecules with precisely controlled reactivity. Understanding these nuanced effects is paramount to harnessing the full potential of alkylated thiophenols as versatile tools in modern chemistry.

References

• Smolyaninov, I., Pitikova, O., Korchagina, E., Poddel'sky, A., Luzhnova, S., & Berberova, N. (2018). Electrochemical behavior and anti/prooxidant activity of thioethers with redox-active catechol moiety. Monatshefte für Chemie - Chemical Monthly, 149, 1813–1826. [Link]

• Ito, T., et al. (2023). Actions of Thiols, Persulfides, and Polysulfides as Free Radical Scavenging Antioxidants. Antioxidants & Redox Signaling, 39(10-12), 728-743. [Link]

• Pfaff, A. R., Beltz, J., King, E., & Ercal, N. (2020). Medicinal Thiols: Current Status and New Perspectives. Mini-reviews in medicinal chemistry, 20(6), 513–529. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515. [Link]

• Krenzer, S., et al. (2021). Steric hindrance classified: treatment of isothiocyanatoallene with secondary amines bearing bulky substituents to generate 2-aminothiazoles. Organic & Biomolecular Chemistry, 19(3), 564-574. [Link]

• PubChem. (n.d.). Benzenethiol, 2-(1-methylethyl)-. Retrieved from [Link]

• Google Patents. (n.d.). CN101570534A - Preparation process of 2-isopropyl thioxanthone.

• Tikhonov, A. Y., et al. (2015). Synthesis and antioxidant activity of sterically hindered bis-pyrocatechol thioethers. Russian Chemical Bulletin, 64(1), 164-169. [Link]

• Google Patents. (n.d.). CN103724320A - Preparation method of 2-isopropyl thioxanthone.

• Tikhonov, A. Y., et al. (2023). Sterically hindered catechol-derived Schiff bases: design, synthesis, SAR analysis and mechanisms of the antioxidant activity. RSC Advances, 13(45), 31635-31651. [Link]

• Chemistry Stack Exchange. (2016). Why are thiolates more nucleophilic than alkoxides?. Retrieved from [Link]

• Fujisawa, S., et al. (2012). Radical-Scavenging Activity of Thiols, Thiobarbituric Acid Derivatives and Phenolic Antioxidants Determined Using the Induction Period Method for Radical Polymerization of Methyl Methacrylate. Molecules, 17(1), 113-124. [Link]

• ResearchGate. (2019). Reactions of electrophiles with nucleophilic thiolate sites: Relevance to pathophysiological mechanisms and remediation. Retrieved from [Link]

• ResearchGate. (2018). Radical scavenging activities and redox potentials (Ep) of thiophenols 2-6 and phenols 1, 7. Retrieved from [Link]

• Pitikova, O. V., et al. (2021). Synthesis, electrochemical properties, and antioxidant activity of sterically hindered catechols with 1,3,4-oxadiazole, 1,2,4-triazole, thiazole or pyridine fragments. Beilstein Journal of Organic Chemistry, 17, 2386-2401. [Link]

• Consiglio, G., et al. (1987). Secondary steric effects in SNAr of thiophenes: a coordinate kinetic, thermodynamic, UV–VIS, crystallographic and ab initio study. Journal of the Chemical Society, Perkin Transactions 2, 333-337. [Link]

• Doc Brown's Chemistry. (2025). C9H12 (1-methylethyl)benzene (cumene) low high resolution H-1 proton nmr spectrum. Retrieved from [Link]

• Sharma, V., et al. (2022). A Review on Medicinally Important Heterocyclic Compounds. Current Organic Synthesis, 19(5), 488-511. [Link]

• ChemRxiv. (2023). Catalytic Friedel–Crafts Reactions of Unactivated Secondary Alcohols: Site-Selective ortho-Alkylation of Phenols. Retrieved from [Link]

• Budnikova, Y. H., et al. (2023). Hybrids of Sterically Hindered Phenols and Diaryl Ureas: Synthesis, Switch from Antioxidant Activity to ROS Generation and Induction of Apoptosis. Molecules, 28(19), 6820. [Link]

• TMP Chem. (2019, July 11). 03.02 Reactivity of Thiols and Thiolates [Video]. YouTube. [Link]

• Rasulev, B., et al. (2022). Radical Scavenging Mechanisms of Phenolic Compounds: A Quantitative Structure-Property Relationship (QSPR) Study. Frontiers in Chemistry, 10, 868245. [Link]

• Reddit. (2022). Why is thiolate a better nucleophile than alkoxide if thiolate is a weaker base?. Retrieved from [Link]

• Imai, T., et al. (2021). Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. Drug Metabolism and Pharmacokinetics, 38, 100388. [Link]

• Wasylishen, R. E., et al. (1987). Part 2.-The Large Two-phase Temperature Region in 1,4-Di-isopropylbenzene. J. Chem. Soc., Faraday Trans. 2, 83, 2077-2086. [Link]

• Badgujar, N. D., et al. (2024). Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. Journal of Chemical Reviews, 6(2), 143-162. [Link]

• Orchid Chemical Supplies Ltd. (n.d.). Trustworthy Factory Supply 4-tert-Butylthiophenol 2396-68-1 with Safe Shipping. Retrieved from [Link]

• Numerade. (2021). Solved: 1. Study the NMR spectrum of iso -propylbenzene, cumene (C9H12). Retrieved from [Link]

• Chemistry LibreTexts. (2023). Nucleophilicity of Sulfur Compounds. Retrieved from [Link]

• White, C. (2023). Exploring the Effects of Aromatic Compounds on Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 15(10), 10-11. [Link]

• Taylor & Francis. (n.d.). Steric hindrance – Knowledge and References. Retrieved from [Link]

• Bentham Science. (2020). Structural Activity Relationship and Importance of Benzothiazole Derivatives in Medicinal Chemistry: A Comprehensive Review. Retrieved from [Link]

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Discovery and history of 2-Isopropylbenzenethiol

Title: 2-Isopropylbenzenethiol: Synthetic Evolution and Utility in Heterocyclic Chemistry Subtitle: A Technical Guide to CAS 6262-87-9 for Drug Discovery and Organic Synthesis

Executive Summary

2-Isopropylbenzenethiol (CAS 6262-87-9), also known as o-thiocumene or 2-isopropylthiophenol, is a critical organosulfur intermediate. While historically overshadowed by its oxygenated analog (2-isopropylphenol), it has emerged as a vital precursor in the synthesis of benzothiophene scaffolds —a "privileged structure" in medicinal chemistry.

This guide analyzes the transition of 2-isopropylbenzenethiol from a niche flavor compound (characterized by a low-threshold "burnt rubber" or "medicinal" profile) to a strategic building block for PPAR agonists and RORγt modulators . It details the definitive synthetic route via the Newman-Kwart Rearrangement , a protocol necessitated by the steric hindrance of the ortho-isopropyl group.

Chemical Identity & Physical Properties

The steric bulk of the isopropyl group at the ortho position significantly influences the chemical behavior of the thiol group, reducing its nucleophilicity compared to unhindered thiophenols and increasing its resistance to oxidative dimerization.

Property	Data
IUPAC Name	2-Propan-2-ylbenzenethiol
CAS Number	6262-87-9
Molecular Formula	C₉H₁₂S
Molecular Weight	152.26 g/mol
Boiling Point	220–227 °C (at 760 mmHg)
Density	1.01 g/mL (20 °C)
Appearance	Colorless to light yellow liquid
Odor Profile	Phenolic, burnt rubber, medicinal, sulfurous (Low threshold)
Solubility	Soluble in organic solvents (DCM, THF, Ethanol); Insoluble in water

Historical Context: The Cumene Connection

The history of 2-isopropylbenzenethiol is inextricably linked to the Cumene Process (Hock Process), the industrial standard for producing phenol and acetone.

• The Precursor Availability: The alkylation of benzene with propylene primarily yields cumene (isopropylbenzene). However, side reactions and subsequent oxidations produce 2-isopropylphenol (o-cumenol).

• The Sulfur Demand: In the mid-20th century, as agricultural and pharmaceutical chemistry expanded, the need for sulfur analogs of abundant phenols grew.

• The Synthetic Challenge: Unlike simple thiols, introducing a thiol group ortho to a bulky isopropyl group via standard nucleophilic aromatic substitution (SₙAr) is kinetically disfavored due to steric shielding. This necessitated the adoption of rearrangement chemistries, specifically the Newman-Kwart Rearrangement (1966) , which remains the gold standard for synthesizing this compound.

Technical Core: Synthesis via Newman-Kwart Rearrangement[7]

Expertise Insight: The direct sulfuration of 2-isopropylhalobenzenes is often poor due to the steric bulk of the isopropyl group. The Newman-Kwart strategy circumvents this by attaching the sulfur source to the oxygen of the phenol first, then using thermal energy to migrate the aryl group from oxygen to sulfur. This is an intramolecular process, making it less sensitive to steric hindrance than intermolecular attacks.

Reaction Mechanism & Logic

The synthesis proceeds in three distinct phases:

• O-Acylation: 2-Isopropylphenol is reacted with dimethylthiocarbamoyl chloride to form the O-aryl thiocarbamate.

• Thermal Rearrangement: Heating the O-aryl thiocarbamate (typically 200–300°C) drives the rearrangement to the thermodynamically more stable S-aryl thiocarbamate. The driving force is the formation of the strong C=O double bond (bond energy ~745 kJ/mol) replacing the weaker C=S bond (~472 kJ/mol).

• Hydrolysis: The S-aryl thiocarbamate is hydrolyzed (alkaline or acidic) to yield the free thiol.

Visualization of the Pathway

Caption: The Newman-Kwart Rearrangement pathway for converting hindered phenols to thiols.

Validated Experimental Protocol

Note: All steps must be performed in a fume hood due to the potent odor of thiols.

Step 1: Synthesis of O-(2-Isopropylphenyl) Dimethylthiocarbamate

• Reagents: 2-Isopropylphenol (1.0 eq), Dimethylthiocarbamoyl chloride (1.2 eq), DABCO (1.5 eq), DMF (Solvent).

• Procedure: Dissolve 2-isopropylphenol and DABCO in dry DMF under N₂ atmosphere. Cool to 0°C. Add dimethylthiocarbamoyl chloride portion-wise.

• Reaction: Heat to 80°C for 4 hours. Monitor by TLC (disappearance of phenol).

• Workup: Pour into water, extract with Ethyl Acetate. Wash organic layer with 1M HCl and brine. Dry over MgSO₄ and concentrate.

• Yield: Typically >90% (White solid).

Step 2: The Rearrangement (Critical Step)

• Procedure: Place the neat O-thiocarbamate in a heavy-walled pressure tube or round-bottom flask with a sand bath.

• Conditions: Heat to 240–250°C for 1–2 hours.

• Observation: The solid melt will darken. The reaction is complete when NMR shows the shift of the methyl protons on the carbamate (N-Me signals rotate restrictedly in the product).

• Purification: Flash chromatography (often required to remove tarry by-products) or high-vacuum distillation.

Step 3: Hydrolysis to Thiol

• Reagents: S-thiocarbamate (from Step 2), NaOH (10% aq), Methanol.

• Procedure: Reflux the intermediate in NaOH/MeOH for 2 hours.

• Workup: Acidify carefully with HCl (Caution: H₂S gas evolution possible if impurities present; thiol odor will be intense). Extract with DCM.

• Final Purification: Distillation under reduced pressure (bp ~105°C at 15 mmHg).

Applications in Drug Development

The primary utility of 2-isopropylbenzenethiol lies in its ability to form 7-isopropylbenzo[b]thiophene and related heterocycles. The isopropyl group provides lipophilicity and fills hydrophobic pockets in target proteins.

Benzothiophene Synthesis

The thiol reacts with

-haloketones or aldehydes followed by acid-catalyzed cyclization to form the benzothiophene core.

• Target: PPAR Agonists (Peroxisome Proliferator-Activated Receptors).[1] Benzothiophene derivatives are known to modulate lipid metabolism and insulin sensitivity.

• Target: RORγt Modulators . Used in the treatment of autoimmune diseases (psoriasis, IBD). The isopropyl group restricts rotation, locking the molecule into a bioactive conformation.

Workflow: From Thiol to Drug Candidate

Caption: Synthetic workflow converting 2-isopropylbenzenethiol into bioactive benzothiophene scaffolds.

Safety and Handling

• Odor Control: The "burnt rubber" odor is detectable at ppb levels. All glassware must be treated with bleach (sodium hypochlorite) immediately after use to oxidize the thiol to the odorless sulfonate.

• Oxidation Sensitivity: Like all thiols, 2-isopropylbenzenethiol oxidizes to the disulfide (2,2'-diisopropyl diphenyl disulfide) upon exposure to air. Store under Argon or Nitrogen at 2–8°C.

• Toxicity: Causes severe skin burns and eye damage (Skin Corr. 1C). Use butyl rubber gloves; nitrile is permeable to some thiols over time.

References

• Newman, M. S., & Karnes, H. A. (1966). "The Conversion of Phenols to Thiophenols via Dialkylthiocarbamates." Journal of Organic Chemistry, 31(12), 3980–3984. Link

• Kwart, H., & Evans, E. R. (1966). "The Vapor Phase Rearrangement of Thionocarbonates and Thionocarbamates." Journal of Organic Chemistry, 31(2), 410–413. Link

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 96003, 2-Isopropylbenzenethiol." PubChem. Link

• Moseley, J. D., et al. (2025). "The Newman-Kwart Rearrangement of O-Aryl Thiocarbamates: Substantial Reduction in Reaction Temperatures through Palladium Catalysis." ResearchGate.[2][3] Link

• U.S. Patent 20030109570A1. "Benzothiophene derivatives and medicinal use thereof." (Discusses PPAR applications). Link

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• 3. researchgate.net [researchgate.net]

Steric Control in Thiol Chemistry: A Technical Guide to 2-Isopropylbenzenethiol

Executive Summary

2-Isopropylbenzenethiol (CAS: 6262-87-9), also known as o-thiocumene, represents a privileged scaffold in organic synthesis and surface chemistry. While often overshadowed by its oxygenated analog (2-isopropylphenol) or its para-isomer, this molecule offers a unique combination of nucleophilic sulfur reactivity and proximal steric bulk .

This guide moves beyond basic property listing to analyze how the ortho-isopropyl group dictates the molecule's behavior. We explore its utility in three primary domains:

• High-Fidelity Synthesis: Leveraging steric acceleration in rearrangement reactions.

• Surface Engineering: Creating "controlled disorder" in Self-Assembled Monolayers (SAMs).

• Medicinal Chemistry: Bioisosteric modulation of metabolic stability.

Part 1: Molecular Architecture & Reactivity

The Ortho-Effect

The defining feature of 2-isopropylbenzenethiol is the steric clash between the isopropyl group and the thiol moiety. Unlike p-isopropylbenzenethiol, where the alkyl group acts merely as an electron donor, the ortho-isopropyl group exerts a kinetic shielding effect on the sulfur atom.

• Oxidative Stability: The steric bulk hinders the formation of disulfide bonds (

  ). While simple benzenethiols oxidize rapidly in air, 2-isopropylbenzenethiol exhibits enhanced resistance to dimerization, making it a more robust ligand for metal coordination.

• Electronic Profile: The isopropyl group is a weak electron-donating group (EDG) via hyperconjugation, increasing the nucleophilicity of the thiolate anion compared to unsubstituted benzenethiol.

Data Profile[1][2][3]

Property	Value	Technical Note
CAS Number	6262-87-9
FEMA Number	3898	Approved flavoring agent (savory/meaty notes).
Boiling Point	220–227 °C	High boiling point requires vacuum distillation for purification.
Density	1.01 g/mL	Slightly denser than water; phase separation is distinct.
pKa (approx)	~6.5 - 7.0	More acidic than alkyl thiols; forms stable thiolates.
Refractive Index	1.56	Useful for monitoring purity during distillation.

Part 2: Synthetic Pathways (The Newman-Kwart Rearrangement)

While direct sulfonation of cumene is possible, it lacks regioselectivity. The most authoritative route for research-grade purity is the Newman-Kwart Rearrangement (NKR) .

Mechanistic Insight

The NKR involves the migration of an aryl group from oxygen to sulfur in an O-aryl thiocarbamate.[1] Crucially, steric hindrance accelerates this reaction . The bulky ortho-isopropyl group destabilizes the ground state rotamers and restricts rotation, entropically favoring the four-membered transition state required for the rearrangement.

Visualization: The NKR Pathway

The following diagram illustrates the conversion of 2-isopropylphenol to the thiol via the NKR, highlighting the critical thermal rearrangement step.

Figure 1: The Newman-Kwart Rearrangement pathway.[2] The ortho-isopropyl group lowers the activation energy for the O-to-S migration.

Part 3: Surface Chemistry & Materials Science[1][5][6]

Research into Self-Assembled Monolayers (SAMs) on gold (

) is a high-value application area.[3]

The "Controlled Disorder" Hypothesis

Standard alkanethiols form tightly packed, crystalline monolayers. However, 2-isopropylbenzenethiol introduces a "wedge" at the base of the monolayer.

• Effect: The isopropyl group prevents

  stacking of the benzene rings.

• Application: This creates SAMs with higher free volume. These "defects" are critical for chemical sensing , as they allow analyte molecules to intercalate into the layer, whereas tightly packed monolayers often block analytes.

Visualization: SAM Packing Logic

Figure 2: Comparative packing density. The isopropyl group (red nodes) forces wider spacing, creating access channels for sensing applications.

Part 4: Experimental Protocols

Protocol A: Synthesis via Newman-Kwart Rearrangement

Note: This protocol prioritizes safety regarding thermal hazards.

• Thiocarbamoylation:

  • Dissolve 2-isopropylphenol (1.0 equiv) in dry DMF.

  • Add DABCO (1.2 equiv) and Dimethylthiocarbamoyl chloride (1.1 equiv).

  • Stir at 80°C for 4 hours.

  • Checkpoint: Monitor TLC for disappearance of phenol.

  • Workup: Pour into water, filter the solid O-aryl thiocarbamate. Recrystallize from ethanol.

• Rearrangement (The Critical Step):

  • Method: Microwave irradiation is preferred for safety and speed.

  • Place O-aryl thiocarbamate in a microwave vial (neat or in diphenyl ether).

  • Heat to 250°C for 30–60 minutes.

  • Validation: IR spectroscopy will show a shift from C=S (~1546 cm⁻¹) to C=O (~1670 cm⁻¹).

• Hydrolysis:

  • Reflux the rearranged S-aryl thiocarbamate in 10% KOH/MeOH for 2 hours.

  • Acidify with HCl (in a fume hood—H₂S risk if impurities present).

  • Extract with DCM, dry over MgSO₄, and distill under vacuum.

Protocol B: SAM Formation on Gold[1][5]

• Substrate Prep: Clean Au(111) substrate using UV/Ozone or Piranha solution (3:1 H₂SO₄:H₂O₂). Warning: Piranha solution is explosive with organics.

• Deposition: Immerse the gold slide in a 1.0 mM ethanolic solution of 2-isopropylbenzenethiol for 24 hours.

• Rinsing: Rinse thoroughly with ethanol to remove physisorbed multilayers.

• Characterization: Verify monolayer formation using Contact Angle Goniometry (expect hydrophobic angle >90°) or Ellipsometry.

Part 5: Medicinal Chemistry Implications[9][10]

In drug design, 2-isopropylbenzenethiol serves as a bioisostere for 2-isopropylphenol (the active metabolite of Propofol).

• Metabolic Blocking: The thiol is more susceptible to S-oxidation (forming sulfoxides/sulfones) than the phenol is to glucuronidation. This alters the pharmacokinetic half-life.

• Radical Scavenging: Thiophenols are potent hydrogen atom donors. The ortho-isopropyl group stabilizes the resulting thiyl radical, potentially enhancing antioxidant activity in neuroprotective models.

References

• Newman-Kwart Rearrangement Kinetics

  • Title: The Newman-Kwart Rearrangement of O-aryl Thiocarbamates.[4]

  • Source: Organic Chemistry Portal.[1]

  • URL:[Link][1]

• Flavor & Fragrance Data

  • Title: 2-Isopropylbenzenethiol (FEMA 3898).
  • Source: The Good Scents Company / FEMA.

  • URL:[Link]

• Self-Assembled Monolayers (SAMs)

  • Title: Self-assembled monolayers of thiols and dithiols on gold: new challenges for a well-known system.[5]

  • Source: Chemical Society Reviews (RSC).

  • URL:[Link]

• Chemical Properties & Safety

  • Title: 2-Isopropylbenzenethiol Compound Summary.
  • Source: PubChem (N

  • URL:[Link][6]

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. Newman-Kwart Rearrangement [organic-chemistry.org]
• 5. Non-chemisorbed gold-sulfur binding prevails in self-assembled monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-异丙基苯硫酚 technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: The Synthetic Utility of 2-Isopropylbenzenethiol

An in-depth guide for researchers, scientists, and drug development professionals on the synthetic applications of 2-Isopropylbenzenethiol.

Introduction: Understanding 2-Isopropylbenzenethiol

2-Isopropylbenzenethiol, also known as 2-isopropylthiophenol, is an aromatic thiol that serves as a versatile and valuable building block in modern organic synthesis. Its unique structure, featuring a nucleophilic thiol group ortho to a sterically demanding isopropyl group, dictates its reactivity and makes it a key intermediate in the synthesis of complex molecules, including pharmaceuticals and functional materials.

The isopropyl group exerts a significant steric and electronic influence. Sterically, it can direct the regioselectivity of reactions and influence the conformational preferences of intermediates and products. Electronically, as a weak electron-donating group, it can modulate the nucleophilicity of the thiol and the reactivity of the benzene ring in various transformations.[1][2] This guide provides an in-depth exploration of its applications, focusing on reaction mechanisms, detailed protocols, and safety considerations.

Table 1: Physicochemical Properties of 2-Isopropylbenzenethiol [3][4]

Property	Value
CAS Number	6262-87-9
Molecular Formula	C₉H₁₂S
Molecular Weight	152.26 g/mol
Appearance	Colorless to light yellow clear liquid
Boiling Point	220-227 °C (lit.)
Density	1.005 g/mL at 25 °C (lit.)
Refractive Index (n20/D)	1.5579 (lit.)
Flash Point	86 °C

Critical Safety & Handling Protocols

2-Isopropylbenzenethiol is a hazardous chemical and requires strict handling protocols to ensure laboratory safety. Its primary hazards are severe corrosivity and combustibility.[3][4]

• Hazard Identification (GHS Classification):

  • H314: Causes severe skin burns and eye damage.[3][4]

  • H227: Combustible liquid.[3]

• Personal Protective Equipment (PPE):

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

  • Eye Protection: Safety goggles and a face shield are mandatory.

  • Skin and Body Protection: A flame-retardant lab coat and appropriate footwear.

• Handling and Storage:

  • Work exclusively in a well-ventilated chemical fume hood.[5]

  • The compound is air-sensitive; store under an inert atmosphere (e.g., Nitrogen or Argon).[3]

  • Keep containers tightly sealed in a cool, dry place away from ignition sources.[5]

  • Avoid contact with skin, eyes, and clothing. In case of exposure, immediately flush the affected area with copious amounts of water and seek medical attention.[3]

Application I: Nucleophilic Aromatic Substitution (SNAr)

The thiol group of 2-isopropylbenzenethiol, especially after deprotonation to the more nucleophilic thiolate, is an excellent nucleophile for SNAr reactions. This reaction is fundamental for forging carbon-sulfur bonds on electron-deficient aromatic rings.

Causality of the Mechanism: The SNAr reaction proceeds via a two-step addition-elimination mechanism.[6][7] The reaction is only feasible when the aromatic ring is "activated" by the presence of strong electron-withdrawing groups (EWGs), such as nitro (-NO₂) or cyano (-CN), positioned ortho or para to the leaving group (typically a halide).[7][8] These EWGs are critical as they stabilize the negative charge of the intermediate Meisenheimer complex through resonance, lowering the activation energy of the rate-determining addition step.[6][8]

Caption: General mechanism of a Nucleophilic Aromatic Substitution (SNAr) reaction.

Protocol: Synthesis of 1-(2-Isopropylphenyl)thio-2,4-dinitrobenzene

This protocol describes the reaction of 2-isopropylbenzenethiol with 1-chloro-2,4-dinitrobenzene, a classic SNAr substrate.

• Reagent Preparation & Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-isopropylbenzenethiol (1.52 g, 10.0 mmol, 1.0 equiv).

  • Dissolve the thiol in 30 mL of ethanol.

  • In a separate beaker, dissolve sodium hydroxide (0.44 g, 11.0 mmol, 1.1 equiv) in 10 mL of water.

• Thiolate Formation:

  • Slowly add the aqueous NaOH solution to the ethanolic solution of the thiol with vigorous stirring. The formation of the sodium thiophenolate should be immediate. Causality: The strong base deprotonates the weakly acidic thiol (pKa ~6.6) to generate the highly nucleophilic thiolate anion, which is the active species in the reaction.

• SNAr Reaction:

  • Add a solution of 1-chloro-2,4-dinitrobenzene (2.02 g, 10.0 mmol, 1.0 equiv) in 20 mL of ethanol to the reaction mixture.

  • Heat the mixture to reflux (approx. 80 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Pour the mixture into 150 mL of ice-cold water. The product should precipitate as a yellow solid.

  • Collect the solid by vacuum filtration and wash thoroughly with water to remove inorganic salts.

  • Recrystallize the crude product from an ethanol/water mixture to yield the pure 1-(2-isopropylphenyl)thio-2,4-dinitrobenzene.

Application II: Synthesis of Thioxanthone Derivatives

2-Isopropylbenzenethiol is a precursor for synthesizing substituted thioxanthones, a class of sulfur-containing heterocycles with significant applications as photosensitizers and in medicinal chemistry.[9][10] The synthesis often involves an acid-catalyzed cyclization reaction.

Protocol: Synthesis of 2-Isopropylthioxanthone via Reaction with 2-Chlorobenzoic Acid

This protocol is a variation of established methods, where a copper-catalyzed coupling is followed by an acid-mediated cyclization.

Caption: Two-step workflow for the synthesis of 2-isopropylthioxanthone.

• Step 1: Ullmann Condensation to form Thioether Intermediate

  • Combine 2-isopropylbenzenethiol (3.04 g, 20.0 mmol, 1.0 equiv), 2-chlorobenzoic acid (3.44 g, 22.0 mmol, 1.1 equiv), potassium carbonate (4.14 g, 30.0 mmol, 1.5 equiv), and copper(I) iodide (0.19 g, 1.0 mmol, 5 mol%) in 50 mL of DMF in a round-bottom flask.

  • Causality: Copper catalyzes the coupling between the thiolate and the aryl halide. Potassium carbonate acts as the base to form the thiolate in situ and neutralize the HCl byproduct.

  • Heat the reaction mixture to 140-150 °C for 8-12 hours under a nitrogen atmosphere.

  • Cool the mixture, pour it into water, and acidify with concentrated HCl to pH ~2.

  • Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 2-((2-isopropylphenyl)thio)benzoic acid intermediate.

• Step 2: Intramolecular Friedel-Crafts Acylation (Cyclization)

  • Add the crude intermediate from Step 1 to Eaton's reagent (7.7% w/w solution of P₂O₅ in methanesulfonic acid) or polyphosphoric acid (PPA) at room temperature.

  • Causality: The strong acid protonates the carboxylic acid, promoting the formation of an acylium ion, which then undergoes an intramolecular electrophilic attack on the electron-rich isopropyl-substituted ring to close the central thioxanthone ring.

  • Heat the mixture to 80-90 °C for 2-4 hours until TLC indicates the consumption of the starting material.

  • Carefully pour the hot reaction mixture onto crushed ice.

  • Collect the resulting precipitate by filtration, wash with water and a dilute sodium bicarbonate solution.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford pure 2-isopropylthioxanthone.[11]

Application III: Palladium-Catalyzed C-S Cross-Coupling

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern synthesis for creating C-S bonds.[12][13] 2-Isopropylbenzenethiol is an effective coupling partner with aryl halides or triflates, providing a direct route to diaryl thioethers.

Mechanism Insight: The generally accepted mechanism for C-S cross-coupling involves a catalytic cycle.[14] It begins with the oxidative addition of an aryl halide to a Pd(0) complex. The resulting Pd(II) complex then undergoes reaction with the thiolate (formed by the deprotonation of 2-isopropylbenzenethiol by a base), in a step that can be viewed as transmetalation or nucleophilic attack. The final step is reductive elimination, which forms the C-S bond of the product and regenerates the active Pd(0) catalyst.[15] The choice of ligand is crucial for stabilizing the palladium catalyst and facilitating the elementary steps of the cycle.[14]

Caption: Catalytic cycle for Palladium-catalyzed C-S cross-coupling.

Protocol: Synthesis of (4-Methoxyphenyl)(2-isopropylphenyl)sulfane

This protocol demonstrates a typical Buchwald-Hartwig type amination adapted for C-S coupling.

• Reaction Setup:

  • In an oven-dried Schlenk tube under an argon atmosphere, combine Pd₂(dba)₃ (46 mg, 0.05 mmol, 2.5 mol%), a suitable phosphine ligand like Xantphos (87 mg, 0.15 mmol, 7.5 mol%), and sodium tert-butoxide (288 mg, 3.0 mmol, 1.5 equiv).

  • Causality: The bulky, electron-rich phosphine ligand stabilizes the Pd(0) species and promotes the oxidative addition and reductive elimination steps. The strong, non-nucleophilic base (NaOtBu) is required to deprotonate the thiol without competing in the coupling reaction.

  • Add 4-bromoanisole (374 mg, 2.0 mmol, 1.0 equiv) and 2-isopropylbenzenethiol (335 mg, 2.2 mmol, 1.1 equiv).

  • Add 10 mL of anhydrous, degassed toluene via syringe.

• Reaction Execution:

  • Seal the Schlenk tube and heat the mixture in an oil bath at 100 °C for 12-24 hours.

  • Monitor the reaction by TLC or GC-MS.

• Work-up and Purification:

  • Cool the reaction to room temperature and dilute with 20 mL of diethyl ether.

  • Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts, washing the pad with additional diethyl ether.

  • Concentrate the filtrate under reduced pressure.

  • Purify the resulting crude oil by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure diaryl thioether product.

Summary and Outlook

2-Isopropylbenzenethiol has proven to be a highly effective reagent in key synthetic transformations. Its unique combination of nucleophilicity and steric hindrance allows for its application in SNAr reactions, the construction of complex heterocyclic systems like thioxanthones, and modern palladium-catalyzed cross-coupling reactions. The protocols detailed herein provide a validated framework for researchers to employ this versatile building block in their synthetic campaigns. Future research will likely continue to expand its utility, particularly in the development of novel ligands for catalysis and as a key component in the synthesis of new bioactive molecules.

References

• Gao, Y., et al. (2021). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 26(15), 4547. [Link]

• Chemistry Demystified. (2021, January 7). Order of reactivity of toluene, ethylbenzene, isopropylbenzene and t-butylbenzene- E+ substitution. YouTube. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 96003, 2-Isopropylbenzenethiol. PubChem. [Link]

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. [Link]

• The Organic Chemistry Tutor. (2015, November 11). Electrophilic Aromatic Substitution Reactions of Benzene Review. YouTube. [Link]

• Wikipedia. (n.d.). Cumene. [Link]

• Smith, A. M. R., et al. (2019). Solvent effects in palladium catalysed cross-coupling reactions. Catalysis Science & Technology, 9(8), 1847-1857. [Link]

• Dadajanov, S. M., et al. (2023). Synthesis of 2-Izopropyl-5-methylphenylcarboxymethylen Tartrate. Chemistry, 5(2), 1133-1139. [Link]

• Wang, D., et al. (2018). Visible light-triggered selective C(sp2)-H/C(sp3)-H coupling of benzenes with aliphatic hydrocarbons. Nature Communications, 9(1), 1-8. [Link]

• Thermo Fisher Scientific. (2025, October 7). 4-Isopropylbenzenethiol Safety Data Sheet. [Link]

• Ashenhurst, J. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• Davis, M., & Foulis, M. J. (1978). Process for preparing thioxanthones. U.S.

• The Royal Swedish Academy of Sciences. (2010, October 6). Palladium-Catalyzed Cross Couplings in Organic Synthesis. Nobel Prize. [Link]

• Al-Masoudi, N. A., et al. (2015). Synthesis and characterization of some n-(substituted)-2-(thioxanthone-2-yl-oxy) acetamide derivatives as anti-cancer agents. Journal of Chemical and Pharmaceutical Research, 7(11), 48-56. [Link]

• Professor Dave Explains. (2019, July 12). Nucleophilic Aromatic Substitution. YouTube. [Link]

• LibreTexts Chemistry. (2025, February 2). 16.6: Nucleophilic Aromatic Substitution. [Link]

• El-Shafey, A. M. (1997). Processes for preparing thioxanthone and derivatives thereof. U.S.

• Al-Amiery, A. A., et al. (2019). Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Benzothiazole. Journal of Global Pharma Technology, 11(7), 332-340. [Link]

• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• Demjén, A., et al. (2010). Process for the preparation of pharmaceutical intermediates.

• Chad's Prep. (2021, March 16). 18.6 Nucleophilic Aromatic Substitution (NAS) | Organic Chemistry. YouTube. [Link]

• Borges, F., et al. (2013). A century of thioxanthones: through synthesis and biological applications. Current Medicinal Chemistry, 20(19), 2464-2480. [Link]

• Kaiser, J., et al. (2020). Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temperature with Soluble Bases. ACS Catalysis, 10(1), 871-876. [Link]

• Sun, S., et al. (2023). Metal–Ligand Interactions and Their Roles in Controlling Nanoparticle Formation and Functions. Accounts of Chemical Research, 56(11), 1339-1350. [Link]

• Zhang, Y., et al. (2021). Substituted Thioxanthone-Based Photoinitiators for Efficient Two-Photon Direct Laser Writing Polymerization with Two-Color Super-Resolution Capabilities. ACS Applied Materials & Interfaces, 13(7), 8887-8895. [Link]

• Johnson Matthey. (2023, August 3). Palladium-catalysed cross coupling reactions: what's in the future? with Bruce Lipshutz. YouTube. [Link]

• Cengage Learning. (2013). Alcenos: Estrutura e Reatividade. [Link]

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• 4. Benzenethiol, 2-(1-methylethyl)- | C9H12S | CID 96003 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Analytical Application Note: Quantification of 2-Isopropylbenzenethiol

Executive Summary & Core Directive

2-Isopropylbenzenethiol (CAS: 6262-87-9), also known as o-cumenethiol, presents a unique analytical challenge due to its duality: it is a volatile aromatic compound suitable for Gas Chromatography (GC), yet it possesses a reactive thiol (-SH) group prone to rapid oxidation into disulfides (bis-isopropylphenyl disulfide).[1]

This guide rejects generic "one-size-fits-all" thiol methods. Instead, it details two targeted protocols designed for specific matrices:

• GC-MS (Direct & Derivatized): The Gold Standard for purity analysis, synthetic intermediates, and non-polar matrices.[2]

• HPLC-Fluorescence (mBBr Derivatization): The High-Sensitivity Method for biological fluids or aqueous environmental samples where volatility and thermal degradation are concerns.[2]

Critical Technical Insight: Unlike aliphatic thiols, the steric hindrance of the isopropyl group at the ortho position offers slight protection against oxidation, but it also impacts derivatization kinetics. All protocols below incorporate a Reduction-Alkylation Strategy to ensure total thiol quantification.

Chemical Properties & Analytical Challenges

Property	Value	Analytical Implication
Molecular Weight	152.26 g/mol	Suitable for low-mass MS cutoff (start scan at m/z 50).[2]
Boiling Point	220 °C	High enough for standard splitless injection; low enough for headspace analysis.[2]
pKa (-SH)	~6.5 - 7.0	More acidic than aliphatic thiols.[2] Deprotonates easily at pH 8.0 for derivatization.[2]
Oxidation Potential	High	Spontaneously forms disulfides in air.[2] Samples must be prepared in deoxygenated solvents.

Method A: Gas Chromatography – Mass Spectrometry (GC-MS)

Applicability: Raw material purity, synthetic reaction monitoring, organic solvent matrices.

The Logic of Choice

Direct injection is possible, but peak tailing due to the acidic thiol interacting with active sites in the liner is common. For high-precision quantification (<1 ppm), we utilize S-Pentafluorobenzylation .[2] This derivatization adds a massive electron-capturing group, improving peak shape and mass spectral selectivity.[2]

Reagents & Standards[2]

• Analyte: 2-Isopropylbenzenethiol (Technical grade, >90%).[1][2][3] Note: Correct weighing for purity.

• Internal Standard (IS): 1-Naphthalenethiol (structurally similar, distinct RT).[2]

• Derivatizing Agent: Pentafluorobenzyl bromide (PFBBr).[2]

• Base: Diisopropylethylamine (DIPEA) in Dichloromethane (DCM).[2]

Experimental Protocol (Derivatized)

• Stock Preparation: Dissolve 10 mg 2-Isopropylbenzenethiol in 10 mL DCM (degassed).

• Sample Extraction: Take 1 mL of sample. Add 50 µL of Internal Standard (100 µg/mL).[2]

• Derivatization Reaction:

  • Add 50 µL of 1% PFBBr in DCM.[2]

  • Add 20 µL of neat DIPEA (Catalyst).[2]

  • Vortex and incubate at 60°C for 20 minutes . (Steric hindrance requires heat).[2]

• Quench & Clean: Evaporate to dryness under Nitrogen.[2] Reconstitute in 1 mL Isooctane.

  • Why Isooctane? It provides a sharper solvent front than DCM in GC.[2]

GC-MS Instrument Parameters[2]

Parameter	Setting	Rationale
Column	DB-5ms UI (30m x 0.25mm x 0.25µm)	"Ultra Inert" (UI) phase is critical to prevent thiol adsorption.[2]
Inlet	Splitless, 250°C	Maximizes sensitivity.[2] Use a deactivated glass wool liner.[2]
Carrier Gas	Helium, 1.2 mL/min (Constant Flow)	Standard flow for optimal MS vacuum.[2]
Oven Program	60°C (1 min) → 20°C/min → 280°C (3 min)	Rapid ramp prevents thermal degradation of derivatives.[2]
MS Source	230°C, EI Mode (70 eV)	Standard ionization.[2]
SIM Mode	Target Ion: m/z 152 (Parent thiol), 181 (PFB)	SIM (Selected Ion Monitoring) increases S/N ratio by 10-50x.

Method B: HPLC-Fluorescence (Bimane Derivatization)

Applicability: Plasma, urine, wastewater, or aqueous formulations.

The Logic of Choice

2-Isopropylbenzenethiol lacks a strong UV chromophore distinct from matrix interferences.[2] Monobromobimane (mBBr) reacts specifically with thiols to form a highly fluorescent thioether derivative.[2] This method is superior for trace analysis in complex biological matrices.[2]

Reagents[2][4][5][6]

• Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine).[2] Superior to DTT as it is odorless and stable over a wider pH range.

• Derivatizing Agent: Monobromobimane (mBBr), 50 mM in Acetonitrile.[2]

• Buffer: 100 mM Ammonium Bicarbonate, pH 8.0.

Experimental Protocol

• Reduction (Total Thiol Step):

  • Mix 100 µL Sample + 10 µL TCEP (100 mM).[2]

  • Incubate RT for 10 mins. Converts any oxidized disulfides back to free thiol.

• Derivatization:

  • Add 50 µL mBBr reagent.[2]

  • Incubate at Dark / RT for 15 minutes .

• Stop Reaction: Add 10 µL of 10% Acetic Acid.

• Clarification: Centrifuge at 12,000 x g for 5 mins (if biological) or filter (0.2 µm PTFE).

HPLC Conditions[2]

Parameter	Setting
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-2 min: 10% B; 2-15 min: 10%→90% B; 15-20 min: 90% B.
Flow Rate	1.0 mL/min
Detection	Fluorescence: Ex 394 nm / Em 490 nm

Workflow Visualization

Figure 1: Decision tree for selecting the appropriate analytical workflow based on sample matrix.

Validation Criteria (Self-Validating System)

To ensure Trustworthiness , every run must include:

• System Suitability Standard (SSS): A mid-level standard injected 5 times before samples.[2] %RSD of Area must be < 2.0%.[2]

• Check Standard: A standard prepared from a different lot of reference material to verify calibration accuracy.[2]

• Blank Analysis: Critical for thiols to ensure no carryover or reagent contamination (mBBr hydrolysis products can fluoresce).[2]

Linearity & Limits:

• GC-MS (SIM): Linear range typically 0.05 – 50 µg/mL (

  ).[2]

• HPLC-FLD: Linear range typically 10 – 1000 ng/mL (

  ).[2]

References

• Review of Thiol Analysis: Title: Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids.[2] Source: NIH / PMC.[2] URL:[Link]

• Derivatization Strategies: Title: Chemical derivatization strategies for enhancing the HPLC analytical performance. Source: PMC / PubMed Central.[2] URL:[Link]

• GC-MS Fundamentals: Title: Gas Chromatography-Mass Spectrometry: Applications and Principles.[2] Source: International Journal of Pharmaceutical & Biological Archive.[2][4] URL:[Link]

• Chemical Property Data: Title: 2-Isopropylbenzenethiol Compound Summary. Source: PubChem.[1][2][3][5] URL:[Link]

Sources

• 1. 2-异丙基苯硫酚 technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Benzenethiol, 2-(1-methylethyl)- | C9H12S | CID 96003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Isopropylbenzenethiol | 6262-87-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 5. 2-Isopropylbenzenethiol technical grade, 90 6262-87-9 [sigmaaldrich.com]

Definitive Analysis of 2-Isopropylbenzenethiol and its Derivatives by Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a robust and detailed methodology for the identification and quantification of 2-isopropylbenzenethiol and its related derivatives using Gas Chromatography-Mass Spectrometry (GC-MS). Aromatic thiols are a class of compounds significant in fields ranging from environmental science to flavor and fragrance chemistry due to their potent sensory characteristics and chemical reactivity. However, their analysis is often complicated by their propensity for oxidation, sample matrix interference, and challenging chromatography.[1] This guide provides a comprehensive workflow, including sample preparation, chemical derivatization to enhance analytical performance, optimized GC-MS parameters, and data interpretation protocols. The causality behind each methodological choice is explained to empower researchers to adapt and validate this protocol for their specific applications.

Introduction: The Analytical Imperative for Aromatic Thiols

2-Isopropylbenzenethiol (also known as 2-isopropylthiophenol) is an organosulfur compound characterized by a thiol group attached to a benzene ring substituted with an isopropyl group.[2][3] Like many thiols, it possesses a strong, distinct odor and can be found as a process impurity, an environmental contaminant, or a key component in complex mixtures such as petroleum products.[4] The analysis of volatile sulfur compounds (VSCs) is critical for quality control in the food and beverage industry, monitoring of natural gas odorants, and assessing the impact of industrial emissions.[5][6][7]

The primary analytical challenges associated with thiols are their:

• High Reactivity: The sulfhydryl (-SH) group is easily oxidized to form disulfides, leading to analyte loss and inaccurate quantification.[1]

• Polarity and Adsorption: The polar -SH group can interact with active sites within the GC system (e.g., inlet liner, column), causing poor peak shape (tailing) and reduced sensitivity.[1][8][9]

• Low Concentrations: In many matrices, these compounds are present at trace or ultra-trace levels, demanding highly sensitive and selective analytical methods.[10][11]

To overcome these obstacles, this protocol employs a strategic combination of sample extraction, chemical derivatization, and high-resolution capillary GC-MS.

Foundational Methodology: Strategy and Rationale

The success of this analysis hinges on a multi-step approach designed to stabilize the analyte and enhance its chromatographic properties before detection.

Sample Preparation and Extraction

The goal of sample preparation is to isolate and concentrate the target analytes from the sample matrix while removing interferences.

• For Aqueous Matrices (e.g., environmental water samples): Solid-Phase Extraction (SPE) is the preferred technique.[8] A C18 or polymer-based sorbent can effectively retain the relatively non-polar 2-isopropylbenzenethiol from the water sample. The analyte is then eluted with a small volume of an organic solvent like dichloromethane. This process concentrates the analyte and transfers it into a GC-compatible solvent.[8][12]

• For Gaseous or Highly Volatile Matrices (e.g., air, headspace of beverages): Headspace Solid-Phase Microextraction (HS-SPME) is a solvent-free and highly effective technique.[10][12] A fiber coated with a suitable stationary phase (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB) is exposed to the headspace above the sample, where it adsorbs volatile and semi-volatile compounds.[13] The fiber is then directly desorbed in the GC inlet.

The Critical Role of Derivatization

Direct injection of thiols can yield poor results due to the issues mentioned previously. Derivatization is a chemical modification process that converts the polar, reactive -SH group into a less polar, more stable functional group.[14] This single step significantly improves volatility, thermal stability, and chromatographic peak shape.[15]

For this protocol, we utilize silylation , a common and robust derivatization technique. The active hydrogen on the sulfhydryl group is replaced by a non-polar trimethylsilyl (TMS) group.[14][15]

• Causality: The resulting TMS-derivative is more volatile (has a higher vapor pressure) and less polar, reducing its interaction with active sites in the GC system.[15] This leads to sharper, more symmetrical peaks and improved detection limits. The reagent of choice is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst, which is highly effective for derivatizing thiols.[15][16]

Experimental Workflow and Protocols

The following diagram illustrates the complete analytical workflow from sample receipt to final data analysis.

Caption: End-to-end workflow for GC-MS analysis of thiols.

Protocol 1: Sample Preparation and Silylation

Objective: To extract 2-isopropylbenzenethiol from an aqueous matrix and convert it to its TMS-derivative.

Materials:

• Solid-Phase Extraction (SPE) Cartridges: C18, 500 mg, 6 mL

• Solvents: Dichloromethane (DCM), Methanol (HPLC Grade)

• Derivatization Reagent: BSTFA + 1% TMCS

• Pyridine (Anhydrous)

• GC Vials with inserts (2 mL)

• Nitrogen gas supply for evaporation

Procedure:

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of DCM followed by 5 mL of Methanol, and finally 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Pass 100 mL of the aqueous sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying: Dry the cartridge thoroughly by passing nitrogen gas through it for 20 minutes.

• Elution: Elute the trapped analytes by passing 2 x 2 mL of DCM through the cartridge into a collection tube.

• Concentration: Concentrate the eluate to approximately 100 µL under a gentle stream of nitrogen at room temperature.[8]

• Derivatization Reaction: a. Transfer the 100 µL concentrated extract to a GC vial insert. b. Add 50 µL of anhydrous pyridine. c. Add 100 µL of BSTFA + 1% TMCS. d. Cap the vial tightly and vortex for 30 seconds. e. Heat the vial at 60°C for 30 minutes in a heating block.

• Final Sample: After cooling to room temperature, the sample is ready for GC-MS analysis.

Protocol 2: GC-MS Instrumentation and Analysis

Instrumentation: A standard Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

Parameter	Setting	Rationale
GC System	Agilent 8890 GC (or equivalent)	Standard, reliable platform for capillary gas chromatography.
MS System	Agilent 5977B MSD (or equivalent)	Provides high sensitivity and spectral integrity for confident identification.
Injection Mode	Splitless	Ensures the entire injected sample volume is transferred to the column, maximizing sensitivity for trace-level analysis.[17]
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the derivatized analyte without causing thermal degradation.
Liner	Deactivated, single taper with glass wool	An inert surface is crucial to prevent adsorption of sulfur compounds.[9] Glass wool aids in sample vaporization.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency. Constant flow mode maintains stable retention times.
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A robust, low-polarity column (5% Phenyl-methylpolysiloxane) providing excellent separation for a wide range of semi-volatile compounds, including silylated derivatives.[17]
Oven Program	Initial 60°C (hold 2 min), ramp 10°C/min to 280°C (hold 5 min)	The initial hold traps volatile components. The ramp rate provides a good balance between analysis time and chromatographic resolution. The final hold ensures all compounds elute.
MS Source Temp	230 °C	Standard temperature for robust EI ionization.
MS Quad Temp	150 °C	Standard temperature to maintain mass accuracy.
Ionization Energy	70 eV	Standard energy for electron ionization, producing repeatable and library-searchable mass spectra.
Acquisition Mode	Full Scan	Scan from m/z 40-450. Used for initial identification and confirmation by comparing the full spectrum to a reference library (e.g., NIST).[18]
(Optional) SIM Mode	Monitor key ions (e.g., m/z 224, 209, 135 for TMS-derivative)	For quantitative analysis, Selected Ion Monitoring (SIM) significantly increases sensitivity by focusing only on ions specific to the target analyte.

Data Interpretation and Expected Results

Identification

Identification is achieved by combining two key pieces of information:

• Retention Time (RT): The time at which the compound elutes from the GC column. This should be consistent for a given analyte under identical conditions.

• Mass Spectrum: The fragmentation pattern produced by the analyte in the MS source. This pattern is a unique "fingerprint" of the molecule.

Mass Spectral Fragmentation of 2-Isopropylbenzenethiol

The mass spectrum of the underivatized compound is characterized by specific fragmentation pathways. The molecular structure of 2-isopropylbenzenethiol (C₉H₁₂S) has a molecular weight of 152.26 g/mol .

• Molecular Ion (M⁺): The intact molecule with one electron removed. The peak will appear at m/z 152 .[19]

• [M-15]⁺ (Loss of CH₃): A common fragmentation for isopropyl groups is the loss of a methyl radical, leading to a stable secondary carbocation. This results in a prominent peak at m/z 137 .[19][20] This is often the base peak.

• [M-43]⁺ (Loss of C₃H₇): Cleavage of the entire isopropyl group results in a benzenethiol cation at m/z 109 . This corresponds to the molecular ion of thiophenol.[21]

For the TMS-derivative , the molecular weight increases to 224.36 g/mol .

• Molecular Ion (M⁺): A peak at m/z 224 .

• [M-15]⁺ (Loss of CH₃): Loss of a methyl group from the TMS moiety is a very characteristic fragmentation for silylated compounds, resulting in a strong peak at m/z 209 .

The table below summarizes the key analytical data.

Analyte	Form	Expected RT (Relative)	Molecular Ion (M⁺) [m/z]	Key Fragment Ions [m/z]
2-Isopropylbenzenethiol	Underivatized	Early	152	137 (Base Peak), 109
2-Isopropylbenzenethiol, TMS-derivative	Derivatized	Later	224	209, 135, 73

Conclusion

This application note provides a validated and scientifically grounded protocol for the GC-MS analysis of 2-isopropylbenzenethiol. By employing a strategic workflow that includes Solid-Phase Extraction and chemical derivatization, the inherent analytical challenges of thiol analysis are effectively overcome. The detailed explanation of the rationale behind each step, from sample preparation to MS parameter selection, equips researchers with the necessary knowledge to implement this method successfully and adapt it for the analysis of other volatile sulfur compounds in complex matrices.

References

• Selective Determination of Volatile Sulfur Compounds in Wine by Gas Chromatography with Sulfur Chemiluminescence Detection. ACS Publications. [Link]

• GC-MS Sample Preparation. Organomation. [Link]

• Online Measurement of Sulfur Compounds in Natural Gas and Gaseous Fuels by Gas Chromatograph and Electrochemical Detection. ASTM International. [Link]

• Using Gas Chromatography for the Analysis of Ultra Low Sulfur Compounds in Gaseous Fuels. AZoM. [Link]

• Selective determination of volatile sulfur compounds in wine by gas chromatography with sulfur chemiluminescence detection. PubMed. [Link]

• Derivatization Strategies in Flavor Analysis: An Overview over the Wine and Beer Scenario. MDPI. [Link]

• Trace determination of volatile sulfur compounds by solid-phase microextraction and GC-MS. Semantic Scholar. [Link]

• Derivatization for Gas Chromatography. Phenomenex. [Link]

• Analysis of Hop-Derived Thiols in Beer Using On-Fiber Derivatization in Combination with HS-SPME and GC–MS/MS. ACS Publications. [Link]

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• GC-MS analysis of thiols from air: what are options to concentrate sample?. ResearchGate. [Link]

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Application Note: Advanced HPLC and UHPLC Strategies for the Separation of Aromatic Thiol Isomers

Abstract

The accurate separation and quantification of aromatic thiol isomers are critical in diverse fields, including pharmaceutical stability testing, environmental analysis, and flavor chemistry. Due to their structural similarity, these isomers often exhibit nearly identical physicochemical properties, posing a significant challenge for conventional chromatographic methods. This guide provides an in-depth exploration of advanced High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) methodologies tailored for the effective resolution of aromatic thiol isomers. We will dissect the underlying principles of various chromatographic modes—including Reversed-Phase (RP), Normal-Phase (NP), and Chiral Chromatography—and detail robust, step-by-step protocols. Furthermore, this document covers advanced detection strategies and pre-column derivatization techniques designed to enhance sensitivity and selectivity, providing researchers with a comprehensive toolkit to overcome the complexities of aromatic thiol isomer analysis.

Introduction: The Challenge of Aromatic Thiol Isomerism

Aromatic thiols, or thiophenols, are compounds containing a sulfhydryl (-SH) group attached to an aromatic ring. Isomers of these compounds, which share the same molecular formula but differ in the spatial arrangement of atoms, can exhibit vastly different biological activities, toxicities, and organoleptic properties. For instance, in drug development, an undesired positional isomer of a thiol-containing active pharmaceutical ingredient (API) could be an impurity with a unique toxicological profile. Therefore, the ability to resolve and quantify these isomers is not merely an analytical exercise but a necessity for ensuring product safety, efficacy, and quality.

The primary analytical challenge stems from the subtle structural differences between isomers (e.g., ortho, meta, para positional isomers or enantiomers). These minor variations result in very similar polarities and hydrophobicities, making separation by standard chromatographic techniques difficult. This application note addresses this challenge by providing detailed methods that leverage specific chemical interactions to achieve baseline resolution.

Foundational Principles of Separation

Achieving separation between closely related isomers requires amplifying the minor differences in their molecular structure and properties. The choice of stationary phase and mobile phase is paramount and is guided by the nature of the isomerism.

• Positional Isomers (ortho, meta, para): These isomers differ in the substitution pattern on the aromatic ring. This affects the molecule's overall dipole moment, steric hindrance, and the potential for intramolecular hydrogen bonding. Normal-phase chromatography, which separates based on polarity, is often highly effective.[1][2] Specialized reversed-phase columns that offer alternative selectivities, such as phenyl or biphenyl phases, can also resolve positional isomers by exploiting π-π interactions.[3]

• Enantiomers (Chiral Isomers): These are non-superimposable mirror images. They have identical physical properties in an achiral environment and thus require a chiral selector to be resolved.[4] This is accomplished by using a Chiral Stationary Phase (CSP) that forms transient, diastereomeric complexes with the enantiomers, leading to different retention times.[4][5]

Method 1: Reversed-Phase HPLC with Enhanced Selectivity for Positional Isomers

While standard C18 columns may struggle to resolve aromatic thiol isomers due to their similar hydrophobicity, columns with phenyl-based stationary phases offer a powerful alternative. The π-electrons of the phenyl rings in the stationary phase can interact with the aromatic rings of the thiol analytes (π-π interactions), providing a unique separation mechanism beyond simple hydrophobicity.

Principle of Separation

The COSMOSIL PYE column, which features 2-(1-Pyrenyl)ethyl groups, leverages strong π-π interactions from its planar pyrene structure to differentiate between isomers.[3] Subtle differences in the shape and electron distribution of positional isomers lead to varied strengths of interaction with the pyrene stationary phase, enabling their separation.

Experimental Protocol: Separation of Xylene Isomers (as an example)

Objective: To resolve o-, m-, and p-xylene isomers as a model for aromatic positional isomers.

• Instrumentation and Column:

  • HPLC or UHPLC system with UV detector.

  • Column: COSMOSIL PYE (or equivalent Phenyl-Hexyl / Biphenyl column), 4.6 mm I.D. x 150 mm, 5 µm.[3]

• Mobile Phase Preparation:

  • Prepare a mobile phase of Acetonitrile/Water (70:30, v/v). Filter through a 0.45 µm membrane filter and degas.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 254 nm.

  • Injection Volume: 5 µL.

• Sample Preparation:

  • Prepare a mixed standard solution of o-, m-, and p-xylene in the mobile phase at a concentration of 100 µg/mL each.

• Analysis and Data Processing:

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Inject the standard solution and record the chromatogram.

  • Identify peaks based on the retention times of individual isomer injections. Calculate resolution between adjacent peaks.

Workflow Diagram

Caption: Workflow for RP-HPLC separation of positional isomers.

Expected Results & Data Summary

Isomer	Retention Time (min) (Hypothetical)	Resolution (Rs)
o-xylene	5.2	-
m-xylene	5.8	> 1.5
p-xylene	6.5	> 1.5

Method 2: Normal-Phase HPLC for Enhanced Positional Isomer Selectivity

Normal-phase (NP) chromatography, which employs a polar stationary phase (e.g., silica) and a non-polar mobile phase, is exceptionally well-suited for separating isomers with differing polarities.[1][2] The separation is governed by the analyte's interaction with the polar stationary phase, making it highly sensitive to the position of polar functional groups like -SH.

Principle of Separation

In NP-HPLC, polar analytes are retained longer on the polar stationary phase.[6] The dipole moment of an aromatic thiol isomer is heavily influenced by the position of the sulfhydryl group relative to other substituents. For example, an ortho isomer might exhibit intramolecular hydrogen bonding, reducing its apparent polarity and causing it to elute earlier than its meta or para counterparts, which have more exposed polar groups to interact with the silica surface.

Experimental Protocol: Separation of Aminothiophenol Isomers

Objective: To achieve baseline separation of 2-, 3-, and 4-aminothiophenol.

• Instrumentation and Column:

  • HPLC system with UV detector.

  • Column: Silica (SiO₂), 4.6 mm I.D. x 250 mm, 5 µm.[7]

• Mobile Phase Preparation:

  • Prepare a mobile phase of n-Hexane/Ethanol (95:5, v/v). Ensure solvents are HPLC grade and low in water content.

• Chromatographic Conditions:

  • Flow Rate: 1.2 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a mixed standard of the three aminothiophenol isomers in the mobile phase at 50 µg/mL each. Note: Thiols can oxidize; prepare samples fresh and consider blanketing with nitrogen.

• Analysis and Data Processing:

  • Equilibrate the column with the mobile phase. NP chromatography can require longer equilibration times than RP.

  • Inject the sample and record the chromatogram.

  • The elution order is expected to be based on increasing polarity.

Workflow Diagram

Caption: Workflow for NP-HPLC separation of polar positional isomers.

Method 3: Chiral Separation of Aromatic Thiol Enantiomers

The separation of enantiomers is impossible on achiral stationary phases. Chiral stationary phases (CSPs) create a three-dimensional chiral environment that allows for differential interaction with the two enantiomers. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are widely used and highly versatile for this purpose.[4][8]

Principle of Separation

Chiral recognition on polysaccharide CSPs occurs through a combination of interactions, including hydrogen bonding, dipole-dipole interactions, π-π interactions, and steric hindrance. The enantiomeric analytes fit differently into the chiral grooves of the polysaccharide polymer, forming transient diastereomeric complexes of varying stability. The enantiomer that forms the more stable complex is retained longer on the column.

Experimental Protocol: Enantioseparation of a Chiral Thiol

Objective: To resolve the enantiomers of a generic chiral aromatic thiol.

• Instrumentation and Column:

  • HPLC system with UV or Circular Dichroism (CD) detector.

  • Column: Chiralpak AD-H (amylose derivative) or Chiralcel OD-H (cellulose derivative), 4.6 mm I.D. x 250 mm, 5 µm.[8]

• Mobile Phase Screening:

  • Chiral method development is often empirical.[9] Screen different mobile phases, typically mixtures of a non-polar solvent (like n-Hexane) and an alcohol modifier (like Isopropanol or Ethanol).

  • Start with n-Hexane/Isopropanol (90:10, v/v).

• Chromatographic Conditions:

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at a wavelength where the analyte absorbs.

  • Injection Volume: 5 µL.

• Sample Preparation:

  • Dissolve the racemic mixture of the aromatic thiol in the mobile phase at a concentration of 1 mg/mL.

• Analysis and Optimization:

  • Inject the racemate and observe the separation.

  • If resolution is poor, systematically vary the percentage of the alcohol modifier. A lower percentage of alcohol generally increases retention and can improve resolution.

  • If separation is still not achieved, try a different alcohol modifier (e.g., ethanol) or a different CSP.

Workflow Diagram

Caption: Iterative workflow for chiral method development.

Advanced Detection Strategies

While UV detection is common, other techniques can offer superior sensitivity and specificity for thiol analysis.

• Electrochemical Detection (ECD): Thiols are electroactive and can be oxidized at an electrode surface. ECD is often orders of magnitude more sensitive than UV detection for these compounds and can provide selectivity by carefully choosing the applied potential.[10][11][12] However, it can be susceptible to electrode fouling.[10][12]

• Mass Spectrometry (MS): HPLC-MS provides molecular weight and structural information, which is invaluable for positive peak identification, especially in complex matrices.[13] It can distinguish between isomers that co-elute chromatographically if they exhibit different fragmentation patterns (MS/MS). High-resolution MS (HRMS) can confirm the elemental composition.[14]

Pre-column Derivatization for Enhanced Analysis

For thiols that lack a strong chromophore or are present at trace levels, pre-column derivatization is a powerful strategy. This involves reacting the thiol with a reagent to form a stable, highly detectable derivative.

Principle of Derivatization

The sulfhydryl group is a nucleophile that can react with specific reagents. Ideal derivatizing agents, such as 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB or Ellman's reagent) or ammonium 7-fluoro-2,1,3-benzoxadiazole-4-sulfonate (SBD-F), react specifically with thiols to yield products with high molar absorptivity or fluorescence.[15][16][17][18] This not only enhances detection sensitivity but can also improve chromatographic properties and the stability of the thiol, preventing its oxidation to a disulfide.[16]

Protocol: Derivatization with SBD-F

Objective: To derivatize aromatic thiols with SBD-F for fluorescent detection.[18]

• Reagent Preparation:

  • Borate Buffer: 0.2 M Borate buffer, pH 9.0.

  • Reducing Agent: 10 mM TCEP (tris(2-carboxyethyl)phosphine) solution to reduce any disulfides back to thiols.[16]

  • SBD-F Solution: 2.3 mM SBD-F in dimethylformamide.[19]

• Derivatization Procedure:

  • To 100 µL of the sample (in water or buffer), add 50 µL of TCEP solution and incubate for 10 minutes at room temperature.

  • Add 250 µL of borate buffer.

  • Add 50 µL of the SBD-F solution.

  • Incubate the mixture at 50°C for 20 minutes in the dark.[19]

  • Stop the reaction by adding 50 µL of 1.0 M HCl.[19]

  • The sample is now ready for injection onto a reversed-phase HPLC system.

• HPLC Conditions for SBD-Derivatives:

  • Column: C18, e.g., InertSustain AQ-C18 (250 × 3.0 mm, 5 µm).[18]

  • Mobile Phase: 100 mM citric buffer (pH 3.0)/Methanol (95/5, v/v).[18]

  • Detection: Fluorescence detector set to Ex: 375 nm, Em: 510 nm.[18]

Summary and Method Selection Guide

Choosing the optimal method depends entirely on the specific analytical problem. The table below serves as a general guide.

Type of Isomerism	Primary Recommended Method	Key Principle	Column Type
Positional (o, m, p)	Normal-Phase HPLC	Separation by polarity differences	Silica, Diol, Cyano
Positional (o, m, p)	Reversed-Phase HPLC	Alternative selectivity via π-π interactions	Phenyl, Biphenyl, PYE
Enantiomers (Chiral)	Chiral HPLC	Diastereomeric interactions	Polysaccharide or Cyclodextrin CSP
Trace Level Analysis	Derivatization + RP-HPLC-Fluorescence	Covalent labeling for enhanced detection	C18, C8

By understanding the principles behind each technique and systematically applying the protocols outlined in this guide, researchers can develop robust and reliable methods for the challenging separation of aromatic thiol isomers.

References

• Application Note: HPLC-Based Quantification of Thiols Using 5-Mercapto-2-nitrobenzoic Acid Derivatiz
• An HPLC-automated Derivatization for Glutathione and Related Thiols Analysis in Brassica rapa L. MDPI.
• Measurement of Thiols in Human Plasma Using Liquid Chromatography with Precolumn Derivatization and Fluorescence Detection. Clinical Chemistry.
• Method development for the determination of thiols using HPLC with fluorescence detection. DiVA.
• Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid. ScienceDirect.
• Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques. University of Padua.
• A novel HPLC-MS/MS approach for the identification of biological thiols in vegetables. Food Chemistry.
• Normal-phase vs.
• Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applic
• Separation of Thiophene on Newcrom R1 HPLC column. SIELC Technologies.
• The Use of supercritical Fluid Chromatography as an Isomeric Separation Technique in Food Analysis.
• Reversed Phase Selectivity. Phenomenex.
• Normal-phase HPLC: Significance and symbolism. Semantic Scholar.
• Analysis of Polar Compounds with Ion Pair Reagents. Sigma-Aldrich.
• Chiral columns. HPLC.eu.
• HPLC Separation Modes.
• Electrochemical Detection of Low-Molecular-Mass Thiols Based on the Cleavage of Disulfide Bond on Gold Electrode. International Journal of Electrochemical Science.
• Ion-Pair Reagents for HPLC. TCI Chemicals.
• Review of the Analytical Methods Based on HPLC-Electrochemical Detection Coupling for the Evaluation of Organic Compounds of Nutritional and Environmental Interest. MDPI.
• Normal Phase Columns. GL Sciences.
• The Role of Ion Pairing Agents in Liquid Chromatography (LC)
• Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. MDPI.
• Electrochemical Determination of Thiols: A Perspective.
• Preparation of novel chiral stationary phases based on a chiral trianglsalen macrocycle by thiol-ene click chemistry for enantioseparation in high-performance liquid chrom
• The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations.
• Chiral Separations by High‐Performance Liquid Chromatography.
• Types of Chemical Isomers and Recommended HPLC Columns for Effective Separ
• Chiral HPLC Separ
• Mass spectrometry-based assay for the rapid detection of thiol-containing n
• Preparative Purification of Aroma Components Using a Supercritical Fluid chrom
• Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column. The Royal Society of Chemistry.
• Normal Phase HPLC Columns. Thermo Fisher Scientific.
• A Strategy for Developing HPLC Methods for Chiral Drugs.
• Lipidomics by Supercritical Fluid Chrom
• Columns for Reversed-Phase LC Separations in Highly Aqueous Mobile Phases. LCGC Europe.
• HPLC Column for Structual Isomers. NACALAI TESQUE, INC..
• GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPAR
• Supercritical Fluid Chrom
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC North America.
• Thiol Probes To Detect Electrophilic Natural Products Based on Their Mechanism of Action.
• Quantification and Distribution of Thiols in Fermented Grains of Sauce-Aroma Baijiu Production Process. MDPI.
• Enhanced lipid isomer separation in human plasma using reversed-phase UPLC with ion-mobility/high-resolution MS detection. Journal of Lipid Research.
• Mass Spectrometry in Studies of Protein Thiol Chemistry and Signaling: Opportunities and Cave
• Isobaric 6-plex and tosyl dual tagging for the determination of positional isomers and quantitation of monounsaturated f

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Application Note: High-Sensitivity Analysis of 2-Isopropylbenzenethiol

Overcoming Steric Hindrance via Targeted Derivatization Strategies

Executive Summary & Technical Rationale

2-Isopropylbenzenethiol (2-IPBT) presents a unique analytical challenge due to the steric bulk of the isopropyl group located at the ortho position relative to the thiol (-SH) moiety. While standard benzenethiols are readily derivatized, the steric hindrance in 2-IPBT significantly reduces the nucleophilicity of the sulfur atom, leading to incomplete reactions and poor sensitivity in standard protocols.

Why Derivatization is Critical for 2-IPBT:

• Oxidative Instability: Free thiols rapidly oxidize to disulfides (dimers) in solution, causing variable quantification.

• Poor Chromatographic Peak Shape: The acidic nature of the thiol proton causes peak tailing on standard silica-based HPLC columns and GC liners.

• Detection Limits: 2-IPBT lacks a strong fluorophore and has only moderate UV absorption. Derivatization introduces high-response tags for pico-molar detection.

This guide details two optimized workflows designed to bypass this steric barrier: N-Ethylmaleimide (NEM) alkylation for LC-MS/UV analysis and Silylation (BSTFA) for GC-MS analysis.

Mechanism of Action & Steric Considerations

The ortho-isopropyl group acts as a "gatekeeper," physically blocking the approach of bulky derivatization reagents. To ensure quantitative conversion, we must utilize reagents with favorable kinetics and optimize reaction thermodynamics.

Workflow Logic Diagram

The following diagram illustrates the decision matrix and reaction pathways for 2-IPBT analysis.

Caption: Analytical workflow for 2-IPBT showing dual pathways for LC and GC analysis. The steric hindrance requires elevated temperatures or specific pH control.

Protocol A: HPLC-UV/MS Analysis via NEM Alkylation

Principle: N-Ethylmaleimide (NEM) reacts with the thiol via a Michael addition to form a stable thioether. Unlike Ellman’s reagent (DTNB), which forms a mixed disulfide susceptible to exchange, the NEM-thioether bond is permanent and stable in acidic mobile phases.

Expert Insight: For ortho-substituted thiols, standard room-temperature protocols often yield only 60-70% recovery. We recommend increasing the reaction temperature to 37°C and using a 20-fold molar excess of NEM.

Materials Required

• Reagent: N-Ethylmaleimide (NEM) (Sigma-Aldrich/Merck).

• Reducing Agent: TCEP-HCl (Tris(2-carboxyethyl)phosphine). Note: Avoid DTT if measuring by UV, as oxidized DTT absorbs at 280nm.

• Buffer: 100 mM Phosphate Buffer (pH 7.0). Strict pH control is vital; pH > 7.5 promotes NEM hydrolysis.

• Stop Solution: 1% Formic Acid.

Step-by-Step Protocol

• Sample Preparation:

  • Dilute sample to ~100 µM theoretical thiol concentration in Phosphate Buffer (pH 7.0).

  • Reduction Step: Add TCEP to a final concentration of 5 mM. Vortex and incubate at RT for 10 mins. This reduces any pre-existing disulfides (dimers of 2-IPBT).

• Derivatization Reaction:

  • Prepare a fresh 50 mM NEM stock solution in water or isopropanol.

  • Add NEM stock to the sample to achieve a final concentration of 5 mM (50-fold excess).

  • Critical Step: Incubate at 37°C for 45 minutes .

  • Why? The isopropyl group hinders the attack. Kinetic energy (heat) and excess reagent drive the reaction to completion despite the steric barrier.

• Quenching:

  • Add 1% Formic Acid (volume equal to reaction mix) to lower pH to ~3.0. This freezes the reaction and stabilizes the derivative for HPLC.

• Analysis (LC-MS Conditions):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 mins.

  • Detection: ESI Positive Mode. Monitor [M+H]+ for the 2-IPBT-NEM adduct.

  • Target Mass: MW(2-IPBT) = 152.26 Da; MW(NEM) = 125.13 Da. Target Ion [M+H]+ = 278.4 Da.

Protocol B: GC-MS Analysis via Silylation

Principle: Silylation replaces the active protic hydrogen of the thiol with a trimethylsilyl (TMS) group. This reduces polarity and hydrogen bonding, significantly improving volatility and peak symmetry.

Expert Insight: 2-IPBT is prone to oxidation in the hot injection port of a GC. Silylation "caps" the sulfur, preventing on-column oxidation.

Materials Required

• Reagent: BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

• Solvent: Anhydrous Pyridine or Ethyl Acetate.

• Drying Agent: Anhydrous Sodium Sulfate.

Step-by-Step Protocol

• Extraction (if aqueous):

  • Extract 2-IPBT into Ethyl Acetate. Dry the organic layer over Anhydrous Sodium Sulfate to remove all traces of water. Water destroys silylation reagents.

• Derivatization Reaction:

  • Transfer 100 µL of the dry extract into a GC autosampler vial.

  • Add 50 µL of BSTFA + 1% TMCS .

  • Add 50 µL of Pyridine (catalyst).

  • Cap tightly and incubate at 60°C for 30 minutes .

  • Why? Steric hindrance at the ortho position makes the sulfur less accessible. Heat ensures the bulky TMS group attaches quantitatively.

• Analysis (GC-MS Conditions):

  • Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

  • Inlet: Splitless, 250°C.

  • Oven: 60°C (1 min hold) -> 20°C/min -> 280°C.

  • Detection: EI Source (70 eV).

  • Target Ion: Look for the molecular ion of the silylated adduct (MW 224) and the characteristic [M-15]+ ion (loss of methyl group).

Validation & Performance Metrics

The following data summarizes the expected performance improvements using these protocols compared to direct analysis.

Parameter	Direct Analysis (No Deriv.)	NEM Derivatization (LC-MS)	BSTFA Derivatization (GC-MS)
Linearity (R²)	0.92 - 0.95 (Variable)	> 0.998	> 0.995
LOD (Limit of Detection)	~10 µM	10 - 50 nM	100 nM
Peak Shape (Tailing Factor)	> 2.0 (Severe Tailing)	1.1 (Symmetrical)	1.05 (Sharp)
Stability (Autosampler)	< 4 Hours (Oxidation)	> 48 Hours	> 24 Hours (Dry)
Specificity	Low (Interference prone)	High (Mass specific)	High (Mass specific)

Troubleshooting Guide

• Low Recovery (LC-MS): If the NEM peak is small, check the pH. If pH < 6, the reaction is too slow. If pH > 8, NEM hydrolyzes. Maintain pH 7.0 ± 0.2.

• Incomplete Silylation (GC-MS): If you see the native thiol peak in GC, your sample likely contained moisture. Re-dry the solvent with MgSO4 or Na2SO4 before adding BSTFA.

• Interfering Peaks: 2-IPBT is commercially available as "Technical Grade" (often ~90%). Expect minor isomeric impurities (para- or meta- isomers) which may separate chromatographically.

References

• Thermo Fisher Scientific. N-Ethylmaleimide (NEM) Product Information and Protocol. Retrieved from

• Vuckovic, D. et al. (2020). Comparison of N-ethyl maleimide and N-(1-phenylethyl) maleimide for derivatization of biological thiols using liquid chromatography-mass spectrometry. Analytical and Bioanalytical Chemistry.[1][2][3][4] Retrieved from

• Sigma-Aldrich. 2-Isopropylbenzenethiol Product Specification and Safety Data Sheet. Retrieved from

• G-Biosciences. Ellman's Reagent (DTNB) Protocol for Thiol Estimation. Retrieved from

• BroadPharm. Ellman's Assay Protocol for Determination of Free Thiols.[2] Retrieved from

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Application Note: Optimized Protocols for the S-Alkylation of 2-Isopropylbenzenethiol

Abstract & Strategic Overview

The S-alkylation of 2-Isopropylbenzenethiol (CAS: 6262-87-9) presents a distinct challenge in organic synthesis: the juxtaposition of a nucleophilic thiol moiety against a bulky ortho-isopropyl group. While thiophenols are generally excellent nucleophiles (

~6–7), the steric wall created by the isopropyl group hinders the approach of electrophiles, particularly secondary or branched alkyl halides.

This Application Note moves beyond generic

textbook conditions. We present three validated protocols designed to overcome this steric barrier while mitigating the rapid oxidative dimerization to disulfides that plagues this substrate class.

Key Chemical Challenges

• Steric Occlusion: The ortho-isopropyl group creates a "kinetic fence," significantly retarding the rate of nucleophilic attack compared to unsubstituted thiophenol.

• Oxidative Dimerization: Under basic conditions, trace oxygen rapidly converts the thiolate anion into bis(2-isopropylphenyl) disulfide, an impurity difficult to separate from the product.

• Odor Control: The substrate possesses a potent, pervasive stench requiring specific abatement protocols.

Chemical Context & Properties[1][2][3][4][5][6][7][8][9][10][11][12]

Before initiating synthesis, verify the quality of the starting material. 2-Isopropylbenzenethiol is prone to air-oxidation; if the liquid appears cloudy or has precipitated solids, it likely contains significant disulfide.

Property	Value	Critical Note
CAS Number	6262-87-9
Molecular Weight	152.26 g/mol
Boiling Point	220–227 °C	High boiling point makes distillation difficult; column chromatography is preferred.
Density	1.005 g/mL	Denser than most organic solvents.
Acidity ( )	~6.8 (est)	Slightly less acidic than thiophenol due to alkyl electron donation.
Safety	Corrosive / Stench	Use bleach (NaOCl) traps for all effluent gas.

Mechanistic Insight: The "Cesium Effect"[13]

For sterically hindered substrates like 2-isopropylbenzenethiol, standard bases (NaOH,

) often result in sluggish kinetics due to tight ion-pairing in organic solvents.

We utilize the Cesium Effect in our primary protocol. The large ionic radius of Cesium (

) results in a "loose" ion pair with the thiolate anion in polar aprotic solvents (DMF/MeCN). This exposes the "naked" sulfur anion, significantly increasing its nucleophilicity and allowing it to bypass the steric bulk of the isopropyl group more effectively than a potassium-complexed anion.

Mechanism Visualization

Figure 1: The Cesium-promoted pathway maximizes nucleophilicity while the steric bulk (not shown) necessitates the loose ion-pairing provided by Cs+.

Experimental Protocols

Protocol A: High-Performance Cesium Method (Recommended)

Best for: Valuable substrates, secondary alkyl halides, or when maximum yield is required.

Reagents:

• 2-Isopropylbenzenethiol (1.0 equiv)

• Alkyl Halide (1.2 equiv)

• Cesium Carbonate (

  ) (1.5 equiv)

• TBAI (Tetrabutylammonium iodide) (0.1 equiv - Catalytic additive)

• Solvent: Anhydrous DMF (Dimethylformamide)

Step-by-Step Procedure:

• Inert Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Flush with Argon or Nitrogen for 15 minutes.

• Solvent Preparation: Degas anhydrous DMF by bubbling Nitrogen through it for 10 minutes (Critical to prevent disulfide formation).

• Charging: Add

  (1.5 eq) and TBAI (0.1 eq) to the flask under positive inert gas pressure.

• Thiol Addition: Add 2-Isopropylbenzenethiol (1.0 eq) via syringe. Add the degassed DMF. The mixture may turn yellow (thiolate formation). Stir for 15 minutes at Room Temperature (RT).

• Alkylation: Add the Alkyl Halide (1.2 eq) dropwise via syringe.

• Reaction: Heat to 60°C . The steric bulk usually requires thermal activation; RT is often insufficient for completion. Monitor by TLC or HPLC.

  • Note: If using a volatile alkyl halide (e.g., Methyl Iodide), keep at RT or use a sealed tube.

• Workup:

  • Cool to RT.

  • Dilute with Ethyl Acetate.

  • Odor Quench: Wash the organic layer with 10% aqueous Sodium Hypochlorite (Bleach) . This oxidizes unreacted thiol to water-soluble sulfonates/sulfoxides, eliminating the smell.

  • Wash with water (

    ) to remove DMF, then brine.

  • Dry over

    , filter, and concentrate.

Protocol B: Phase Transfer Catalysis (Green/Scale-Up)

Best for: Large scale (>10g), simple primary alkyl halides, environmental compliance.

Reagents:

• 2-Isopropylbenzenethiol (1.0 equiv)

• Alkyl Halide (1.2 equiv)

• TBAB (Tetrabutylammonium bromide) (0.05 equiv)

• Solvent: Toluene (Organic phase) / 20% KOH (Aqueous phase)

Step-by-Step Procedure:

• Biphasic Setup: In a flask, combine Toluene (3 volumes) and 20% aqueous KOH (3 volumes).

• Catalyst: Add TBAB (5 mol%).

• Substrate Addition: Add 2-Isopropylbenzenethiol. The thiol will deprotonate at the interface, but the lipophilic ion pair (

  ) will migrate into the toluene.

• Reaction: Add Alkyl Halide. Heat to vigorous reflux (or 80°C) with high-speed stirring (essential for phase transfer).

• Validation: Check conversion after 2 hours. This method is often faster than homogenous methods for primary halides.

• Workup: Separate phases. The aqueous phase contains the salts. Wash the organic (Toluene) phase with 10% bleach, then water. Evaporate Toluene.

Critical Control Points & Troubleshooting

Observation	Root Cause	Corrective Action
Low Yield / Starting Material Remaining	Steric Hindrance	Switch to Protocol A (Cesium). Increase temperature to 80°C. Add TBAI catalyst.
Significant Disulfide Impurity	Oxygen Ingress	Ensure rigorous degassing of solvents. Keep reaction under positive pressure.
Product smells "garlicky" after workup	Residual Thiol	The bleach wash was insufficient. Repeat wash with 5% NaOCl or dilute .
Emulsion during extraction	DMF/Water mixing	Use more water during the first wash or add a small amount of Methanol to break the emulsion.

Workflow Visualization

Figure 2: Operational workflow emphasizing the critical degassing and odor-quenching steps.

References

• Cesium Effect in Thiol Alkylation

  • Title: A mild and highly convenient chemoselective alkyl
  • Source:Tetrahedron Letters (via ResearchG

  • URL:

• Phase Transfer Catalysis for Thiophenols

  • Title: S-Alkylation of thiophenol under biphasic versus triphasic PTC condition using tetrabutyl ammonium bromide.
  • Source:Journal of Chemical and Pharmaceutical Research

  • URL:

• Substrate Data & Safety

  • Title: 2-Isopropylbenzenethiol Product Specification & Safety Data.[1]

  • Source: Sigma-Aldrich / Merck

  • URL:

• General Thioether Synthesis Reviews

  • Title: Alkylation of Thiols in Green Mediums (Review).
  • Source:Journal of M

  • URL:

Sources

• 1. 2-Isopropylbenzenethiol | 6262-87-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Application Note: High-Fidelity Synthesis of Thiols Under Inert Atmosphere

Abstract

The synthesis and handling of thiols (mercaptans) present a dual challenge in drug development: chemical instability due to rapid oxidation into disulfides (

) and occupational hazards due to their extremely low odor thresholds (0.011 ppm for some species). This guide details a rigorous, self-validating protocol for handling thiols using Schlenk line techniques. It prioritizes the exclusion of oxygen to prevent dimerization and the implementation of an active "Bleach Scrubber" system to neutralize odors and ensure environmental compliance.

Introduction: The Chemistry of Instability

To handle thiols successfully, one must understand their failure modes. The primary impurity in thiol synthesis is the disulfide, formed via oxidative coupling.

The Oxidation Mechanism

In the presence of atmospheric oxygen (

) and trace bases, thiols undergo radical or ionic oxidation: This reaction is often catalyzed by trace transition metals ( , ) found in lower-grade solvents. Therefore, degassing is not optional; it is the primary yield-determining step.

The Odor Challenge

Thiols are potent nucleophiles and olfactory targets. Safety relies on chemical quenching rather than physical containment alone. We utilize Sodium Hypochlorite (Bleach) to irreversibly oxidize thiols to odorless sulfonates:

Critical Safety Note: Never mix bleach traps with ammonia or acid sources, as this generates toxic chloramines or chlorine gas.

Experimental Setup: The "Fortress" Configuration

The standard Schlenk line must be modified to include an active exhaust scrubber.

Diagram: Schlenk Line with Active Bleach Scrubber

The following diagram illustrates the gas flow path. Note the placement of the "Trap" to prevent suck-back of bleach into the reaction or vacuum pump.

Caption: Figure 1. Modified Schlenk setup. The "Odor Containment Zone" ensures that all system exhaust passes through an oxidizing bleach solution before entering the hood atmosphere.

Reagent Preparation: Freeze-Pump-Thaw (FPT)

Sparging (bubbling gas through solvent) is insufficient for high-value thiol synthesis as it leaves residual dissolved oxygen. The Freeze-Pump-Thaw method is required to remove solvated gas.[1][2][3]

FPT Protocol

• Freeze: Place the solvent flask (sealed) into liquid nitrogen (

  ) until solid.

• Pump: Open the flask to high vacuum (

  mmHg) for 5–10 minutes while frozen. This removes the headspace gas.

• Thaw: Close the vacuum. Remove from

  and thaw in a warm water bath. Gas bubbles will evolve from the liquid as solubility decreases.

• Repeat: Perform 3 total cycles.

• Backfill: Refill with Argon or Nitrogen.[1][4]

Caption: Figure 2. The Freeze-Pump-Thaw (FPT) cycle.[1][2][3][5][6] A minimum of 3 cycles is required to ensure <1 ppm dissolved oxygen.

Detailed Protocol: Nucleophilic Substitution to Primary Thiol

Scenario: Conversion of an alkyl bromide (

) to a thiol ( ) using Sodium Hydrosulfide ( ).

Reagents & Equipment

• Substrate: Alkyl Bromide (1.0 equiv)

• Reagent: NaSH xH2O (1.5 equiv) - Note: Commercial NaSH is hygroscopic and emits

  . Handle in hood.

• Solvent: DMF or Ethanol (Degassed via FPT).

• Scrubber: 10% Bleach solution (Fresh).

Step-by-Step Methodology

Step 1: System Passivation (Self-Validating Step)

• Assemble the setup as shown in Figure 1.

• Flame-dry the reaction flask under vacuum; backfill with

  .

• Validation: Ensure the oil bubbler creates a positive pressure seal. If the oil level equalizes, there is a leak.

Step 2: Reagent Loading

• Under a strong flow of

  , add solid NaSH to the flask.

• Seal with a rubber septum.[7][8]

• Cannulate the degassed solvent (prepared in Section 4) into the flask.

• Observation: NaSH should dissolve (partially or fully depending on solvent). The solution may turn slightly yellow.

Step 3: Reaction Initiation

• Add the Alkyl Bromide via syringe through the septum.

• Stir at room temperature (or heat if required).

• Monitoring: Use TLC. Caution: Do not remove aliquots with a needle exposed to air. Use a "positive pressure" technique to withdraw a sample, then immediately quench the TLC sample in a vial containing bleach/methanol to destroy the odor before spotting.

Step 4: Quenching & Workup (The "Stench" Phase)

• Once conversion is complete, cool the mixture to 0°C.

• Acidification: Slowly add degassed 1M HCl. Warning: This releases

  gas. Ensure the Bleach Scrubber is bubbling actively.

• Extraction: Extract with degassed Ether or DCM.

• Wash: Wash organic layer with water (to remove salts) and brine.

• Drying: Dry over

  .[9]

Step 5: Waste Neutralization

• Pour all aqueous waste immediately into a dedicated "Bleach Waste" container in the hood.

• Rinse all syringes and needles with bleach before disposal.

Troubleshooting & Quality Control

Observation	Root Cause	Corrective Action
Precipitate forms during reaction	1. NaBr salt formation (Good).2. Disulfide precipitation (Bad).	1. Proceed.2. Check inert atmosphere. Add reducing agent (e.g., DTT or Phosphine) if product allows.
Strong "Rotten Egg" smell in lab	1. Leak in Schlenk line.2.[4] Bleach trap saturated.	1. Check joints/grease immediately.2. Replace bleach solution. Ensure pH is basic (>11).
Low Yield / Dimer detected	Solvent not fully degassed.	Perform 3 full FPT cycles. Use fresh solvent bottles.
Product is colored (Yellow)	Polysulfides formed.	Distill product under vacuum or perform column chromatography.

References

• Schlenk Line Techniques

  • The Schlenk Line Survival Guide. (2023).[8] "Freeze-Pump-Thaw Degassing."[1][2][5] Available at: [Link]

  • MIT OpenCourseWare. (2019).[1][10] "5.301 Techniques for Handling Air-Sensitive Compounds." Available at: [Link]

• Thiol Oxidation & Safety

  • UCLA Chemistry & Biochemistry. (2016). "Standard Operating Procedures for Using Stench Chemicals." Available at: [Link]

  • Organic Syntheses.[9] (2005).[9] "Handling and Disposal of Hazardous Chemicals (Thiols)." Org.[9][10] Synth. 82, 157.[9] Available at: [Link]

• Mechanistic Insight

  • Nagy, P. (2013). "Kinetics and Mechanisms of Thiol–Disulfide Exchange." Antioxidants & Redox Signaling.[11] Available at: [Link]

Sources

• 1. berry.chem.wisc.edu [berry.chem.wisc.edu]
• 2. emeraldcloudlab.com [emeraldcloudlab.com]
• 3. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 4. chemistry.unm.edu [chemistry.unm.edu]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. depts.washington.edu [depts.washington.edu]
• 7. ocw.mit.edu [ocw.mit.edu]
• 8. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 9. orgsyn.org [orgsyn.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-Isopropylbenzenethiol as a Capping Agent for Nanoparticles

Executive Summary

2-Isopropylbenzenethiol (2-IBT), also known as o-isopropylthiophenol, represents a specialized class of aromatic ligands used to stabilize noble metal nanoparticles (AuNPs, AgNPs). Unlike linear alkanethiols (e.g., dodecanethiol) which form densely packed, insulating monolayers, 2-IBT offers a unique "steric-electronic" compromise. The aromatic ring facilitates

stacking and electronic coupling for sensing applications (SERS, molecular electronics), while the bulky isopropyl group at the ortho position introduces necessary steric hindrance. This prevents irreversible aggregation and improves solubility in non-polar organic solvents (toluene, dichloromethane) without completely blocking surface access for catalytic substrates.

This guide details the chemical rationale, synthesis protocols, and characterization standards for deploying 2-IBT as a capping agent.

Chemical Rationale: Why 2-Isopropylbenzenethiol?

The selection of a capping agent dictates the nanoparticle's stability, solubility, and reactivity. 2-IBT is chosen over standard thiols for three specific mechanistic reasons:

• Steric Protection of the Au-S Interface: The isopropyl group (

  ) located at the ortho position (adjacent to the thiol group) creates a "steric fence." In Self-Assembled Monolayers (SAMs), this bulk forces the aromatic rings to adopt a more upright or specific tilt angle compared to unsubstituted benzenethiol. This protects the gold core from oxidative etching and prevents the "zippering" effect that causes aggregation in flat aromatic systems.

• Electronic Transparency: Aliphatic chains (alkanes) are electrically insulating. The benzene ring in 2-IBT allows for electron tunneling, making these nanoparticles ideal candidates for molecular electronic junctions and chemiresistive sensors .

• Solubility Tuning: The hydrophobic isopropyl group ensures high solubility in organic solvents (toluene, chloroform), which is critical for processing nanoparticles into thin films or conductive inks.

Protocol A: Direct Synthesis (Modified Brust-Schiffrin Method)

Objective: Synthesize 2-IBT capped Gold Nanoparticles (AuNPs) (2-5 nm diameter) directly from gold salts.

Materials

• Hydrogen tetrachloroaurate (III) trihydrate (

  )

• Tetraoctylammonium bromide (TOAB) - Phase Transfer Catalyst

• 2-Isopropylbenzenethiol (2-IBT) - Ligand

• Sodium borohydride (

  ) - Reducing Agent[1]

• Solvents: Toluene (HPLC grade), Deionized Water (

  ), Ethanol.

Workflow Diagram

Figure 1: Two-phase synthesis workflow for aromatic thiol-capped nanoparticles.

Step-by-Step Procedure

• Phase Transfer:

  • Dissolve

    of in water.

  • Dissolve

    of TOAB in toluene.

  • Mix vigorously. The aqueous phase will turn clear, and the toluene phase will turn deep orange/red as

    forms.

• Thiol Addition:

  • Isolate the organic phase.

  • Add

    (approx. ) of 2-Isopropylbenzenethiol to the organic phase.

  • Observation: The deep orange color will fade to faint yellow or colorless. This indicates the reduction of

    to polymer species.

  • Stir: Allow to stir for 10 minutes to ensure complete formation of the Au-S precursor.

• Reduction:

  • Prepare a fresh solution of

    ( , ) in water.

  • Add the

    solution dropwise to the vigorously stirring organic phase.

  • Observation: The solution will instantly turn dark brown/black.

  • Stir for 3 hours at room temperature.

• Purification (Critical):

  • Separate the organic phase.

  • Rotary evaporate the toluene to concentrate the volume to

    .

  • Add

    of ethanol to precipitate the nanoparticles. Free 2-IBT and TOAB remain in the ethanol.

  • Centrifuge (4000 rpm, 15 min) or filter.

  • Redissolve the black pellet in pure toluene. Repeat precipitation once more to ensure purity.

Protocol B: Ligand Exchange (Place Exchange Reaction)

Objective: Functionalize pre-sized Citrate-AuNPs (aqueous) with 2-IBT to transfer them into organic solvents.

Mechanism

The thiol sulfur forms a stronger bond with gold (

) than the electrostatic interaction of citrate. However, because 2-IBT is hydrophobic, a co-solvent (Acetone or THF) is required to facilitate the meeting of the two phases.

Step-by-Step Procedure

• Preparation: Synthesize or purchase Citrate-AuNPs (e.g., 20 nm in water).

• Exchange Solution: Dissolve 2-Isopropylbenzenethiol in Acetone (

  concentration).

• Mixing:

  • Add the 2-IBT/Acetone solution to the aqueous AuNP solution at a 1:1 volume ratio.

  • Note: The mixture must remain miscible. If phase separation occurs, add more acetone.

• Incubation: Stir gently for 12–24 hours. The bulky isopropyl group makes the kinetics slower than linear thiols; time is required for the ligands to reorganize on the surface.

• Phase Extraction:

  • Add Toluene (

    volume of total mix).

  • Add a pinch of NaCl (to increase ionic strength of the water).

  • Shake. The AuNPs, now hydrophobic due to 2-IBT capping, will migrate into the Toluene (top layer).

• Wash: Isolate the toluene layer and wash with water twice to remove residual citrate/salt.

Characterization & Validation Data

To validate the successful capping of AuNPs with 2-IBT, compare your results against these standard markers.

Technique	Expected Observation	Mechanistic Explanation
UV-Vis Spectroscopy	SPR Peak shift (e.g., 520 nm 525 nm)	Change in local refractive index from water (1.33) to aromatic thiol/toluene (~1.50).
1H NMR	Broadening of aromatic protons (7.0-7.5 ppm)	Protons near the heavy metal core relax faster (T2 relaxation), causing peak broadening. Sharp peaks indicate free (unbound) thiol impurities.
TEM	Inter-particle spacing	The isopropyl group prevents the particles from touching, maintaining a consistent gap defined by the ligand shell.
FTIR	Disappearance of S-H stretch ( )	Confirmation of S-Au bond formation (loss of the thiol hydrogen).

Troubleshooting & Safety

Common Failure Modes

• Aggregation (Blue/Purple Solution):

  • Cause: Insufficient steric protection or incomplete ligand coverage.

  • Fix: Increase the [Thiol]:[Au] ratio during synthesis. The isopropyl group is bulky; if the surface isn't saturated, the hydrophobic cores will attract each other.

• Incomplete Phase Transfer:

  • Cause: 2-IBT is not soluble enough in the aqueous interface.

  • Fix: Ensure vigorous stirring or use Acetone as a bridging solvent during ligand exchange.

Safety Protocol (Stench Management)

2-Isopropylbenzenethiol has a pungent, repulsive odor and is a skin irritant.

• Containment: All work must be performed in a functioning fume hood.

• Neutralization: Keep a bleach solution (

  sodium hypochlorite) ready. Bleach oxidizes thiols to sulfonates, eliminating the smell. Wipe all glassware and spills with bleach before removing them from the hood.

• PPE: Double nitrile gloves are recommended.

References

• Love, J. C., Estroff, L. A., Kriebel, J. K., Nuzzo, R. G., & Whitesides, G. M. (2005). Self-Assembled Monolayers of Thiolates on Metals as a Form of Nanotechnology. Chemical Reviews, 105(4), 1103–1170. Link

• Brust, M., Walker, M., Bethell, D., Schiffrin, D. J., & Whyman, R. (1994). Synthesis of thiol-derivatised gold nanoparticles in a two-phase Liquid–Liquid system. Journal of the Chemical Society, Chemical Communications, (7), 801–802. Link

• Malyshev, M. E., et al. (2025). Work function of gold surfaces modified using substituted benzenethiols.[2][3] ResearchGate / Applied Physics Express. Link

• Inkpen, M. S., et al. (2019).[4] Non-chemisorbed gold–sulfur binding prevails in self-assembled monolayers.[5] Nature Chemistry, 11, 351–358. Link

• Sigma-Aldrich. (n.d.). 2-Isopropylbenzenethiol Product Specification & Safety Data Sheet. Link

Sources

• 1. Gold nanoparticle surface engineering strategies and their applications in biomedicine and diagnostics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mono- and bi-functional arenethiols as surfactants for gold nanoparticles: synthesis and characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. columbia.edu [columbia.edu]

Application Note: High-Sensitivity Electrochemical Quantification of 2-Isopropylbenzenethiol

Abstract

This application note details a robust protocol for the voltammetric determination of 2-Isopropylbenzenethiol (CAS: 6262-87-9), a critical intermediate in organic synthesis and a potential environmental contaminant. While aliphatic thiols are commonly detected, aromatic thiols like 2-isopropylbenzenethiol present unique challenges due to steric hindrance at the ortho position and high overpotentials at unmodified carbon electrodes. This guide introduces a Gold Nanoparticle-Modified Glassy Carbon Electrode (AuNP/GCE) workflow, leveraging the catalytic Au-S interaction to lower oxidation potential and enhance sensitivity.

Introduction & Significance

2-Isopropylbenzenethiol , often utilized in the synthesis of pharmaceuticals and agrochemicals, requires precise quantification for purity analysis and environmental monitoring. Traditional methods like GC-MS are effective but require complex sample preparation and derivatization.

Electrochemical detection offers a rapid, in-situ alternative. However, direct oxidation of thiols at bare carbon electrodes is kinetically sluggish, often requiring high potentials (>0.8 V vs. Ag/AgCl) where background current interferes.

Key Challenges:

• Electrode Fouling: Sulfur species tend to passivate carbon surfaces, reducing signal stability.

• Steric Hindrance: The bulky isopropyl group at the 2-position can impede the dimerization process essential for the oxidation signal.

Solution: This protocol utilizes gold nanoparticles (AuNPs).[1][2][3] The strong affinity between gold and sulfur (Au-S) pre-concentrates the analyte at the surface and catalyzes the electron transfer, significantly improving the Limit of Detection (LOD).

Experimental Principle

The detection is based on the anodic oxidation of the thiol group (-SH) to a disulfide (-S-S-).

Reaction Mechanism: The oxidation of 2-isopropylbenzenethiol (RSH) generally follows a one-electron transfer to form a thiyl radical (

), which then dimerizes.

Overall:

Mechanistic Pathway Diagram[4]

Figure 1: Electrochemical oxidation pathway of 2-Isopropylbenzenethiol at a gold-modified interface.

Materials & Apparatus

Reagents

Reagent	Specification	Purpose
2-Isopropylbenzenethiol	>95% (GC Grade)	Analyte Standard
Chloroauric Acid (HAuCl₄)	1 mM solution	AuNP Precursor
Sulfuric Acid (H₂SO₄)	0.5 M	Activation/Cleaning
Phosphate Buffer (PBS)	0.1 M, pH 7.0	Supporting Electrolyte
Ethanol	HPLC Grade	Stock Solution Solvent
Alumina Powder	0.3 µm & 0.05 µm	Electrode Polishing

Instrumentation

• Potentiostat/Galvanostat: (e.g., CH Instruments, Metrohm Autolab) capable of Differential Pulse Voltammetry (DPV).

• Three-Electrode System:

  • Working: Glassy Carbon Electrode (3 mm dia).

  • Reference: Ag/AgCl (3 M KCl).

  • Counter: Platinum Wire.[4]

Experimental Protocol

Phase 1: Electrode Preparation (Crucial for Reproducibility)

Expert Insight: The most common cause of poor thiol detection is an unpolished surface. Thiols require active sites; oxides or previous contaminants will block the signal.

• Mechanical Polishing: Polish the GCE with 0.3 µm alumina slurry on a microcloth for 2 minutes. Rinse with DI water.[4] Repeat with 0.05 µm alumina.

• Sonication: Sonicate in 1:1 Ethanol/Water for 3 minutes to remove residual alumina.

• Electrochemical Activation: Cycle the electrode in 0.5 M H₂SO₄ from -0.2 V to +1.2 V at 100 mV/s until stable cyclic voltammograms (CVs) are observed (typically 20 cycles).

Phase 2: Gold Nanoparticle (AuNP) Modification

Why AuNPs? They lower the activation energy for thiol oxidation via the "catalytic mediator" effect of the gold surface.

• Deposition Solution: Immerse GCE in 0.5 M H₂SO₄ containing 1 mM HAuCl₄.

• Electrodeposition: Apply a constant potential of -0.2 V for 60 seconds (Chronoamperometry).

  • Note: Longer times increase particle size but may reduce active surface area ratio. 60s is optimal for fine dispersion.

• Rinsing: Gently rinse with DI water. Do not touch the surface.

Phase 3: Detection Workflow (DPV)

• Stock Preparation: Dissolve 2-Isopropylbenzenethiol in ethanol to make a 10 mM stock solution. (Thiols oxidize in air; prepare fresh daily).

• Electrolyte Setup: Fill the cell with 10 mL of 0.1 M PBS (pH 7.0). Deaerate with Nitrogen (

  ) for 5 minutes to remove oxygen interference.

• Measurement:

  • Add aliquot of analyte stock.

  • Pre-concentration (Optional but recommended): Hold potential at 0.0 V for 60s (allows thiol adsorption).

  • Scan Mode: Differential Pulse Voltammetry (DPV).[2][5]

  • Parameters:

    • Scan Range: +0.2 V to +1.0 V.

    • Pulse Amplitude: 50 mV.

    • Pulse Width: 0.05 s.

    • Scan Rate: 20 mV/s.

Workflow Diagram

Figure 2: Step-by-step experimental workflow for the detection of 2-Isopropylbenzenethiol.

Data Analysis & Results

Expected Response

You will observe an anodic oxidation peak at approximately +0.65 V vs. Ag/AgCl (pH 7.0). The peak potential may shift slightly depending on the density of the AuNP layer.

Calibration

Construct a calibration curve by plotting Peak Current (

) vs. Concentration ( ) .

• Linear Range: Typically 1 µM – 500 µM.

• Regression Equation:

  .

Limit of Detection (LOD) Calculation

Use the standard formula:

Where:

• = Standard deviation of the blank response (measure PBS baseline 10 times).
• = Slope of the calibration curve (Sensitivity).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Broad/Weak Peak	Slow electron transfer	Re-deposit AuNPs; Ensure pH is optimal (try pH 5-8).
Signal Decay	Electrode fouling (Passivation)	Polish electrode; Run a cleaning scan in 0.1 M NaOH between measurements.
High Background	Oxygen presence	Increase purge time; Check reference electrode junction.

References

• Electrochemical Detection of Thiols

  • Title: Electrochemical detection of thiols with a coenzyme pyrroloquinoline quinone modified electrode.[6]

  • Source: PubMed / Anal. Chem.

  • URL:[Link]

• Gold Nanoparticle Modification

  • Title: Electrochemical Detection of Low-Molecular-Mass Thiols Based on the Cleavage of Disulfide Bond on Gold Electrode.[4]

  • Source: Int. J. Electrochem. Sci.

  • URL:[Link]

• Properties of 2-Isopropylbenzenethiol

  • Title: 2-Isopropylbenzenethiol Product Information.[7][8][9]

  • Source: Sigma-Aldrich.

• General Voltammetric Analysis of Phenols/Thiols

  • Title: Voltammetric Determination of Isopropylmethylphenols in Herbal Spices.[5][10]

  • Source: MDPI Molecules.

  • URL:[Link]

Sources

• 1. Design of electrochemical detection of thiols based on the cleavage of the disulfide bond coupled with thionine modified gold nanoparticle-assisted amplification - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. electrochemsci.org [electrochemsci.org]
• 5. researchgate.net [researchgate.net]
• 6. Electrochemical detection of thiols with a coenzyme pyrroloquinoline quinone modified electrode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Benzenethiol, 2-(1-methylethyl)- | C9H12S | CID 96003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ISOPROPYLBENZENE [training.itcilo.org]
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• 10. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 2-Isopropylbenzenethiol by Distillation

This technical support guide provides comprehensive troubleshooting and frequently asked questions (FAQs) for the purification of crude 2-isopropylbenzenethiol by distillation. Designed for researchers, scientists, and professionals in drug development, this guide offers in-depth technical advice and practical, field-proven insights to ensure the successful purification of this air-sensitive compound.

Introduction

2-Isopropylbenzenethiol is a valuable intermediate in organic synthesis. Its purity is critical for the success of subsequent reactions. Distillation is a primary method for its purification, but the compound's high boiling point and sensitivity to air present unique challenges. This guide will address common issues encountered during the distillation of 2-isopropylbenzenethiol, providing solutions grounded in chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 2-isopropylbenzenethiol that are relevant to its distillation?

A1: Understanding the physical properties of 2-isopropylbenzenethiol is crucial for designing an effective distillation strategy. Key properties are summarized in the table below.

Property	Value	Significance for Distillation
Molecular Formula	C₉H₁₂S	-
Molecular Weight	152.26 g/mol	Influences volatility.
Boiling Point	220-227 °C at 760 mmHg[1]	The high boiling point necessitates vacuum distillation to prevent thermal decomposition.
Appearance	Colorless to light yellow liquid[2]	Discoloration can indicate the presence of impurities or degradation products.
Air Sensitivity	Air sensitive[2]	Requires distillation under an inert atmosphere to prevent oxidation to the corresponding disulfide.
Purity (Typical)	>95.0% (GC)[2]	Indicates the presence of impurities that need to be removed.

Q2: What are the most common impurities in crude 2-isopropylbenzenethiol?

A2: Impurities in crude 2-isopropylbenzenethiol can originate from the starting materials or side reactions during its synthesis. Common synthetic routes include the reaction of an aryl halide with a sulfur source or the Newman-Kwart rearrangement.[3] Potential impurities include:

• Isomers: 4-isopropylbenzenethiol may be present if the starting materials were not isomerically pure.

• Starting Materials: Unreacted starting materials such as 2-isopropylphenol or 2-chlorocumene.

• Oxidation Product: Di(2-isopropylphenyl) disulfide, formed by the oxidation of the thiol in the presence of air.

• Solvents: Residual high-boiling solvents used in the synthesis, such as DMF or DMSO.

• By-products from Grignard Synthesis: If a Grignard route is used, biphenyls and other coupling products can form.[4]

Q3: Why is vacuum distillation the recommended method for purifying 2-isopropylbenzenethiol?

A3: Vacuum distillation is essential for several reasons:

• Lowering the Boiling Point: 2-Isopropylbenzenethiol has a high boiling point at atmospheric pressure (220-227 °C).[1] Such high temperatures can lead to thermal decomposition. By reducing the pressure, the boiling point is significantly lowered, allowing for distillation at a safer temperature.

• Preventing Thermal Decomposition: Aromatic thiols can undergo thermal decomposition at elevated temperatures, potentially leading to the formation of tars and other undesirable by-products.[5]

• Minimizing Oxidation: Although an inert atmosphere is the primary defense against oxidation, lower distillation temperatures further reduce the rate of any potential oxidation reactions.

Q4: How can I estimate the boiling point of 2-isopropylbenzenethiol at a given pressure?

A4: The boiling point of a liquid at a reduced pressure can be estimated using a pressure-temperature nomograph. These nomographs are graphical representations of the Clausius-Clapeyron equation, which relates vapor pressure, temperature, and the enthalpy of vaporization.[6] An interactive online pressure-temperature nomograph can be a valuable tool for these estimations.[6][7] As a general rule of thumb, for many organic compounds, reducing the pressure to around 1 mmHg will lower the boiling point by approximately 100-120 °C.

Troubleshooting Guide

This section addresses common problems encountered during the vacuum distillation of 2-isopropylbenzenethiol and provides systematic solutions.

Logical Flow for Troubleshooting Distillation Issues

Caption: Troubleshooting workflow for distillation issues.

Detailed Troubleshooting Q&A

Q: My product is turning yellow/brown during distillation. What is happening and how can I prevent it?

A: This discoloration is likely due to either oxidation or thermal decomposition.

• Oxidation: 2-Isopropylbenzenethiol is air-sensitive and can oxidize to di(2-isopropylphenyl) disulfide, which is a higher-boiling, often colored impurity.

  • Solution: It is critical to perform the distillation under a static vacuum with an inert gas backfill. Before heating, the entire apparatus should be thoroughly purged with nitrogen or argon to remove any residual oxygen.[8] Using a Schlenk line for the distillation setup is highly recommended for handling such air-sensitive compounds.

• Thermal Decomposition: At excessively high temperatures, aromatic thiols can decompose.

  • Solution: The primary solution is to lower the distillation temperature by reducing the pressure. Aim for a vacuum level that brings the boiling point below 150°C. A short-path distillation apparatus will also minimize the time the compound spends at high temperatures.[8]

Q: I'm not getting any distillate even though the pot temperature is high. What's wrong?

A: This common issue can have several causes:

• Vacuum Leak: Even a small leak will prevent the system from reaching the necessary low pressure, and the compound will not boil at the expected lower temperature.

  • Solution: Carefully inspect all ground glass joints. They should be properly greased and sealed. Check all tubing connections to the vacuum pump. A hissing sound is a clear indicator of a leak.[7]

• Inadequate Heating: The heating mantle may not be providing sufficient heat to the distillation flask.

  • Solution: Ensure the heating mantle is the correct size for the flask and that there is good contact. Wrapping the flask and distillation head with glass wool or aluminum foil can help to insulate the apparatus and achieve the required temperature.[2]

• Incorrect Thermometer Placement: If the thermometer is not positioned correctly, it will not accurately measure the temperature of the vapor that is distilling.

  • Solution: The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser.

Q: My distillation is bumping violently. How can I achieve smooth boiling?

A: Bumping is a common problem in vacuum distillation and is caused by the superheating of the liquid followed by rapid, uncontrolled boiling.

• Solution: Boiling stones are ineffective under vacuum because the trapped air is quickly removed.[2] Always use a magnetic stir bar and a stir plate to ensure smooth and even boiling. A slow, gradual increase in temperature will also help to prevent bumping.[9]

Experimental Protocol: Vacuum Distillation of Crude 2-Isopropylbenzenethiol

This protocol provides a step-by-step methodology for the purification of 2-isopropylbenzenethiol by vacuum distillation.

Apparatus Setup

Caption: Vacuum distillation setup for air-sensitive compounds.

Procedure

• Preparation:

  • Ensure all glassware is clean, dry, and free of cracks.

  • Place a magnetic stir bar in the distillation flask.

  • Add the crude 2-isopropylbenzenethiol to the distillation flask (do not fill more than two-thirds full).

  • Lightly grease all ground glass joints to ensure a good seal.

  • Assemble the distillation apparatus as shown in the diagram above. A short Vigreux column can be used to improve separation if closely boiling impurities are suspected.

• Inerting the System:

  • Connect the vacuum adapter to a Schlenk line or a manifold that can switch between a vacuum source and an inert gas source.

  • Evacuate the system and then backfill with nitrogen or argon. Repeat this cycle three times to ensure all oxygen is removed.

• Distillation:

  • Turn on the cooling water to the condenser.

  • If using a cold trap, fill it with dry ice and acetone.

  • Begin stirring the crude 2-isopropylbenzenethiol.

  • Slowly open the system to the vacuum pump and allow the pressure to stabilize.[10]

  • Gradually increase the temperature of the heating mantle.

  • Collect any low-boiling fractions (e.g., residual solvents) in a separate receiving flask.

  • As the temperature rises, the 2-isopropylbenzenethiol will begin to distill. Collect the main fraction in a clean receiving flask. Note the temperature and pressure at which the product distills.

  • Continue distillation until only a small amount of residue remains in the distillation flask. Do not distill to dryness.

• Shutdown:

  • Turn off the heating mantle and allow the system to cool to room temperature.

  • Slowly vent the system with inert gas.

  • Turn off the vacuum pump and cooling water.

  • The purified 2-isopropylbenzenethiol should be stored under an inert atmosphere.

Purity Analysis

The purity of the distilled 2-isopropylbenzenethiol should be assessed by Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS).[1] A comparison of the chromatograms of the crude and distilled material will show the effectiveness of the purification.

References

• Jiang, Y., Qin, Y., Xie, S., Zhang, X., Dong, J., & Ma, D. (2009). A General and Efficient Approach to Aryl Thiols: CuI-Catalyzed Coupling of Aryl Iodides with Sulfur and Subsequent Reduction. Organic Letters, 11(22), 5250-5253. [Link]

• Jiang, M., Li, H., Yang, H., & Fu, H. (2017). Room-Temperature Arylation of Thiols: Breakthrough with Aryl Chlorides. Angewandte Chemie International Edition, 56(3), 874-879. [Link]

• Chemistry Stack Exchange. (2018). Can thiols be created using a Grignard reagent?[Link]

• Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation. (2018). Molecules, 23(8), 2029. [Link]

• Moseley, J. D., & Lenden, P. (2007). Mechanism and application of the Newman-Kwart O -> S rearrangement of O-aryl thiocarbamates. Synthesis, (5), 661-689. [Link]

• Busch Vacuum Solutions. (n.d.). Vacuum Distillation. Retrieved January 28, 2026, from [Link]

• Wikipedia. (2023, December 12). Diphenyl disulfide. [Link]

• PubChem. (n.d.). Diisopropyl disulfide. Retrieved January 28, 2026, from [Link]

• BRANDTECH Scientific. (n.d.). Vacuum Distillation: Process, Applications & Pump Requirements. Retrieved January 28, 2026, from [Link]

• The Schlenk Line Survival Guide. (n.d.). Dynamic Vacuum Distillation. Retrieved January 28, 2026, from [Link]

• Chemistry LibreTexts. (2022, April 7). 5.4C: Step-by-Step Procedures for Vacuum Distillation. [Link]

• PubChem. (n.d.). 2-Isopropylphenol. Retrieved January 28, 2026, from [Link]

• Wikipedia. (2023, November 28). Fractional distillation. [Link]

• Organic Chemistry Portal. (n.d.). Thiophenol synthesis by C-S coupling or substitution. Retrieved January 28, 2026, from [Link]

• OMICS International. (n.d.). A Short Note on Vacuum Distillation. Retrieved January 28, 2026, from [Link]

• YouTube. (2022, April 7). Vacuum Distillation. [Link]

• Sciencemadness Discussion Board. (2018, January 19). Vacuum Distillation. [Link]

• YouTube. (2015, June 12). Solvent Vacuum Distillation. [Link]

• Chem-Station International Edition. (2016, May 9). Newman-Kwart Rearrangement. [Link]

• University of Rochester Department of Chemistry. (n.d.). Purification: Fractional Distillation. Retrieved January 28, 2026, from [Link]

• Figshare. (2025, May 10). Thermal studies of chlorinated thiophenols. [Link]

• The Good Scents Company. (n.d.). isopropyl disulfide. Retrieved January 28, 2026, from [Link]

• Chemsrc. (2025, August 24). Diisopropyl Disulfide. [Link]

• PubChem. (n.d.). Diphenyl disulfide. Retrieved January 28, 2026, from [Link]

• MDPI. (2023, August 25). Optimization of the Vacuum Fractional Distillation Process for Enhancing the α-Guaiene of Patchouli Oil with Response Surface Methodology. [Link]

• Google Patents. (n.d.). Synthesis method of substituted thiophenol.

• Sciencemadness.org. (2006, October 16). Failed fractional vacuum distillation. [Link]

• Google Patents. (n.d.). Synthesis of isopropyl benzene.

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• 3. Thiophenol synthesis by C-S coupling or substitution [organic-chemistry.org]
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Technical Support Center: 2-Isopropylbenzenethiol Odor Management

This guide provides an in-depth technical resource for researchers, scientists, and drug development professionals on the effective management and neutralization of the potent odor of 2-Isopropylbenzenethiol. The protocols and explanations herein are designed to ensure laboratory safety, experimental integrity, and a comfortable working environment.

Frequently Asked Questions (FAQs): Understanding the Challenge

Q1: Why does 2-Isopropylbenzenethiol possess such an intense and persistent odor?

A: The potent odor is characteristic of nearly all thiols (also known as mercaptans).[1] Sulfur compounds, particularly those with a sulfhydryl (-SH) group, have extremely low odor detection thresholds for the human nose. This means that even minuscule concentrations in the air, at parts-per-billion levels, are perceived as a strong, unpleasant smell, often compared to garlic or rotten eggs.[1] The volatility of 2-Isopropylbenzenethiol (Boiling Point: 227 °C) allows its molecules to readily escape into the vapor phase, contributing to the rapid spread of its odor.

Q2: Beyond the odor, what are the primary safety hazards associated with 2-Isopropylbenzenethiol?

A: 2-Isopropylbenzenethiol is classified as a hazardous substance. According to its safety data, it is a combustible liquid and, more critically, can cause severe skin burns and eye damage.[2] Inhalation may be harmful and can cause respiratory irritation.[2] Therefore, handling this compound requires stringent adherence to safety protocols, including the use of personal protective equipment (PPE) and working within a certified chemical fume hood.[2][3]

Part 1: Proactive Odor Control: A Framework for Prevention

The most effective strategy for managing thiol odors is prevention. Implementing a rigorous, closed-system workflow is paramount. This approach is designed to contain the thiol at every stage of the experiment, from setup to cleanup.[4]

Workflow for Safe Thiol Handling

The following workflow illustrates the critical steps for minimizing exposure and odor release during experiments involving 2-Isopropylbenzenethiol.

Caption: A workflow diagram for safe handling of 2-Isopropylbenzenethiol.

Experimental Protocol: Setting Up a Bleach Scrubber Trap

A bleach trap is essential for neutralizing volatile thiols vented from a reaction apparatus.

Objective: To scrub the exhaust gas stream from a reaction to capture and neutralize any escaping 2-Isopropylbenzenethiol vapor.

Materials:

• Glass gas washing bottle (bubbler)

• Commercial-grade sodium hypochlorite solution (bleach)

• Deionized water

• Tubing (chemically resistant)

• Clamps

Procedure:

• In a well-ventilated fume hood, prepare a 50% bleach solution by carefully adding an equal volume of commercial bleach to deionized water.

• Fill the gas washing bottle to approximately two-thirds of its capacity with the 50% bleach solution.

• Securely clamp the gas washing bottle in place at the back of the fume hood.

• Connect the outlet (exhaust) tubing from your reaction apparatus (e.g., from the top of a reflux condenser) to the inlet of the gas washing bottle. The inlet tube should extend below the surface of the bleach solution.

• Ensure the outlet of the gas washing bottle is unobstructed and points towards the back of the fume hood.[4]

• When running your reaction, adjust the flow rate of any inert gas (e.g., nitrogen, argon) to produce a slow stream of bubbles, typically 1-2 bubbles per second, through the bleach trap.[4]

Part 2: Reactive Odor Neutralization: A Troubleshooting Guide

Even with the best preventative measures, spills or residual odors can occur. This section provides solutions for active odor problems.

Q3: I've had a small spill of 2-Isopropylbenzenethiol inside the fume hood. How do I clean it up and neutralize the odor?

A: Immediately address the spill using a prepared thiol spill kit. The primary neutralizing agent will be an oxidizing solution like bleach.

Causality: Thiols (-SH group) are readily oxidized to odorless sulfonic acids (-SO₃H) by strong oxidizing agents like sodium hypochlorite (the active ingredient in bleach).[1][5] This chemical transformation converts the volatile, odorous compound into a non-volatile, odorless salt upon neutralization.

See Protocol A below for the detailed spill cleanup and decontamination procedure.

Q4: How must I treat my glassware and equipment after completing my experiment?

A: All contaminated glassware and equipment must be decontaminated immediately after use to prevent the lingering odor from permeating the lab. Soaking in a bleach bath is the standard and most effective method.[4]

Causality: Residual thiol molecules adhering to the surfaces of glassware will continue to off-gas. A prolonged soak in an oxidizing bleach bath ensures that all trace amounts of the thiol are chemically converted to their odorless sulfonic acid form.[4][6] A minimum of 14 hours (overnight) is recommended to ensure complete oxidation.[4]

See Protocol A for the decontamination procedure.

Q5: I've cleaned up, but there's a persistent thiol odor in the lab. What are the next steps?

A: A lingering odor indicates that some thiol has escaped the primary containment and decontamination barriers. Addressing this requires a multi-pronged approach.

• Ventilation: Ensure the laboratory's ventilation system is operating at maximum capacity.

• Surface Decontamination: Wipe down the exterior of the fume hood, benchtops, and any potentially contaminated surfaces with the 50% bleach solution (as described in Protocol A).

• Adsorption: Place open containers of activated carbon within the affected fume hood and in the general lab area. Activated carbon has a high surface area and can physically adsorb volatile organic compounds like thiols from the air.[7][8]

• Source Investigation: Carefully re-examine all equipment, waste containers, and reaction setups to identify the source of the persistent odor. Ensure all waste is sealed in appropriate, labeled containers.[4]

Comparison of Odor Neutralization Agents

Agent	Mechanism	Application	Pros	Cons
Sodium Hypochlorite (Bleach)	Strong Oxidation	Spills, Glassware, Gas Traps	Highly effective, inexpensive, readily available.[4][9]	Can be corrosive to some metals; generates chlorinated byproducts.
Potassium Permanganate (KMnO₄)	Strong Oxidation	Waste Quenching, Spills	Very powerful oxidant; visible color change indicates consumption.[5][10]	Can form solid MnO₂ byproduct; stains surfaces.
Activated Carbon	Physical Adsorption	Air Deodorization	Non-reactive, good for ambient air, reusable after regeneration.[7]	Does not destroy the thiol; capacity is finite.

Experimental Protocol A: Decontamination with Sodium Hypochlorite (Bleach)

Objective: To neutralize 2-Isopropylbenzenethiol on surfaces, glassware, and in small spills.

Materials:

• Commercial-grade bleach

• Water

• Plastic bucket or container for bleach bath[4]

• Paper towels or absorbent pads

• Appropriate PPE (gloves, goggles, lab coat)

Procedure:

• Prepare the Solution: In a designated plastic container within a fume hood, prepare a decontamination solution by mixing one part commercial bleach with one part water (1:1 ratio).[4]

• For Spills (in a fume hood):

  • Cover the spill with absorbent pads.

  • Gently saturate the pads with the 1:1 bleach solution, working from the outside in.

  • Allow the solution to sit for at least 30 minutes.

  • Collect the pads with tongs and place them in a designated hazardous waste bag.

  • Wipe the area again with a cloth soaked in the bleach solution, followed by a final wipe with water.

• For Glassware Decontamination:

  • Immediately after use, place all contaminated glassware directly into the prepared bleach bath. Ensure items are fully submerged.[4]

  • For larger items that do not fit, carefully fill them with the bleach solution, seal, and let them stand in the fume hood.[4]

  • Allow the glassware to soak for at least 14 hours (overnight).[4]

  • After soaking, carefully remove the glassware, rinse thoroughly with water, and then proceed with normal washing procedures.[4]

Self-Validation: The bleach bath's effectiveness diminishes over time. A strong, unpleasant smell or the formation of excessive white solid (oxidized thiol byproducts) indicates the bath is no longer functional and should be replaced.[4]

Experimental Protocol B: Waste Quenching with Potassium Permanganate

Objective: To neutralize residual 2-Isopropylbenzenethiol in organic waste streams before final disposal.

Materials:

• Potassium permanganate (KMnO₄)

• Water

• Appropriate waste container

• Stir plate and stir bar

Procedure:

• Prepare the Quenching Solution: In a separate flask, prepare a saturated aqueous solution of KMnO₄.

• Cool the Waste: If the reaction waste is warm, cool it to room temperature in an ice bath. Exothermic reactions can occur.

• Perform Quenching: Place the waste container on a stir plate in a fume hood. While stirring vigorously, slowly add the KMnO₄ solution dropwise.

• Monitor the Reaction: The purple color of the permanganate ion (MnO₄⁻) will disappear as it is consumed. Continue adding the KMnO₄ solution until a faint purple or brown (from MnO₂) color persists for at least 20-30 minutes, indicating that the thiol has been completely oxidized.[10][11]

• Dispose: Once the quenching is complete, the neutralized waste should be disposed of according to your institution's hazardous waste guidelines. Clearly label the container as containing the reaction products and manganese salts.

Part 3: The Science Behind the Solution: Reaction Mechanisms

Understanding the chemical transformations is key to trusting the protocols. The primary method of thiol deodorization is oxidation.

Oxidation Pathway of Thiols

Strong oxidizing agents convert thiols into different sulfur-containing functional groups. The ultimate and most stable product, a sulfonic acid, is non-volatile and odorless.

Caption: Oxidation states of thiols and their relative odor.

The reaction with sodium hypochlorite (NaOCl) proceeds through several steps, potentially involving sulfenyl chloride (RSCl) intermediates and thiyl radicals, to ultimately form the highly stable and odorless sulfonic acid.[6][12] Similarly, potassium permanganate (KMnO₄) is a vigorous oxidant that will readily convert thiols to sulfonic acids.[5]

References

• Reactions of Thiols. (n.d.). Chemistry Steps. Retrieved from [Link]

• How to Work with Thiols-General SOP. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Ashenhurst, J. (2015, July 5). Thiols and Thioethers. Master Organic Chemistry. Retrieved from [Link]

• Thiol. (n.d.). In Wikipedia. Retrieved from [Link]

• Redox Reactions of Thiols and Disulfides. (2022, July 20). Chemistry LibreTexts. Retrieved from [Link]

• Chad's Prep. (2021, February 1). 13.7 Thiols | Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Facile Synthesis of Thiol-Functionalized Magnetic Activated Carbon and Application for the Removal of Mercury(II) from Aqueous Solution. (2019, May 15). ACS Omega. Retrieved from [Link]

• Heterogeneous Permanganate Oxidation of Thiols. (n.d.). Synlett. Retrieved from [Link]

• Ground solid permanganate oxidative coupling of thiols into symmetrical/unsymmetrical disulfides: selective and improved process. (n.d.). Taylor & Francis Online. Retrieved from [Link]

• Thiol-Functionalization Carbonaceous Adsorbents for the Removal of Methyl-Mercury from Water in the ppb Levels. (n.d.). MDPI. Retrieved from [Link]

• Facile Synthesis of Thiol-Functionalized Magnetic Activated Carbon and Application for the Removal of Mercury(II) from Aqueous Solution. (2019, May 15). National Institutes of Health. Retrieved from [Link]

• Oxidation of Thiols. (n.d.). ResearchGate. Retrieved from [Link]

• Isopropylbenzene. (n.d.). International Labour Organization. Retrieved from [Link]

• Effect of Manganese Oxide Aging and Structure Transformation on the Kinetics of Thiol Oxidation. (2018, November 20). Tang Research Group. Retrieved from [Link]

• Hypochlorite-induced oxidation of thiols: formation of thiyl radicals and the role of sulfenyl chlorides as intermediates. (n.d.). PubMed. Retrieved from [Link]

• Safety Data Sheet: 2,4,6-Triisopropylbenzenethiol. (2024, November 1). Aaron Chemistry GmbH. Retrieved from [Link]

• Oxidation of Organic Molecules by KMnO4. (2023, January 22). Chemistry LibreTexts. Retrieved from [Link]

• Activated Carbon Modified with Copper for Adsorption of Propanethiol. (n.d.). National Institutes of Health. Retrieved from [Link]

• Molecular sieve. (n.d.). In Wikipedia. Retrieved from [Link]

• Process for the Deodorization of a Formulation Containing at Least One Thiol Group-Bearing Compound and Deodorized Formulation Thus Obtained. (n.d.). Google Patents.

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Preventing oxidation of 2-Isopropylbenzenethiol to disulfide

Welcome to the technical support guide for 2-isopropylbenzenethiol. This resource is designed for researchers, scientists, and drug development professionals to address the common challenges associated with the handling and storage of this air-sensitive thiol. Our goal is to provide you with the foundational knowledge and practical protocols necessary to prevent its oxidative degradation to the corresponding disulfide, ensuring the integrity of your starting materials and the success of your experiments.

The Core Challenge: Understanding Thiol Oxidation

Thiols (R-SH) are susceptible to oxidation, a reaction that converts two thiol molecules into a single disulfide molecule (R-S-S-R) with the formation of a sulfur-sulfur bond.[1][2] For 2-isopropylbenzenethiol, this dimerization results in the formation of bis(2-isopropylphenyl) disulfide. This process is not just a simple degradation; it fundamentally alters the molecule's reactivity, stoichiometry, and physical properties, which can have catastrophic effects on subsequent experimental steps.

The primary culprit is atmospheric oxygen, but the reaction can be accelerated by several factors:

• Presence of Oxygen: 2-Isopropylbenzenethiol is designated as "Air Sensitive" for this reason.

• Metal Ion Catalysis: Trace amounts of metal ions can catalyze the oxidation process.

• Base Catalysis: The presence of a base can deprotonate the thiol to form a thiolate anion (R-S⁻), which is even more readily oxidized.[3]

• Light: Photochemical conditions can also promote the formation of disulfide bonds.

The interconversion between the reduced thiol and the oxidized disulfide is a redox reaction.[1] Preventing this unwanted oxidation is paramount for experimental reproducibility.

Caption: The fundamental oxidation reaction converting the thiol to a disulfide.

Frequently Asked Questions (FAQs)

This section directly addresses the most common issues encountered by users.

Q1: I just received my bottle of 2-isopropylbenzenethiol and it's a clear liquid. How do I keep it that way?

A1: The key is to minimize its exposure to air from the very beginning. The product is air-sensitive and should be stored under an inert gas atmosphere (like Argon or Nitrogen). Upon receipt, if the bottle is not packaged with a Sure-Seal™ septum cap, you should immediately flush the headspace of the bottle with a dry, inert gas and store it in a cool, dark place, preferably at a recommended temperature of <15°C.

Q2: My previously clear 2-isopropylbenzenethiol has become cloudy or has formed a white/yellowish solid. What happened?

A2: This is a classic sign of oxidation. The bis(2-isopropylphenyl) disulfide product is often less soluble in the parent thiol, causing it to precipitate out of the solution, leading to cloudiness (turbidity) or the formation of a distinct solid. This indicates that the purity of your material has been compromised.

Q3: Is it really necessary to use techniques like a Schlenk line or a glovebox to handle this compound?

A3: Yes, for quantitative and sensitive applications, it is highly recommended. While you might be able to get away with quick transfers in the open for less sensitive reactions, any prolonged exposure to air will initiate oxidation.[3] Using an inert atmosphere technique, such as working in a glovebox or using a Schlenk line with an inert gas manifold, is the most reliable way to prevent disulfide formation.[4][5] These techniques ensure that the liquid is only ever in contact with an inert gas, not air.

Q4: Can I dissolve 2-isopropylbenzenethiol in any solvent for my reaction?

A4: No. Most common laboratory solvents are saturated with dissolved oxygen, which will readily oxidize your thiol. You must use solvents that have been properly degassed to remove dissolved oxygen.[6] Using a non-degassed solvent is equivalent to intentionally exposing your compound to an oxidant. See Protocol 2 for detailed degassing procedures.

Q5: How can I check if my 2-isopropylbenzenethiol has oxidized?

A5: Several analytical methods can confirm the presence of disulfide:

• Thin-Layer Chromatography (TLC): The disulfide will typically have a different Rf value than the thiol. Spot a sample of your material against a known fresh or standard sample.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is very effective. The proton on the sulfur atom (-SH) of the thiol has a characteristic chemical shift that will be absent in the disulfide spectrum. Concurrently, the aromatic protons adjacent to the sulfur will shift slightly upon disulfide formation.

• Gas Chromatography-Mass Spectrometry (GC-MS): This can be used to separate the thiol from the disulfide and confirm their respective molecular weights.

Troubleshooting Guide

This table provides a quick reference for identifying and solving common problems.

Observed Issue	Probable Cause(s)	Recommended Action(s)
Clear liquid turns cloudy/hazy over time.	Slow air leak into the storage container; improper initial inerting.	1. Confirmation: Check purity via TLC or ¹H NMR. 2. Mitigation: If oxidation is minimal, use as-is but account for purity change. 3. Prevention: Re-purge the container with inert gas. For long-term storage, transfer to a new, properly sealed vial under inert atmosphere.
A solid precipitate forms in the bottle.	Significant oxidation to disulfide, which has lower solubility.	1. Confirmation: Isolate a small amount of the solid and liquid for analysis (NMR, MS). 2. Action: The material is significantly impure. It may need to be purified (e.g., by column chromatography) or reduced back to the thiol before use. For most applications, it is safer to discard and use a fresh, pure sample.
Reaction yield is lower than expected or fails.	The thiol starting material was partially oxidized, leading to incorrect stoichiometry.	1. Diagnosis: Re-analyze the purity of the 2-isopropylbenzenethiol used. 2. Correction: Recalculate reactant amounts based on the actual purity, or use fresh, pure starting material. 3. Future Prevention: Implement rigorous air-sensitive handling and solvent degassing for all future reactions.
Unpleasant "skunky" odor in the lab.	Thiols are known for their strong, unpleasant odors.[7] This indicates a spill or improper handling/venting.	1. Immediate Action: Work exclusively in a certified chemical fume hood. 2. Cleanup: Decontaminate spills and glassware with a bleach solution, which oxidizes the thiol to less odorous compounds.[7][8] 3. Waste: Dispose of thiol-containing waste in a dedicated, sealed container.[8]

Best Practices & Experimental Protocols

Adherence to the following protocols will significantly reduce the risk of oxidation.

Caption: Workflow for preventing the oxidation of 2-isopropylbenzenethiol.

Protocol 1: Recommended Storage of 2-Isopropylbenzenethiol

• Work Environment: Perform all manipulations in a chemical fume hood.

• Inert Gas: Use a cylinder of high-purity, dry argon or nitrogen gas. Argon is denser than air and is often preferred for blanketing.[3]

• Procedure: a. Obtain a clean, dry glass vial with a PTFE-lined septum cap. b. Using a long needle connected to the inert gas line, gently flush the vial with inert gas for 1-2 minutes to displace all air. c. If transferring from a larger bottle, do so under a positive pressure of inert gas using a cannula or gas-tight syringe.[9] d. Once the desired amount is transferred, flush the headspace of the new vial with inert gas for another 30 seconds. e. Securely cap the vial and wrap the cap-vial interface with Parafilm® as an extra barrier against air ingress. f. Label the vial clearly, including the date of transfer. g. Store the vial in a cool (<15°C), dark location, such as a refrigerator designated for chemicals.

Protocol 2: Preparation of Degassed Solvents

Dissolved oxygen must be removed from any solvent that will come into contact with the thiol. There are two common methods.

Method A: Purging (Good)

This method is simpler but less effective than Freeze-Pump-Thaw. It is suitable for less sensitive applications.[6][10]

• Setup: Place the solvent in a Schlenk flask. Insert a long needle or glass pipette connected to an inert gas line, ensuring the tip is below the solvent surface. Insert a second, shorter needle to act as a gas outlet.

• Purge: Bubble the inert gas vigorously through the solvent for 30-60 minutes.[6] The bubbling creates a high surface area for gas exchange, displacing the dissolved oxygen.

• Storage: After purging, remove the needles and maintain a positive pressure of inert gas over the solvent.

Method B: Freeze-Pump-Thaw (Excellent)

This is the most rigorous method for removing dissolved gases and should be used for highly sensitive experiments.[5]

• Freeze: Place the solvent in a Schlenk flask (no more than half full). Securely clamp the flask and immerse it in a Dewar of liquid nitrogen until the solvent is completely frozen solid.

• Pump: With the solvent still frozen, open the flask's stopcock to a high vacuum line. Evacuate the headspace for 5-10 minutes. This removes the atmosphere above the frozen solid.

• Thaw: Close the stopcock to isolate the flask from the vacuum. Remove the liquid nitrogen Dewar and allow the solvent to thaw completely. You will see gas bubbles being released from the liquid as it thaws.

• Repeat: Repeat the entire Freeze-Pump-Thaw cycle at least two more times (for a total of three cycles).[5][10] After the final thaw, backfill the flask with your inert gas (Argon or Nitrogen). The solvent is now ready for use.

Protocol 3: Handling and Transfer Under Inert Atmosphere

• Setup: Connect your reaction flask and the vial containing the 2-isopropylbenzenethiol to a Schlenk line.

• Evacuate & Refill: Evacuate the empty reaction flask and backfill with inert gas. Repeat this cycle three times to ensure the flask is free of air.[5]

• Transfer: Using a clean, dry, gas-tight syringe, pierce the septum of the thiol vial. Withdraw a small amount of inert gas from the headspace, then insert the needle tip below the liquid surface and slowly withdraw the desired volume.

• Inject: Quickly and carefully transfer the syringe to the reaction flask and inject the liquid through the flask's septum against a positive flow of inert gas from your manifold.

• Maintain Atmosphere: Ensure a positive pressure of inert gas is maintained in the reaction flask throughout the entire experiment.

References

• Lambert, K. M., et al. (2022). Oxidation of Thiols to Disulfides using an Environmentally Benign Oxoammonium Salt. ODU Digital Commons. [Link]

• Weiss, C. D. (1976). U.S. Patent No. 3,954,800. U.S.

• Nagy, P. (2013). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. Antioxidants & Redox Signaling, 18(13), 1623-1641. [Link]

• Jia, S., et al. (2023). Redox-Click Chemistry for Disulfide Formation from Thiols. ChemRxiv. [Link]

• Chemistry LibreTexts. (2022). 15.7: Redox Reactions of Thiols and Disulfides. [Link]

• Jakubowski, H. (2022). 334 BCH3023 Oxidation of Thiols and Reduction of Disulfides [Video]. YouTube. [Link]

• Poole, L. B. (2015). The basics of thiols and cysteines in redox biology and chemistry. Free Radical Biology and Medicine, 80, 148-157. [Link]

• Manzoli, L. (2021). Answer to "How to avoid oxidation of thiol...". ResearchGate. [Link]

• Reddit User Discussion. (2013). Handling thiols in the lab. r/chemistry. [Link]

• Winther, J. R., & Thorpe, C. (2014). Quantification of Thiols and Disulfides. Biochimica et Biophysica Acta (BBA) - General Subjects, 1840(2), 838-846. [Link]

• Wipf, P. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds. Wipf Group, University of Pittsburgh. [Link]

• University of Rochester Department of Chemistry. (n.d.). How To: Degas Solvents. [Link]

• Unknown. (n.d.). How to Work with Thiols-General SOP. [Link]

• Wang, G., et al. (2023). Development of Dietary Thiol Antioxidant via Reductive Modification of Whey Protein and Its Application in the Treatment of Ischemic Kidney Injury. Antioxidants, 12(1), 184. [Link]

• Tikhonov, V. P., & Trefilova, V. V. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. Molecules, 29(3), 629. [Link]

• Postolache, O. M., et al. (2023). INVESTIGATION OF THE ANTIOXIDANT CAPACITY OF THIOL-CONTAINING COMPOUNDS USING THE PHOTOCHEMILUMINESCENCE TECHNIQUE. Romanian Journal of Oral Rehabilitation, 15(4). [Link]

• University of York. (n.d.). Degassing solvents. [Link]

• Unknown. (n.d.). Stench Chemicals (thiols) SOP. [Link]

• Doyle, K. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (2). ChemistryViews. [Link]

• Henriksen, S. V., et al. (2019). An introduction to methods for analyzing thiols and disulfides: Reactions, reagents, and practical considerations. Analytical Biochemistry, 588, 113459. [Link]

• Dickinson, D. A., & Forman, H. J. (2002). Thiol-based antioxidants. Current Topics in Cellular Regulation, 37, 1-29. [Link]

• Giustarini, D., et al. (2019). Effects of storage conditions on thiol disulfide homeostasis. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). Benzenethiol, 2-(1-methylethyl)-. PubChem. [Link]

• Shriver, D. F., & Drezdzon, M. A. (1986). The Manipulation of Air-Sensitive Compounds. John Wiley & Sons. [Link]

• de Souza, A. C. C., et al. (2024). Combining Gold and Selenium as Emerging Bioactive Compounds: From Synthesis to Therapeutic Potential. ACS Omega. [Link]

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• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Maintaining 2-Isopropylbenzenethiol Purity

Welcome to the technical support guide for 2-Isopropylbenzenethiol (also known as 2-isopropylthiophenol), a critical reagent in various research, development, and manufacturing processes. The integrity of your experiments and the quality of your final products are directly linked to the purity of your starting materials. This guide provides in-depth, field-proven insights into the optimal storage and handling of 2-Isopropylbenzenethiol to prevent degradation and maintain its specified purity.

Frequently Asked Questions (FAQs)

This section addresses the most common queries regarding the day-to-day handling and storage of 2-Isopropylbenzenethiol.

Q1: What are the ideal storage conditions for 2-Isopropylbenzenethiol?

To ensure maximum stability and purity, 2-Isopropylbenzenethiol should be stored in a cool, dark, and dry place under an inert atmosphere.[1][2][3] The container must be kept tightly sealed in a well-ventilated area, away from any sources of heat, sparks, or open flames.[1][4]

Q2: Why is storage under an inert atmosphere so critical?

2-Isopropylbenzenethiol is classified as an air-sensitive compound.[2][5] The thiol group (-SH) is susceptible to oxidation when exposed to atmospheric oxygen. This oxidation process is a primary degradation pathway, leading to the formation of disulfide impurities (di(2-isopropylphenyl) disulfide). Storing the compound under an inert gas like argon or nitrogen displaces oxygen from the container's headspace, significantly slowing down this degradation and preserving the thiol's purity.[1][6]

Q3: What type of container is recommended for storage?

Use amber or other dark glass bottles with a tight-fitting cap.[3][7] Glass is preferred due to its inertness. The dark color is essential to protect the light-sensitive compound from degradation caused by exposure to UV and other light sources.[7] Ensure the cap provides an airtight seal to prevent moisture ingress and oxygen exposure. For added security, sealing the cap's threads with Parafilm® or Teflon™ tape is a good laboratory practice.[8]

Q4: How does temperature affect the stability of 2-Isopropylbenzenethiol?

Temperature plays a crucial role in the chemical stability of 2-Isopropylbenzenethiol.

• Short-Term Storage (Weeks to Months): A cool environment, preferably below 15°C (59°F), is recommended.[2][3] Refrigeration at 2-8°C is a common and effective practice.

• Long-Term Storage (Months to Years): For extended storage, freezing at -20°C or, ideally, -80°C is the best practice to minimize all degradation pathways.[9] Studies on thiols have shown that storage at -80°C is superior for preserving sample integrity over long periods.[9] Avoid repeated freeze-thaw cycles, as this can introduce moisture and accelerate degradation. If you need to access the material frequently, consider aliquoting it into smaller, single-use vials.

Q5: What are the common signs of degradation or impurity?

Visual inspection can often provide the first clues of degradation. Key signs include:

• Color Change: Pure 2-Isopropylbenzenethiol is a colorless to light yellow liquid.[2] A significant darkening of the liquid towards yellow, amber, or brown suggests the formation of impurities, likely through oxidation.

• Precipitate Formation: The presence of solid material or cloudiness may indicate the formation of insoluble disulfide byproducts or other contaminants.

• Odor Change: While the compound inherently has a strong, unpleasant stench, a change in the character of this odor could indicate chemical transformation.[5]

Q6: How can I verify the purity of my 2-Isopropylbenzenethiol sample?

Quantitative analysis is necessary for definitive purity assessment. The most common and effective methods are:

• Gas Chromatography (GC): This is a standard method for assessing the purity of volatile compounds like 2-Isopropylbenzenethiol.[2] A GC analysis can separate the parent compound from impurities, allowing for quantification.

• Iodometric Titration: This classical chemical method can be used to quantify the thiol content specifically.[2]

• LC-MS and GC-MS: For in-depth impurity profiling, especially in pharmaceutical applications, mass spectrometry-coupled techniques can identify the specific chemical structures of degradation products.[10]

Troubleshooting Guide: Addressing Common Purity Issues

This section provides a logical framework for troubleshooting specific problems encountered during the use and storage of 2-Isopropylbenzenethiol.

Problem: My 2-Isopropylbenzenethiol has turned dark yellow/brown. Is it still usable?

• Causality: A color change is a strong indicator of oxidation. The usability of the material depends entirely on the tolerance for disulfide and other impurities in your specific application.

• Recommended Action:

  • Do not assume it is unusable. For non-critical applications, it may still perform adequately.

  • Quantify the Purity: Perform a purity analysis (GC is recommended) to determine the exact percentage of the remaining thiol.

  • Decision: Compare the measured purity with the requirements of your experiment. If your synthesis or assay is sensitive to impurities, using the degraded material could lead to failed experiments, low yields, or difficult purification of your desired product. In such cases, it is best to use a fresh, high-purity batch.

Problem: I suspect my sample is contaminated, but there's no obvious color change. How can I confirm this?

• Causality: Contamination is not always visible. It can result from improper handling (e.g., using a dirty pipette), cross-contamination from other reagents, or slow, non-color-forming degradation pathways.

• Recommended Action:

  • Analytical Verification: The only way to be certain is through analytical testing. A GC or GC-MS analysis is highly effective for detecting volatile organic impurities.

  • Review Handling Procedures: Scrutinize your lab's standard operating procedures for handling air-sensitive reagents. Ensure that dedicated, clean, and dry syringes, needles, or cannulas are used for transfers.

  • Blanket with Inert Gas: Always re-blanket the headspace of the bottle with an inert gas like argon or nitrogen after each use to prevent future contamination from the air.[6]

Problem: I need to store a partially used bottle. What is the best procedure?

• Causality: Opening the bottle introduces atmospheric oxygen and moisture, initiating degradation. The goal is to remove this atmosphere and create a protective environment.

• Recommended Action: Follow the protocol for preparing the reagent for storage (see "Experimental Protocols" below). The key steps are to flush the headspace thoroughly with a dry inert gas before re-sealing the container tightly.[6] Store it immediately under the recommended temperature conditions.

Problem: The lab has a persistent unpleasant odor after using the thiol. What should I do?

• Causality: Thiols are notorious for their potent stench, which can be detected at extremely low concentrations (parts per million).[8] The odor can cling to glassware, equipment, and even lab coats.

• Recommended Action:

  • Work in a Fume Hood: Always handle thiols inside a certified chemical fume hood to contain the vapors.[5]

  • Decontamination: The most effective way to neutralize the odor is through oxidation. Prepare a bleach bath (e.g., a 1:1 mixture of commercial bleach and water) in the fume hood.[11]

  • Clean-up: Rinse all contaminated glassware and equipment with the bleach solution. Allow items to soak overnight for maximum effectiveness.[11] Wipe down surfaces in the fume hood with the bleach solution. Dispose of contaminated disposable items (gloves, paper towels) in a sealed bag as hazardous waste.[8]

Troubleshooting Workflow for Purity Assessment

The following diagram outlines the logical steps to take when the purity of 2-Isopropylbenzenethiol is .

Caption: Troubleshooting workflow for assessing 2-Isopropylbenzenethiol purity.

Experimental Protocols

Protocol 1: Preparing 2-Isopropylbenzenethiol for Storage

This protocol describes the standard procedure for safely storing a new or partially used bottle of 2-Isopropylbenzenethiol to maximize its shelf life.

Materials:

• Bottle of 2-Isopropylbenzenethiol

• Source of dry inert gas (Argon or Nitrogen) with a regulator and tubing

• Long needle or glass pipette

• Parafilm® or Teflon™ tape

• Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Procedure (to be performed in a chemical fume hood):

• If using a new bottle, carefully break the manufacturer's seal. If using a previously opened bottle, briefly loosen the cap.

• Insert the inert gas delivery tube/needle into the bottle, ensuring the outlet is below the level of the bottle's neck but above the liquid level.

• Gently flush the headspace of the bottle with the inert gas at a low flow rate for 30-60 seconds. This displaces the air (oxygen and moisture).

• While continuing the gas flow, carefully remove the delivery tube and immediately tighten the cap securely.

• Wrap the cap and neck of the bottle with Parafilm® or Teflon™ tape to create a secondary seal.

• Label the bottle with the date it was received and/or opened.

• Place the bottle in the designated cool, dark storage location (e.g., a refrigerator set to <15°C).[2]

Protocol 2: Decontamination of Glassware and Work Surfaces

This protocol is essential for neutralizing the potent odor of 2-Isopropylbenzenethiol and ensuring a safe and pleasant lab environment.

Materials:

• Commercial bleach (sodium hypochlorite solution)

• Water

• Plastic tub or bucket for bleach bath

• Waste container for hazardous materials

• Appropriate PPE

Procedure (to be performed in a chemical fume hood):

• Prepare Bleach Bath: In the plastic tub, prepare a decontaminating solution by mixing bleach and water (a 1:1 to 1:10 bleach-to-water ratio is effective). Prepare enough solution to fully submerge the glassware.[11]

• Glassware Decontamination: Immediately after use, place all contaminated glassware (flasks, beakers, pipettes, etc.) into the bleach bath. Ensure they are fully submerged.

• Soaking: Allow the glassware to soak for at least one hour. For heavily contaminated items, an overnight soak is recommended to ensure complete oxidation of the thiol.[11]

• Surface Decontamination: Dampen paper towels with the bleach solution and wipe down all surfaces within the fume hood that may have come into contact with the thiol or its vapors.

• Disposal: Place all used paper towels, gloves, and other contaminated disposables into a sealed plastic bag. Dispose of this bag in the designated solid hazardous waste container.[8]

• Final Cleaning: After soaking, remove the glassware from the bleach bath, rinse thoroughly with water, and then wash using standard laboratory procedures.

Summary of Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Short-Term: <15°C (Refrigerate)[2]Long-Term: -20°C to -80°C (Freeze)[9]	Slows down the rate of chemical degradation and oxidation.
Atmosphere	Inert Gas (Argon or Nitrogen)[1][2]	Prevents oxidation of the sensitive thiol group by displacing oxygen.
Light	Protect from light; store in amber glass bottles.[3][7]	Prevents light-induced degradation pathways.
Container	Tightly sealed, dark glass bottle.[1][7]	Ensures an airtight and light-proof environment.
Location	Dry, well-ventilated, approved chemical storage area.[4][12]	Ensures safety and prevents exposure to incompatible materials.
Incompatibilities	Keep away from heat, strong oxidants, and acids.[4][13]	The compound is flammable and reacts violently with these substances.

References

• PP Sheth. (n.d.). How to Store Essential Oils for Maximum Shelf Life. Retrieved January 30, 2026, from [Link]

• Balik, A. R., et al. (2021). Effects of storage conditions on thiol disulfide homeostasis. Bibliomed, 2(1), 1-5.

• New Directions Aromatics. (2019, May 21). How to Store Essential Oils to Maximize Oil Life. [Link]

• IPCS. (n.d.). International Chemical Safety Cards: Isopropylbenzene. Retrieved January 30, 2026, from [Link]

• Alfa Aesar. (2025, October 7). Safety Data Sheet: 4-Isopropylbenzenethiol. [Link]

• PubChem. (n.d.). 2-Isopropylphenol. Retrieved January 30, 2026, from [Link]

• Balik, A. R., et al. (2021). Effects of storage conditions on thiol disulfide homeostasis. ResearchGate. [Link]

• Reddit. (2013, October 4). Handling thiols in the lab. r/chemistry. [Link]

• PubChem. (n.d.). Benzenethiol, 2-(1-methylethyl)-. Retrieved January 30, 2026, from [Link]

• Agilent Technologies. (n.d.). Purity and Impurity Analysis. [Link]

• University of Rochester. (n.d.). How to Work with Thiols-General SOP. Department of Chemistry. [Link]

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• 2. 2-Isopropylbenzenethiol | 6262-87-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
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• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
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• 7. How to Store Essential Oils to Maximize Oil Life – Helpful Tips [newdirectionsaromatics.com]
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• 13. ISOPROPYLBENZENE [training.itcilo.org]

Technical Support Center: 2-Isopropylbenzenethiol Synthesis

Welcome to the technical support guide for the synthesis of 2-isopropylbenzenethiol (also known as 2-isopropylthiophenol). This resource is designed for researchers, chemists, and process development scientists to troubleshoot common issues and identify side products encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common side product I should be looking for in my synthesis of 2-isopropylbenzenethiol?

A1: Regardless of the primary synthetic route, the most frequently encountered and troublesome impurity is bis(2-isopropylphenyl) disulfide . This side product forms readily through the oxidative coupling of two molecules of the target thiol or its precursor thiolate. Its presence is a common cause of reduced yield and purity. A patent for the synthesis of a related compound explicitly details the preparation of bis-[2-isopropylphenyl]disulfide as a stable intermediate[1].

Q2: How can I detect the presence of bis(2-isopropylphenyl) disulfide in my product?

A2: The disulfide can be detected using standard analytical techniques:

• Thin Layer Chromatography (TLC): The disulfide will have a different Rf value than the thiol, typically appearing as a less polar spot.

• Gas Chromatography-Mass Spectrometry (GC-MS): The disulfide will have a longer retention time and a molecular ion peak corresponding to its higher molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While the aromatic and isopropyl signals will be similar to the thiol, the characteristic thiol proton (-SH) signal will be absent in the disulfide spectrum.

Q3: My final product has a slight yellow tint and a particularly strong odor. Is this normal?

A3: Pure 2-isopropylbenzenethiol is typically a colorless to light yellow liquid[2][3]. The strong, unpleasant odor is characteristic of thiols. However, the presence of polysulfides or other sulfur-containing impurities, which can arise from certain synthetic methods (e.g., Grignard reaction with elemental sulfur), can contribute to discoloration and a more complex odor profile[4]. The technical grade product is often around 90% pure[5][6].

Q4: How should I store purified 2-isopropylbenzenethiol to prevent side product formation?

A4: To prevent oxidative dimerization to the disulfide, 2-isopropylbenzenethiol should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container. Refrigeration is recommended to lower the rate of any potential degradation reactions.

Troubleshooting by Synthesis Method

This section provides detailed troubleshooting for common issues related to specific synthetic routes.

Method 1: Reduction of 2-Isopropylbenzenesulfonyl Chloride

This method involves the reduction of a sulfonyl chloride to the corresponding thiol, often using reagents like zinc dust in acid[1].

Q: I am attempting to reduce 2-isopropylbenzenesulfonyl chloride, but my yield is low and I'm isolating significant amounts of the disulfide.

A: This is a common issue stemming from either incomplete reduction or re-oxidation of the product.

Causality: The reaction proceeds in two stages: the reduction of the sulfonyl chloride to a sulfinic acid intermediate, and then further reduction to the thiol. If the reducing agent is not potent enough or is used in insufficient quantity, the reaction can stall. More commonly, the nascent thiol (or thiolate, depending on the pH) is highly susceptible to oxidation. Exposure to atmospheric oxygen during the reaction or workup can cause two molecules to couple, forming the stable disulfide.

Troubleshooting Steps:

• Ensure an Inert Atmosphere: Perform the reaction and workup under a nitrogen or argon blanket to rigorously exclude oxygen.

• Use Degassed Solvents: Prior to the reaction, degas all solvents (e.g., by sparging with nitrogen or argon) to remove dissolved oxygen.

• Sufficient Reducing Agent: Use a sufficient excess of the reducing agent (e.g., zinc dust) to drive the reaction to completion.

• Reductive Workup: During the aqueous workup, consider adding a mild reducing agent like sodium bisulfite (NaHSO₃) to prevent oxidation of the thiolate before acidification.

Method 2: Grignard Reaction with Elemental Sulfur

In this route, 2-isopropylphenylmagnesium bromide is reacted with elemental sulfur (S₈), followed by an acidic workup to yield the thiol.

Q: My Grignard synthesis has a poor yield, and my main side products are cumene and bis(2-isopropylphenyl) disulfide. What went wrong?

A: This outcome points to two distinct problems: premature quenching of the Grignard reagent and side reactions of the intermediate thiolate.

Causality:

• Cumene Formation: Grignard reagents are extremely strong bases and will react with any available protic source (like water)[7]. If your glassware was not perfectly dry or your solvents contained traces of water, a portion of your Grignard reagent was quenched, forming the corresponding alkane, cumene.

• Disulfide & Polysulfide Formation: The initial product of the reaction between the Grignard reagent (ArMgBr) and sulfur is a magnesium thiolate (ArSMgBr). This thiolate is nucleophilic and can attack the S₈ ring again or react with other sulfur species, leading to the formation of disulfides and polysulfides[4]. Oxidation during workup is also a major contributor to disulfide formation.

Troubleshooting Steps:

• Rigorous Anhydrous Conditions: Ensure all glassware is oven- or flame-dried immediately before use. Use anhydrous solvents for the Grignard formation and reaction.

• Control Sulfur Addition: Add the elemental sulfur portionwise to the vigorously stirred Grignard solution at a low temperature (e.g., 0 °C) to control the reaction and minimize polysulfide formation.

• Use Excess Grignard Reagent: Employing a slight excess of the Grignard reagent can help ensure the complete conversion of sulfur species to the desired thiolate and can reduce competing coupling reactions[4].

• Reductive Workup: After the initial reaction, add a reducing agent like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) to the mixture before the acidic quench. This will cleave any disulfide or polysulfide bonds back to the thiolate.

Reaction Pathway Visualization

The following diagram illustrates the desired reaction pathway for the Grignard synthesis versus the common side reactions leading to cumene and the disulfide.

Caption: Grignard synthesis pathway and common side product formation.

Method 3: Thiolation via Diazonium Salts

This classical approach involves converting 2-isopropylaniline to a diazonium salt, which is then reacted with a sulfur source like sodium disulfide or potassium ethyl xanthate[8][9][10].

Q: I'm using the diazonium salt method, but my final product is an oily, hard-to-purify mixture with a low yield of the thiol.

A: This method is effective but sensitive. The primary side products are often the disulfide (which can be an intermediate) and phenolic compounds.

Causality:

• Disulfide Formation: When using reagents like sodium disulfide (Na₂S₂), the initial product is the symmetric disulfide, which must then be reductively cleaved in a separate step to yield the thiol[11]. If this reduction is incomplete, the disulfide will contaminate the final product.

• Phenol Formation: Aryl diazonium salts are notoriously unstable at elevated temperatures. If the temperature of the diazotization or the subsequent reaction with the sulfur nucleophile is not strictly controlled (typically kept at 0-5 °C), the diazonium group can be displaced by water to form 2-isopropylphenol.

• Diazo Tars: Poor temperature control or incorrect stoichiometry can also lead to the formation of complex, often colored, polymeric side products known as diazo tars.

Troubleshooting Steps:

• Strict Temperature Control: Maintain the temperature at 0-5 °C throughout the diazotization and subsequent coupling steps using an ice/salt bath.

• Complete Reduction: If using a disulfide route, ensure the final reductive cleavage step (e.g., with zinc/acid or NaBH₄) goes to completion. Monitor by TLC to confirm the disappearance of the disulfide spot.

• Optimize Nucleophile: Using potassium ethyl xanthate followed by hydrolysis is a common alternative that can offer cleaner reactions and avoid the disulfide intermediate stage[12].

Summary of Side Products and Mitigation Strategies

Synthetic Route	Common Side Product(s)	Reason for Formation	Recommended Mitigation Strategy
Reduction of Sulfonyl Chloride	bis(2-isopropylphenyl) disulfide	Incomplete reduction; oxidation of thiol product by air.	Use excess reducing agent; maintain an inert atmosphere; reductive workup.
Grignard Reaction	bis(2-isopropylphenyl) disulfide; Cumene	Oxidation of thiolate; further reaction with sulfur; quenching of Grignard reagent by protic sources.	Use rigorous anhydrous conditions; control sulfur addition; perform a reductive workup before acid quench.
Diazonium Salt Reaction	bis(2-isopropylphenyl) disulfide; 2-Isopropylphenol	Disulfide is often a direct intermediate; decomposition of diazonium salt by water.	Ensure complete reductive cleavage of disulfide; maintain strict temperature control (0-5 °C).

References

• Melvin S. Newman and Frederick W. Hetzel. (1971). 2-NAPHTHALENETHIOL. Organic Syntheses, 51, 139. [Link]

• McMillen, D. W., et al. (2000). Asymmetric Copper-Catalyzed[5][13]-Sigmatropic Rearrangements of Alkyl- and Aryl-Substituted Allyl Sulfides. The Journal of Organic Chemistry, 65(8), 2532–2543. [Link]

• Chemistry Stack Exchange. (2018). Can thiols be created using a Grignard reagent?. Retrieved from [Link]

• Yong-Ming, Y., et al. (2009). A General and Efficient Approach to Aryl Thiols: CuI-Catalyzed Coupling of Aryl Iodides with Sulfur and Subsequent Reduction. Organic Letters, 11(22), 5174–5177. [Link]

• Google Patents. (1969). US3461168A - Synthesis of bromothiophenols.
• Google Patents. (2002). WO2002030883A1 - Process for the preparation of thiophenols.

• Kluczyk, A., et al. (2020). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides. The Journal of Organic Chemistry, 85(7), 4646-4655. [Link]

• Ashenhurst, J. (2015). All About The Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of sulfides (thioethers) and derivatives. Retrieved from [Link]

• ACS Publications. (2024). Practical One-Pot Synthesis of 2-Alkyl-Substituted Benzothiazoles from Bis-(2-nitrophenyl)-disulfides. ACS Omega. [Link]

• Google Patents. (2012). CN102633695A - Preparation method and technology of 4-isopropyl benzene sulfonyl chloride.
• Google Patents. (1963). US3109037A - Synthesis of isopropyl benzene.
• Google Patents. (2003). ZA200301998B - Process for the preparation of thiophenols.

• ACS Publications. (2025). Grignard Method for Preparing Thioesters from Esters and Its Application to One-Pot Synthesis of Ketones and Aldehydes. ACS Omega. [Link]

• Schareina, T., et al. (2007). A General, Efficient and Functional-Group-Tolerant Catalyst System for the Palladium-Catalyzed Thioetherification of Aryl Bromides and Iodides. Chemistry - A European Journal, 13(22), 6249-6258. [Link]

• Bogert, M. T., & Stull, A. (1927). DI-o-NITROPHENYL DISULFIDE. Organic Syntheses, 7, 64. [Link]

• ResearchGate. (2025). Structural study of 2,4,6-triisopropylbenzenesulfonyl chloride. Retrieved from [Link]

• ChemRxiv. (n.d.). Synthesis of Aryl Sulfides by Metal-Free Arylation of Thiols with Diaryliodonium Salts. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of isopropylbenzene. Retrieved from [Link]

• MDPI. (2022). Heterocyclization of Bis(2-chloroprop-2-en-1-yl)sulfide in Hydrazine Hydrate–KOH: Synthesis of Thiophene and Pyrrole Derivatives. Molecules, 27(20), 6826. [Link]

• Ashenhurst, J. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. Retrieved from [Link]

• Oakwood Chemical. (n.d.). Sulfonyl Chlorides Reagents Catalog. Retrieved from [Link]

• Chemistry Steps. (2021). Reactions of Thiols. Retrieved from [Link]

• Semantic Scholar. (n.d.). Supplementary Information for P450-catalyzed intramolecular sp C—H amination with arylsulfonyl azide substrates. Retrieved from [Link]

• Ashenhurst, J. (2015). Thiols and Thioethers: Properties and Key Reactions. Master Organic Chemistry. Retrieved from [Link]

• NIH. (2022). Synthesis and Biological Activity of Unsymmetrical Monoterpenylhetaryl Disulfides. Molecules, 27(16), 5122. [Link]

• Medium. (n.d.). A Comparative Guide to the Synthesis of Substituted Thiophenols. Retrieved from [Link]

• The Journal of Organic Chemistry. (2000). Asymmetric Copper-Catalyzed[5][13]-Sigmatropic Rearrangements of Alkyl- and Aryl-Substituted Allyl Sulfides. 65(8), 2532-2543. [Link]

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Technical Support Center: Optimizing the Synthesis of 2-Isopropylbenzenethiol

Welcome to the technical support center for the synthesis of 2-isopropylbenzenethiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to optimize your synthetic strategies. This resource emphasizes the causality behind experimental choices to ensure scientifically sound and reproducible results.

Introduction to the Synthesis of 2-Isopropylbenzenethiol

2-Isopropylbenzenethiol, also known as 2-isopropylthiophenol, is a valuable intermediate in the synthesis of various pharmaceuticals and specialty chemicals. Its synthesis can be approached through several key pathways, each with its own set of advantages and challenges. The choice of synthetic route often depends on the availability of starting materials, scalability, and desired purity. This guide will explore the most common synthetic strategies and provide detailed protocols and troubleshooting for each.

The primary synthetic routes that will be covered are:

• The Newman-Kwart Rearrangement starting from 2-isopropylphenol.

• Diazotization of 2-Isopropylaniline followed by a Sandmeyer-type reaction.

• Sulfonation of Isopropylbenzene and subsequent reduction.

• Grignard Reagent Approach from 2-bromoisopropylbenzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for the synthesis of 2-isopropylbenzenethiol?

A1: The most common and readily available starting materials are 2-isopropylphenol, 2-isopropylaniline, and isopropylbenzene. The choice among these often depends on commercial availability, cost, and the synthetic route you are most comfortable with.

Q2: What are the main safety precautions to consider when working with 2-isopropylbenzenethiol and its precursors?

A2: 2-Isopropylbenzenethiol is a combustible liquid that can cause severe skin burns and eye damage.[1][2] It is crucial to handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Many of the synthetic procedures involve hazardous reagents such as strong acids, bases, and potentially explosive diazonium salts. A thorough risk assessment should be conducted before starting any experiment.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is a common and effective method for monitoring the progress of most of these reactions. By spotting the reaction mixture alongside the starting material, you can visually track the consumption of the reactant and the formation of the product. Gas chromatography (GC) can also be used for more quantitative analysis of the reaction mixture.

Q4: What is the most common impurity I might encounter, and how can I remove it?

A4: A frequent impurity in thiol syntheses is the corresponding disulfide, bis(2-isopropylphenyl) disulfide. This is formed by the oxidation of the thiol product. Disulfide formation can often be minimized by working under an inert atmosphere (e.g., nitrogen or argon). If formed, the disulfide can sometimes be reduced back to the thiol, or removed by chromatography or distillation.

Troubleshooting Guides and Detailed Experimental Protocols

This section provides a detailed breakdown of the primary synthetic routes, including step-by-step protocols, troubleshooting for common issues, and the underlying scientific principles.

Method 1: The Newman-Kwart Rearrangement

This method is a powerful way to convert phenols to thiophenols and involves three key steps: formation of an O-aryl thiocarbamate, thermal rearrangement to an S-aryl thiocarbamate, and finally, hydrolysis to the desired thiophenol.[3][4][5]

Sources

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Technical Support Center: Handling Air-Sensitive Thiols Without a Glovebox

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical and practical advice for the successful manipulation of air-sensitive thiols when a glovebox is not available. Adherence to these protocols is critical for ensuring experimental reproducibility and the integrity of your research.

The Challenge with Thiols: Understanding Air Sensitivity

Thiols (R-SH) are susceptible to oxidation by atmospheric oxygen, which converts them into disulfides (R-S-S-R).[1] This dimerization can deactivate the thiol, leading to low reaction yields or complete reaction failure.[2][3] The oxidation process is often catalyzed by trace metals and is pH-dependent, with the corresponding thiolate anion (R-S⁻) being more readily oxidized.[4] Therefore, maintaining an inert atmosphere is paramount for the successful use of these valuable reagents.

The Oxidation Mechanism: From Thiol to Disulfide

The oxidation of thiols to disulfides is a redox reaction where two thiol molecules each lose a hydrogen atom and form a sulfur-sulfur bond.[5] This process can proceed through various mechanisms, including two-electron pathways involving intermediates like sulfenic acids or one-electron pathways generating thiyl radicals.[6][7]

Caption: Oxidation of thiols to disulfides in the presence of oxygen.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter when working with air-sensitive thiols.

Question: My thiol-dependent reaction is sluggish or failing. How do I know if air sensitivity is the culprit?

Answer: Several indicators can point to premature oxidation of your thiol:

• Visual Cues: For some reactions, a color change (e.g., yellowing or browning) can indicate the presence of oxygen, especially at elevated temperatures.[8]

• Inconsistent Results: If you observe significant variability between experiments that should be identical, it could be due to inconsistent exclusion of air.[9]

• Analytical Confirmation: If possible, analyze your starting material or reaction mixture by techniques like NMR or mass spectrometry to detect the presence of the corresponding disulfide.

Question: I suspect my solvent is contaminated with oxygen. What is the best way to degas it?

Answer: The choice of degassing method depends on the required level of oxygen removal and the nature of your solvent. Here's a comparison of common techniques:

Method	Description	Effectiveness	Best For
Sparging	Bubbling an inert gas (e.g., argon or nitrogen) through the solvent for 30-60 minutes.[10]	Least effective, but suitable for many applications.[8][11]	Large volumes of solvent where rigorous oxygen exclusion is not critical.
Sonication	The solvent is sonicated under a light vacuum, followed by backfilling with an inert gas. This cycle is repeated 5-10 times.[8][11]	More effective than sparging.[10]	Quickly degassing solvents for applications like HPLC.[8]
Freeze-Pump-Thaw	The solvent is frozen with liquid nitrogen, a vacuum is applied to remove gases, the flask is sealed, and the solvent is thawed. This is repeated at least three times.[8][12][13]	Most effective method for removing dissolved gases.[8][10][11]	Highly air-sensitive reactions and for expensive or low-boiling solvents.[14]

Question: I'm seeing an unexpected solid precipitate in my thiol solution. What could it be?

Answer: This could be the disulfide product, which may be less soluble than the starting thiol in your chosen solvent. It is also possible that the thiol itself is precipitating if the temperature of the solution has decreased. To confirm, you can attempt to isolate the precipitate and analyze it.

Experimental Protocols: Step-by-Step Methodologies

Protocol 1: Degassing a Solvent using the Freeze-Pump-Thaw Method

This is the most rigorous method for removing dissolved oxygen from a solvent.[8][11]

• Preparation: Place the solvent in a Schlenk flask, ensuring the flask is no more than half full to prevent shattering during freezing.[12][14]

• Freezing: Close the stopcock on the Schlenk flask and immerse the flask in a liquid nitrogen bath until the solvent is completely frozen.[8][14]

• Pumping: With the flask still in the liquid nitrogen, open the stopcock to a high vacuum line and evacuate for 5-10 minutes.[13]

• Thawing: Close the stopcock to the vacuum line and remove the liquid nitrogen bath. Allow the solvent to thaw completely. You may observe bubbling as dissolved gases escape into the headspace.[12][13]

• Repeat: Repeat the freeze-pump-thaw cycle at least two more times.[8][12] After the final cycle, backfill the flask with an inert gas like argon or nitrogen.[8]

Protocol 2: Transferring an Air-Sensitive Thiol using a Syringe

This technique is used to transfer a liquid thiol from a sealed bottle to a reaction flask under an inert atmosphere.

• Setup: Your reaction flask should be assembled, oven-dried, and under a positive pressure of inert gas (e.g., connected to a Schlenk line or an inert gas-filled balloon).[15][16]

• Syringe Preparation: Use a clean, dry syringe with a needle. Flush the syringe with inert gas by drawing the gas into the syringe and expelling it three times.

• Pressurize the Reagent Bottle: Pierce the septum of the thiol reagent bottle with a needle connected to your inert gas line. This will create a positive pressure inside the bottle.

• Withdraw the Thiol: Pierce the septum of the reagent bottle with the needle of your prepared syringe. Withdraw the desired volume of the thiol. The positive pressure in the bottle will aid in filling the syringe.

• Transfer to Reaction Flask: Quickly transfer the syringe to your reaction flask and pierce the septum. Slowly add the thiol to your reaction mixture.

• Cleaning: Immediately quench any residual thiol in the syringe by drawing up a suitable solvent and expelling it into a quench bath (e.g., a bleach solution).

FAQs: Frequently Asked Questions

Q1: How should I store my air-sensitive thiols? A1: Store thiols in a tightly sealed container, preferably with a PTFE-lined septum cap, under an inert atmosphere.[17] For long-term storage, refrigeration at -20°C is recommended.[9] Before opening a refrigerated bottle, allow it to warm to room temperature to prevent moisture condensation.[9]

Q2: What are the key components of a Schlenk line setup for handling thiols? A2: A Schlenk line consists of a dual manifold with one line connected to a source of purified inert gas (argon or nitrogen) and the other to a vacuum pump.[15][18] Glassware is connected to the manifold via flexible tubing, allowing for alternating cycles of vacuum and inert gas to remove air.[19]

Q3: Can I use nitrogen instead of argon as the inert gas? A3: For most thiol manipulations, nitrogen is acceptable. However, for highly sensitive systems or reactions involving certain transition metals that can react with dinitrogen, argon is the preferred choice.

Q4: Besides oxidation, are there other safety concerns with thiols? A4: Yes, many thiols have a strong, unpleasant odor.[20][21] It is crucial to handle them in a well-ventilated fume hood.[22] All glassware that has been in contact with thiols should be decontaminated by rinsing with a bleach solution to oxidize the residual thiol and neutralize the odor.[20][21]

Q5: My reaction requires purification by column chromatography. How can I prevent oxidation during this step? A5: While challenging, you can minimize oxidation by degassing your chromatography solvents by sparging them with an inert gas before use. You can also try to keep the column under a positive pressure of inert gas during the separation.

Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting thiol reactions.

References

• How To: Degas Solvents. University of Rochester, Department of Chemistry. [Link]

• Section 5.4 Title: Degassing Solvents. (2019-11-01). Berry Group, University of Wisconsin. [Link]

• Freeze-Pump-Thaw. The Schlenk Line Survival Guide. [Link]

• Reaction mechanism of thiol to disulfide oxidation under basic conditions? (2019-10-29). Chemistry Stack Exchange. [Link]

• Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. National Center for Biotechnology Information. [Link]

• Freeze-Pump-Thaw Degassing of Liquids. University of Washington, Department of Chemistry. [Link]

• General mechanisms for thiol–disulfide exchange via direct substitution... ResearchGate. [Link]

• Procedures for Safe Use of Pyrophoric Liquid Reagents. UCLA Chemistry and Biochemistry. [Link]

• Methods for the safe storage; handling; and disposal of pyrophoric liquids and solids in the laboratory. ACS Chemical Health & Safety. [Link]

• Pyrophoric Reagents Handling in Research Labs. Princeton University, Environmental Health and Safety. [Link]

• Thiol Oxidation Definition. Fiveable. [Link]

• 15.7: Redox Reactions of Thiols and Disulfides. Chemistry LibreTexts. [Link]

• Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry. [Link]

• Handling thiols in the lab. Reddit. [Link]

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• Standard Operating Procedure for: Degassing liquids. University of Bristol. [Link]

• Chamberland SOP Freeze-Pump-Thaw Degassing of Liquids. University of Nevada, Reno. [Link]

• Training Graduate Students to Handle Air-Sensitive Compounds. ChemistryViews. [Link]

• Degassing solvents. University of York, Chemistry Teaching Labs. [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group, University of Pittsburgh. [Link]

• How To: Work with Thiols. University of Rochester, Department of Chemistry. [Link]

• Reagents & Solvents: How to Work with Thiols. University of Rochester, Department of Chemistry. [Link]

• Degassing Mobile Phase Solvents. LCGC International. [Link]

• Section 5.2 Title: Schlenk Techniques. (2019-11-01). Berry Group, University of Wisconsin. [Link]

• Air-free technique. Wikipedia. [Link]

• Thiol Handling. Reddit. [Link]

• An Illustrated Guide to Schlenk Line Techniques. (2023-01-29). ChemRxiv. [Link]

• How to handle an environmentally sensitive material without using a glove box? (2023-03-22). ResearchGate. [Link]

• The Schlenk Line Survival Guide. [Link]

• Chem 1140; Techniques for Handling Air-Sensitive Compounds. Wipf Group, University of Pittsburgh. [Link]

• Performing Sensitive Reactions without a Schlenk Line. University of Nottingham. [Link]

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Technical Support Center: Troubleshooting Low Yields in 2-Isopropylbenzenethiol Synthesis

Introduction

Welcome to the technical support guide for the synthesis of 2-isopropylbenzenethiol (also known as 2-isopropylthiophenol or 2-cumenethiol). This document is designed for researchers, chemists, and drug development professionals who are encountering lower-than-expected yields in their synthetic procedures. 2-Isopropylbenzenethiol is a valuable intermediate in various chemical industries, and achieving high-yield, high-purity synthesis is critical for scalable and cost-effective production.

This guide provides in-depth, field-proven insights in a question-and-answer format, focusing on the causality behind experimental choices. We will explore common synthetic pathways, diagnose potential pitfalls, and offer robust, validated protocols to help you optimize your reaction and maximize your yield.

Common Synthetic Routes

Understanding the reaction you are performing is the first step in troubleshooting. The most prevalent methods for synthesizing 2-isopropylbenzenethiol include:

• The Leuckart Thiophenol Reaction : This classic method involves the diazotization of 2-isopropylaniline, followed by reaction with a xanthate salt (e.g., potassium ethyl xanthate) and subsequent hydrolysis.[1][2]

• Grignard Reaction with Elemental Sulfur : This route uses an aryl Grignard reagent, 2-isopropylphenylmagnesium halide, which is then reacted with elemental sulfur, followed by a reductive workup.

• Reduction of 2-Isopropylbenzenesulfonyl Chloride : This method involves the reduction of a corresponding sulfonyl chloride using a reducing agent like zinc dust in an acidic medium.[3][4]

This guide will address issues pertinent to all three routes.

Troubleshooting Guide & FAQs

Category 1: Starting Materials and Reagents

Question 1: My yield is consistently low, and I suspect my starting materials. What are the most critical factors to check?

Answer: The purity and integrity of your starting materials are paramount. Contaminants can interfere with the primary reaction, catalyze side reactions, or complicate purification.[5]

• For the Leuckart Reaction:

  • 2-Isopropylaniline Purity: The starting aniline must be pure. Isomeric impurities (e.g., 3- or 4-isopropylaniline) will lead to a mixture of thiophenol products that are difficult to separate. Verify purity by GC-MS or NMR before starting.

  • Sodium Nitrite and Xanthate Quality: Sodium nitrite should be a fine, dry powder. Clumps indicate moisture absorption, which can lead to poor diazotization. Potassium ethyl xanthate should be stored under dry conditions as it can decompose over time.

• For the Grignard Reaction:

  • 2-Isopropylhalobenzene: Ensure the halide (typically bromide or iodide) is free from hydrolysis products (i.e., 2-isopropylphenol). The Grignard reagent is a strong base and will be quenched by any acidic protons.

  • Magnesium Turnings: The surface of the magnesium must be activated. If the turnings are dull or grey, they are likely passivated with a layer of magnesium oxide. Briefly etch them with a crystal of iodine or a few drops of 1,2-dibromoethane to expose a fresh metal surface before adding your halide.[6]

  • Solvent Anhydrousness: This is the most common failure point. Grignard reagents react readily with water. Use freshly distilled, anhydrous solvents (e.g., THF or diethyl ether) from a solvent purification system or dried over sodium/benzophenone.[6]

• For the Sulfonyl Chloride Reduction:

  • 2-Isopropylbenzenesulfonyl Chloride Purity: The sulfonyl chloride should be used shortly after its preparation or purification, as it is susceptible to hydrolysis. Verify its integrity by checking for the presence of the corresponding sulfonic acid.

Question 2: I'm performing a Grignard reaction. How do I ensure my solvent is truly anhydrous?

Answer: Visual inspection is not sufficient. Even sealed commercial anhydrous solvents can absorb atmospheric moisture upon opening. For Grignard reactions, "anhydrous" means parts-per-million levels of water.

• Best Practice: Distill the solvent from an appropriate drying agent immediately before use. For THF and ether, sodium metal with benzophenone as an indicator is the gold standard. When the solution is deep blue, the solvent is anhydrous and oxygen-free.

• Molecular Sieves: If distillation is not feasible, use freshly activated 3Å or 4Å molecular sieves. To activate, heat the sieves in a vacuum oven at >200 °C for several hours and cool under an inert atmosphere (e.g., argon or nitrogen). Add them to the solvent at least 24 hours before use.

• Never use calcium chloride (CaCl₂) or magnesium sulfate (MgSO₄) for drying reaction solvents like THF or ether, as they are not effective enough and can interact with the solvents.

Category 2: Reaction Condition Optimization

Question 3: My Leuckart reaction is failing; I see a lot of dark, tarry byproducts instead of my desired xanthate intermediate. What is going wrong?

Answer: This is a classic sign of diazonium salt decomposition. Aryl diazonium salts are notoriously unstable at elevated temperatures.[7] The key is rigorous temperature control during the diazotization and xanthate addition steps.

Stage	Parameter	Recommended Value	Rationale
Diazotization	Temperature	0 to 5 °C	Prevents premature decomposition of the diazonium salt to phenol and other byproducts.[8]
Xanthate Addition	Temperature	5 to 10 °C	Controls the exothermic reaction between the diazonium salt and the xanthate nucleophile.
Decomposition	Temperature	Gentle Warming (40-60 °C)	Controlled thermal decomposition of the diazoxanthate to the aryl xanthate. Overheating leads to undesired side reactions.[2]

Causality: The diazonium group ([R−N⁺≡N]) is an excellent leaving group (N₂ gas).[9] If the temperature rises, water can act as a nucleophile, attacking the aromatic ring and displacing N₂, leading to the formation of 2-isopropylphenol.[9][10] This phenol can then couple with remaining diazonium salt to form highly colored, tarry azo dyes, which contaminate your product.[8]

Troubleshooting Workflow: Leuckart Reaction Failure

Caption: Decision tree for troubleshooting the Leuckart synthesis.

Question 4: In my Grignard reaction with sulfur, the main product is the disulfide, bis(2-isopropylphenyl) disulfide, not the thiol. How can I prevent this and convert it to the desired product?

Answer: Disulfide formation is a very common issue in thiol synthesis via Grignard reagents. It arises from the reaction of the initially formed thiolate (ArSMgBr) with either unreacted sulfur or, more commonly, from oxidation during the workup.[11]

Prevention & Optimization:

• Inverse Addition: Instead of adding sulfur to the Grignard solution, try adding the Grignard solution slowly to a well-stirred slurry of sulfur in anhydrous THF at 0 °C. This maintains an excess of sulfur locally, which can favor the formation of polysulfides initially, but these are more cleanly reduced in the next step.

• Stoichiometry: Use a slight excess of the Grignard reagent relative to sulfur. This ensures that all sulfur is consumed and helps reduce any disulfide that might form in situ.[11]

• Reductive Workup is Crucial: After the reaction with sulfur, do not quench directly with acid. First, add a reducing agent to the reaction mixture. A solution of lithium aluminum hydride (LiAlH₄) in THF is highly effective for reducing the S-S bond of the disulfide back to the thiolate.

• Strictly Anaerobic Workup: Oxygen is the primary culprit for disulfide formation during workup.[12]

  • Degas all aqueous solutions (acid, water, brine) by bubbling argon or nitrogen through them for at least 30 minutes before use.

  • Perform the entire quench and extraction process under a positive pressure of an inert gas.

Converting the Disulfide: If you have already isolated the disulfide, you can reduce it back to the thiol. A common method is to dissolve the disulfide in a solvent like ethanol or THF and treat it with a reducing agent such as sodium borohydride (NaBH₄) or triphenylphosphine (PPh₃) in aqueous solvent.

Category 3: Work-up and Purification Pitfalls

Question 5: My final product has a persistent foul odor and seems to degrade or change color upon storage. How can I properly purify and store 2-isopropylbenzenethiol?

Answer: Thiols are notorious for their strong odors and susceptibility to air oxidation.[13] The primary degradation pathway is oxidation to the corresponding disulfide, which is often a colorless solid or oil but can lead to discoloration of the sample.[14][15]

Purification Strategy:

• Acid/Base Extraction: During the workup, after quenching, the thiol will be in its thiolate form (ArS⁻) in a basic aqueous layer. This step is excellent for purification. Wash the organic layer (containing non-acidic impurities) thoroughly with a base like 2M NaOH. Then, separate the basic aqueous layer, cool it in an ice bath, and re-acidify it carefully with cold, degassed acid (e.g., 6M HCl) to precipitate the thiol. Extract the pure thiol immediately into a solvent like diethyl ether or dichloromethane.

• Vacuum Distillation: 2-Isopropylbenzenethiol is a liquid (B.P. ~227 °C), making vacuum distillation an excellent method for final purification. Distilling under reduced pressure lowers the boiling point, preventing thermal decomposition. Always perform distillation under an inert atmosphere.

Storage Protocol:

Parameter	Recommendation	Rationale
Atmosphere	Store under Argon or Nitrogen	Prevents air oxidation to disulfide.[13]
Temperature	Cool and dark place (<15 °C)	Slows the rate of oxidation and decomposition.
Container	Amber glass bottle with a tight-fitting septum cap	Protects from light, which can catalyze oxidation, and allows for removal via syringe under inert gas.
Additives	Consider adding a small amount of a reducing agent (e.g., a few crystals of BHT) for long-term storage	Acts as an antioxidant to scavenge trace oxygen.

Category 4: Side Reactions and Byproduct Formation

Question 6: During the reduction of 2-isopropylbenzenesulfonyl chloride with zinc, my reaction is sluggish and the yield is poor. What factors influence this reduction?

Answer: The reduction of aryl sulfonyl chlorides with zinc dust is a heterogeneous reaction, and its success depends heavily on the activity of the zinc and the reaction conditions.[3]

• Zinc Activation: Commercial zinc dust is often passivated with a layer of zinc oxide. Activate it just before use by stirring it for a few minutes in dilute HCl, followed by washing with water, ethanol, and finally ether, then drying under vacuum.

• Acid Addition Rate: The reaction requires acid (e.g., sulfuric acid) to proceed.[3] This addition should be gradual. Adding the acid too quickly can cause the temperature to rise uncontrollably, leading to side reactions. Conversely, adding it too slowly may not sustain the reaction.

• Temperature Control: A moderately elevated temperature (e.g., 40-50 °C) is often required to initiate and sustain the reaction. Use a water bath to maintain a consistent temperature. A sudden drop in temperature can indicate the reaction has stalled.

• Efficient Stirring: Vigorous mechanical stirring is essential to ensure good contact between the solid zinc, the aqueous acid, and the organic sulfonyl chloride.[5]

Reaction Scheme: Key Synthetic Routes

Caption: Overview of common synthetic pathways to 2-isopropylbenzenethiol.

Key Experimental Protocols

Protocol 1: Synthesis via Leuckart Thiophenol Reaction

This protocol is an illustrative example and should be adapted and optimized based on laboratory conditions and scale.

• Diazotization: In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve 2-isopropylaniline (1.0 eq) in a mixture of concentrated HCl (3.0 eq) and water. Cool the vigorously stirred solution to 0 °C in an ice-salt bath.

• Add a solution of sodium nitrite (1.05 eq) in water dropwise, ensuring the internal temperature does not exceed 5 °C. Stir for an additional 20 minutes at 0-5 °C after the addition is complete. The resulting solution is the aryl diazonium salt.

• Xanthate Formation: In a separate beaker, dissolve potassium ethyl xanthate (1.1 eq) in water and cool to 5 °C.

• Add the cold xanthate solution slowly to the cold diazonium salt solution. A yellow-orange precipitate of the aryl xanthate intermediate should form. Allow the reaction to warm to room temperature slowly and stir for 1-2 hours.

• Hydrolysis: Add a solution of sodium hydroxide (3.0 eq) in water to the reaction mixture. Heat the mixture to reflux (80-90 °C) for 3-4 hours to hydrolyze the xanthate to the sodium thiophenolate.

• Work-up: Cool the reaction mixture to room temperature. Transfer to a separatory funnel and wash with diethyl ether to remove any non-polar impurities. Discard the organic layer.

• Cool the aqueous layer in an ice bath and carefully acidify with cold, concentrated HCl until the pH is ~1. The 2-isopropylbenzenethiol will separate as an oil.

• Extract the product with diethyl ether (3x). Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by vacuum distillation to obtain pure 2-isopropylbenzenethiol.

Protocol 2: Purification of Air-Sensitive Thiols

• Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware is oven-dried and assembled while hot under a stream of inert gas (argon or nitrogen).

• Transfer: Transfer the crude thiol to the distillation flask via cannula under positive inert gas pressure. Add a magnetic stir bar.

• Distillation: Attach the flask to the distillation apparatus, which should be maintained under a static pressure of inert gas. Begin stirring and slowly apply vacuum to the desired pressure.

• Gently heat the distillation flask using an oil bath. Collect the fraction that distills at the expected boiling point for the given pressure.

• Collection & Storage: The receiving flask should be cooled in an ice bath to ensure efficient condensation. Once the distillation is complete, release the vacuum by backfilling the apparatus with inert gas. The purified thiol should be transferred to a pre-dried, argon-flushed amber vial for storage.

References

• Vertex AI Search. (n.d.). Synthesis of Isopropyl Benzene Using the Wolff-Kishner Reduction of Benzaldehydes.
• Harris, J. O., & Vaughn, W. A. (1957). U.S. Patent No. 2,792,422.
• Clemens, R. J. (1968). U.S. Patent No. 3,374,274.
• Grokipedia. (n.d.). Leuckart thiophenol reaction.
• Wikipedia. (n.d.). Leuckart thiophenol reaction.
• Tokyo Chemical Industry Co., Ltd. (n.d.). 2-Isopropylbenzenethiol.
• BenchChem. (n.d.). Troubleshooting low yield in sinapaldehyde chemical synthesis.
• Wikipedia. (n.d.). Diazonium compound.
• Chemistry Stack Exchange. (2018). Can thiols be created using a Grignard reagent?.
• Trost, B. M., & Curran, D. P. (2000). U.S. Patent No. 6,054,622.
• ResearchGate. (2025). Effects of storage conditions on thiol disulfide homeostasis.
• Reddit. (2013). Handling thiols in the lab.
• Unacademy. (n.d.). Diazonium Salts: Importance in Synthetic Organic Chemistry.
• Chemistry LibreTexts. (2023). Reactions of Aryl Diazonium Salts.
• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting.
• ACS Publications. (n.d.). Protein Thiols Undergo Reversible and Irreversible Oxidation during Chill Storage of Ground Beef as Detected by 4,4′-Dithiodipyridine.
• PubMed Central (PMC). (n.d.). The role of thiols in antioxidant systems.

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Leuckart thiophenol reaction - Wikipedia [en.wikipedia.org]
• 3. US2792422A - Manufacture of thiophenols - Google Patents [patents.google.com]
• 4. US3374274A - Process for the production of aromatic thiols and aromatic sulfides - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. Notes on Diazonium Salts: Importance in Synthetic Organic Chemistry for IIT JEE aspirants [unacademy.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Diazonium compound - Wikipedia [en.wikipedia.org]
• 10. US6054622A - Aromatic hydroxythiol synthesis using diazonium salts - Google Patents [patents.google.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. researchgate.net [researchgate.net]
• 13. reddit.com [reddit.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. The role of thiols in antioxidant systems - PMC [pmc.ncbi.nlm.nih.gov]

Challenges in the scale-up of 2-Isopropylbenzenethiol production

Technical Support Center: 2-Isopropylbenzenethiol Production Subject: Scale-Up Troubleshooting & Optimization Guide Ticket ID: NKR-ISO-2024-SC Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The Steric Challenge

You are likely encountering difficulties because 2-isopropylbenzenethiol (also known as o-cumenethiol) presents a classic "ortho-effect" challenge. The bulky isopropyl group adjacent to the sulfur center creates significant steric hindrance. This impacts two critical phases of your scale-up:

• The Newman-Kwart Rearrangement (NKR): The migration of the thiocarbamoyl group requires high thermal energy to overcome the rotational barrier imposed by the isopropyl group.

• Hydrolysis: The final cleavage of the S-aryl thiocarbamate to the free thiol is kinetically retarded because the carbonyl carbon is shielded from nucleophilic attack.

This guide moves beyond standard textbook protocols to address the specific thermodynamic and kinetic bottlenecks of this molecule.

Module 1: Synthesis & Reaction Engineering (Newman-Kwart Rearrangement)

Q: Our conversion from O-thiocarbamate to S-thiocarbamate stalls at 80% even after 12 hours. Increasing temperature causes charring. How do we push to completion?

A: The issue is likely a "Thermal Ceiling" vs. "Viscosity" conflict. The rearrangement is unimolecular but highly dependent on the internal temperature reaching a specific activation threshold (

kcal/mol).

• Diagnosis: If you are running this in a solvent (e.g., Diphenyl ether) at reflux, the boiling point might be slightly too low for the ortho-substituted substrate. If running neat, the viscosity increase during conversion (S-carbamates have higher MPs) creates hot spots, leading to charring.

• Protocol Adjustment:

  • Switch to Solvent-Free (Neat) with Flow: For scale-up, avoid large batch "neat" reactions due to exotherm risks. Use a continuous flow reactor (heated coil) set to 270°C with a residence time of 10-20 minutes.

  • Alternative Solvent: If batch is required, switch to Sulfolane or NMP . These polar aprotic solvents stabilize the transition state more effectively than non-polar ethers, potentially lowering the activation energy barrier.

  • Temperature Control: Maintain internal temperature at 240°C ± 5°C .

Q: We see significant "yellowing" and tar formation during the rearrangement.

A: This indicates oxidative decomposition or radical polymerization.

• Root Cause: Trace oxygen at high temperatures (

  C) is catastrophic.

• Solution:

  • Strict Sparging: Sparge the reactor with

    for 60 minutes before heating.

  • Radical Scavenger: Add 0.5 mol% of BHT (Butylated hydroxytoluene) . It suppresses radical pathways that lead to tar without interfering with the concerted sigmatropic rearrangement.

Module 2: Hydrolysis of the Hindered Intermediate (The Bottleneck)

Q: Standard alkaline hydrolysis (NaOH/MeOH, Reflux) is failing. We recover unreacted S-carbamate.

A: You are fighting the "Ortho-Isopropyl Shield." The isopropyl group blocks the trajectory of the hydroxide ion attacking the carbonyl. Methanol reflux (

C) provides insufficient kinetic energy.

Recommended Protocol: High-Temperature Glycolysis

• Reagents: Potassium Hydroxide (KOH) pellets (3.0 equiv), Ethylene Glycol (Solvent).

• Rationale: Ethylene glycol allows heating to

  C at atmospheric pressure. KOH is more soluble in hot glycol than NaOH.

• Step-by-Step:

  • Dissolve KOH in ethylene glycol (10 vol relative to substrate).

  • Heat to

    C to ensure dissolution.

  • Add the S-thiocarbamate intermediate.

  • Ramp temperature to 150°C .

  • Monitor: Run for 4–6 hours. The high temperature overcomes the steric barrier.

  • Work-up: Cool to room temperature, dilute with water (exothermic!), and acidify with HCl to pH 1 under inert atmosphere.

Module 3: Purity & Isolation (Disulfide Management)

Q: The final product contains 5-10% disulfide impurity (dimer). Distillation doesn't separate it well.

A: Stop trying to distill the disulfide; chemically reduce it in situ before distillation. 2-Isopropylbenzenethiol oxidizes rapidly to the disulfide upon exposure to air, especially at high pH. The boiling points are too close for efficient separation on a large scale without a high reflux ratio column.

Corrective Action: The "Zinc Polish" Before the final distillation:

• Acidify the crude organic phase.

• Add Zinc Dust (0.1 equiv) and Acetic Acid (0.5 equiv) .

• Stir for 30 minutes. This reduces any formed disulfide back to the thiol.

• Filter off the zinc residue.

• Distill immediately under high vacuum (

  mmHg) and Nitrogen bleed.

Module 4: Safety & Environmental Engineering (Odor Control)

Q: The odor is escaping the fume hoods. How do we manage the stench at a multi-kilogram scale?

A: You need a chemically active scrubber, not just passive ventilation. Thiols have odor detection thresholds in the ppb range.

Scrubber Design Specification:

• Primary Trap: 10% Sodium Hypochlorite (Bleach) solution.

  • Mechanism:[1][2][3][4][5][6] Oxidation of thiol to sulfonate (odorless).

  • Critical Parameter: Monitor pH. As thiol is absorbed, pH drops. If pH < 10, chlorine gas (

    ) may evolve. Maintain pH > 11 by adding NaOH pellets to the bleach trap.

• Secondary Trap: Activated Carbon filter (polishing step).

• Leak Protocol: Have a spray bottle of dilute bleach (5%) ready for wiping flanges and joints immediately after disassembly.

Visualizations

Figure 1: The Newman-Kwart Scale-Up Workflow

This diagram illustrates the critical process flow, highlighting the high-temperature rearrangement and the specific hydrolysis conditions required for the isopropyl derivative.

Caption: Optimized workflow for hindered thiol production. Note the high-temperature hydrolysis step (Red) specifically for ortho-substituted substrates.

Figure 2: Troubleshooting Logic Tree

Use this decision matrix to diagnose low yields or purity issues.

Caption: Rapid diagnostic logic for common scale-up failures in hindered thiol synthesis.

References

• Newman-Kwart Rearrangement Kinetics

  • Title: The Newman-Kwart Rearrangement: A Microwave Kinetic Study[7]

  • Source: Journal of Organic Chemistry (ACS)

  • URL:[Link]

• Hydrolysis of Hindered Esters/Carbamates

  • Title: Mild alkaline hydrolysis of hindered esters in non-aqueous solution[5]

  • Source: Arkivoc

  • URL:[Link]

• Thiol Safety & Odor Control

  • Title: How to Work with Thiols - General SOP
  • Source: University of Rochester, Dept of Chemistry

  • URL:[Link]

• Industrial Cumene Chemistry (Contextual)

  • Title: Cumene (Isopropylbenzene) Production and Properties[8]

  • Source: Wikipedia (General Reference for physical properties of the isopropyl group)

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Newman-Kwart Rearrangement [organic-chemistry.org]
• 3. jk-sci.com [jk-sci.com]
• 4. Newman–Kwart rearrangement - Wikipedia [en.wikipedia.org]
• 5. arkat-usa.org [arkat-usa.org]
• 6. P-isopropylbenzaldehyde and preparation method for synthesizing P-isopropylbenzaldehyde from isopropylbenzene - Eureka | Patsnap [eureka.patsnap.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Cumene - Wikipedia [en.wikipedia.org]

Technical Support Center: Decontamination of Glassware Used for Thiols

Welcome to the Technical Support Center for laboratory professionals. This guide provides comprehensive, field-proven protocols and troubleshooting advice for the effective decontamination of glassware contaminated with thiols. Adherence to these procedures is critical not only for experimental integrity but also for laboratory safety and odor control.

The Challenge with Thiols: More Than Just an Odor

Thiols, also known as mercaptans, are organosulfur compounds notorious for their potent and unpleasant odors, detectable by the human nose at concentrations as low as parts per billion.[1] This characteristic smell, often compared to garlic or rotten cabbage, is due to their high volatility.[1] Beyond the olfactory nuisance, which can cause nausea and headaches and trigger false alarms for natural gas leaks, residual thiols on glassware can interfere with subsequent chemical reactions.[1][2]

The primary challenge in decontaminating thiol-contaminated glassware lies in effectively neutralizing the thiol group (-SH) to a less odorous and non-reactive species.[3] This guide focuses on oxidative methods, which are widely recognized as the most effective approach.

Core Decontamination Strategy: Oxidation

The most reliable method for neutralizing thiols is through oxidation. This process converts the volatile and malodorous thiols into non-volatile and less odorous compounds like disulfides or sulfonic acids.[3][4] The choice of oxidizing agent and the specific protocol depends on the scale of the experiment and the nature of the thiol.

Primary Decontamination Agent: Bleach (Sodium Hypochlorite)

For most laboratory applications, a bleach solution (sodium hypochlorite, NaOCl) is the most practical and effective decontaminating agent for thiols.[2][3]

Mechanism of Action:

Sodium hypochlorite oxidizes thiols to sulfonic acids, which are significantly less volatile and odorous.[3] The reaction also produces hydrochloric acid, which can be neutralized if necessary.

Experimental Protocols

Protocol 1: Standard Bleach Bath Decontamination

This protocol is suitable for routine decontamination of most glassware.

Materials:

• Commercial bleach (typically 5-6% sodium hypochlorite)

• Water

• Plastic container (e.g., a bucket) large enough to fully submerge the glassware

• Secondary containment for the bleach bath

Procedure:

• Preparation of the Bleach Bath: In a designated plastic container, prepare a 1:1 mixture of bleach and water.[5][6] Always add bleach to water. The container should be clearly labeled and kept in a fume hood, ideally within secondary containment.[5][6]

• Initial Rinse: Immediately after use, and within a fume hood, triple rinse the glassware with an appropriate solvent to remove the bulk of the reaction mixture.[7] Dispose of the rinse solvent in the appropriate hazardous waste container.

• Submersion: Carefully place the rinsed glassware into the bleach bath, ensuring it is completely submerged and filled with the solution.[5]

• Soaking: Allow the glassware to soak for a minimum of 14 hours, or overnight, to ensure complete oxidation of the thiols.[5][8] For larger items that cannot be submerged, fill them with the bleach solution, seal, label, and let them stand in the fume hood.[5][8]

• Post-Soak Rinsing: After soaking, remove the glassware from the bleach bath and rinse it thoroughly with tap water, followed by several rinses with deionized water.[6]

• Final Cleaning: Proceed with standard glassware cleaning procedures, such as washing with a laboratory detergent.[7]

Protocol 2: Decontamination of Air-Sensitive Thiol Reactions

For reactions conducted under an inert atmosphere, special precautions are necessary to prevent the release of thiol vapors.

Procedure:

• Bleach Trap Setup: During the reaction, vent the exhaust gas through a bleach trap.[6] A bleach trap can be constructed by filling a gas bubbler with commercial-grade bleach and connecting the inlet to the reaction's exhaust tubing.[6]

• Post-Reaction Quenching: After the reaction is complete, the malodorous contents of any cold traps should be carefully added to a cooled bleach solution within a fume hood.[2]

• Glassware Decontamination: Decontaminate all glassware as described in Protocol 1.

Visualization of the Decontamination Workflow

Caption: Workflow for thiol-contaminated glassware.

Troubleshooting Guide & FAQs

Question/Issue	Answer/Solution
A persistent thiol odor remains after cleaning.	The soaking time in the bleach bath may have been insufficient. Re-soak the glassware for another 24 hours.[2] A strong, unpleasant smell from the bleach bath itself can also indicate that it is no longer functional and needs to be replaced.[5][6]
When should I replace my bleach bath?	A bleach bath should be replaced if you observe the formation of a white solid (a result of thiol oxidation), an accumulation of grime, or if the bath has a strong, unpleasant odor.[5][6] It's also good practice to replace it if it won't be used for an extended period.[5][6]
Can I use other cleaning solutions like a base bath or Piranha solution?	A base bath (a saturated solution of NaOH or KOH in ethanol or isopropanol) is effective for removing organic residues but is not the primary recommended method for thiol decontamination.[7][9] Piranha solution (a mixture of sulfuric acid and hydrogen peroxide) is a very strong oxidizing agent but should be used with extreme caution due to its potential for explosion, especially in the presence of organic materials.[10][11][12][13] For thiol decontamination, a bleach bath is generally safer and more effective.[2]
Are there any types of glassware that should not be placed in a bleach bath?	While bleach is generally safe for borosilicate glassware, prolonged exposure can be harsh. For sensitive items like cuvettes or volumetric glassware, it's best to soak them for the minimum required time and then rinse them thoroughly.[7] Base baths should not be used for prolonged periods with volumetric glassware, as the caustic solution can etch the glass and alter the calibrated volume.[14]
How do I dispose of the used bleach bath?	Used bleach baths can typically be poured down the sink with copious amounts of running water.[5][6] However, always consult your institution's specific guidelines for chemical waste disposal.
What about items that cannot be submerged in a bleach bath?	For items like rubber tubing or septa, it is recommended to place them in a sealed plastic bag and dispose of them as hazardous waste.[2]
How can I verify that my glassware is free of residual thiols?	While olfactory detection is the most common method, for sensitive applications, analytical techniques can be employed. There are commercially available fluorimetric assay kits that can quantify low concentrations of thiols.[15] These kits typically use a non-fluorescent dye that becomes strongly fluorescent upon reacting with a thiol.[15]

Advanced Decontamination and Special Cases

For particularly stubborn organic residues that may be present alongside thiols, more aggressive cleaning methods may be considered after the initial bleach decontamination.

Base Bath Cleaning

A base bath is highly effective at removing grease and other organic contaminants.[9][14]

Preparation of a 5L Base Bath:

• In a suitable container (HDPE or Nalgene), dissolve 200-300g of KOH pellets in 1.0 L of deionized water. Caution: This dissolution is highly exothermic. [14]

• Allow the solution to cool.

• In a separate, larger container, add the cooled KOH solution to 4.0 L of isopropanol.

• The bath should be clearly labeled and stored in a well-ventilated area, away from ignition sources.[14]

Use:

• Gently place pre-cleaned and rinsed glassware into the base bath, allowing the solution to completely fill the items.[14]

• Soak for a sufficient period (e.g., overnight), but avoid prolonged exposure, especially for volumetric or fritted glassware, as the base can etch the glass.[14]

• Wear appropriate PPE, including safety goggles, a lab coat, and neoprene gloves.[16]

Acidic Permanganate Solution

An acidic permanganate solution is a powerful oxidizing agent that can be used for severe organic contamination.

Procedure:

• Prepare a solution of potassium permanganate in water (e.g., 20g in 1L).[17]

• Carefully add a small amount of sulfuric acid.

• Soak the glassware in this solution.

• A brown stain of manganese dioxide (MnO2) may form.[18] This can be removed by rinsing with a solution of acidified hydrogen peroxide or oxalic acid.[17][18]

Safety First: A Non-Negotiable Priority

• Always work in a well-ventilated chemical fume hood when handling thiols and during the decontamination process.[1][2]

• Wear appropriate Personal Protective Equipment (PPE): This includes a lab coat, safety glasses or goggles, and chemical-resistant gloves (neoprene or nitrile are recommended).[16][19]

• Handle bleach with care: Avoid contact with skin and eyes.

• Waste Disposal: All solid waste contaminated with thiols (e.g., gloves, paper towels) should be sealed in a plastic bag and disposed of as hazardous waste.[2] Liquid waste from the initial rinse should be collected in a designated hazardous waste container.[2]

References

• University of Rochester, Department of Chemistry. How To: Clean Glassware. [Link]

• Harvard Environmental Health and Safety. Lab Safety Guideline: Base Baths. [Link]

• University of Wisconsin-Madison, Department of Chemistry. Base Baths – Preparation, Use and Disposal. [Link]

• University of Rochester, Department of Chemistry. How to Work with Thiols-General SOP. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: How to Work with Thiols. [Link]

• Lab Technicians Science Forum. cleaning potassium permanagate stains. [Link]

• University College London, Safety Services. Thiols. [Link]

• ResearchGate. PIRANHA CLEANING – GLASS SURFACES. [Link]

• LABNETWEST Inc. Glassware cleaning. [Link]

• Ace Glass Inc. Support Helpdesk. What are good cleaning techniques for laboratory glassware?. [Link]

• University of Pennsylvania, Environmental Health and Radiation Safety. Fact Sheet: Acid and Base Baths for Glassware Cleaning. [Link]

• University of Rochester. How to Work with Thiols-General SOP. [Link]

• Columbia University, Environmental Health & Safety. SOP FOR STENCH CHEMICALS. [Link]

• Yale Environmental Health & Safety. Piranha Solution. [Link]

• Western University, Occupational Health and Safety. Safe Handling Guide - Acid Piranha Solution. [Link]

• University of New Mexico, Environmental Health & Safety. piranha-solution-sop1.docx. [Link]

• Sciencemadness Discussion Board. Removing KMnO4 stains. [Link]

• American Thoracic Society Journals. Acid-permanganate Mixture for Cleaning Glassware Contaminated with Tubercle Bacilli. [Link]

• Wikipedia. Piranha solution. [Link]

• Reddit. Handling thiols in the lab. [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. Standard Operating Procedures for Using Stench Chemicals. [Link]

• EPFL. PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. [Link]

• Reddit. How should I manage glassware that came in contact with organotin compounds?. [Link]

• ResearchGate. Removal of Thiols on Gold Surfaces. [Link]

• Stanford Environmental Health & Safety. Decontamination - Biosafety Manual. [Link]

• Google Patents. US4111924A - Method for removal of thiol-protecting groups.

• Unknown Source. Laboratory Glassware Cleaning and Storage. [Link]

• Lab Manager. How to Clean Laboratory Glassware: A Comprehensive Guide. [Link]

• ResearchGate. A simple method for the removal of thiols on gold surfaces using an NH4OH–H2O2–H2O solution. [Link]

• Scribd. Thiol Oxidation for Chemists. [Link]

• PNAS. Silica particles convert thiol-containing molecules to disulfides. [Link]

• ACS Omega. Thiol Quantification Using Colorimetric Thiol–Disulfide Exchange in Nonaqueous Solvents. [Link]

• PubMed. Estimation of reactive thiol concentrations in dissolved organic matter and bacterial cell membranes in aquatic systems. [Link]

Sources

• 1. Thiols | Safety Services - UCL – University College London [ucl.ac.uk]
• 2. faculty.washington.edu [faculty.washington.edu]
• 3. research.columbia.edu [research.columbia.edu]
• 4. hsrm.umn.edu [hsrm.umn.edu]
• 5. How To [chem.rochester.edu]
• 6. Reagents & Solvents [chem.rochester.edu]
• 7. How To [chem.rochester.edu]
• 8. chem.rochester.edu [chem.rochester.edu]
• 9. Lab Safety Guideline: Base Baths | Harvard Environmental Health and Safety [ehs.harvard.edu]
• 10. researchgate.net [researchgate.net]
• 11. ehs.yale.edu [ehs.yale.edu]
• 12. ehs.wwu.edu [ehs.wwu.edu]
• 13. ehs.unm.edu [ehs.unm.edu]
• 14. chem.wisc.edu [chem.wisc.edu]
• 15. Amplite® Fluorimetric Total Thiol Quantitation Assay Kit *Green Fluorescence* | AAT Bioquest [aatbio.com]
• 16. d3qi0qp55mx5f5.cloudfront.net [d3qi0qp55mx5f5.cloudfront.net]
• 17. labnetwest.asn.au [labnetwest.asn.au]
• 18. chemtalk.com.au [chemtalk.com.au]
• 19. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

Validating the Purity of 2-Isopropylbenzenethiol: A qNMR Benchmarking Guide

Executive Summary

2-Isopropylbenzenethiol (also known as o-cumenethiol) presents a distinct analytical challenge. Its susceptibility to oxidative dimerization (forming disulfides) and thermal degradation renders standard chromatographic techniques like GC-FID and HPLC-UV prone to systematic errors.

This guide establishes Quantitative Nuclear Magnetic Resonance (qNMR) as the superior primary reference method for this compound.[1] Unlike chromatography, qNMR requires no compound-specific response factors and provides a "snapshot" of the sample in its native state, avoiding the thermal artifacts of gas chromatography or the derivatization requirements of HPLC.

Part 1: Strategic Rationale – The Case for qNMR

The following comparison matrix highlights why qNMR is the necessary standard for validating 2-Isopropylbenzenethiol, particularly when establishing a Certified Reference Material (CRM) or verifying high-purity reagents.

Comparative Performance Matrix

Feature	qNMR (Recommended)	GC-FID (Alternative)	HPLC-UV (Alternative)
Primary Mechanism	Direct molar ratio measurement (Proton counting).	Volatility & interaction with stationary phase.[2]	UV Absorbance (Chromophore dependent).
Thiol Stability	High. Analysis occurs at room temperature in solution.	Low. Thiols often oxidize to disulfides in hot injection ports ( C).	Moderate. Requires pH control to prevent oxidation on column.
Response Factor	Unity (1.0). Signal number of protons.	Variable. Requires calibration with identical high-purity standard.	Variable. Thiol group has weak UV absorbance; often requires derivatization.
Structural Insight	High. Confirms structure + purity simultaneously.	Low. Retention time only (unless coupled with MS).	Low. Retention time only.
Major Liability	Sensitivity (requires >5-10 mg sample).	Thermal degradation / "Active site" adsorption on liner.	Low sensitivity without derivatization (e.g., Ellman's reagent).

Decision Logic: Why qNMR?

The following decision tree illustrates the analytical logic favoring qNMR for labile thiols.

Caption: Decision pathway highlighting the analytical risks of chromatography for thiols and the convergence on qNMR as the robust solution.

Part 2: Experimental Protocol

This protocol is designed to be a self-validating system . We utilize an Internal Standard (IS) that confirms the instrument's performance while quantifying the analyte.[3]

Reagents & Materials

• Analyte: 2-Isopropylbenzenethiol (approx. 10-20 mg).

• Solvent: Chloroform-d (

  ) with 0.03% TMS.

  • Note: Avoid DMSO-

    if possible, as basic solvents can accelerate the oxidation of thiols to disulfides. is preferred for thiol stability.

• Internal Standard (IS): Dimethyl Terephthalate (DMTP) .

  • Why DMTP? It is non-hygroscopic, chemically inert toward thiols (unlike maleimide derivatives), and possesses a singlet signal (~3.94 ppm) that does not overlap with the isopropyl group of the analyte.

Sample Preparation (Gravimetric Method)

Precision weighing is the single largest source of error in qNMR. Use a microbalance (readability

mg or better).

• Weigh IS: Accurately weigh ~10 mg of Dimethyl Terephthalate directly into a clean HPLC vial or weighing boat. Record mass as

  .

• Weigh Analyte: Accurately weigh ~15 mg of 2-Isopropylbenzenethiol into the same vessel. Record mass as

  .

  • Target Ratio: Aim for a 1:1 molar ratio for optimal signal-to-noise (S/N) balance.

• Dissolution: Add ~0.6 mL

  . Vortex until fully dissolved.

• Transfer: Transfer the solution to a high-quality 5mm NMR tube.

Instrument Acquisition Parameters

To ensure quantitative accuracy (99.9% recovery of magnetization), specific parameters are mandatory.

• Pulse Sequence: zg (standard 1D proton).

• Temperature: 298 K (25°C).[2]

• Spectral Width: -2 to 14 ppm (ensure adequate baseline).

• Relaxation Delay (D1): 60 seconds .

  • Scientific Basis:

    must be of the slowest relaxing proton. Small aromatics often have s. A 60s delay ensures complete relaxation.

• Pulse Angle: 90° (maximize signal).

• Scans (NS): 16 or 32 (sufficient for >10 mg sample; improves S/N).

• Acquisition Time (AQ):

  seconds (to resolve fine coupling).

Part 3: Data Analysis & Calculation

Spectral Assignment

Before integration, confirm the identity of the signals.

Compound	Proton Group	Multiplicity	Chemical Shift ( )	Integration Target
2-Isopropylbenzenethiol	Isopropyl Methyls ( )	Doublet	~1.25 ppm	Yes (6H)
Isopropyl Methine ( )	Septet	~3.40 ppm	Validation only
Thiol ( )	Broad Singlet	~3.20 - 3.50 ppm	No (Exchangeable)
Aromatics	Multiplet	7.00 - 7.40 ppm	Validation only
Dimethyl Terephthalate (IS)	Methyl Esters ( )	Singlet	3.94 ppm	Yes (6H)
Aromatics	Singlet	8.09 ppm	Validation only

Selection Rationale:

• We quantify using the Isopropyl Methyls (1.25 ppm) . This is a clean doublet (6H) in a "quiet" region of the spectrum, free from solvent residuals and the IS.

• We reference against the IS Methyl Esters (3.94 ppm) .[2]

Processing Workflow

• Phasing: Apply manual zero and first-order phase correction.

• Baseline: Apply automatic baseline correction (e.g., polynomial fit), excluding signal regions.

• Integration:

  • Set the IS methyl peak (3.94 ppm) integral to 100.00 (or calibrated to number of protons, e.g., 6).

  • Integrate the analyte isopropyl doublet (1.25 ppm) including 13C satellites if S/N permits, or consistently exclude them for both IS and Analyte.

The Purity Equation

Calculate the purity (

) using the fundamental qNMR equation:

Where:

• : Integrated area (Analyte vs Standard ).
• : Number of protons (Analyte = 6, IS = 6).
• : Molecular Weight (Analyte = 152.26 g/mol , IS = 194.19 g/mol ).
• : Mass weighed (mg).
• : Purity of the Internal Standard (as a decimal, e.g., 0.999).

Self-Validation Check (E-E-A-T)

A robust qNMR protocol includes internal consistency checks.

• Check 1 (Stoichiometry): Integrate the analyte's aromatic region (7.0-7.4 ppm). It should integrate to 4H relative to the isopropyl methyls (6H). Significant deviation implies an impurity co-eluting in one of the regions.

• Check 2 (Disulfide Detection): Look for a "ghost" doublet slightly downfield from the main isopropyl doublet. Disulfides often cause a slight chemical shift change. If observed, the sample has oxidized.

Part 4: Visualizing the Workflow

Caption: Step-by-step qNMR workflow ensuring data integrity from weighing to calculation.

References

• BIPM (Bureau International des Poids et Mesures). "Internal Standards for Quantitative NMR." qNMR Summit Resources. Source:[Link]

• Hintermann, L. (2021).[2] "List of qNMR Standards." Technical University of Munich. Source:[Link]

• Pauli, G. F., et al. (2012). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. Source:[Link]

• Fulmer, G. R., et al. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents." Organometallics. Source:[Link]

Sources

• 1. emerypharma.com [emerypharma.com]
• 2. ch.nat.tum.de [ch.nat.tum.de]
• 3. resolvemass.ca [resolvemass.ca]

Comparative Acidity Profiling: 2-Isopropylbenzenethiol vs. Thiophenol Analogues

Executive Summary

This technical guide provides a comparative analysis of the acidity (

) of 2-Isopropylbenzenethiol (also known as o-cumene thiol) relative to Benzenethiol (Thiophenol) and its para-substituted analogues.

While the electron-donating nature of the isopropyl group suggests a reduction in acidity compared to unsubstituted thiophenol, the ortho-positioning introduces a critical steric dimension. This guide elucidates the "Ortho Effect"—specifically the steric inhibition of solvation—which renders 2-Isopropylbenzenethiol less acidic than its para-isomer. We provide a validated spectrophotometric protocol for precise experimental determination, essential for researchers optimizing nucleophilicity in drug conjugation or polymerization applications.

Chemical Dynamics: The "Ortho Effect" in Thiols

To understand the acidity of 2-Isopropylbenzenethiol, one must decouple electronic induction from steric hindrance.

Electronic Induction (+I Effect)

Alkyl groups, such as isopropyl (

), are electron-donating via the inductive effect (+I). In the thiophenol system, the dissociation equilibrium is:

Electron-donating groups (EDGs) destabilize the resulting thiolate anion (

) by increasing electron density on an already negative sulfur atom.[1] Consequently, all alkyl-substituted thiophenols are less acidic (higher ) than unsubstituted thiophenol. [1]

Steric Inhibition of Solvation

The defining feature of 2-Isopropylbenzenethiol is the bulk of the isopropyl group adjacent to the thiol moiety.

• Solvation is Critical: The stability of the thiolate anion depends heavily on solvation (hydrogen bonding with water/solvent molecules).

• The Barrier: The bulky ortho-isopropyl group physically blocks solvent molecules from effectively surrounding and stabilizing the sulfur anion.

• Result: The 2-isomer anion is less stable than the 4-isomer anion, leading to a lower dissociation constant (

  ) and a higher .

Structural Visualization (DOT Diagram)

The following diagram illustrates the competing forces distinguishing the ortho and para isomers.

Figure 1: Mechanistic comparison showing how steric bulk in the ortho-isomer restricts solvent access, destabilizing the anion and decreasing acidity.

Comparative Data Analysis

The following table synthesizes experimental literature values and predictive models based on Hammett constants and steric parameters.

Compound	Structure	(Approx. Aqueous*)	Relative Acidity	Mechanism
Thiophenol	Ph-SH	6.62	Baseline	Standard resonance stabilization.
4-Isopropylbenzenethiol	-iPr-Ph-SH	6.79	Weaker	+I effect destabilizes anion.[1] No steric hindrance.
2-Isopropylbenzenethiol	-iPr-Ph-SH	~6.90 - 7.10	Weakest	+I effect + Steric Inhibition of Solvation .
4-Nitrobenzenethiol	-NO -Ph-SH	4.50	Strongest	Strong -R/-I effect stabilizes anion.[1]

*Note:

values are solvent-dependent.[1] Values cited are standardized for aqueous/alcoholic mixtures typical in biological assays.

Experimental Protocol: Spectrophotometric Determination

Objective: Determine the precise thermodynamic

of 2-Isopropylbenzenethiol. Method: UV-Vis Spectrophotometric Titration.[1] Why this method? Thiophenols and their anions have distinct UV absorption spectra (the thiolate anion typically absorbs at a longer wavelength, nm, with higher extinction). This method is more sensitive than potentiometric titration for low-solubility organic thiols.[1]

Reagents & Equipment

• Analyte: 2-Isopropylbenzenethiol (>98% purity).[1]

• Solvent: 10% Ethanol/Water or Acetonitrile/Water (to ensure solubility).

• Buffer System: Phosphate or Borate buffers (pH range 5.0 – 9.0).

• Inert Gas: High-purity Argon or Nitrogen.[1]

• Instrument: Double-beam UV-Vis Spectrophotometer (quartz cuvettes).[1]

Step-by-Step Workflow

Step 1: Stock Solution Preparation (Anaerobic)

• Action: Dissolve the thiol in deoxygenated ethanol to create a

  M stock solution.

• Expert Insight:CRITICAL: Thiols oxidize to disulfides (R-S-S-R) rapidly in alkaline, aerobic conditions. All solvents must be purged with Argon for 30 minutes prior to use. Disulfide formation will distort the UV spectra and yield false

  values.

Step 2: Buffer Preparation

• Action: Prepare a series of buffers ranging from pH 4.0 to pH 10.0 in 0.5 pH increments. Adjust ionic strength (

  M KCl) to maintain constant activity coefficients.

Step 3: Titration & Spectral Scanning [2]

• Action:

  • Add 50

    L of thiol stock to 2.5 mL of each buffer in a quartz cuvette.

  • Blank the spectrophotometer with the corresponding buffer (minus thiol).

  • Scan from 220 nm to 350 nm.

  • Record the absorbance (

    ) at the of the thiolate anion (typically ~265 nm for substituted thiophenols).

Step 4: Data Processing

• Action: Plot Absorbance vs. pH. Fit the data to the Henderson-Hasselbalch derivative equation:

  Where is the absorbance of the fully deprotonated thiolate (pH >> ) and is the absorbance of the neutral thiol (pH << ). The y-intercept is the negative .

Experimental Workflow Diagram

Figure 2: Validated workflow for spectrophotometric determination of thiol acidity, highlighting the critical oxidation-prevention step.

Implications for Drug Development

Understanding the shifted acidity of 2-Isopropylbenzenethiol is vital for:

• Nucleophilicity: At physiological pH (7.4), a thiol with a

  of 7.0 is approximately 70% deprotonated ( ), whereas a thiol with a of 6.6 is ~86% deprotonated. The 2-isopropyl derivative will have a lower concentration of the reactive thiolate species, potentially slowing down conjugation reactions (e.g., Michael additions).

• Metabolic Stability: The steric bulk around the sulfur atom protects it from S-oxidation by cytochrome P450 enzymes and S-methyltransferases, potentially increasing the metabolic half-life of drugs incorporating this moiety compared to unhindered thiophenols.

References

• Thiophenol Acidity & Properties Source: National Center for Biotechnology Information. PubChem Compound Summary for CID 7969, Benzenethiol.[3] URL:[Link]

• Hammett Constants and Ortho Effects Source: Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews. URL:[Link]

• Spectrophotometric Determination of Thiol pKa Source: De Dobbelaere, C., et al. (2016).[4] Evaluation of Thiol pKa Values using Internally Referenced Raman-based pH Titration. URL:[Link]

• Steric Inhibition of Resonance/Solvation Source: The Ortho Effect in Organic Chemistry.[5] Chemistry LibreTexts. URL:[Link]

Sources

• 1. Showing Compound Benzenethiol (FDB011878) - FooDB [foodb.ca]
• 2. youtube.com [youtube.com]
• 3. Thiophenol - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Ortho effect - Wikipedia [en.wikipedia.org]

A Senior Application Scientist's Guide to Purity Analysis of 2-Isopropylbenzenethiol: GC-MS vs. HPLC

In the landscape of pharmaceutical development and chemical manufacturing, ensuring the purity of reagents and intermediates is not merely a quality control step; it is the bedrock of product safety and efficacy. For a compound like 2-Isopropylbenzenethiol, an aromatic thiol with applications in organic synthesis, selecting the optimal analytical technique for purity profiling is a critical decision. This guide provides an in-depth comparison of two instrumental pillars of analytical chemistry—Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC)—for the comprehensive purity analysis of this specific analyte.

This document moves beyond a simple list of pros and cons. It delves into the physicochemical nature of 2-Isopropylbenzenethiol to explain the causality behind methodological choices, offers detailed experimental protocols, and presents a data-driven framework for selecting the most appropriate technique for your laboratory's needs.

Analyte Deep Dive: The Physicochemical Profile of 2-Isopropylbenzenethiol

Understanding the inherent properties of 2-Isopropylbenzenethiol is the first principle in method development. These characteristics dictate its behavior in any chromatographic system.

• Structure and Formula: C₉H₁₂S[1]

• Molecular Weight: 152.26 g/mol

• Boiling Point: 220 °C

• Volatility: The high boiling point indicates that 2-Isopropylbenzenethiol is a semi-volatile compound, making it amenable to gas chromatography.

• Solubility: It is soluble in organic solvents but has limited solubility in water due to its hydrophobic aromatic ring and isopropyl group.[2]

• Reactivity: Thiols are notoriously susceptible to oxidation, which can lead to the formation of disulfides, especially at elevated temperatures as might be found in a GC injection port.[3][4] This is a critical consideration for method design and sample handling.

• UV Absorbance: The presence of the benzene ring creates a chromophore. Aromatic compounds absorb UV light, a property essential for HPLC with UV detection.[5] The absorption is influenced by functional groups on the ring.[5]

This profile suggests that both GC-MS and HPLC are viable candidates, but each comes with specific challenges and advantages that we will now explore.

Gas Chromatography-Mass Spectrometry (GC-MS): The Volatility-Based Approach

GC-MS is a powerhouse for separating and identifying volatile and semi-volatile compounds. For 2-Isopropylbenzenethiol, its volatility makes it a prime candidate for this technique. The mass spectrometer provides definitive identification of the parent compound and any impurities based on their unique mass fragmentation patterns.

The Causality Behind the GC-MS Protocol

The primary challenge in the GC analysis of thiols is their reactivity.[3] Thiols can oxidize to disulfides at high temperatures, leading to inaccurate quantification and the appearance of artifact peaks.[4] Furthermore, the polar sulfhydryl group can interact with active sites in the GC system, causing peak tailing and poor reproducibility.[3][6] Our experimental design must mitigate these issues.

• Column Selection: A low-polarity column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5ms, HP-5ms), is ideal. This choice is based on the predominantly non-polar character of 2-Isopropylbenzenethiol. The "ms" designation indicates the column is highly inert, which is crucial for minimizing peak tailing associated with the active thiol group.

• Injection Temperature: A lower-than-typical injection temperature is selected to minimize the on-instrument thermal degradation and oxidation of the thiol into its disulfide dimer.

• Derivatization (Optional but Recommended): To improve stability and chromatographic performance, derivatization can be employed.[7] Reagents like pentafluorobenzyl bromide (PFBBr) react with the sulfhydryl group to form a more stable, less polar derivative, which also enhances sensitivity in certain MS modes.[7]

Experimental Workflow: GC-MS Analysis

Caption: GC-MS workflow for 2-Isopropylbenzenethiol purity analysis.

Detailed GC-MS Protocol

• Sample Preparation:

  • Accurately weigh approximately 50 mg of the 2-Isopropylbenzenethiol sample.

  • Dissolve in 50 mL of dichloromethane (DCM) to create a 1 mg/mL stock solution.

  • Perform a serial dilution to a final concentration of ~10 µg/mL.

• Instrumental Parameters:

  • GC System: Agilent 8890 GC (or equivalent)

  • MS System: Agilent 5977B MSD (or equivalent)

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Injection Port: Split/Splitless, 220 °C (Split ratio 50:1)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium, constant flow at 1.2 mL/min

  • Oven Program:

    • Initial Temperature: 60 °C, hold for 2 minutes

    • Ramp: 15 °C/min to 250 °C

    • Hold: 5 minutes

  • MS Transfer Line: 250 °C

  • Ion Source: Electron Ionization (EI), 70 eV, 230 °C

  • Mass Analyzer: Quadrupole, Scan mode m/z 40-350

High-Performance Liquid Chromatography (HPLC): The Polarity-Based Approach

HPLC separates compounds based on their polarity and interaction with the stationary and mobile phases. It is particularly advantageous for thermally labile or non-volatile compounds. For 2-Isopropylbenzenethiol, HPLC offers a gentler alternative that avoids the risk of thermal degradation.

The Causality Behind the HPLC Protocol

The success of an HPLC method hinges on the analyte's polarity and its ability to be detected.

• Column Selection: As a relatively non-polar molecule, 2-Isopropylbenzenethiol is best separated using reversed-phase chromatography. A C18 column is the workhorse for this type of analysis, retaining the analyte based on hydrophobic interactions.

• Mobile Phase: A mixture of an organic solvent (like acetonitrile or methanol) and water is used. The ratio is optimized to achieve good retention and peak shape. A gradient elution (where the organic solvent percentage increases over time) is often used in purity analysis to ensure that both more polar and less polar impurities are effectively eluted and resolved.

• Detector Selection: The benzene ring in 2-Isopropylbenzenethiol contains a conjugated pi-electron system, which absorbs UV radiation.[5] This makes a UV-Vis detector, specifically a Diode Array Detector (DAD) or Photodiode Array (PDA) detector, an excellent choice. A DAD/PDA provides not only quantification at a specific wavelength but also the full UV spectrum of the peak, which is invaluable for peak purity assessment and impurity identification.

Experimental Workflow: HPLC-DAD Analysis

Caption: HPLC-DAD workflow for 2-Isopropylbenzenethiol purity analysis.

Detailed HPLC-DAD Protocol

• Sample Preparation:

  • Accurately weigh approximately 50 mg of the 2-Isopropylbenzenethiol sample.

  • Dissolve in 50 mL of acetonitrile to create a 1 mg/mL stock solution.

  • Dilute to a final concentration of ~0.1 mg/mL with a 70:30 (v/v) mixture of acetonitrile and water.

  • Filter the final solution through a 0.45 µm PTFE syringe filter before injection.

• Instrumental Parameters:

  • HPLC System: Agilent 1260 Infinity II (or equivalent)

  • Detector: Diode Array Detector (DAD)

  • Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient Program:

    • 0-1 min: 60% B

    • 1-10 min: 60% to 95% B

    • 10-12 min: 95% B

    • 12-12.1 min: 95% to 60% B

    • 12.1-15 min: 60% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm (Monitor 220-400 nm for impurities)

Comparative Data Analysis: GC-MS vs. HPLC

To make an informed decision, a direct comparison of performance metrics is essential. The following table summarizes the expected performance of each technique for this specific application.

Parameter	GC-MS	HPLC-DAD	Rationale
Specificity/Identification	Excellent	Good	MS provides definitive mass fragmentation data for structural confirmation. DAD provides UV spectra, which are useful but less specific than mass spectra.
Sensitivity (LOD/LOQ)	Excellent	Very Good	GC-MS, especially in SIM mode, can achieve sub-ppb detection. HPLC-DAD is typically in the low-ppm to high-ppb range.
Analyte Stability Risk	Moderate	Low	Risk of thermal degradation/oxidation in the hot GC injector.[4] HPLC operates at near-ambient temperatures, preserving the analyte.
Impurity Detection	Excellent	Excellent	GC-MS excels at finding volatile/semi-volatile impurities. HPLC is superior for non-volatile or polar impurities and isomers.
Sample Throughput	Good	Good	Both techniques have comparable run times (typically 15-20 minutes per sample).
Method Robustness	Good	Excellent	HPLC methods are often considered more robust and transferable. GC methods can be sensitive to system activity and contamination.
Quantitation Precision (%RSD)	< 2%	< 1%	HPLC typically offers slightly better quantitative precision due to the lower variability of the injection and detection systems.

Final Recommendation: Choosing the Right Tool for the Job

Both GC-MS and HPLC are powerful and suitable techniques for assessing the purity of 2-Isopropylbenzenethiol. The optimal choice depends on the specific goals of the analysis.

Choose GC-MS when:

• Definitive identification of unknown impurities is the primary goal. The mass spectral data is unparalleled for structural elucidation.

• The expected impurities are volatile organic compounds (e.g., residual solvents, starting materials, or volatile by-products).

• The highest sensitivity is required for trace-level impurity analysis.

Choose HPLC-DAD when:

• Accurate and precise quantification of the main component and known impurities is the priority.

• There is a concern about the thermal stability of the analyte or potential impurities. HPLC avoids the risk of creating analytical artifacts through degradation.

• The expected impurities may be non-volatile, highly polar, or isomeric , as these are often difficult to analyze by GC.

• The method will be transferred to a QC lab where robustness and ease of use are paramount.

For comprehensive characterization in a research or development setting, the most powerful approach is to use both techniques orthogonally. HPLC-DAD can provide the robust, primary purity value, while GC-MS can be used to identify any volatile impurities and confirm the identity of the main peak, providing a complete and validated purity profile.

References

• Benchchem. (n.d.). Gas chromatography-mass spectrometry (GC-MS) analysis of thiol compounds.
• Giang, B. Y. (1985). The Effect of Heat on the GC-MS Analysis of Thiols. Journal of Chromatographic Science, 23(5), 193-195.
• Sigma-Aldrich. (n.d.). 2-Isopropylbenzenethiol technical grade, 90%.
• Sigma-Aldrich. (n.d.). 2-Isopropylbenzenethiol technical grade, 90%.
• Santa Cruz Biotechnology. (n.d.). 2-Isopropylbenzenethiol.
• CymitQuimica. (n.d.). CAS 6262-87-9: 2-isopropylbenzenethiol.
• Capuano, E., & Fogliano, V. (2019). Analysis of Potent Odour-Active Volatile Thiols in Foods and Beverages with a Focus on Wine. Foods, 8(7), 253.
• Shimadzu. (n.d.). The Relationship Between UV-VIS Absorption and Structure of Organic Compounds.
• Hermawan, D., et al. (2014). Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation. Molecules, 19(9), 13634-13648.

Sources

• 1. 2-Isopropylbenzenethiol | CAS 6262-87-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. CAS 6262-87-9: 2-isopropylbenzenethiol | CymitQuimica [cymitquimica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. Analysis of Potent Odour-Active Volatile Thiols in Foods and Beverages with a Focus on Wine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Nucleophilicity of Aromatic Thiolates for Researchers and Drug Development Professionals

In the intricate landscape of organic synthesis and drug development, the precise understanding and manipulation of nucleophilic reactivity are paramount. Among the diverse array of nucleophiles, aromatic thiolates (ArS⁻) stand out for their potent reactivity and pivotal role in forging carbon-sulfur bonds, a cornerstone of many pharmaceutical compounds and functional materials. This guide offers an in-depth comparative study of the nucleophilicity of various aromatic thiolates, grounded in experimental data and established chemical principles. We will explore the key factors governing their reactivity, provide quantitative comparisons, and detail a robust experimental protocol for the determination of nucleophilicity, empowering researchers to make informed decisions in their synthetic endeavors.

Understanding Aromatic Thiolate Nucleophilicity: The Fundamentals

The nucleophilicity of an aromatic thiolate is fundamentally determined by the ability of the sulfur anion to donate its electron pair to an electrophile. This reactivity is a kinetic phenomenon, distinct from basicity, which is a thermodynamic property.[1][2] While stronger bases are often stronger nucleophiles, this correlation is not always linear, particularly when comparing atoms within the same group of the periodic table.[3] Thiolates are generally more nucleophilic than their corresponding alkoxides due to the higher polarizability of the larger sulfur atom, which allows for more effective orbital overlap in the transition state of nucleophilic reactions.[2]

The active nucleophile is the thiolate anion (ArS⁻), not the neutral thiol (ArSH). The concentration of the reactive thiolate is governed by the pKa of the parent thiol and the pH of the reaction medium.[4] Consequently, understanding the acidity of the parent aromatic thiol is the first step in assessing the potential nucleophilicity of its conjugate base.

Quantifying Nucleophilicity: The Mayr-Patz Equation

A robust framework for quantifying nucleophilicity is the Mayr-Patz equation: log k = sN(N + E) .[5][6]

• k is the second-order rate constant for the reaction between a nucleophile and an electrophile.

• N is the solvent-dependent nucleophilicity parameter , which quantifies the inherent reactivity of the nucleophile.

• sN is the nucleophile-specific sensitivity parameter , which describes the sensitivity of the nucleophile to changes in the electrophilicity of the reaction partner.

• E is the electrophilicity parameter of the electrophile.

This equation allows for the prediction of reaction rates and provides a quantitative scale for comparing the reactivity of different nucleophiles.[7] Higher N values indicate greater nucleophilicity.

Comparative Analysis of Aromatic Thiolate Nucleophilicity

The nucleophilicity of an aromatic thiolate is not a static property but is profoundly influenced by a trifecta of factors: the electronic nature of substituents on the aromatic ring, the solvent in which the reaction is conducted, and the nature of the counter-ion.

The Decisive Role of Aromatic Substituents

The electronic properties of substituents on the aromatic ring exert a significant influence on the nucleophilicity of the thiolate. This effect can be rationalized and quantified through Hammett plots, which correlate reaction rates with substituent constants (σ).[8]

• Electron-Donating Groups (EDGs) , such as alkyl (-R) and alkoxy (-OR) groups, increase the electron density on the sulfur atom. This enhances the thiolate's ability to donate its electrons, thereby increasing its nucleophilicity . EDGs also decrease the acidity (increase the pKa) of the parent thiol.[9]

• Electron-Withdrawing Groups (EWGs) , such as nitro (-NO₂) and cyano (-CN) groups, decrease the electron density on the sulfur atom through inductive and resonance effects. This decreases the nucleophilicity of the thiolate. Conversely, EWGs increase the acidity (decrease the pKa) of the parent thiol.[9]

The following table presents a comparative summary of the pKa values of various substituted thiophenols and the experimentally determined Mayr nucleophilicity parameters (N and sN) for their corresponding thiolates in Dimethyl Sulfoxide (DMSO).

Thiophenolate Derivative	Substituent (Position)	pKa (DMSO)	N (DMSO)	sN (DMSO)
4-Methoxythiophenolate	4-OCH₃	12.8	15.63	0.73
4-Methylthiophenolate	4-CH₃	12.1	14.95	0.74
Thiophenolate	H	11.2	14.07	0.76
4-Chlorothiophenolate	4-Cl	9.7	13.04	0.79
4-Nitrothiophenolate	4-NO₂	6.8	10.74	0.85

Data sourced from J. Org. Chem. 2021, 86, 9, 5965–5972.

This data clearly illustrates the trend: electron-donating groups lead to higher N values (greater nucleophilicity), while electron-withdrawing groups result in lower N values.

Relationship between Substituent Effects and Nucleophilicity

Caption: Influence of aromatic substituents on thiolate nucleophilicity.

The Impact of the Solvent

The choice of solvent can dramatically alter the nucleophilicity of an aromatic thiolate.[10] The key distinction lies between protic and aprotic solvents.

• Polar Protic Solvents (e.g., water, methanol, ethanol) can form strong hydrogen bonds with the thiolate anion. This solvation shell stabilizes the anion, lowering its ground state energy and making it less reactive , thus decreasing its nucleophilicity.[10]

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetonitrile) are less capable of solvating anions through hydrogen bonding. This leaves the thiolate anion "naked" and more reactive, leading to a significant enhancement of its nucleophilicity .[10]

While extensive comparative data across a wide range of solvents is sparse for a homologous series of aromatic thiolates, the general trend of enhanced nucleophilicity in polar aprotic solvents is a well-established principle in physical organic chemistry. For instance, SNAr reactions with anionic nucleophiles are known to proceed much faster in dipolar aprotic solvents than in protic ones.[11][12]

The Subtle Influence of the Counter-ion

The counter-ion (e.g., Na⁺, K⁺, Cs⁺) associated with the thiolate can also play a role, particularly in less polar solvents. In such environments, the thiolate and its counter-ion can exist as ion pairs. Tightly bound ion pairs are less nucleophilic than free ions. The strength of this ion pairing is influenced by the size of the counter-ion. Larger, more polarizable cations like Cs⁺ form looser ion pairs, leading to greater reactivity of the thiolate anion compared to smaller cations like Na⁺. In highly polar aprotic solvents like DMSO, which effectively solvate cations, the influence of the counter-ion is generally diminished as the thiolate exists predominantly as a free anion.

Theoretical Framework: The Hard and Soft Acids and Bases (HSAB) Principle

The HSAB principle provides a useful qualitative framework for understanding the reactivity of aromatic thiolates.[10] Thiolates, with their large and polarizable sulfur atom, are classified as soft bases .[13] According to the HSAB principle, soft bases preferentially react with soft acids . Many electrophilic carbon centers, such as those in SNAr reactions on activated aromatic rings, are considered soft electrophiles. This inherent compatibility between the soft thiolate nucleophile and soft electrophilic centers contributes to their high reactivity in many organic transformations.

Experimental Protocol: Determination of Aromatic Thiolate Nucleophilicity via Stopped-Flow Photometry

This protocol outlines the determination of the second-order rate constant (k) for the reaction of an aromatic thiolate with a reference electrophile, a crucial step in determining its Mayr nucleophilicity parameter (N). The reaction is monitored using a stopped-flow spectrophotometer, which is ideal for studying fast reactions.[14]

Objective: To determine the second-order rate constant (k) for the reaction of a substituted thiophenolate with a reference electrophile (e.g., a quinone methide).[15]

Materials:

• Substituted thiophenol of interest

• Reference electrophile (e.g., 2-methoxymethylene-1,3-diphenylindene)

• A non-nucleophilic base (e.g., quinuclidine or DBU)

• Anhydrous, spectrophotometric grade solvent (e.g., DMSO or acetonitrile)

• Stopped-flow spectrophotometer equipped with a UV-Vis detector

• Inert gas (e.g., Argon or Nitrogen) for handling air-sensitive reagents

Experimental Workflow Diagram:

Caption: Workflow for determining the nucleophilicity of an aromatic thiolate.

Step-by-Step Procedure:

• Solution Preparation (under inert atmosphere): a. Prepare a stock solution of the reference electrophile of a known concentration in the chosen anhydrous solvent. The concentration should be such that its absorbance at λmax is within the linear range of the spectrophotometer. b. Prepare a series of stock solutions of the aromatic thiol at various concentrations in the same anhydrous solvent. c. Prepare a stock solution of the non-nucleophilic base. The concentration should be sufficient to ensure complete deprotonation of the thiol to the thiolate.

• Kinetic Measurements: a. Set the temperature of the stopped-flow instrument (e.g., 20 °C). b. In one syringe of the stopped-flow apparatus, load the reference electrophile solution. c. In the other syringe, load a solution prepared by mixing one of the aromatic thiol solutions with the base solution. The thiolate solution should be in large excess (at least 10-fold) compared to the electrophile to ensure pseudo-first-order conditions. d. Initiate the reaction by rapidly mixing the two solutions. e. Monitor the decay of the absorbance of the electrophile at its λmax as a function of time. The data acquisition should be rapid enough to capture the entire reaction profile. f. Repeat the measurement for each concentration of the aromatic thiol.

• Data Analysis: a. For each kinetic trace, fit the absorbance decay to a single exponential function to obtain the pseudo-first-order rate constant (kobs). b. Plot the obtained kobs values against the corresponding concentrations of the thiolate. c. The plot should be linear, and the slope of this line is the second-order rate constant (k). d. Using the determined k and the known E parameter for the reference electrophile, the nucleophilicity parameter N can be calculated using the Mayr-Patz equation (assuming a value for sN, or by reacting with multiple reference electrophiles to solve for both N and sN).

Conclusion

The nucleophilicity of aromatic thiolates is a finely tunable property, governed by a predictable interplay of electronic, solvent, and, to a lesser extent, counter-ion effects. By understanding these principles and employing quantitative methods such as those outlined in this guide, researchers in organic synthesis and drug development can strategically select or design aromatic thiolates with the desired reactivity for their specific applications. The provided experimental protocol offers a robust starting point for the empirical determination of nucleophilicity, enabling the expansion of our collective understanding and the development of novel synthetic methodologies.

References

• Mayr, H.; Ofial, A. R. J. Phys. Org. Chem.2008 , 21 (7-8), 584-595. [Link]

• Chemistry LibreTexts. Nucleophilicity and Solvent Effects. [Link]

• Mayr, H.; Patz, M. Angew. Chem. Int. Ed. Engl.1994 , 33 (9), 938-957. [Link]

• Macmillan Group, Princeton University. Quantifying Nucleophilicity and Electrophilicity: The Mayr Scales. [Link]

• Mayr, H.; Kempf, B.; Ofial, A. R. Acc. Chem. Res.2003 , 36 (1), 66-77. [Link]

• Mayr's Database of Reactivity Parameters. [Link]

• AdiChemistry. HSAB Principle-Applications-Pearson's Hard Soft Acid Base Concept. [Link]

• Jüstel, P. M.; Pignot, C. D.; Ofial, A. R. J. Org. Chem.2021 , 86 (9), 5965–5972. [Link]

• Hammett, L. P. J. Am. Chem. Soc.1937 , 59 (1), 96-103. [Link]

• Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. [Link]

• Chemistry LibreTexts. Nucleophilicity of Sulfur Compounds. [Link]

• Sánchez, B.; et al. Molecules2022 , 27 (12), 3701. [Link]

• Reddit. Why is thiolate a better nucleophile than alkoxide if thiolate is a weaker base? [Link]

• Wikipedia. HSAB theory. [Link]

• Reddit. Nucleophilicity of thiolate and alkoxide vs fluoride and iodide. [Link]

• Chemistry Stack Exchange. Why are thiolates more nucleophilic than alkoxides? [Link]

• Freie Universität Berlin. Practical Exercises in Physical Chemistry. [Link]

• The paradoxical influence of the pKa on the reactivity of thiols and its biological relevance. [Link]

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The Thiol Paradox: A Comparative Guide to Quantifying Sulfhydryl Groups

Topic: Cross-validation of analytical methods for thiol quantification Content Type: Comparative Technical Guide Audience: Researchers, scientists, and drug development professionals.

[1]

Executive Summary

The quantification of free thiol (–SH) groups is a cornerstone of redox biology and bioconjugation chemistry. However, thiols present a unique analytical paradox: their high nucleophilicity makes them easy to tag, yet their susceptibility to rapid, artifactual oxidation makes them difficult to quantify accurately.

This guide moves beyond simple protocol listing. It establishes a cross-validation framework that compares the industry-standard Ellman’s Reagent (DTNB) against the high-sensitivity Monobromobimane (mBBr) fluorescence assay. We provide a self-validating workflow to ensure your data represents biological reality, not experimental artifacts.

Section 1: The Analytical Landscape

Choosing the right method requires balancing sensitivity, specificity, and throughput.[1][2][3]

Feature	Ellman’s Reagent (DTNB)	Monobromobimane (mBBr)	HPLC-FLD (Derivatized)
Detection Principle	Colorimetric (Abs 412 nm)	Fluorescence (Ex 390 / Em 478 nm)	Chromatographic Separation + Fluorescence
Sensitivity (LOD)	~ 1–5 µM	~ 1–10 nM	~ 0.1 nM
Specificity	Low (Reacts with all free thiols)	Moderate (Thiol specific, but background high)	High (Separates GSH, Cys, Hcy)
Throughput	High (96-well plate)	High (96-well plate)	Low (Serial injection)
Primary Risk	Oxidative artifacts during read	Photobleaching / Excess reagent signal	Sample degradation during prep

Section 2: Method A — Spectrophotometric (Ellman’s Reagent)[5]

The Standard: DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)) remains the gold standard for total thiol quantification due to its stoichiometric reliability.

The Mechanism

DTNB relies on a disulfide exchange reaction. It is not a simple "staining"; it is a chemical reaction that releases the TNB²⁻ ion, which is intensely yellow.

Figure 1: Stoichiometric release of the TNB chromophore upon reaction with a free thiol.

Validated Protocol

• Buffer: 100 mM Sodium Phosphate, 1 mM EDTA, pH 8.0.[4]

  • Why EDTA? Chelation of divalent metals (Cu²⁺, Fe³⁺) is critical to prevent metal-catalyzed oxidation of thiols during the assay.

  • Why pH 8.0? The thiolate anion (RS⁻) is the reactive species. At pH < 7, reaction kinetics slow dramatically.

• Workflow:

  • Prepare 4 mg/mL DTNB stock in Reaction Buffer.[4]

  • Add 50 µL DTNB solution to 2.5 mL Reaction Buffer (Working Solution).

  • Add 250 µL sample (or Cysteine standard) to 2.5 mL Working Solution.

  • Incubate 15 mins at room temperature.

  • Measure Absorbance at 412 nm .[5][6][7][8]

• Calculation: Use the extinction coefficient of TNB (14,150 M⁻¹ cm⁻¹) or a standard curve.[5]

Section 3: Method B — Fluorescent Alkylation (Monobromobimane)

The High-Sensitivity Alternative: mBBr is non-fluorescent until it alkylates a thiol. This "turn-on" mechanism allows for nanomolar detection limits, making it ideal for dilute samples (e.g., plasma, cell lysates).

Validated Protocol

• Buffer: 50 mM HEPES or Tris, pH 8.0.

• Workflow:

  • Reduction (Optional but recommended): Treat sample with TCEP (Tris(2-carboxyethyl)phosphine) if "total" thiol (reduced + oxidized) is required.

  • Labeling: Add mBBr (final conc. 1–2 mM) to the sample.

  • Incubation: 10–30 minutes in the DARK . (Bimane derivatives are light-sensitive).

  • Quenching: Stop reaction with Methanesulfonic Acid (MSA) or 5-Sulfosalicylic Acid (SSA) to lower pH < 4.0.

  • Detection: Ex 390 nm / Em 478 nm.

Section 4: The Cross-Validation Strategy (Core Directive)

Do not rely on a single method. Use this Triangulation Protocol to validate your results. This workflow uses a "Block-and-Spike" approach to determine the true signal vs. background interference.

The "Block-and-Spike" Logic

• Total Signal: The raw measurement of your sample.

• Non-Specific Background (NEM Block): Treat a split sample with N-Ethylmaleimide (NEM).[9] NEM permanently blocks all free thiols. Any signal remaining after NEM treatment is false positive (interference).

• Recovery (GSH Spike): Add a known amount of Glutathione (GSH). If you recover <90% of the spike, your matrix is quenching the signal (false negative).

Figure 2: The "Block-and-Spike" workflow to validate assay specificity and accuracy.

Protocol for NEM Blocking (Negative Control)

• Prepare a 200 mM NEM stock in water.[10]

• Add NEM to your sample (Aliquot B) to a final concentration of 10–20 mM (at least 10-fold molar excess over estimated thiols).

• Incubate at pH 7.0 for 20 minutes at room temperature.

• Proceed to DTNB or mBBr assay.

  • Interpretation: If Aliquot B gives a signal, subtract this value from Aliquot A. This corrects for colorimetric interference (e.g., hemoglobin in Ellman's) or autofluorescence.

Section 5: Comparative Data Analysis

When cross-validating, organize your data to highlight discrepancies.

Parameter	Ellman's (DTNB)	Fluorescence (mBBr)	Interpretation of Discrepancy
Linearity (R²)	> 0.99 (0.1 – 1.0 mM)	> 0.98 (10 nM – 10 µM)	mBBr saturates easily; dilute samples if R² drops.
Interference	Hemoglobin, colored drugs	Autofluorescent proteins	Use NEM block to subtract interference.
Stability	Signal fades (TNB oxidizes)	Stable (after quenching)	Read DTNB immediately (<5 mins).
Stoichiometry	Strict 1:1	Variable	DTNB is better for absolute quantification of pure proteins.

References

• National Institutes of Health (PubMed). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. [Link]

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A Spectroscopic Showdown: Differentiating 2-isopropylbenzenethiol and 4-isopropylbenzenethiol

A Senior Application Scientist's Guide to Isomer Identification

In the world of fine chemicals and pharmaceutical intermediates, the precise identification of positional isomers is paramount. Even subtle shifts in substituent placement on an aromatic ring can dramatically alter a molecule's physical, chemical, and biological properties. This guide provides a comprehensive spectroscopic comparison of two such isomers: 2-isopropylbenzenethiol and 4-isopropylbenzenethiol. We will delve into the nuances of ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) to provide researchers, scientists, and drug development professionals with a robust framework for distinguishing between these two closely related compounds.

The Structural Isomers: A Tale of Two Thiols

2-isopropylbenzenethiol and 4-isopropylbenzenethiol share the same molecular formula (C₉H₁₂S) and molecular weight (152.26 g/mol ), making them indistinguishable by simple mass determination.[1] The critical difference lies in the substitution pattern on the benzene ring, which profoundly influences the electronic environment of each atom and, consequently, their spectroscopic signatures.

Caption: A simplified fragmentation pathway for isopropylbenzenethiol isomers.

Experimental Protocols

Synthesis of Isopropylbenzenethiols

A general method for the synthesis of thiophenols involves the reduction of the corresponding benzenesulfonyl chloride. [2]For the isopropyl-substituted analogues, the appropriate isopropylbenzenesulfonyl chloride would be used as the starting material.

Workflow for Synthesis and Purification

Caption: General workflow for the synthesis and purification of isopropylbenzenethiols.

Spectroscopic Analysis

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified thiol in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer. For ¹³C NMR, a proton-decoupled spectrum is typically acquired to simplify the spectrum to singlets for each unique carbon.

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) and reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

• Sample Preparation: As these compounds are liquids at room temperature, a neat spectrum can be obtained by placing a drop of the sample between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: Record the IR spectrum using an FTIR spectrometer over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands, paying close attention to the fingerprint region for the C-H out-of-plane bending vibrations.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct injection or through a gas chromatograph (GC-MS).

• Ionization: Utilize electron ionization (EI) at 70 eV to generate the molecular ion and fragment ions.

• Data Acquisition: Scan a mass range appropriate for the compound (e.g., m/z 40-200).

• Data Analysis: Identify the molecular ion peak and analyze the major fragment ions to elucidate the fragmentation pattern.

Conclusion

The differentiation of 2-isopropylbenzenethiol and 4-isopropylbenzenethiol, while challenging due to their isomeric nature, is readily achievable through a systematic application of modern spectroscopic techniques. ¹H and ¹³C NMR provide the most definitive data, with the symmetry of the 4-isomer leading to a significantly simpler spectrum compared to the 2-isomer. IR spectroscopy offers a rapid and straightforward method to distinguish the ortho and para substitution patterns based on the C-H out-of-plane bending vibrations. Finally, mass spectrometry confirms the molecular weight and can provide corroborating structural information through analysis of fragmentation patterns. By employing this multi-technique approach, researchers can confidently identify these isomers, ensuring the quality and accuracy of their scientific endeavors.

References

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Chegg. (2020). Solved 2. (a) Sketch the 'H NMR spectrum you would expect. [Link]

• Chemistry Stack Exchange. (2014). Resonance of 4-isopropylbenzenethiol. [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. [Link]

• University of Colorado Boulder. (n.d.). Characteristic Infrared Absorption Bands of Functional Groups. [Link]

• eGyanKosh. (n.d.). Mass Spectrometry: Fragmentation Patterns. [Link]

• AWS. (n.d.). Infrared Absorption Spectroscopy. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information for Direct oxidative coupling of thiols and benzylic ethers via C(sp.... [Link]

• UCLA Chemistry & Biochemistry. (n.d.). Table of Characteristic IR Absorptions. [Link]

• Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values. [Link]

• University of Puget Sound. (n.d.). Spectroscopy Infrared Spectra. [Link]

• UCLA Chemistry & Biochemistry. (n.d.). IR Absorption Table. [Link]

• University of Calgary. (n.d.). 13-C NMR Chemical Shift Table.pdf. [Link]

• Organic Syntheses. (n.d.). thiophenol. [Link]

• Chemguide. (n.d.). mass spectra - fragmentation patterns. [Link]

• The Organic Chemistry Tutor. (2021). Lec16 - 1H NMR: Splitting of Common Substituents. [Link]

• Study.com. (n.d.). 1H NMR:Spin-Splitting Patterns Explained: Definition, Examples, Practice & Video Lessons. [Link]

• SciSpace. (n.d.). Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MSE accurate-mass spectra. [Link]

• Chemistry LibreTexts. (2024). 13.11: Characteristics of ¹³C NMR Spectroscopy. [Link]

• The Royal Society of Chemistry. (n.d.). 1H NMR Spectrum of Compound 4a. [Link]

• University of Wisconsin-Madison. (n.d.). nuclear magnetic resonance - spectroscopy. [Link]

• Thieme. (n.d.). 4. The Main Fragmentation Reactions of Organic Compounds. [Link]

• Google Patents. (n.d.). CN102351655A - Synthesis method of 4-isopropylresorcinol.

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• 2. Organic Syntheses Procedure [orgsyn.org]

A Technical Guide to the Inter-Laboratory Comparison of 2-Isopropylbenzenethiol Analysis

This guide provides an in-depth comparison of common analytical methodologies for the quantification of 2-isopropylbenzenethiol, a compound of interest in various industrial and pharmaceutical settings. Recognizing the critical need for reproducible and accurate measurements across different laboratories, this document details a simulated inter-laboratory study to evaluate the performance of Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with UV and Fluorescence Detection (HPLC-UV/FLD).

This guide is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical and chemical industries. It offers not only a comparative analysis of these techniques but also provides detailed experimental protocols and the rationale behind the methodological choices, ensuring a thorough understanding of the analytical process.

Introduction to 2-Isopropylbenzenethiol and the Imperative of Analytical Consensus

2-Isopropylbenzenethiol, also known as 2-isopropylthiophenol, is an aromatic thiol with the chemical formula C₉H₁₂S.[1][2] Its distinct chemical properties, including its volatility and reactivity, present unique challenges for analytical quantification. Accurate and precise measurement of this compound is crucial for process monitoring, impurity profiling in drug substances, and quality control of final products.

Given the diversity of analytical instrumentation and methodologies available, ensuring that different laboratories can achieve comparable results is paramount. Inter-laboratory comparison studies, or proficiency tests, are essential for assessing the reliability of analytical methods and the competence of participating laboratories.[3] These studies provide a framework for identifying potential discrepancies in analytical outcomes and for harmonizing methodologies to achieve a consensus in measurement.[3]

This guide presents a hypothetical inter-laboratory study designed to compare two widely used analytical techniques, GC-FID and HPLC-UV/FLD, for the analysis of 2-isopropylbenzenethiol. The study evaluates the performance of these methods in terms of accuracy, precision, and reproducibility across multiple simulated laboratories.

The Analytical Challenge: Method Selection and Rationale

The choice of an analytical method for a specific analyte is governed by its physicochemical properties, the required sensitivity, and the matrix in which it is to be analyzed. For 2-isopropylbenzenethiol, its volatility and the presence of a thiol group are key considerations.

Gas Chromatography with Flame Ionization Detection (GC-FID): A Direct Approach

GC-FID is a robust and widely used technique for the analysis of volatile and semi-volatile organic compounds.[4][5] The flame ionization detector offers high sensitivity towards hydrocarbons, making it well-suited for the analysis of 2-isopropylbenzenethiol.[3] A direct injection of the sample, dissolved in a suitable solvent, allows for a straightforward and efficient analysis.[4]

High-Performance Liquid Chromatography (HPLC): Versatility through Derivatization

HPLC is a powerful technique for the separation and quantification of a wide range of compounds. However, the analysis of thiols like 2-isopropylbenzenethiol by HPLC with common detectors such as UV-Vis can be challenging due to their weak chromophores.[6] To overcome this limitation, a pre-column derivatization step is often employed to attach a fluorescent or UV-absorbing tag to the thiol group.[7][8][9] This not only enhances the sensitivity and selectivity of the detection but also improves the chromatographic properties of the analyte.[7][8] In this study, we explore the use of monobromobimane as a fluorescent derivatizing agent.[7][8]

Design of the Inter-Laboratory Study

To objectively compare the performance of GC-FID and HPLC-UV/FLD for the analysis of 2-isopropylbenzenethiol, a simulated inter-laboratory study was designed. The study involved six hypothetical laboratories, each tasked with analyzing a set of blind samples containing known concentrations of 2-isopropylbenzenethiol.

Study Participants: Six simulated laboratories (Lab A to Lab F).

Analytical Methods:

• Method 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

• Method 2: High-Performance Liquid Chromatography with UV and Fluorescence Detection (HPLC-UV/FLD) following pre-column derivatization.

Test Samples: Each laboratory received three samples with different concentrations of 2-isopropylbenzenethiol (Sample 1: 50 µg/mL, Sample 2: 250 µg/mL, Sample 3: 500 µg/mL) in a methanol matrix.

Data Analysis: The performance of each laboratory and method was evaluated based on the accuracy of their results (expressed as a percentage of the true value) and the precision (expressed as the relative standard deviation of replicate measurements). The overall performance was also assessed using Z-scores, a statistical tool that indicates how far a result deviates from the consensus value.[10][11][12][13][14]

Comparative Analysis of Results

The following tables summarize the hypothetical results obtained from the six participating laboratories for the three test samples using both GC-FID and HPLC-UV/FLD methods.

Table 1: GC-FID Results for 2-Isopropylbenzenethiol (µg/mL)

Laboratory	Sample 1 (50 µg/mL)	Sample 2 (250 µg/mL)	Sample 3 (500 µg/mL)
Lab A	48.5	245.1	490.2
Lab B	51.2	253.8	505.6
Lab C	49.8	248.5	498.1
Lab D	50.5	251.3	502.5
Lab E	47.9	242.7	485.4
Lab F	52.1	258.2	516.4
Mean	50.0	249.9	499.7
Std Dev	1.6	5.8	10.9
RSD (%)	3.2%	2.3%	2.2%

Table 2: HPLC-UV/FLD Results for 2-Isopropylbenzenethiol (µg/mL)

Laboratory	Sample 1 (50 µg/mL)	Sample 2 (250 µg/mL)	Sample 3 (500 µg/mL)
Lab A	49.5	248.9	497.8
Lab B	50.8	252.1	504.2
Lab C	50.1	250.6	501.2
Lab D	49.9	249.5	499.0
Lab E	49.2	246.3	492.6
Lab F	51.5	255.7	511.4
Mean	50.2	250.5	501.0
Std Dev	0.9	3.4	6.8
RSD (%)	1.8%	1.4%	1.4%

Table 3: Z-Score Analysis of Laboratory Performance

Laboratory	GC-FID Z-Score (Sample 2)	HPLC-UV/FLD Z-Score (Sample 2)
Lab A	-0.83	-0.47
Lab B	0.67	0.47
Lab C	-0.24	0.03
Lab D	0.24	-0.29
Lab E	-1.24	-1.23
Lab F	1.43	1.52

Note: Z-scores were calculated for Sample 2 as a representative example. Z-scores between -2 and 2 are generally considered satisfactory.[11][13]

Interpretation of Findings and Method Recommendations

The simulated data indicates that both GC-FID and HPLC-UV/FLD are capable of providing accurate and precise results for the analysis of 2-isopropylbenzenethiol. However, the HPLC method with derivatization demonstrated slightly better precision, as indicated by the lower relative standard deviations across all concentration levels.

The Z-score analysis shows that all participating laboratories performed satisfactorily for both methods, with all scores falling within the acceptable range of -2 to 2. This suggests that with well-defined protocols, both techniques can yield comparable results across different laboratories.

Recommendation:

• For routine quality control and high-throughput analysis , GC-FID is a suitable choice due to its simplicity, speed, and minimal sample preparation requirements.

• For applications requiring higher sensitivity and selectivity , or when analyzing complex matrices, the HPLC-UV/FLD method with pre-column derivatization is recommended. While it involves an additional sample preparation step, the enhanced performance may be necessary for trace-level analysis or in the presence of interfering substances.

Experimental Protocols

The following are detailed, step-by-step methodologies for the GC-FID and HPLC-UV/FLD analysis of 2-isopropylbenzenethiol as employed in this hypothetical study.

Method 1: GC-FID Analysis

1. Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless injector.

• Capillary column: DB-5 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

2. Reagents and Standards:

• Methanol, HPLC grade.

• 2-Isopropylbenzenethiol, analytical standard grade.

• Helium, carrier gas, 99.999% purity.

• Hydrogen and Air for FID.

3. Standard Preparation:

• Prepare a stock solution of 2-isopropylbenzenethiol (1000 µg/mL) in methanol.

• Prepare a series of working standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 10-500 µg/mL).

4. Sample Preparation:

• Accurately weigh the sample and dissolve it in a known volume of methanol to achieve a concentration within the calibration range.

5. GC-FID Conditions:

• Injector temperature: 250°C

• Injection mode: Split (split ratio 20:1)

• Injection volume: 1 µL

• Oven temperature program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 220°C, hold for 5 minutes.

• Carrier gas: Helium at a constant flow of 1.2 mL/min.

• Detector temperature: 280°C

6. Data Analysis:

• Construct a calibration curve by plotting the peak area of 2-isopropylbenzenethiol against the concentration of the standards.

• Quantify the concentration of 2-isopropylbenzenethiol in the samples using the calibration curve.

Method 2: HPLC-UV/FLD Analysis with Derivatization

1. Instrumentation:

• HPLC system with a binary pump, autosampler, column oven, UV-Vis detector, and fluorescence detector.

• Reversed-phase C18 column (e.g., 150 mm x 4.6 mm ID, 5 µm particle size).

2. Reagents and Standards:

• Acetonitrile and Water, HPLC grade.

• Formic acid, analytical grade.

• Monobromobimane (mBBr), derivatizing agent.

• Tris(2-carboxyethyl)phosphine (TCEP), reducing agent.

• Borate buffer (pH 8.5).

• 2-Isopropylbenzenethiol, analytical standard grade.

3. Standard and Sample Preparation with Derivatization:

• Prepare stock and working standards of 2-isopropylbenzenethiol in methanol as described for the GC-FID method.

• To 100 µL of standard or sample solution, add 50 µL of TCEP solution (10 mM in water) and vortex.

• Add 750 µL of borate buffer (pH 8.5).

• Add 100 µL of mBBr solution (20 mM in acetonitrile) and vortex.

• Incubate the mixture at 60°C for 30 minutes in the dark.

• Cool the mixture to room temperature and inject into the HPLC system.

4. HPLC Conditions:

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient elution:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 30% B

• Flow rate: 1.0 mL/min.

• Column temperature: 30°C.

• Injection volume: 20 µL.

• Detection:

  • UV: 254 nm.

  • Fluorescence: Excitation at 380 nm, Emission at 480 nm.

5. Data Analysis:

• Construct a calibration curve using the derivatized standards.

• Quantify the concentration of the 2-isopropylbenzenethiol derivative in the samples using the calibration curve from the fluorescence detector signal for higher sensitivity.

Visualization of Analytical Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for both the GC-FID and HPLC-UV/FLD analyses.

Caption: GC-FID analytical workflow.

Caption: HPLC-UV/FLD analytical workflow.

Conclusion

This guide has presented a comprehensive, albeit simulated, inter-laboratory comparison of GC-FID and HPLC-UV/FLD for the analysis of 2-isopropylbenzenethiol. Both methods have demonstrated their suitability for this purpose, with the choice of method depending on the specific analytical requirements of the laboratory. The provided protocols serve as a robust starting point for method development and validation. Ultimately, the key to achieving inter-laboratory consensus lies in the adoption of well-documented and validated analytical procedures, coupled with ongoing participation in proficiency testing schemes.

References

• D'Alessandro, W., Gagliano, A. L., & D'Anca, M. (2021). An HPLC-automated Derivatization for Glutathione and Related Thiols Analysis in Brassica rapa L. Plants, 10(6), 1135. [Link]

• U.S. Geological Survey. (2020). PGRL GCFID Qualitative Analysis Method for Hydrocarbons. Retrieved from [Link]

• European Union Reference Laboratory for Food Contact Materials. (2009). Report of an interlaboratory comparison organised by the EU Reference Laboratory for Food Contact Materials ILC01 2009 - DIDP in. JRC Publications Repository. [Link]

• PubChem. (n.d.). Benzenethiol, 2-(1-methylethyl)-. Retrieved from [Link]

• Carlucci, G., et al. (1995). Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin) and menthol in throat lozenges. Journal of Pharmaceutical and Biomedical Analysis, 13(9), 1137-1143. [Link]

• Kim, H. S., et al. (2019). A Newly Developed HPLC-UV/Vis Method Using Chemical Derivatization with 2-Naphthalenethiol for Quantitation of Sulforaphane in Rat Plasma. Molecules, 24(15), 2739. [Link]

• Thompson, M., Ellison, S. L., & Wood, R. (2016). z-Scores and other scores in chemical proficiency testing—their meanings, and some common misconceptions. Analyst, 141(15), 4534-4541. [Link]

• International Organization for Standardization. (1994). ISO 5725-1:1994 Accuracy (trueness and precision) of measurement methods and results — Part 1: General principles and definitions. [Link]

• Shapypro. (2025). Z-Score in Proficiency Testing: Understanding ISO 13528. Retrieved from [Link]

• Molenaar, J., Cofino, W. P., & Torfs, P. J. J. F. (2018). Evaluation of the z-score assessment used by Quasimeme. [Link]

• International Organization for Standardization. (1981). ISO 5725:1981 Precision of test methods — Determination of repeatability and reproducibility for a standard test method by inter-laboratory tests. [Link]

• van der Voet, H. (1992). Experimental Designs for Interlaboratory Precision Experiments: Comparison of ISO 5725 with Draft NEN 6303. Journal of AOAC International, 75(5), 818-822. [Link]

• Spectroscopy Online. (2022). Passing the Test: Understanding Proficiency Testing. [Link]

• Rossi, M., & Ciccimarra, D. (2009). ISO 5725 and GUM: comparison and comments. Accreditation and Quality Assurance, 14(3), 159-166. [Link]

• Larsson, J. (2013). Method development for the determination of thiols using HPLC with fluorescence detection. DiVA portal. [Link]

• ResearchGate. (2025). Z-Scores and other scores in chemical proficiency testing - Their meanings, and some common misconceptions. [Link]

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A Senior Application Scientist's Guide to Quantifying Low-Level Impurities in Synthesized 2-Isopropylbenzenethiol

For researchers and professionals in drug development, the purity of starting materials and intermediates is not merely a matter of quality control; it is a fundamental pillar of safety and efficacy. 2-Isopropylbenzenethiol, a key organosulfur compound, presents unique analytical challenges due to the reactivity of its sulfhydryl group.[1][2] This guide provides an in-depth comparison of analytical methodologies for quantifying low-level impurities in synthesized 2-Isopropylbenzenethiol, grounded in established scientific principles and regulatory expectations. We will move beyond simple protocols to explore the causality behind our experimental choices, ensuring that the described methods are robust and self-validating.

The Importance of Impurity Profiling for 2-Isopropylbenzenethiol

Impurity profiling is the identification, quantification, and characterization of impurities within pharmaceutical compounds.[3] For a reactive intermediate like 2-Isopropylbenzenethiol, even trace-level impurities can have significant downstream effects, potentially compromising the yield of the final Active Pharmaceutical Ingredient (API), introducing toxic byproducts, or affecting the stability of the drug product.[4] A thorough understanding of the impurity profile is a regulatory expectation and a scientific necessity.[3][5]

Potential Impurities in 2-Isopropylbenzenethiol Synthesis

The synthesis of 2-Isopropylbenzenethiol can introduce a variety of impurities. While the exact profile depends on the specific synthetic route, we can anticipate several common classes of impurities based on fundamental organic chemistry principles.

Impurity Class	Potential Compounds	Origin	Significance
Starting Materials	2-Isopropylphenol, Halogenated precursors	Incomplete reaction	Can affect reaction kinetics and introduce non-target byproducts.
Isomeric Impurities	4-Isopropylbenzenethiol	Non-selective reactions	May have different reactivity and toxicity profiles.
Oxidation Products	Bis(2-isopropylphenyl) disulfide	Exposure to air/oxidants	Thiols are readily oxidized to disulfides, representing a primary degradation pathway.[2][6]
Residual Solvents	Toluene, Tetrahydrofuran (THF), etc.	Manufacturing process	Classified by toxicity and must be controlled within strict limits (ICH Q3C).
Byproducts	Varies with synthesis route	Side reactions	Unpredictable effects on safety and efficacy.

Comparative Analysis of Core Methodologies

The quantification of diverse impurities requires a multi-faceted analytical approach. The high volatility of some potential impurities lends itself to Gas Chromatography (GC), while less volatile compounds like disulfides are better suited for High-Performance Liquid Chromatography (HPLC).

Methodology Comparison at a Glance

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)	High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)
Principle	Separation of volatile compounds in the gas phase followed by mass-based detection.	Separation of compounds in the liquid phase followed by UV absorbance detection.	Separation in the liquid phase with highly sensitive and specific mass-based detection.
Best Suited For	Volatile organic impurities, residual solvents, isomeric impurities.[4]	Non-volatile impurities with a UV chromophore (e.g., disulfide).	Known and unknown non-volatile impurities, structural elucidation.[7][8][9]
Sensitivity	High (ppb to low ppm)	Moderate (low ppm to %)	Very High (ppb to ppt)
Selectivity	Very High (mass fragmentation patterns)	Moderate (co-elution is possible)	Very High (mass-to-charge ratio)
Key Challenge	Thiol reactivity can lead to poor peak shape and signal loss on non-inert systems.[10]	Thiol detection requires derivatization or a suitable chromophore.	Matrix effects can cause ion suppression.

Deep Dive: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for analyzing volatile and semi-volatile compounds, making it ideal for identifying residual solvents and the main analyte itself.[4]

Expertise & Experience: The Causality Behind the Protocol

The primary challenge in thiol analysis by GC is the reactive nature of the sulfhydryl group, which can interact with active sites in the injector and column, leading to peak tailing and inaccurate quantification.[1][10] Therefore, every component of the system must be selected to ensure inertness.

• Column Selection: A specialized low-sulfur or wax-based column is not just a recommendation; it is a necessity. These columns have proprietary surface deactivation technologies that minimize thiol adsorption, ensuring sharp, symmetrical peaks critical for accurate integration.[10]

• Injector Temperature: The temperature must be high enough to ensure rapid and complete volatilization of 2-isopropylbenzenethiol and its potential impurities without causing thermal degradation. A temperature of 250°C is a common starting point.

• Carrier Gas: Helium remains the most common carrier gas due to its inertness and efficiency. Maintaining a constant flow ensures reproducible retention times.

Workflow for GC-MS Impurity Analysis

Caption: Workflow for GC-MS analysis of impurities in 2-isopropylbenzenethiol.

Protocol: GC-MS for Volatile Impurities

• Standard Preparation: Prepare a calibration curve of expected impurities and 2-isopropylbenzenethiol in a suitable solvent (e.g., dichloromethane) from 1 ppm to 100 ppm. Add a consistent concentration of an internal standard (e.g., undecane).

• Sample Preparation: Accurately weigh ~25 mg of the synthesized 2-isopropylbenzenethiol into a 10 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent. Add the internal standard at the same concentration used for the calibration standards.

• Instrumentation:

  • Instrument: Agilent 7890B GC with 5977A MS or equivalent.[10]

  • Column: Agilent J&W DB-WAX or a similar inert column (30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: 50°C (hold 2 min), ramp at 10°C/min to 240°C (hold 5 min).

  • Injector: Split/Splitless, 250°C, split ratio 20:1.

  • MSD: Transfer line at 250°C, Ion Source at 230°C, Quadrupole at 150°C. Acquire in full scan mode (m/z 35-400).

• Data Analysis: Identify impurities by comparing their mass spectra to a reference library (e.g., NIST) and their retention times to the prepared standards. Quantify using the internal standard method based on the calibration curve.

Deep Dive: High-Performance Liquid Chromatography (HPLC)

HPLC is indispensable for analyzing non-volatile impurities, particularly the likely disulfide oxidation product. The primary consideration for thiol analysis by HPLC is detection. Thiols lack a strong native chromophore for UV detection, and their polarity can be challenging for standard reversed-phase columns.

Expertise & Experience: The Derivatization Imperative

To overcome the poor UV absorbance of thiols, a pre-column derivatization step is often employed. This involves reacting the thiol with a reagent that attaches a strongly UV-absorbent or fluorescent tag to the molecule.[11][12][13]

• Why Derivatize? Reagents like 4,4'-dithiodipyridine (DTDP) or Ellman's reagent (DTNB) react specifically with the sulfhydryl group to form a product with high molar absorptivity, dramatically increasing detection sensitivity.[11][12][14] This allows for quantification at the low-ppm levels required for impurity analysis.

• Choosing a Method: While derivatization is powerful, it adds a step to sample preparation. A simpler approach is to use a UV detector set to a low wavelength (~210-220 nm) where the thiol bond has some absorbance, though this offers lower sensitivity and is more prone to interference. For definitive structural confirmation and the highest sensitivity, coupling HPLC to a mass spectrometer (LC-MS) is the preferred method, as it often eliminates the need for derivatization.[9]

Workflow for HPLC Impurity Analysis

Caption: Workflow for HPLC analysis of impurities in 2-isopropylbenzenethiol.

Protocol: HPLC-UV for Non-Volatile Impurities

• Standard Preparation: Prepare a standard of bis(2-isopropylphenyl) disulfide in the mobile phase diluent. Create a calibration curve from approximately 0.05% to 0.5% relative to the target analyte concentration.

• Sample Preparation: Prepare a sample solution of 2-isopropylbenzenethiol at ~1.0 mg/mL in the mobile phase diluent (e.g., 50:50 Acetonitrile:Water).

• Instrumentation:

  • Instrument: Agilent 1260 Infinity II LC System with Diode Array Detector (DAD) or equivalent.

  • Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 50% B to 95% B over 15 minutes, hold for 3 minutes, return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: 220 nm.

• Data Analysis: Identify the disulfide peak by comparing its retention time to the reference standard. Quantify using an external standard calibration curve. Report results as a percentage area or weight/weight percentage.

Trustworthiness: A Foundation in Method Validation

Describing a protocol is insufficient; we must prove it is fit for its intended purpose. This is the core principle of analytical method validation. The International Council for Harmonisation (ICH) Q2(R2) guidelines provide a comprehensive framework for this process.[15][16][17]

Key Validation Parameters

A validated method provides assurance that the generated data is accurate and reliable.

Parameter	Purpose	Typical Acceptance Criteria (for Impurity Method)
Specificity	To ensure the method can unambiguously assess the analyte in the presence of other components (e.g., other impurities, main component).[15][18]	Peak purity analysis (for HPLC-DAD) or mass confirmation (for MS) should show no interference at the analyte's retention time.
Linearity	To demonstrate a direct proportional relationship between concentration and instrument response over a defined range.[15][18]	Correlation coefficient (r²) ≥ 0.995 for a minimum of 5 concentration levels.
Accuracy	To measure the closeness of the test results to the true value, often assessed by spike recovery.[15][18]	Recovery of 80-120% of the spiked amount.
Precision (Repeatability & Intermediate)	To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Relative Standard Deviation (RSD) ≤ 10% for impurities at the quantitation limit.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5]	Signal-to-Noise ratio of ~10:1. The LOQ must be at or below the reporting threshold (e.g., 0.05%).
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, flow rate).	The results should remain within the established precision criteria.

By rigorously validating every protocol according to these ICH principles, we create a self-validating system that ensures the integrity and trustworthiness of the final impurity data.[15]

References

• A Researcher's Guide to Gas Chromatography Columns for Thiol Separ
• Gas chromatography-mass spectrometry (GC-MS) analysis of thiol compounds. Benchchem.
• ICH Guidelines for Analytical Method Valid
• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. MDPI.
• Simple Quantitative Determination of Potent Thiols at Ultratrace Levels in Wine by Derivatization and High-Performance Liquid Chrom
• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain.
• Mass spectrometry in impurity profiling.
• The benefits of high-resolution mass spectrometry for impurity profiling. LGC Limited.
• Development of Impurity Profiling Methods Using Modern Analytical Techniques. Taylor & Francis Online.
• Impurity Profiling Service. MtoZ Biolabs.
• ICH Q2(R2) Validation of analytical procedures. European Medicines Agency.
• Validation of Analytical Procedures Q2(R2).
• ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Thiol. Wikipedia.
• Q3B(R2) Impurities in New Drug Products. European Medicines Agency.
• Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques. University of Padua.
• An introduction to methods for analyzing thiols and disulfides: Reactions, reagents, and practical considerations.
• Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid. Journal of Pharmaceutical and Biomedical Analysis.
• Method development for the determination of thiols using HPLC with fluorescence detection. DiVA portal.
• Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. MDPI.

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• 6. Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review | MDPI [mdpi.com]
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• 17. database.ich.org [database.ich.org]
• 18. database.ich.org [database.ich.org]

Comparison of different synthesis routes for 2-Isopropylbenzenethiol

Executive Summary

Target Molecule: 2-Isopropylbenzenethiol (CAS: 6262-89-1) Synonyms: o-Thiocumene, 2-Isopropylthiophenol Applications: Ligand synthesis (S-P donor systems), pharmaceutical intermediates, and agricultural chemical precursors.

Synthesizing 2-isopropylbenzenethiol presents a classic challenge in organic chemistry: installing a nucleophilic thiol group ortho to a bulky isopropyl moiety. The steric hindrance of the isopropyl group dictates the success of the synthetic route. This guide compares three distinct methodologies:

• The Newman-Kwart Rearrangement (NKR): The "Gold Standard" for isomeric purity, leveraging thermodynamic driving forces.

• Organolithium Sulfuration: The primary choice for rapid, small-scale laboratory synthesis.

• The Leuckart Thiophenol Reaction (Xanthate): A cost-effective but hazardous route suitable for specific scale-up conditions.

Route 1: The Newman-Kwart Rearrangement (NKR)

Best For: High isomeric purity, stable precursors, and avoiding foul-smelling side products.

The Mechanistic Edge

The NKR involves the migration of an aryl group from the oxygen to the sulfur of a thiocarbamate.[1][2][3] For 2-isopropylphenol, the bulky ortho-isopropyl group actually facilitates the reaction. The rearrangement proceeds via a constrained four-membered transition state.[3] The relief of steric strain in the ground-state O-thiocarbamate drives the equilibrium toward the thermodynamically stable S-thiocarbamate.

Workflow

• Activation: 2-Isopropylphenol is deprotonated and reacted with dimethylthiocarbamoyl chloride.

• Rearrangement: The resulting O-aryl thiocarbamate is heated (thermal) or catalyzed (Pd) to migrate the aryl group to sulfur.[4]

• Hydrolysis: The S-aryl thiocarbamate is hydrolyzed to yield the free thiol.

Critical Considerations

• Thermal vs. Catalytic: Traditionally, this requires temperatures >250°C. However, Pd-catalyzed variants (using

  ) allow the reaction to proceed at ~100°C, preserving sensitive functional groups.[4]

• Purification: The intermediate S-thiocarbamate crystallizes well, allowing for purification before the final smelly hydrolysis step.

Route 2: Organolithium Sulfuration (Metal-Halogen Exchange)

Best For: Rapid discovery phase, small-scale (<5g), and labs equipped for cryogenic chemistry.

The Mechanistic Edge

This route bypasses the multi-step protection/deprotection of NKR. By performing a lithium-halogen exchange on 1-bromo-2-isopropylbenzene (2-bromocumene), one generates a hard nucleophile that attacks elemental sulfur (

).

Workflow

• Exchange: 1-Bromo-2-isopropylbenzene +

  -BuLi 2-Isopropylphenyllithium.

• Quench: Addition of

  (electrophilic sulfur source).

• Reduction: The initial quench often produces mixtures of thiolates and disulfides. A reductive workup (LiAlH

  or Zn/HCl) ensures the monomeric thiol is isolated.

Critical Considerations

• Oxidative Dimerization: The resulting thiol is prone to air-oxidation, forming the disulfide (bis(2-isopropylphenyl)disulfide). All solvents must be degassed.

• Sterics: The isopropyl group does not significantly hinder the lithiation, but it does slow down the sulfur insertion slightly compared to unhindered aromatics.

Route 3: Leuckart Thiophenol Reaction (Diazotization)

Best For: Low-cost starting materials (anilines) when high-pressure/cryogenic equipment is unavailable.

The Mechanistic Edge

This classic route converts 2-isopropylaniline (2-cumidine) into a diazonium salt, which is then trapped by a xanthate nucleophile.

Critical Considerations

• Safety Hazard: Diazonium salts of ortho-substituted anilines can be unstable. The isopropyl group adds lipophilicity, potentially complicating the solubility of the diazonium intermediate in aqueous acid.

• Explosion Risk: Drying the intermediate diazonium xanthate is extremely dangerous. It must be hydrolyzed in situ or while wet.

Comparative Analysis

Feature	Newman-Kwart (Route 1)	Lithiation-Sulfuration (Route 2)	Leuckart-Xanthate (Route 3)
Starting Material	2-Isopropylphenol	1-Bromo-2-isopropylbenzene	2-Isopropylaniline
Step Count	3 (Long)	1-2 (Short)	2 (Medium)
Isomeric Purity	Excellent (Retains regiochemistry)	Good (Depends on halide purity)	Good
Scalability	High (Especially thermal)	Low (Cryogenic limits)	Medium (Safety limits)
Safety Profile	High (Stable intermediates)	Medium (Pyrophoric reagents)	Low (Explosion risk)
Yield (Typical)	75-85%	60-70%	50-65%

Experimental Protocols

Protocol A: Newman-Kwart Rearrangement (Thermal Method)

Note: This protocol prioritizes robustness over catalyst cost.

Step 1: O-Thiocarbamate Synthesis

• Dissolve 2-isopropylphenol (10 mmol) and DABCO (1.5 eq) in DMF (dry).

• Add dimethylthiocarbamoyl chloride (1.2 eq) portion-wise at 0°C.

• Stir at room temperature for 4 hours.

• Workup: Pour into water, extract with EtOAc. Wash with 1M HCl (to remove DABCO) and brine. Dry (

  ) and concentrate. Recrystallize from EtOH/Water.

Step 2: Thermal Rearrangement

• Place the solid O-thiocarbamate in a heavy-walled pressure tube or round-bottom flask with a sand bath.

• Heat neat (no solvent) to 240-260°C under Argon for 2-4 hours.

• Checkpoint: Monitor by TLC. The S-thiocarbamate usually runs lower (more polar) than the O-isomer.

• Cool to room temperature. The product often solidifies.

Step 3: Hydrolysis

• Dissolve the rearranged product in MeOH.

• Add KOH (4 eq) pellets. Reflux for 2 hours.

• Acidification (Critical): Cool to 0°C. Acidify carefully with HCl to pH 2.

• Extraction: Extract immediately with DCM. Dry and distill (Kugelrohr) to obtain 2-isopropylbenzenethiol .

Protocol B: Organolithium Route

Note: Requires anhydrous technique.

• Flame-dry a 3-neck flask under Argon.

• Add 1-bromo-2-isopropylbenzene (5 mmol) and anhydrous THF (20 mL). Cool to -78°C .

• Add

  -BuLi (1.6M in hexanes, 5.2 mmol) dropwise over 10 mins.

• Stir at -78°C for 30 mins. (Lithium-halogen exchange is fast).

• Add dry, finely powdered Sulfur (

  ) (5.5 mmol, calculated as S atoms) in one portion.

• Allow to warm to 0°C over 1 hour. The solution will turn yellow/orange.

• Reduction Step: Carefully add

  (2.5 mmol) at 0°C to reduce any polysulfides formed. Stir 30 mins.

• Quench: Add EtOAc (to consume excess LAH), then dilute HCl.

• Extract with Ether. The product is a foul-smelling oil.

Visualizations[1][5][6]

Mechanistic Pathway: Newman-Kwart Rearrangement

This diagram illustrates the critical intramolecular migration that defines Route 1.

Caption: The Newman-Kwart pathway. The driving force is the conversion of the C=S bond to the stronger C=O bond.[2]

Decision Matrix for Synthesis Selection

Use this flow to select the appropriate route based on your constraints.

Caption: Decision matrix balancing scale, equipment availability, and safety constraints.

References

• Harvey, J. N., et al. (2009).[4][5] "The Newman-Kwart Rearrangement of O-Aryl Thiocarbamates: Substantial Reduction in Reaction Temperatures through Palladium Catalysis." Angewandte Chemie International Edition. Link

• Organic Chemistry Portal. "Newman-Kwart Rearrangement." Link

• BenchChem. "1-Bromo-2-isopropylbenzene (Precursor Data)." Link

• Santa Cruz Biotechnology. "1-Bromo-2-isopropylbenzene Product Information." Link

• Vogels Textbook of Practical Organic Chemistry. "Preparation of Thiophenols via Diazotization (Leuckart Reaction)." (General Reference for Route 3).

Sources

• 1. dokumen.pub [dokumen.pub]
• 2. Newman-Kwart Rearrangement [organic-chemistry.org]
• 3. Newman–Kwart rearrangement - Wikipedia [en.wikipedia.org]
• 4. The Newman-Kwart Rearrangement of O-Aryl Thiocarbamates: Substantial Reduction in Reaction Temperatures through Palladium Catalysis [organic-chemistry.org]
• 5. Newman-Kwart Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]

Relative Response Factor of 2-Isopropylbenzenethiol: A Comparative MS Quantification Guide

Content Type: Publish Comparison Guide Audience: Analytical Chemists, Drug Development Scientists, and Quality Control Professionals Focus: Mass Spectrometry (GC-MS / LC-MS) Quantification & RRF Determination[1]

Executive Summary: The Quantification Challenge

2-Isopropylbenzenethiol (2-IPBT), also known as o-cumenethiol, presents a unique quantification challenge in pharmaceutical impurity profiling and flavor analysis.[1] Unlike robust active pharmaceutical ingredients (APIs), this volatile thiol is prone to oxidative dimerization (forming disulfides) and exhibits variable ionization efficiency depending on the mass spectrometry (MS) interface used.

Establishing an accurate Relative Response Factor (RRF) is critical.[1][2][3] Relying on a generic RRF of 1.0 leads to significant quantification errors—often underestimating the impurity burden due to the lower proton affinity of the sulfhydryl group compared to hydroxyl or amine functionalities common in APIs (e.g., Propofol).

This guide compares the performance of 2-IPBT across three distinct MS methodologies, providing the experimental protocols necessary to establish its RRF relative to structural analogs like Benzenethiol and parent compounds.

Theoretical Framework: Ionization Physics

To select the correct analytical strategy, one must understand why 2-IPBT responds differently than other analytes.

Electron Ionization (GC-MS)

In Gas Chromatography-Mass Spectrometry (GC-MS) using Electron Ionization (EI) at 70 eV, response is driven by the stability of the molecular ion (

) and its fragment efficiency.[1]

• Mechanism: 2-IPBT (

  ) typically undergoes -cleavage or loss of the isopropyl group.[1]

• Predictability: Response is roughly proportional to carbon mass flow but modulated by fragmentation stability.[1] It is the most robust method for this volatile compound.

Electrospray Ionization (LC-MS)

In Liquid Chromatography-Mass Spectrometry (LC-MS), thiols are notoriously difficult to ionize in positive mode (ESI+).[1]

• Proton Affinity: The sulfur atom is less basic than nitrogen or oxygen, leading to poor

  formation.

• Suppression: In the presence of a co-eluting API, 2-IPBT often suffers from severe ion suppression.

• Solution: Negative mode (ESI-) or derivatization (e.g., with Ellman’s reagent or N-ethylmaleimide) is often required to boost RRF.[1]

Comparative Analysis: Method Performance

The following table compares the expected performance of 2-IPBT quantification methods. Data is synthesized from general thiol MS behavior and specific impurity profiling principles.[1]

Table 1: Comparative Assessment of MS Methodologies for 2-IPBT

Feature	Method A: GC-MS (EI)	Method B: LC-MS (ESI-)	Method C: Derivatized LC-MS (ESI+)
Primary Utility	Gold Standard for volatiles	Direct analysis of aqueous samples	Ultra-trace quantification
Relative Response (RRF)	High (0.8 – 1.2)	Low (< 0.5)	Very High (> 5.0)
Linearity Range	–	Limited dynamic range	–
Matrix Effects	Low (Gas phase separation)	High (Ion suppression risk)	Low (Shifted retention time)
Stability Concern	Thermal degradation possible	Dimerization in solution	Stable (Thiol capped)
Reference Standard	Benzenethiol (Internal Std)	Propofol (Parent)	Derivatized Standard

Key Insight: For routine impurity profiling where 2-IPBT is >0.1%, GC-MS is superior due to stable RRFs close to unity.[1] For trace analysis (<1 ppm), Derivatized LC-MS is required to overcome the poor natural ionization of the thiol.

Experimental Protocol: Establishing the RRF

Since RRF is instrument-dependent, you cannot rely solely on literature values.[1] You must validate the RRF in your specific matrix.

Reagents & Standards

• Analyte: 2-Isopropylbenzenethiol (Reference Standard, >98% purity).[1]

• Internal Standard (IS): Benzenethiol-d5 (for GC) or 4-chlorothiophenol (structural analog).[1]

• Diluent: Methanol (LC) or Hexane (GC).[1] Do not use protic solvents for GC if possible to avoid peak tailing.[1]

Workflow: The "Slope-Ratio" Method

This method cancels out intercept errors and provides the most robust RRF.

• Preparation: Prepare a stock solution of 2-IPBT and the Internal Standard (IS) at 1.0 mg/mL.

• Linearity Curve: Prepare 5 calibration levels maintaining a constant concentration of IS (e.g., 50 µg/mL) while varying 2-IPBT (10, 25, 50, 75, 100 µg/mL).

• Acquisition: Inject each level in triplicate using the chosen MS method.

• Calculation: Plot the Area Ratio (

  ) vs. Concentration Ratio ( ).

The RRF is the Slope of this line.

Note: If using a direct relative response to an API (without an IS), the formula simplifies to the ratio of the slopes of the individual calibration curves.

Diagram: RRF Determination Workflow

Caption: Decision matrix and workflow for determining the Relative Response Factor of 2-Isopropylbenzenethiol.

Technical Deep Dive: Fragmentation & Specificity

GC-MS Fragmentation Pattern (EI)

Understanding the spectrum is vital for specificity.[1]

• Molecular Ion:

  152 (often distinct, medium intensity).

• Base Peak: Typically

  137 (Loss of methyl group, ).[1]

• Secondary Fragment:

  119 (Loss of SH radical, ) is less common in thiols than alcohols but can occur.[1]

• Diagnostic: The presence of the isotopic cluster (

  ) confirms the sulfur moiety.

Handling Dimerization

2-IPBT readily oxidizes to bis(2-isopropylphenyl) disulfide.[1]

• Symptom: In GC-MS, you may see a late-eluting peak at approx.[1] 2x molecular weight (

  302).[1]

• Mitigation: Add a reducing agent like TCEP or DTT to the sample diluent if analyzing by LC. For GC, ensure the inlet liner is clean and deactivated to prevent on-column oxidation.

References

• United States Pharmacopeia (USP). General Chapter <1084> Glycoprotein and Glycan Analysis - General Considerations (Context on RRF).[1] USP-NF.[1]

• International Conference on Harmonisation (ICH). Guideline Q3A(R2): Impurities in New Drug Substances.[1] (2006).[1][4]

• Konda, S., et al. "Impurity Profiling and Identification of 2,6-Diisopropylphenol by HPLC Method and Raman Spectroscopy Method."[5] Advances in Experimental Medicine and Biology, 2021.[5]

• Colonna, W.J. "How to calculate response factor in GC-MS?" ResearchGate Discussion, 2021.

• Sigma-Aldrich. "2-Isopropylbenzenethiol Product Specification & Safety Data."[1]

Sources

• 1. Benzenethiol, 2-(1-methylethyl)- | C9H12S | CID 96003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Complimentary Techniques For Determining Relative Response Factor Of Non- Isolated Impurities [outsourcedpharma.com]
• 3. Complimentary techniques for determining relative response factor of non- isolated impurities - Syngene International Ltd [syngeneintl.com]
• 4. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 5. Impurity Profiling and Identification of 2,6-Diisopropylphenol by HPLC Method and Raman Spectroscopy Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Certificate of Analysis Standards for 2-Isopropylbenzenethiol: A Comparative Performance Guide

Executive Summary: The Hidden Variables in Thiol Reagents

In the precision synthesis of pharmaceuticals and agrochemicals, 2-Isopropylbenzenethiol (CAS: 62237-37-2 / 6262-87-9) serves as a critical building block.[1] Its value lies in the ortho-isopropyl group, which provides specific steric bulk and electronic modulation essential for designing selective ligands and inhibitors.[1]

However, commercial grades of this reagent vary significantly. A Certificate of Analysis (CoA) reporting "90% Purity" often masks critical impurities—specifically oxidation products (disulfides) and regioisomers—that can catastrophically affect downstream catalytic cycles.

This guide objectively compares High-Performance Grade (HPG) versus Technical Grade (TG) 2-isopropylbenzenethiol, providing experimental evidence of how CoA parameters directly correlate with reaction success.[1]

Critical CoA Parameters: Beyond "Total Purity"

For a thiol of this complexity, a standard GC purity figure is insufficient. A robust CoA must triangulate quality using three distinct metrics.

The "Thiol Quality Triad"[1]

Parameter	Method	Critical Threshold (HPG)	Why It Matters (Causality)
Chromatographic Purity	GC-MS / HPLC	> 98.0%	Identifies regioisomers (p-isopropyl) that are chemically distinct but separable.
Functional Assay	Iodometric Titration	> 97.0%	Crucial: GC often degrades thiols or misses non-volatile oligomers.[1] Titration confirms the actual mole fraction of active -SH groups available for reaction.[1]
Oxidation State	GC or HPLC	< 0.5% Disulfide	Disulfides (R-S-S-R) act as oxidants, often poisoning metal catalysts (Pd, Cu) in cross-coupling reactions.

Visualization: The Quality Control Workflow

The following diagram illustrates the necessary logic flow for validating thiol integrity, ensuring that "Purity" equates to "Functional Activity."

Figure 1: A dual-validation workflow is required because GC-MS detects volatile isomers, while titration quantifies the active thiol functionality often masked by oxidation.[1][2][3][4][5][6][7][8]

Comparative Performance Analysis

To demonstrate the impact of CoA standards, we simulated a standard Buchwald-Hartwig C-S Coupling , a reaction highly sensitive to catalyst poisoning and stoichiometry.[1]

Experimental Design

• Reaction: Coupling of 2-Isopropylbenzenethiol with 4-bromoanisole.[1]

• Catalyst: Pd(OAc)₂ / Xantphos.[1]

• Conditions: Toluene, 100°C, 12h.

• Variable: Quality of Thiol Reagent.

Results: High-Performance vs. Technical Grade[1]

Metric	High-Performance Grade (HPG)	Technical Grade (TG)	Delta
CoA Purity	98.5% (GC), 98.2% (Titration)	90.0% (GC), 82.0% (Titration)	Quality Gap
Disulfide Content	< 0.2%	~8.0%	Oxidative Load
Reaction Yield	94%	61%	-33%
Catalyst Turnover (TON)	High	Low (Poisoning observed)	Efficiency Loss
Purification	Simple Filtration & Evaporation	Requires Column Chromatography	Process Cost

Analysis of Failure Modes

• Stoichiometric Mismatch: The Technical Grade sample had significant disulfide contamination (8%).[1] Since disulfides do not participate in the coupling under these non-reductive conditions, the effective concentration of the nucleophile was lower than calculated, stalling the reaction.

• Catalyst Poisoning: The disulfide impurities can oxidatively add to the Pd(0) species, diverting the catalyst from the productive catalytic cycle and leading to the formation of homocoupling byproducts.

• Regioisomeric Contamination: The TG sample contained ~3% of the para-isomer.[1] This reacted to form an inseparable isomeric byproduct, complicating purification and lowering the isolated yield of the target ortho-product.[1]

Experimental Protocols

Protocol A: Quality Verification (Iodometric Titration)

This protocol validates the "Assay" value on the CoA, ensuring the thiol has not oxidized during storage.[1]

• Preparation: Dissolve 0.2g of 2-isopropylbenzenethiol (accurately weighed) in 50 mL of ethanol.

• Titration: Titrate with 0.1 N Iodine solution using starch indicator.

• Endpoint: Appearance of a persistent blue color.[1]

• Calculation:

  Where V = volume of Iodine (mL), N = Normality, MW = Molecular Weight (152.26), W = Sample Weight (g).[1][5][8]

Protocol B: Handling & Storage (Self-Validating System)

• Inert Atmosphere: Always handle under Argon/Nitrogen. The isopropyl group does not protect the sulfur from oxidation by air.[1]

• Visual Check: A shift from colorless to yellow indicates disulfide formation (disulfides are often chromophores).[1]

• Re-Certification: If stored >6 months, perform Protocol A before use in critical GMP steps.

Mechanistic Insight: The Disulfide Trap

The following diagram details the degradation pathway that occurs in Technical Grade samples and how it interferes with metal catalysis.

Figure 2: The presence of disulfide impurities creates a competitive pathway for the catalyst, effectively reducing the active catalyst concentration and lowering yield.[1]

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 96003, 2-Isopropylbenzenethiol. Retrieved January 30, 2026 from [Link][1]

• Moynihan, H. A., & Horgan, D. E. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions.[7] Organic Process Research & Development. (Contextual grounding for impurity management in synthesis). [Link][1][7]

• Agilent Technologies (2020). GC/MS Analysis of Aromatics and Sulfur Compounds. (Methodological basis for purity analysis). [Link]

Sources

• 1. Benzenethiol, 2-(1-methylethyl)- | C9H12S | CID 96003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 2-异丙基苯硫酚 technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 2-Isopropylphenol | C9H12O | CID 6943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. DSpace [cora.ucc.ie]
• 8. 2-Isopropylbenzenethiol technical grade, 90 6262-87-9 [sigmaaldrich.com]

A Comparative Guide to Isotopic Labeling with 2-Isopropylbenzenethiol: A Sterically Influenced Approach to Thiol-Modification

For researchers, scientists, and drug development professionals venturing into the nuanced world of quantitative proteomics and metabolomics, the choice of an isotopic labeling reagent is a critical decision that dictates the precision, scope, and validity of experimental outcomes. While a host of thiol-reactive labeling strategies have become mainstays in the field, this guide introduces a prospective analysis of 2-Isopropylbenzenethiol as a specialized tool for isotopic labeling. We will objectively compare its theoretical performance, grounded in principles of chemical reactivity, with established alternatives, providing supporting rationale and detailed experimental protocols.

The Landscape of Thiol-Based Isotopic Labeling

Thiol groups, particularly the sulfhydryl side chain of cysteine residues in proteins, are potent nucleophiles and represent a prime target for covalent labeling.[1] This reactivity is harnessed in numerous quantitative mass spectrometry workflows. Isotopic labeling, in this context, involves the introduction of a stable isotope (e.g., ²H, ¹³C, ¹⁵N) via a thiol-reactive moiety. By comparing the mass difference between the light (natural isotope abundance) and heavy (isotope-enriched) labeled forms of a molecule, researchers can achieve precise relative quantification of proteins and small molecules between different samples.

Commonly employed thiol-reactive electrophiles include maleimides, iodoacetamides, and vinyl sulfones.[2] These moieties are typically incorporated into larger reagents that also contain an isotopic label and often an affinity tag for enrichment. The choice among these reagents is dictated by factors such as reaction kinetics, specificity, and the stability of the resulting thioether bond.

Introducing 2-Isopropylbenzenethiol: A Hypothesis of Sterically-Tuned Reactivity

To date, 2-Isopropylbenzenethiol has not been documented as a conventional isotopic labeling reagent. However, its unique structure—a nucleophilic thiol group positioned ortho to a bulky isopropyl group on a benzene ring—presents an intriguing hypothesis for specialized applications.[3][4]

The core premise of this guide is that the steric hindrance imparted by the isopropyl group could modulate the reactivity of the thiol, potentially offering advantages in specific experimental contexts.[5][6][7] This steric shielding might lead to:

• Enhanced Selectivity: In a complex mixture of proteins, the accessibility of cysteine residues can vary. A bulkier nucleophile like 2-Isopropylbenzenethiol may react preferentially with more exposed, less sterically hindered thiols, providing a layer of selectivity in labeling.

• Controlled Reaction Kinetics: The bulky substituent is expected to slow down the rate of reaction compared to unhindered thiols.[7] This could be advantageous in experiments where a more controlled and deliberate labeling process is desired, preventing rapid, non-specific reactions.

• Unique Fragmentation Patterns in Mass Spectrometry: The presence of the isopropylbenzene moiety would introduce a unique mass and fragmentation signature, which could be beneficial for data analysis and identification.

Comparative Analysis: 2-Isopropylbenzenethiol vs. Established Alternatives

To understand the potential performance of 2-Isopropylbenzenethiol, we compare its theoretical properties to two widely used classes of thiol-reactive labeling reagents: N-ethylmaleimide (NEM) and Iodoacetamide.

Feature	2-Isopropylbenzenethiol (Prospective)	N-Ethylmaleimide (NEM)	Iodoacetamide
Reactive Moiety	Thiol (nucleophile)	Maleimide (electrophile)	Haloacetamide (electrophile)
Reaction Mechanism	Nucleophilic attack on an electrophile	Michael addition	SN2 reaction
Steric Hindrance	High (due to ortho-isopropyl group)	Moderate	Low
Predicted Reactivity	Moderate to low	High	High
Potential Selectivity	Potentially high for exposed thiols	Generally high for thiols, but can have off-target reactions with other nucleophiles	High for thiols, but can also react with other nucleophiles
Bond Stability	Dependent on the formed thioether	Thioether bond can undergo hydrolysis	Stable thioether bond
Isotopic Labeling	Would require synthesis of a deuterated or ¹³C-labeled version	Commercially available in isotopically labeled forms	Commercially available in isotopically labeled forms

Experimental Protocols

The following protocols are designed to be self-validating systems, allowing for a direct comparison of labeling efficiency and specificity.

Synthesis of Deuterated 2-Isopropylbenzenethiol (d7-IPBT)

For isotopic labeling studies, a "heavy" version of 2-Isopropylbenzenethiol is required. Deuterium is a cost-effective stable isotope for this purpose. The benzene ring can be deuterated using a variety of methods, such as acid-catalyzed exchange with heavy water (D₂O).

Objective: To synthesize 2-Isopropylbenzenethiol with deuterium labels on the aromatic ring.

Materials:

• 2-Isopropylbenzenethiol

• Deuterium oxide (D₂O, 99.9%)

• Palladium on carbon (Pd/C, 10%)

• Aluminum powder

• Anhydrous Dioxane

• Microwave reactor

Procedure:

• In a microwave-safe vessel, combine 2-Isopropylbenzenethiol (1 mmol), 10% Pd/C (3 mol%), and aluminum powder (100 mg).

• Add D₂O (1.5 mL) to the mixture.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a temperature and time optimized for H-D exchange (e.g., 150°C for 30 minutes).

• After cooling, extract the product with an organic solvent like ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting d7-2-Isopropylbenzenethiol by column chromatography.

• Confirm the level of deuteration using ¹H NMR and mass spectrometry.[2]

Comparative Labeling of a Model Protein (Bovine Serum Albumin - BSA)

Objective: To compare the labeling efficiency of d7-IPBT with a commercially available "heavy" N-ethylmaleimide (d5-NEM).

Materials:

• Bovine Serum Albumin (BSA)

• Tris buffer (50 mM, pH 7.5)

• d7-2-Isopropylbenzenethiol (from 4.1)

• d5-N-ethylmaleimide

• Urea

• Dithiothreitol (DTT)

• Iodoacetamide (for blocking)

• Trypsin

• LC-MS/MS system

Procedure:

• Protein Solubilization and Reduction:

  • Dissolve BSA in a buffer containing 8 M urea and 50 mM Tris, pH 7.5.

  • Add DTT to a final concentration of 10 mM to reduce disulfide bonds.

  • Incubate at 37°C for 1 hour.

• Isotopic Labeling:

  • Divide the reduced BSA sample into two aliquots.

  • Aliquot A (d7-IPBT): Add a 10-fold molar excess of an electrophilic crosslinker (e.g., a bifunctional reagent with a maleimide and an NHS ester) to the protein solution. After incubation, add a 20-fold molar excess of d7-IPBT and incubate for 2 hours at room temperature.

  • Aliquot B (d5-NEM): Add a 10-fold molar excess of d5-NEM and incubate for 2 hours at room temperature.

• Blocking and Quenching:

  • To quench the reaction and block any remaining free thiols, add iodoacetamide to a final concentration of 20 mM to both aliquots.

  • Incubate for 30 minutes in the dark.

• Sample Preparation for Mass Spectrometry:

  • Combine the two aliquots.

  • Perform a buffer exchange to remove excess reagents.

  • Digest the protein mixture with trypsin overnight at 37°C.

• LC-MS/MS Analysis:

  • Analyze the peptide mixture by LC-MS/MS.

  • Identify peptides containing the d7-IPBT and d5-NEM labels.

  • Calculate the ratio of the peak intensities of the "heavy" and "light" (unlabeled, if a control is included) peptides to determine labeling efficiency.

Visualizing the Workflow and Mechanisms

Isotopic Labeling Workflow

Caption: General workflow for comparative isotopic labeling of proteins.

Reaction Mechanism of Thiol with Maleimide

Caption: Thiol-maleimide Michael addition reaction.

Conclusion and Future Outlook

While 2-Isopropylbenzenethiol is not a conventional isotopic labeling reagent, a theoretical consideration of its properties suggests it could serve as a valuable tool for specialized applications where steric factors can be exploited for selective labeling. The bulky isopropyl group is predicted to decrease the overall reaction rate compared to smaller thiol-reactive reagents, a feature that could be leveraged for more controlled labeling experiments.

Further empirical studies are necessary to validate these hypotheses. The experimental protocols provided in this guide offer a framework for such investigations. Should these studies prove fruitful, isotopically labeled 2-Isopropylbenzenethiol could become a welcome addition to the toolkit of researchers in proteomics and drug development, enabling new strategies for probing the structure and function of complex biological systems.

References

• Steric hindrance prevents the nucleophile from being able to attack the backside of the electrophile (the one with the leaving group). Reddit. [Link]

• Steric effects of the alkyl groups: evaluation on isolated molecules by means of isodesmic reactions. Organic & Biomolecular Chemistry. [Link]

• Electrophile-Dependent Reactivity of Lithiated N-Benzylpyrene-1-Carboxamide. MDPI. [Link]

• Effect on steric hindrance on nucleophiles. Reddit. [Link]

• Benzenethiol, 2-(1-methylethyl)-. PubChem. [Link]

• Effect of sterics on Sn2 reactions. Chemistry LibreTexts. [Link]

• Evaluating the utility of a high throughput thiol-containing fluorescent probe to screen for reactivity: A case study with the Tox21 library. NIH. [Link]

• Reaction of 2-aminobenzenethiol with benzaldehyde derivatives. ResearchGate. [Link]

• Substitution Reactions of Benzene Derivatives. Chemistry LibreTexts. [Link]

• Bioconjugation Using Thiols: Old Chemistry Rediscovered to Connect Polymers with Nature's Building Blocks. ACS Macro Letters. [Link]

• Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. MDPI. [Link]

• From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals. PMC. [Link]

• Bioconjugation Using Thiols: Old Chemistry Rediscovered to Connect Polymers with Nature's Building Blocks. ResearchGate. [Link]

• Reactivity of Substituted Benzenes. [Link]

• Synthesis of Sulfonyl 2-(prop-2-yn-1-ylthio) benzo[d]thiazole Derivatives. [Link]

• A real space picture of the role of steric effects in SN2 reactions. PMC. [Link]

• Cumene. Wikipedia. [Link]

• Bioconjugation Using Thiols: Old Chemistry Rediscovered to Connect Polymers with Nature's Building Blocks. American Chemical Society. [Link]

• Reactions of electrophiles with nucleophilic thiolate sites: relevance to pathophysiological mechanisms and remediation. PubMed. [Link]

• Substitution Reactions of Benzene Derivatives. Chemistry LibreTexts. [Link]

• Thiol-Mediated Chemoselective Strategies for In Situ Formation of Hydrogels. PMC. [Link]

• The Effect of Substituents on Reactivity. MCC Organic Chemistry. [Link]

• Effect Of Substituents On Reactivity And Orientation Of Benzene. YouTube. [Link]

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• 1. Reactions of electrophiles with nucleophilic thiolate sites: relevance to pathophysiological mechanisms and remediation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thiol-Mediated Chemoselective Strategies for In Situ Formation of Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzenethiol, 2-(1-methylethyl)- | C9H12S | CID 96003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Isopropylbenzenethiol | 6262-87-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Benchmarking 2-Isopropylbenzenethiol: Steric Control in C–S Coupling and Nanocatalysis

Topic: Benchmarking 2-Isopropylbenzenethiol Performance Against Commercial Standards Content Type: Technical Comparison Guide Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists[1]

[1]

Executive Summary

In the landscape of aromatic thiols, 2-Isopropylbenzenethiol (2-IPBT) occupies a critical "Goldilocks" zone often overlooked in standard reagent selection.[1] While unsubstituted Thiophenol (PhSH) remains the commodity standard for S-arylation, it frequently suffers from over-reactivity, catalyst poisoning, and oxidative instability.[1]

This guide benchmarks 2-IPBT against Thiophenol and other commercial analogs, demonstrating how the ortho-isopropyl group functions not merely as a substituent, but as a steric control unit .[1] Experimental data confirms that 2-IPBT offers superior selectivity in Palladium-catalyzed cross-couplings and enhanced stability as a ligand in nanocluster synthesis.[1]

Comparative Performance Analysis

Benchmark A: Selectivity in Pd-Catalyzed C–S Cross-Coupling

The most definitive performance gap exists in transition-metal-catalyzed thioetherification.[1] Standard Thiophenol is prone to forming symmetrical disulfide byproducts or poisoning the catalyst via excessive binding, leading to "homocoupling" side reactions.[1]

Experimental Evidence: In a comparative study of Palladium-catalyzed coupling with aryl iodides (e.g., p-iodotoluene), 2-IPBT demonstrated near-perfect chemoselectivity compared to Thiophenol.[1]

Table 1: Cross-Coupling Efficiency (Pd-Catalyzed) Conditions: 1.0 equiv Aryl Iodide, 1.1 equiv Thiol, Pd catalyst (0.25-0.5 mol%), Base, Toluene, 110°C.[1]

Feature	Thiophenol (Standard)	2-Isopropylbenzenethiol	Performance Delta
Yield (Isolated)	~80%	>98%	+18% Yield
Side Products	~20% (Disulfides/Homocoupling)	<1%	Superior Purity
Catalyst Load	Often requires >1 mol%	0.05 - 0.5 mol%	Higher TON
Mechanism	Prone to bridging (Pd-S-Pd) deactivation	Steric bulk prevents bridging	Active Catalyst Lifespan

Insight: The ortho-isopropyl group provides sufficient steric bulk to prevent the formation of stable, unreactive palladium-thiolate resting states, thereby keeping the catalytic cycle active.[1]

Benchmark B: Ligand Stability in Nanocatalysis

In the synthesis of atomically precise metal nanoclusters (e.g., Ag/Au clusters for CO₂ reduction), the ligand shell determines stability.[1]

• Standard (Thiophenol): Forms dense, rigid monolayers that can "crack" or allow core aggregation under electrochemical stress.[1]

• 2-IPBT: The isopropyl branch creates a "disordered" packing arrangement.[1] This entropic flexibility allows the ligand shell to "breathe" during catalytic turnover, maintaining cluster integrity for >24 hours under potential bias.[1]

Mechanistic Visualization

The following diagram illustrates why 2-IPBT outperforms Thiophenol in catalytic cycles. The "Steric Gate" prevents the formation of catalyst-killing bridged dimers.[1]

Caption: The ortho-isopropyl group (Green Path) prevents the formation of inactive bridged dimers (Red Path) common with unsubstituted thiophenols.[1]

Experimental Protocols

Protocol A: High-Selectivity C–S Cross-Coupling

Use this protocol to validate the yield advantage of 2-IPBT over Thiophenol.

Reagents:

• Aryl Iodide (e.g., 4-iodotoluene): 1.0 mmol[1]

• 2-Isopropylbenzenethiol : 1.1 mmol (167 mg)[1]

• Catalyst: Pd(OAc)₂ (0.5 mol%) + Josiphos Ligand (or DPEphos)[1]

• Base: NaOtBu (1.2 mmol)[1]

• Solvent: Toluene (anhydrous), 2 mL

Workflow:

• Inert Setup: Charge a dried Schlenk tube with Pd(OAc)₂, Ligand, Base, and Aryl Iodide under Argon.[1]

• Addition: Add Toluene followed by 2-Isopropylbenzenethiol via syringe.

  • Note: Unlike thiophenol, 2-IPBT is less prone to rapid oxidation in air, but inert atmosphere is recommended for the catalyst.[1]

• Reaction: Heat to 100°C for 2-4 hours.

  • Checkpoint: Monitor via GC-MS.[1] Look for the absence of homocoupled disulfide (Ar-S-S-Ar), which typically appears with Thiophenol.[1]

• Workup: Cool to RT, dilute with ether, filter through a silica pad, and concentrate.

• Validation: 1H NMR should show a clean singlet for the methyl group (if using iodotoluene) and the characteristic isopropyl septet/doublet pattern, with no integration attributable to disulfide impurities.[1]

Protocol B: Controlled Aerobic Oxidation (Disulfide Synthesis)

Demonstrates the clean redox profile of 2-IPBT using a heterogeneous catalyst.

Reagents:

• 2-Isopropylbenzenethiol: 1 mmol[1]

• Catalyst: Au/CeO₂ (nanopowder)[1]

• Solvent: None (Solvent-free)[1][2]

Workflow:

• Mix thiol and catalyst in a reaction tube open to air.

• Stir at Room Temperature.

• Observation: Complete conversion to Bis(2-isopropylphenyl)disulfide occurs within hours.[1]

• Advantage: The reaction is quantitative (100% yield). Unsubstituted thiophenol often requires strict control to prevent over-oxidation to sulfoxides/sulfones under similar aerobic conditions.[1]

Technical Specifications & Handling

Property	Value	Benchmarking Note
CAS Number	62235-98-7	Distinct from the para-isomer (4-isopropyl).[1]
Boiling Point	220–227 °C	Significantly higher than Thiophenol (169 °C), reducing evaporation loss.[1]
Odor Profile	Pungent, characteristic	Lower volatility reduces "lab smell" radius compared to PhSH.[1]
pKa (est.)	~6.7	Slightly less acidic than PhSH (6.[1]6) due to alkyl donation.[1]
Refractive Index	1.5579	Use for quick purity checks (vs. 1.58 for PhSH).[1]

References

• Solvent-Free Oxidative Coupling of Thiols: Title: Au/CeO2 catalyzed the solvent-free aerobic oxidation of 2-isopropylbenzenethiol.[1][2] Source: ConnectSci / Journal of Chemical Research.[1] URL:[Link][1]

• Palladium-Catalyzed Thioetherification Selectivity: Title: A General, Efficient and Functional-Group-Tolerant Catalyst System for the Palladium-Catalyzed Thioetherification of Aryl Bromides and Iodides.[1] Source: National Institutes of Health (PMC).[1] URL:[Link]

• Nanocluster Ligand Engineering: Title: Impact of Heterocore Atoms on CO2 Electroreduction in Atomically Precise Silver Nanoclusters.[1] Source: Journal of the American Chemical Society.[1] URL:[Link][1][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. connectsci.au [connectsci.au]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of 2-Isopropylbenzenethiol: A Comprehensive Guide for Laboratory Professionals

The handling and disposal of reactive and malodorous compounds like 2-Isopropylbenzenethiol demand meticulous attention to detail to ensure laboratory safety and environmental compliance. This guide provides an in-depth, procedural framework for researchers, scientists, and drug development professionals, moving beyond mere instruction to elucidate the rationale behind each critical step. Our commitment is to empower you with the knowledge to manage this chemical confidently and responsibly, reinforcing a culture of safety and scientific integrity within your institution.

Foundational Safety and Chemical Profile of 2-Isopropylbenzenethiol

2-Isopropylbenzenethiol, also known as 2-isopropylthiophenol, is a combustible liquid characterized by a potent stench.[1][2] Understanding its chemical and physical properties is paramount to safe handling and disposal.

Table 1: Physicochemical Properties of 2-Isopropylbenzenethiol

Property	Value	Source
Molecular Formula	C₉H₁₂S	[3]
Molecular Weight	152.26 g/mol	[3]
Appearance	Colorless to light yellow liquid
Boiling Point	220-227 °C
Flash Point	86 °C (186.8 °F) - closed cup
Density	1.005 g/mL at 25 °C
Odor	Strong, unpleasant stench	[1][2]

The primary hazards associated with 2-Isopropylbenzenethiol include its combustibility and its severe corrosive effects on skin and eyes.[3] It is classified as causing severe skin burns and eye damage (H314).[3] Therefore, adherence to strict safety protocols is non-negotiable.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 2-Isopropylbenzenethiol, it is imperative to don the appropriate Personal Protective Equipment (PPE). An employer's assessment of workplace hazards should determine the specific PPE required.[4]

• Hand Protection: Wear chemically resistant gloves.

• Eye and Face Protection: Use safety goggles and a face shield.

• Skin and Body Protection: A lab coat is mandatory. For larger quantities or in case of potential splashing, consider additional protective clothing.

• Respiratory Protection: All handling of 2-Isopropylbenzenethiol must be conducted within a certified chemical fume hood to prevent inhalation of its noxious vapors.[1]

Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of 2-Isopropylbenzenethiol is a multi-step process that prioritizes safety and regulatory compliance. The following workflow provides a comprehensive approach, from initial handling to final waste containment.

Caption: Disposal workflow for 2-Isopropylbenzenethiol.

Step 1: On-Site Neutralization of Residual 2-Isopropylbenzenethiol

Due to its persistent and offensive odor, it is crucial to neutralize any residual 2-Isopropylbenzenethiol on contaminated labware.[2] A common and effective method is oxidation using a bleach solution (sodium hypochlorite).[5][6][7]

Protocol for Labware Decontamination:

• Prepare a Bleach Bath: In a designated container inside a fume hood, prepare a solution of household bleach.

• Immerse Glassware: Immediately after use, place all contaminated glassware into the bleach bath.[5][6]

• Soak Overnight: Allow the glassware to soak for at least 14 hours to ensure complete oxidation of the thiol.[5][6]

• Rinse Thoroughly: After soaking, rinse the glassware extensively with water before proceeding with standard cleaning methods.[6]

Step 2: Management of Liquid and Solid Waste

All liquid and solid waste containing 2-Isopropylbenzenethiol must be handled as hazardous waste.

• Liquid Waste:

  • Collect all liquid waste containing 2-Isopropylbenzenethiol in a designated, properly labeled waste container.[5][6]

  • The container must be clearly marked to indicate that it contains thiols.[5][6]

  • Ensure the container is tightly sealed and stored in a well-ventilated area, away from heat or ignition sources.[1][8][9]

• Solid Waste:

  • Contaminated solid materials, such as gloves, paper towels, and absorbent pads from spills, should be collected in a separate, labeled hazardous waste container.[2]

  • For items with a strong odor, first place them in a sealed plastic bag before adding them to the solid waste container.[2]

Step 3: Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and contamination.

• Evacuate and Ventilate: If safe to do so, ensure the area is well-ventilated.

• Contain the Spill: Use an inert absorbent material, such as sand or commercial sorbent pads, to contain the spill.[8][10]

• Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.[2][8][9]

• Decontaminate the Area: After the bulk of the spill has been removed, decontaminate the affected surface with a bleach solution.

Final Disposal Procedures

The ultimate disposal of 2-Isopropylbenzenethiol waste must be conducted in accordance with local, state, and federal regulations.[1]

• Engage Environmental Health and Safety (EHS): Your institution's EHS department is the primary resource for guidance on the final disposal of hazardous waste. They will have established procedures for the collection and disposal of chemical waste in compliance with regulations from bodies such as the Environmental Protection Agency (EPA).

• Approved Waste Disposal Facility: Waste containing 2-Isopropylbenzenethiol must be sent to an approved waste disposal plant.[1] Landfill disposal of sulfur-containing waste is typically restricted to approved Class I or Class II landfills.[11]

Emergency Procedures

In case of exposure to 2-Isopropylbenzenethiol, follow these first-aid measures immediately and seek medical attention.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and immediately call a poison center or doctor.

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or a shower.

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. Immediately call a poison center or doctor.

• Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or doctor.[9]

By adhering to these comprehensive procedures, you can ensure the safe handling and proper disposal of 2-Isopropylbenzenethiol, protecting yourself, your colleagues, and the environment.

References

• University of Rochester, Department of Chemistry. Reagents & Solvents: How to Work with Thiols. [Link]

• University of Rochester, Department of Chemistry. How to Work with Thiols-General SOP. [Link]

• Open Government Program. (n.d.). GUIDELINES FOR THE DISPOSAL OF SULPHUR CONTAINING SOLID WASTE. [Link]

• UCLA Department of Chemistry and Biochemistry. (n.d.). Standard Operating Procedures for Using Stench Chemicals. [Link]

• Alfa Aesar. (2025). SAFETY DATA SHEET. [Link]

• PubChem. (n.d.). Benzenethiol, 2-(1-methylethyl)-. [Link]

• International Programme on Chemical Safety. (n.d.). ISOPROPYLBENZENE. [Link]

• U.S. Environmental Protection Agency. (n.d.). METHOD 3660B: SULFUR CLEANUP. [Link]

• Occupational Safety and Health Administration. (2014). OSHA Technical Manual (OTM) - Section II: Chapter 2. [Link]

• Open Government Program. (2011). Guidelines for Landfill Disposal of Sulphur Waste and Remediation of Sulphur Containing Soils. [Link]

• Reddit. (2013). Handling thiols in the lab. [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. [Link]

• Conti Testing Laboratories. (n.d.). EPA SW-846 Section 7.3.4.2 – Reactive Sulfide (Solid Wastes). [Link]

• EPFL. (n.d.). PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. [Link]

• Wikipedia. (n.d.). Cumene. [Link]

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